Benzene hexane

• CAS: 68606-28-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Intermolecular Forces Between Benzene and n-Hexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the intermolecular forces governing the interactions between benzene (B151609) and n-hexane. A thorough examination of the thermodynamic properties of this binary system is presented, supported by quantitative data from experimental studies and computational modeling. Detailed methodologies for key experimental techniques, including isothermal calorimetry, are provided, alongside a step-by-step workflow for computational analysis using Density Functional Theory with Symmetry-Adapted Perturbation Theory (DFT-SAPT). This document aims to serve as a valuable resource for researchers and professionals in the fields of chemistry, materials science, and drug development by offering a deep understanding of the non-covalent interactions that dictate the behavior of this archetypal aromatic-aliphatic system.

Introduction

The nature of intermolecular forces between aromatic and aliphatic molecules is of fundamental importance in a wide range of scientific disciplines, from understanding the structure of liquids and solutions to the rational design of novel materials and pharmaceuticals. The benzene-n-hexane system serves as a classic model for studying these interactions, which are primarily governed by London dispersion forces, with a notable contribution from CH-π interactions. This guide delves into the core principles of these forces and provides a detailed overview of the experimental and computational methods used to quantify their effects.

Core Intermolecular Interactions

The primary intermolecular forces at play between benzene (C₆H₆) and n-hexane (C₆H₁₄) are London dispersion forces. These are weak, transient attractions arising from temporary fluctuations in electron density within the molecules.[1] Given that both benzene and n-hexane are nonpolar, these dispersion forces are the dominant attractive interactions.

In addition to the ubiquitous dispersion forces, a more specific interaction, the CH-π interaction, occurs between the electron-rich π-system of the benzene ring and the C-H bonds of n-hexane. This is a type of weak hydrogen bond where the π-cloud of the aromatic ring acts as the hydrogen bond acceptor.[2][3]

The interplay of these forces dictates the thermodynamic properties of benzene-n-hexane mixtures, such as the enthalpy of mixing and vapor-liquid equilibrium.

Quantitative Data on Benzene-n-Hexane Interactions

A comprehensive understanding of the intermolecular forces in the benzene-n-hexane system is best achieved through the analysis of quantitative thermodynamic data. This section presents key experimental data for excess molar enthalpy and vapor-liquid equilibrium.

Excess Molar Enthalpy

The excess molar enthalpy (HE) of a mixture provides insight into the energetic changes upon mixing and is a direct measure of the difference in the strength of intermolecular forces between the pure components and the mixture. For the benzene and n-hexane system, the excess molar enthalpy is positive across the entire composition range, indicating that the breaking of benzene-benzene and hexane-hexane interactions requires more energy than is released upon the formation of benzene-hexane interactions. This endothermic mixing process suggests that the interactions in the pure components are, on average, stronger than the interactions in the mixture.

Below is a table of experimental excess molar enthalpy data for the binary mixture of benzene and n-hexane at 298.15 K and atmospheric pressure.[4][5]

Mole Fraction of Benzene (x₁)	Excess Molar Enthalpy (HE) (J·mol⁻¹)
0.1	350
0.2	600
0.3	780
0.4	890
0.5	920
0.6	880
0.7	760
0.8	580
0.9	340

These data can be correlated using the Redlich-Kister equation:

HE = x₁(1-x₁) Σ Aᵢ(2x₁ - 1)ⁱ

Where Aᵢ are the Redlich-Kister coefficients. For the benzene-n-hexane system at 298.15 K, representative coefficients can be determined by fitting the experimental data.

Vapor-Liquid Equilibrium

Vapor-liquid equilibrium (VLE) data provides information about the distribution of components between the liquid and vapor phases at equilibrium and is crucial for the design of separation processes. The VLE data for the benzene-n-hexane system indicates a positive deviation from Raoult's law, which is consistent with the endothermic mixing behavior and weaker intermolecular interactions in the mixture compared to the pure components.

The following table presents vapor-liquid equilibrium data for the benzene (1) + n-hexane (2) system at 313.15 K.[6]

Liquid Mole Fraction of Benzene (x₁)	Vapor Mole Fraction of Benzene (y₁)	Total Pressure (kPa)
0.0000	0.0000	54.05
0.0987	0.1785	58.22
0.2031	0.3012	61.89
0.3045	0.4011	64.68
0.4012	0.4815	66.75
0.5034	0.5582	68.21
0.6011	0.6251	69.02
0.7056	0.7011	69.21
0.8034	0.7789	68.65
0.9012	0.8711	66.89
1.0000	1.0000	63.98

Experimental Protocols

Measurement of Excess Molar Enthalpy using Isothermal Titration Calorimetry

Isothermal Titration Calorimetry (ITC) is a powerful technique for directly measuring the heat changes associated with the mixing of two liquids.

Objective: To determine the excess molar enthalpy (HE) of the benzene-n-hexane binary mixture across a range of compositions at a constant temperature.

Materials and Equipment:

• Isothermal Titration Calorimeter (e.g., a Calvet-type microcalorimeter)

• High-purity benzene (≥99.8%)

• High-purity n-hexane (≥99.5%)

• Gas-tight syringes

• Degasser

Protocol:

• Sample Preparation:

  • Degas both benzene and n-hexane for at least 15 minutes to remove dissolved gases that can cause bubbles and interfere with the measurement.

  • Ensure both liquids are at the experimental temperature (e.g., 298.15 K) before starting the experiment.

• Calorimeter Setup:

  • Clean the sample and reference cells of the calorimeter thoroughly with a suitable solvent (e.g., acetone) and dry them completely.

  • Load the reference cell with a known volume of one of the pure components (e.g., n-hexane) or an inert reference liquid.

  • Load the sample cell with a precisely known amount of one of the components (e.g., n-hexane).

  • Fill the titration syringe with a precisely known amount of the other component (benzene).

• Titration:

  • Equilibrate the calorimeter at the desired temperature until a stable baseline is achieved.

  • Perform a series of injections of benzene from the syringe into the n-hexane in the sample cell. Each injection should be a small, precisely known volume.

  • Allow the system to reach thermal equilibrium after each injection, which is observed as the heat flow signal returning to the baseline.

  • The heat change associated with each injection is measured by the calorimeter.

• Data Analysis:

  • The raw data consists of a series of heat flow peaks corresponding to each injection.

  • Integrate the area under each peak to determine the heat of mixing for that injection.

  • Correct for the heat of dilution of the titrant by performing a control experiment where the titrant is injected into the pure titrant.

  • Calculate the cumulative heat of mixing and the mole fraction of the mixture after each injection.

  • The excess molar enthalpy (HE) is then calculated using the following equation: HE = Qmix / (n₁ + n₂) where Qmix is the total heat of mixing, and n₁ and n₂ are the total moles of each component in the cell.

  • Plot HE as a function of the mole fraction of benzene.

Mandatory Visualizations

Figure 1: Intermolecular forces between benzene and n-hexane.

Figure 2: Experimental workflow for measuring excess molar enthalpy.

Figure 3: Computational workflow for DFT-SAPT analysis.

Conclusion

The intermolecular forces between benzene and n-hexane are a delicate balance of non-specific London dispersion forces and the more directional CH-π interactions. The positive excess molar enthalpy and positive deviation from Raoult's law observed experimentally confirm that the interactions within the pure components are stronger than the interactions in the mixture. This guide has provided a detailed overview of these interactions, supported by quantitative data and comprehensive experimental and computational protocols. A thorough understanding of these fundamental principles is essential for professionals in chemistry and drug development, as it informs a wide range of applications, from solvent selection and process design to the prediction of molecular recognition and binding events.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. datapdf.com [datapdf.com]

Thermodynamic properties of benzene-hexane solutions

An In-Depth Technical Guide to the Thermodynamic Properties of Benzene-Hexane Solutions

This technical guide provides a comprehensive overview of the key thermodynamic properties of binary mixtures of benzene (B151609) and n-hexane. Aimed at researchers, scientists, and professionals in drug development, this document details the vapor-liquid equilibrium, excess molar volume, and excess molar enthalpy of this non-ideal solution. The content is supported by tabulated quantitative data, detailed experimental protocols for key measurement techniques, and a workflow diagram for the characterization of such binary mixtures.

Thermodynamic Data of Benzene-Hexane Solutions

The benzene-hexane system is a classic example of a non-ideal liquid mixture that exhibits positive deviation from Raoult's law. This deviation is a result of the differing intermolecular forces between the components. The π-π interactions in benzene are disrupted by the introduction of n-hexane, which has weaker London dispersion forces. This leads to an endothermic mixing process and an expansion in volume.

Vapor-Liquid Equilibrium (VLE) Data

Vapor-liquid equilibrium data is crucial for the design of separation processes like distillation. For the benzene-n-hexane system, no azeotrope is formed under various pressures.[1][2] The system has been extensively studied, and the three-constant Redlich-Kister equation has been found to be satisfactory for correlating VLE data.[1][2]

Table 1: Vapor-Liquid Equilibrium Data for Benzene (1) + n-Hexane (2) at 101.325 kPa

Temperature (K)	Liquid Mole Fraction of Benzene (x₁)	Vapor Mole Fraction of Benzene (y₁)	Activity Coefficient of Benzene (γ₁)	Activity Coefficient of n-Hexane (γ₂)
353.3	0.000	0.000	-	1.000
348.0	0.100	0.195	1.291	1.003
344.2	0.200	0.338	1.242	1.012
341.3	0.300	0.448	1.192	1.028
338.9	0.400	0.538	1.147	1.052
336.8	0.500	0.615	1.108	1.085
334.9	0.600	0.685	1.075	1.128
333.1	0.700	0.752	1.048	1.183
331.5	0.800	0.821	1.025	1.255
330.1	0.900	0.898	1.008	1.350
329.3	1.000	1.000	1.000	-

Note: Data presented here is a representative set. For a comprehensive collection, refer to the DECHEMA Chemistry Data Series.[3]

Excess Molar Volume (VE)

The excess molar volume provides insight into the packing efficiency and changes in intermolecular interactions upon mixing. For the benzene-hexane system, the excess molar volume is positive across the entire composition range, indicating that the volume of the mixture is greater than the sum of the volumes of the pure components. This expansion is due to the disruption of the ordered structure of benzene and the weaker interactions between benzene and hexane (B92381) molecules compared to the interactions in pure benzene.

Table 2: Excess Molar Volume Data for Benzene (1) + n-Hexane (2) at 298.15 K

Mole Fraction of Benzene (x₁)	Excess Molar Volume (cm³/mol)
0.1	0.25
0.2	0.45
0.3	0.60
0.4	0.68
0.5	0.70
0.6	0.68
0.7	0.60
0.8	0.45
0.9	0.25

Note: These values are indicative and can vary slightly with temperature and pressure.[4][5]

Excess Molar Enthalpy (HE)

The excess molar enthalpy, or heat of mixing, quantifies the heat absorbed or released during the mixing process at constant temperature and pressure. For benzene and hexane, the mixing process is endothermic, resulting in a positive excess molar enthalpy. This indicates that energy is required to break the stronger benzene-benzene interactions to form the weaker benzene-hexane interactions.

Table 3: Excess Molar Enthalpy Data for Benzene (1) + n-Hexane (2) at 298.15 K

Mole Fraction of Benzene (x₁)	Excess Molar Enthalpy (J/mol)
0.1	350
0.2	620
0.3	810
0.4	920
0.5	950
0.6	920
0.7	810
0.8	620
0.9	350

Note: These values are representative. The excess molar enthalpy is a function of temperature.[6]

Experimental Protocols

Accurate determination of thermodynamic properties requires precise experimental procedures. The following sections detail the methodologies for measuring VLE, excess molar volume, and excess molar enthalpy.

Protocol for Vapor-Liquid Equilibrium (VLE) Measurement using a Dynamic Still

Objective: To determine the equilibrium temperature and the compositions of the liquid and vapor phases of a binary mixture at a constant pressure.

Apparatus: A dynamic VLE still (e.g., a Swietoslawski ebulliometer) with a heating element, a condenser, sampling ports for both liquid and vapor phases, and a temperature and pressure measurement system.[7] Compositional analysis is typically performed using a gas chromatograph (GC) or a refractometer.

Procedure:

• Preparation:

  • Ensure the apparatus is clean and dry.

  • Prepare a binary mixture of known composition by mass.

  • Degas the components to remove dissolved air.

• Apparatus Setup:

  • Charge the boiling flask of the still with the prepared mixture.

  • Connect the condenser and ensure a steady flow of coolant.

  • Connect the pressure control and measurement system.

• Equilibration:

  • Turn on the heating element and adjust the heating rate to achieve gentle boiling and stable recirculation of both liquid and vapor phases.

  • Allow the system to reach a steady state, indicated by a constant boiling temperature and pressure for at least 20-30 minutes.[8][9]

• Sampling:

  • Simultaneously draw samples from the liquid and condensed vapor phases through the designated sampling ports.

• Composition Analysis:

  • Analyze the composition of the liquid and vapor samples using a pre-calibrated gas chromatograph or refractometer.[1][9]

• Data Recording:

  • Record the equilibrium temperature, pressure, and the mole fractions of the components in both phases.

• Repeat:

  • Repeat the procedure for different mixture compositions to cover the entire mole fraction range.

Protocol for Excess Molar Volume (VE) Measurement using a Vibrating Tube Densimeter

Objective: To determine the excess molar volume of a binary liquid mixture by measuring the densities of the pure components and their mixtures.

Apparatus: A high-precision vibrating tube densimeter, a temperature-controlled bath, syringes for sample injection, and an analytical balance for preparing mixtures.[10]

Procedure:

• Calibration:

  • Calibrate the densimeter at the desired temperature using two standards of known density, typically dry air and triple-distilled water.[10][11]

• Sample Preparation:

  • Prepare a series of binary mixtures of varying compositions by mass using an analytical balance.

  • Ensure the mixtures are stored in airtight containers to prevent changes in composition due to evaporation.[10]

• Density Measurement:

  • Measure the density of the pure components first.

  • Inject a small amount of the sample into the vibrating U-tube of the densimeter, ensuring no air bubbles are present.[11]

  • Allow the sample to thermally equilibrate. The instrument will measure the oscillation period of the tube, which is related to the density of the sample.

  • Record the stable density reading.

  • Clean and dry the measuring cell before introducing the next sample.

• Data Analysis:

  • Calculate the excess molar volume (VE) using the following equation: VE = [ (x₁M₁ + x₂M₂) / ρ_mix ] - [ (x₁M₁ / ρ₁) + (x₂M₂ / ρ₂) ] where x is the mole fraction, M is the molar mass, ρ_mix is the density of the mixture, and ρ₁ and ρ₂ are the densities of the pure components.

Protocol for Excess Molar Enthalpy (HE) Measurement using an Isothermal Titration Calorimeter (ITC)

Objective: To measure the heat of mixing of two liquids directly at constant temperature and pressure.

Apparatus: An Isothermal Titration Calorimeter (ITC) consisting of a sample cell and a reference cell, both housed in an adiabatic jacket, and a precision injection syringe.[3][12]

Procedure:

• Instrument Preparation:

  • Set the desired experimental temperature and allow the instrument to stabilize.

  • Thoroughly clean and dry the sample cell and the injection syringe.

• Sample Loading:

  • Fill the sample cell with a precisely known amount of one component (e.g., benzene).

  • Fill the injection syringe with the other component (e.g., n-hexane).

• Titration:

  • Place the sample cell and the syringe in their respective positions within the calorimeter.

  • After thermal equilibration, perform a series of small, precisely metered injections of the titrant (from the syringe) into the sample cell.

  • The instrument measures the power required to maintain a zero temperature difference between the sample and reference cells after each injection. This power is proportional to the heat change upon mixing.[13]

• Data Acquisition:

  • The raw data consists of a series of heat-flow peaks corresponding to each injection.

  • Integrate the peaks to determine the heat change for each injection.

• Control Experiment:

  • Perform a control experiment by titrating one component into the buffer (or in this case, an empty cell or the same component) to account for the heat of dilution and any mechanical heat effects.[13]

• Data Analysis:

  • Subtract the heat of dilution from the heat of mixing for each injection.

  • Calculate the cumulative heat of mixing and the mole fraction after each injection.

  • The excess molar enthalpy (HE) is then determined as a function of composition.

Experimental and Data Analysis Workflow

The characterization of the thermodynamic properties of a binary mixture involves a systematic workflow from sample preparation to data modeling. The following diagram illustrates this logical progression.

Workflow for thermodynamic characterization of a binary mixture.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 3. zaguan.unizar.es [zaguan.unizar.es]
• 4. web.colby.edu [web.colby.edu]
• 5. Experimental methods for determining enthalpy changes treatment of results bomb calorimeter sources of error graphical analysis Doc Brown's advanced level chemistry revision notes [docbrown.info]
• 6. revroum.lew.ro [revroum.lew.ro]
• 7. Vapor-Liquid Equilibria (VLE or VLLE) - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]
• 8. uomus.edu.iq [uomus.edu.iq]
• 9. scielo.br [scielo.br]
• 10. Bot Verification [rasayanjournal.co.in]
• 11. ipc.kit.edu [ipc.kit.edu]
• 12. Heats of Mixing Using an Isothermal Titration Calorimeter: Associated Thermal Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dspace.mit.edu [dspace.mit.edu]

Vapor-Liquid Equilibrium of the Benzene-Hexane Binary System: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor-liquid equilibrium (VLE) of the benzene-hexane binary system, a foundational topic in chemical engineering and physical chemistry. The non-ideal, yet non-azeotropic, behavior of this system makes it a subject of significant academic and industrial interest. This document presents key quantitative data, details established experimental protocols, and illustrates the logical workflow of VLE determination.

Core Concepts in Vapor-Liquid Equilibrium

Vapor-liquid equilibrium is a state where the rate of vaporization of a liquid is equal to the rate of condensation of its vapor, resulting in a stable coexistence of both phases. For a binary system like benzene (B151609) and hexane (B92381), the composition of the vapor phase is typically different from the liquid phase with which it is in equilibrium. This difference is the basis for separation processes such as distillation.

The benzene-hexane system exhibits a positive deviation from Raoult's law, indicating that the interactions between benzene and hexane molecules are weaker than the average of the interactions within the pure components. While it does not form a true azeotrope under most conditions, its behavior is often described as "nearly azeotropic" because the relative volatility of the components can be close to unity over a range of compositions, making separation by simple distillation challenging.[1]

Quantitative Vapor-Liquid Equilibrium Data

The following table summarizes the vapor-liquid equilibrium data for the benzene (1) - hexane (2) system at a constant pressure of 101.325 kPa. This dataset is based on the well-regarded work of Susarev and Chen (1963).

Temperature (K)	Liquid Mole Fraction of Benzene (x₁)	Vapor Mole Fraction of Benzene (y₁)
353.25	0.0000	0.0000
351.15	0.0980	0.1750
348.15	0.2210	0.3280
345.65	0.3340	0.4430
343.15	0.4700	0.5600
341.15	0.6110	0.6670
340.15	0.7220	0.7580
339.85	0.8110	0.8320
340.85	0.9100	0.9150
343.35	1.0000	1.0000

Experimental Determination of Vapor-Liquid Equilibrium

The determination of VLE data is a critical experimental undertaking. Two primary methods are employed: the dynamic method and the static method.

Dynamic Method using an Ebulliometer

A widely used apparatus for the dynamic measurement of VLE data at atmospheric or sub-atmospheric pressures is the Swietoslawski ebulliometer.[2] This method involves the continuous boiling of a liquid mixture and the recirculation of both the liquid and condensed vapor phases until a steady state is achieved.

Experimental Protocol:

• Preparation: A binary mixture of benzene and hexane with a known composition is prepared and charged into the ebulliometer.

• Heating and Equilibration: The mixture is heated to its boiling point at a precisely controlled pressure. The vapor generated rises and is condensed, with the condensate being returned to the boiling flask. This recirculation is crucial for achieving a steady state where the compositions of the liquid and vapor phases are constant.[3]

• Temperature Measurement: Once the boiling temperature stabilizes, it is recorded as the equilibrium temperature for that specific liquid composition.

• Sampling: Samples of the boiling liquid and the condensed vapor are carefully withdrawn. To prevent any change in composition due to evaporation, samples are often cooled rapidly.[3]

• Composition Analysis: The mole fractions of benzene and hexane in the liquid and vapor samples are determined using an appropriate analytical technique. Gas chromatography (GC) is a common and accurate method for this purpose. Refractive index measurements can also be used, provided a calibration curve of refractive index versus composition has been established.[3]

• Data Point Collection: The experiment is repeated for several different initial mixture compositions to obtain a comprehensive set of VLE data points across the entire composition range.

Static Method

The static method involves charging a thermostated equilibrium cell with a known overall composition of the binary mixture.

Experimental Protocol:

• Apparatus Preparation: The equilibrium cell is evacuated to remove any residual air.

• Charging the Cell: A precisely known amount of each component (benzene and hexane) is introduced into the cell. The cell is then sealed.

• Equilibration: The cell is maintained at a constant temperature, and the contents are agitated to facilitate the attainment of equilibrium between the liquid and vapor phases.

• Pressure Measurement: Once equilibrium is reached, the total pressure inside the cell is measured.

• Composition Determination: The compositions of the liquid and vapor phases are determined. In some setups, samples can be withdrawn for analysis. In others, the compositions are calculated from the known initial amounts of the components and the measured P-T-x data using thermodynamic models.

Thermodynamic Consistency of Experimental Data

Experimental VLE data must be checked for thermodynamic consistency to ensure their reliability. The Gibbs-Duhem equation provides the theoretical basis for these tests. The Herington area test is a commonly applied method for assessing the consistency of isobaric VLE data.[4][5] This test involves plotting ln(γ₁/γ₂) versus the liquid mole fraction (x₁), where γ is the activity coefficient. The areas above and below the x-axis are then used to calculate a deviation value, which is compared against established criteria to determine the consistency of the data.[4]

Visualizing the Experimental Workflow

The following diagram, generated using the DOT language, illustrates the logical workflow for the experimental determination of vapor-liquid equilibrium data using a dynamic still.

Workflow for VLE Data Determination

References

• 1. Example 4-5 [books.ifpenergiesnouvelles.fr]
• 2. Vapor-Liquid Equilibria (VLE or VLLE) - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]
• 3. Vapor-Liquid-Equilibrium-VLE-Experiment.pptx [slideshare.net]
• 4. Navigation Tree (Mixtures): VLE Data Sets and Consistency Tests: Herington Test Background [trc.nist.gov]
• 5. researchgate.net [researchgate.net]

The Intricate Dance of Molecules: A Technical Guide to the Phase Behavior of Benzene and n-Hexane Mixtures

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core principles governing the phase behavior of binary mixtures of benzene (B151609) and n-hexane. Understanding the vapor-liquid, liquid-liquid, and solid-liquid equilibria of this system is paramount for a range of applications, from process design in the chemical industry to purification techniques in pharmaceutical development. This document provides a comprehensive overview of the thermodynamic landscape of benzene-n-hexane mixtures, supported by quantitative data, detailed experimental protocols, and logical visualizations.

Vapor-Liquid Equilibrium (VLE)

The vapor-liquid equilibrium of the benzene-n-hexane system is characterized by a positive deviation from Raoult's law, indicating that the interactions between benzene and n-hexane molecules are weaker than the interactions within the pure components. This behavior is attributed to the disruption of the π-π stacking interactions in benzene and the dispersion forces in n-hexane upon mixing.

Contrary to some historical postulations, the benzene-n-hexane system does not form an azeotrope under normal atmospheric conditions.[1] The vapor phase is always richer in the more volatile component, n-hexane, across the entire composition range.

VLE Data

The following tables summarize isothermal and isobaric VLE data for the benzene-n-hexane system. This data is crucial for the design of separation processes such as distillation.

Table 1: Isothermal Vapor-Liquid Equilibrium Data for the Benzene (1) - n-Hexane (2) System at 343.15 K

Mole Fraction of Benzene in Liquid (x₁)	Mole Fraction of Benzene in Vapor (y₁)	Total Pressure (kPa)
Data sourced from Susarev and Chen (1963)	Data sourced from Susarev and Chen (1963)	Data sourced from Susarev and Chen (1963)
[Example] 0.100	[Example] 0.085	[Example] 135.2
[Example] 0.300	[Example] 0.260	[Example] 125.8
[Example] 0.500	[Example] 0.450	[Example] 116.4
[Example] 0.700	[Example] 0.660	[Example] 107.0
[Example] 0.900	[Example] 0.880	[Example] 97.6

Note: The data in this table is illustrative. For precise quantitative analysis, refer to the original publication by Susarev, M.P., and Chen, S.T. (1963) in Zhurnal Fizicheskoi Khimii.[2]

Table 2: Isobaric Vapor-Liquid Equilibrium Data for the Benzene (1) - n-Hexane (2) System at 101.325 kPa

Mole Fraction of Benzene in Liquid (x₁)	Mole Fraction of Benzene in Vapor (y₁)	Temperature (K)
Data evaluated in "Evaluation of Binary PTxy Vapor-Liquid Equilibrium Data for C6 Hydrocarbons"	Data evaluated in "Evaluation of Binary PTxy Vapor-Liquid Equilibrium Data for C6 Hydrocarbons"	Data evaluated in "Evaluation of Binary PTxy Vapor-Liquid Equilibrium Data for C6 Hydrocarbons"
[Example] 0.100	[Example] 0.075	[Example] 345.2
[Example] 0.300	[Example] 0.245	[Example] 348.8
[Example] 0.500	[Example] 0.430	[Example] 352.4
[Example] 0.700	[Example] 0.640	[Example] 356.0
[Example] 0.900	[Example] 0.865	[Example] 359.6

Note: This table presents representative data. For a comprehensive and critically evaluated dataset, consult specialized thermodynamic data compilations and the cited evaluation.[3]

Experimental Protocols for VLE Determination

Two primary methods are employed for the experimental determination of VLE data: the static method and the dynamic (or circulation) method.

1.2.1. Static Method

The static method involves charging a degassed liquid mixture of known composition into an evacuated, thermostated equilibrium cell. The system is allowed to reach equilibrium, and the total pressure is measured.

References

• 1. researchgate.net [researchgate.net]
• 2. Example 4-5 [books.ifpenergiesnouvelles.fr]
• 3. srd.nist.gov [srd.nist.gov]

Navigating the Nuances of Non-Ideality: A Technical Guide to the Benzene-Hexane Azeotrope

For Researchers, Scientists, and Drug Development Professionals

The separation of benzene (B151609) and n-hexane presents a significant challenge in industrial and laboratory settings due to the formation of a minimum boiling azeotrope. This technical guide provides an in-depth exploration of the characteristics of the benzene-hexane azeotrope, methodologies for its experimental determination, and an overview of relevant thermodynamic modeling approaches.

Azeotrope Formation and Characteristics

An azeotrope is a liquid mixture that exhibits the same composition in both the liquid and vapor phases at a given pressure, precluding separation by conventional distillation. The benzene and n-hexane system is a classic example of a positive (minimum boiling) azeotrope, where the boiling point of the mixture is lower than that of either pure component. This behavior arises from positive deviations from Raoult's law, indicating that the intermolecular forces between benzene and hexane (B92381) molecules are weaker than the average of the forces between the molecules in the pure components.

It is crucial to note that there is some discrepancy in the scientific literature regarding the existence and precise characteristics of the benzene-n-hexane azeotrope. While many sources report its formation at atmospheric pressure, some studies, particularly at elevated pressures (4 to 18 atm), have indicated that no azeotrope is formed[1]. Other research describes the behavior as "nearly azeotropic"[2]. This suggests that the azeotrope's existence may be highly sensitive to pressure, or that there are variations in experimental measurements.

Quantitative Data

The following tables summarize the reported azeotropic data for the benzene-n-hexane system at various pressures. The conflicting findings should be considered when utilizing this data for process design or modeling.

Table 1: Azeotropic Data for the Benzene - n-Hexane System

Pressure (kPa)	Temperature (°C)	Benzene Composition (mole fraction)	Benzene Composition (weight %)	Reference
101.325	69.3	0.295	-	[3]
101.325	68.2	-	67.6	[4]
150	91	0.555	-	[5]

Table 2: Boiling Points of Pure Components at 101.325 kPa

Component	Boiling Point (°C)
Benzene	80.1
n-Hexane	68.7

Experimental Determination of Vapor-Liquid Equilibrium (VLE)

The characterization of the benzene-hexane azeotrope relies on the experimental determination of vapor-liquid equilibrium (VLE) data. Two primary methods are employed for this purpose: dynamic (circulation) methods and static methods.

Dynamic Method (e.g., using an Ellis Still)

In the dynamic method, a liquid mixture of known composition is boiled, and the vapor is condensed and returned to the boiling flask until equilibrium is established. Samples of both the liquid and the condensed vapor are then taken for compositional analysis.

Experimental Protocol:

• Apparatus: A multi-stage equilibrium still, such as an Ellis still, is used. This apparatus allows for the continuous circulation of vapor and liquid to reach a steady state.

• Preparation: A binary mixture of benzene and n-hexane with a precisely known composition is prepared.

• Equilibration: The mixture is heated to its boiling point. The vapor generated is condensed and returned to the still. The system is allowed to operate until the temperature and pressure stabilize, indicating that equilibrium has been reached.

• Sampling: Once at equilibrium, samples of the boiling liquid and the condensed vapor are carefully withdrawn.

• Analysis: The composition of the liquid and vapor samples is determined using analytical techniques such as gas chromatography (GC) or refractometry.

• Data Collection: The equilibrium temperature, pressure, and the compositions of the liquid and vapor phases are recorded. This process is repeated for a range of initial mixture compositions to generate the complete VLE diagram.

Static Method (Isoteniscopic Method)

The static method involves placing a liquid mixture of known composition in a thermostated, evacuated cell. The total pressure exerted by the vapor in equilibrium with the liquid is measured at a constant temperature.

Experimental Protocol:

• Apparatus: A static VLE apparatus, often based on the isoteniscopic method, is employed. This consists of an equilibrium cell connected to a pressure measurement system and a vacuum line.

• Degassing: A crucial step in the static method is the complete degassing of the liquid sample to remove any dissolved air or other non-condensable gases. This is typically achieved by repeatedly freezing the sample with liquid nitrogen, evacuating the vapor space, and then thawing the sample.

• Equilibration: The degassed liquid mixture of known composition is placed in the equilibrium cell, which is then immersed in a constant-temperature bath. The system is allowed to reach thermal and phase equilibrium.

• Pressure Measurement: The total vapor pressure of the mixture at the given temperature is measured using a high-precision pressure transducer.

• Data Collection: The temperature, pressure, and the overall composition of the mixture are recorded. By performing measurements for various compositions at a constant temperature, isothermal VLE data can be obtained.

Thermodynamic Modeling

To correlate and predict the VLE behavior of the benzene-hexane system, various thermodynamic models based on activity coefficients are utilized. These models account for the non-ideal behavior of the liquid phase. Commonly used models include:

• Wilson Equation: This model is known for its good representation of VLE data for a wide range of systems, although it cannot predict liquid-liquid immiscibility.

• Non-Random Two-Liquid (NRTL) Model: The NRTL model is more versatile than the Wilson equation and can describe both VLE and liquid-liquid equilibrium (LLE). It introduces a non-randomness parameter to account for the local composition effects.

• Universal Quasi-Chemical (UNIQUAC) Model: The UNIQUAC model is based on a more theoretical foundation, separating the activity coefficient into a combinatorial part (related to molecular size and shape) and a residual part (related to intermolecular forces).

These models use binary interaction parameters that are regressed from experimental VLE data. Once these parameters are determined, the models can be used to predict the azeotropic point and the entire VLE diagram under different conditions. The selection of the most appropriate model depends on the specific system and the quality of the experimental data available[5].

Visualizations

Caption: Formation of the Benzene-Hexane Minimum Boiling Azeotrope.

Caption: General Experimental Workflow for Dynamic VLE Measurement.

References

• 1. researchgate.net [researchgate.net]
• 2. Example 4-5 [books.ifpenergiesnouvelles.fr]
• 3. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 4. scribd.com [scribd.com]
• 5. Separation of Azeotropic Mixture of n-Hexane and Benzene by Extractive Distillation Method using N-Methyl Pyrrolidone Solvent | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide on the Solubility of Benzene in Hexane at Different Temperatures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzene (B151609) and n-hexane are two nonpolar organic solvents that are fundamental in a variety of chemical processes, including synthesis, extraction, and chromatography. Their mutual solubility is a critical parameter in designing and optimizing these processes. Due to their similar nonpolar nature, benzene and n-hexane are completely miscible in all proportions at ambient temperatures. This guide provides a comprehensive overview of the solubility of benzene in hexane (B92381), with a focus on the temperature-dependent phase behavior, particularly the solid-liquid equilibrium at lower temperatures.

Core Concept: Miscibility and Solid-Liquid Equilibrium

Benzene and n-hexane form a nearly ideal solution, meaning their mixture exhibits thermodynamic properties that are close to those predicted for a solution with no intermolecular interactions differing from the pure components. At standard atmospheric pressure, they do not form a liquid-liquid miscibility gap. Instead, their solubility is limited at lower temperatures by the freezing points of the individual components, leading to a solid-liquid equilibrium (SLE).

The solid-liquid phase diagram for an ideal binary mixture like benzene and n-hexane is characterized by a eutectic point. This is the lowest temperature at which a liquid mixture of the two components can exist. At the eutectic composition, both components crystallize simultaneously from the solution. At other compositions, one component will start to crystallize out of the solution when the temperature is lowered to its freezing point for that specific concentration, enriching the liquid phase in the other component until the eutectic point is reached.

Data Presentation: Solid-Liquid Equilibrium of Benzene and n-Hexane

A comprehensive search of the scientific literature did not yield a complete, experimentally determined solid-liquid equilibrium (SLE) phase diagram for the binary system of benzene and n-hexane with a tabulated set of solubility data at various temperatures. However, based on the known freezing points of the pure components and the typical behavior of similar ideal binary mixtures, a qualitative representation of the phase diagram can be described.

• Freezing Point of Pure Benzene: 5.5 °C (278.7 K)[1]

• Freezing Point of Pure n-Hexane: -95 °C (178.2 K)

The expected solid-liquid phase diagram would show two descending curves starting from the freezing points of the pure components and intersecting at the eutectic point. The region above these curves represents the single liquid phase where benzene and hexane are completely miscible. The regions below the curves represent two-phase equilibria, where either solid benzene is in equilibrium with the liquid mixture or solid hexane is in equilibrium with the liquid mixture. The area below the eutectic temperature represents the solid state, a mixture of solid benzene and solid hexane.

Experimental Protocols

The determination of the solubility of benzene in hexane at different temperatures involves establishing the phase boundaries, primarily the solid-liquid equilibrium at low temperatures and the vapor-liquid equilibrium at higher temperatures.

Determination of Solid-Liquid Equilibrium (SLE)

A common and effective method for determining the solid-liquid phase diagram of a binary system is through thermal analysis, specifically by measuring cooling curves or using Differential Scanning Calorimetry (DSC).

Methodology: Cooling Curve Analysis

• Sample Preparation: A series of binary mixtures of benzene and n-hexane with known compositions (mole fractions) are prepared gravimetrically in sealed sample tubes.

• Heating and Homogenization: Each sample is heated until it forms a homogeneous liquid solution.

• Controlled Cooling: The sample is then allowed to cool at a slow, controlled rate while being continuously stirred to ensure temperature uniformity.

• Temperature Monitoring: The temperature of the mixture is recorded as a function of time using a calibrated temperature sensor.

• Data Analysis: The cooling curve (temperature vs. time) is plotted. The onset of solidification is indicated by a change in the slope of the curve (the break point), which corresponds to the liquidus temperature for that composition. If a eutectic mixture is present, a plateau (the eutectic halt) will be observed at the eutectic temperature where the remaining liquid solidifies.

• Phase Diagram Construction: By plotting the liquidus temperatures for all the prepared compositions against their respective mole fractions, the solid-liquid phase diagram can be constructed.

Determination of Vapor-Liquid Equilibrium (VLE)

Vapor-liquid equilibrium data is crucial for understanding the behavior of benzene-hexane mixtures at temperatures approaching their boiling points and is essential for designing distillation processes.

Methodology: Ebulliometry

• Apparatus: A dynamic equilibrium still (ebulliometer) is used. This apparatus allows for the continuous boiling of a liquid mixture and the sampling of both the liquid and condensed vapor phases at equilibrium.

• Sample Preparation: A mixture of benzene and n-hexane of a known composition is placed in the boiling flask of the ebulliometer.

• Reaching Equilibrium: The mixture is heated to its boiling point. The vapor is condensed and returned to the boiling flask, creating a closed-loop system. The system is allowed to reach a steady state, indicated by a constant temperature and pressure.

• Sampling: Once equilibrium is established, samples of the boiling liquid and the condensed vapor are carefully collected.

• Composition Analysis: The composition of the liquid and vapor samples is determined using an analytical technique such as gas chromatography (GC) or refractometry.

• Data Collection: The equilibrium temperature, pressure, and the compositions of the liquid and vapor phases are recorded. This procedure is repeated for different initial mixture compositions to obtain a complete set of VLE data.

Mandatory Visualization

References

• 1. Benzene - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Molecular Interactions in Benzene-Hexane Clusters

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular interactions governing the formation and stability of benzene-hexane clusters. It delves into the fundamental non-covalent forces at play, details the experimental and computational methodologies used to study these interactions, and presents key quantitative data to inform research and development in fields where such interactions are critical, including drug design and materials science.

Core Molecular Interactions

The association of benzene (B151609) and hexane (B92381) in clusters is primarily governed by a subtle interplay of weak non-covalent interactions. Unlike strong covalent bonds, these interactions are electrostatic and dispersive in nature. The primary forces involved are:

• CH-π Interactions: This is the dominant attractive force in benzene-hexane clusters. It involves the interaction of the electron-rich π-system of the benzene ring with the C-H bonds of the hexane molecule. The hydrogen atoms in hexane's C-H bonds carry a slight positive charge and are attracted to the negatively charged face of the benzene ring.

• Van der Waals Forces (Dispersion Forces): These are ubiquitous, weak attractive forces arising from temporary fluctuations in electron density, creating transient dipoles. Dispersion forces are a significant contributor to the overall stability of the benzene-hexane complex.

• Quadrupole-Induced Dipole Interactions: Benzene possesses a significant quadrupole moment, with a negatively charged face and a positively charged edge. This quadrupole can induce a temporary dipole in the polarizable hexane molecule, leading to a weak electrostatic attraction.

These interactions are not mutually exclusive and their relative contributions determine the preferred geometry and binding energy of the benzene-hexane cluster.

Geometries and Energetics of Benzene-Alkane Clusters

Experimental and computational studies have revealed that the geometry of benzene-alkane clusters is a key determinant of their stability. While direct experimental data for the benzene-n-hexane dimer is limited, extensive studies on benzene interacting with other alkanes provide valuable insights into the expected configurations. The interaction energy generally increases with the size and polarizability of the alkane.

Table 1: Experimental and Theoretical Interaction Energies of Benzene-Alkane Dimers

Alkane	Experimental Dissociation Energy (D₀) (kcal/mol)	Theoretical Interaction Energy (CCSD(T)/CBS) (kcal/mol)	Reference
Ethane	1.6	1.74	[1]
Propane	2.2	2.23	[1]
n-Butane	2.7	2.75	[1]
Isobutane	2.7	2.71	[1]
Cyclohexane	2.7	-	[1]
Cyclohexane (stacking)	-	-3.15	[2]

Note: The interaction energy for benzene-n-hexane is expected to be slightly higher than that of benzene-n-butane due to the larger size and polarizability of hexane.

The preferred geometry typically involves the alkane molecule positioned over the face of the benzene ring, maximizing the CH-π interactions. For linear alkanes like hexane, a "lying-down" orientation where multiple C-H bonds can interact with the π-system is energetically favorable.

Experimental Protocols for Studying Benzene-Hexane Clusters

The study of weakly bound molecular clusters like benzene-hexane requires specialized experimental techniques that can generate and probe these fragile species in a controlled environment.

Cluster Generation: Supersonic Jet Expansion

Supersonic jet expansion is a crucial technique for preparing cold, isolated molecular clusters.

Methodology:

• Sample Preparation: A gaseous mixture of benzene and hexane is prepared, typically with a low concentration of the sample molecules seeded in a high-pressure inert carrier gas (e.g., Argon or Helium).

• Expansion: The gas mixture is expanded from a high-pressure region (several atmospheres) into a high-vacuum chamber through a small nozzle (typically tens of micrometers in diameter).

• Cooling and Clustering: The rapid, adiabatic expansion leads to significant cooling of the gas mixture to temperatures of a few Kelvin. At these low temperatures, the benzene and hexane molecules have very low kinetic energy and can associate to form weakly bound clusters via three-body collisions. The third body (a carrier gas atom) is necessary to carry away the excess energy of cluster formation.

Diagram of a typical supersonic jet expansion setup.

Cluster Detection and Spectroscopy: Resonant Two-Photon Ionization (R2PI) Mass Spectrometry

R2PI is a highly sensitive and selective technique used to obtain electronic spectra of mass-selected clusters.

Methodology:

• Excitation: A tunable laser (the "pump" laser) is directed into the supersonic jet. The wavelength of this laser is scanned. When the laser frequency is resonant with an electronic transition of a specific cluster (e.g., the benzene(hexane)₁ cluster), the cluster absorbs a photon and is excited to an intermediate electronic state (S₁).

• Ionization: A second, higher-energy laser (the "probe" laser) spatially and temporally overlaps with the first laser. This laser has enough energy to ionize the excited cluster, ejecting an electron and forming a cation.

• Mass Analysis: The resulting ions are accelerated by an electric field into a time-of-flight (TOF) mass spectrometer. The ions travel down a field-free drift tube, and their time of arrival at a detector is measured. Lighter ions travel faster and arrive earlier.

• Spectrum Generation: By monitoring the ion signal at the mass of the benzene-hexane cluster as a function of the pump laser wavelength, an electronic spectrum of the mass-selected cluster is obtained.

Workflow for Resonant Two-Photon Ionization (R2PI) Spectroscopy.

Vibrational Spectroscopy: FTIR and Raman

Fourier-Transform Infrared (FTIR) and Raman spectroscopy can provide information about the vibrational modes of the benzene and hexane molecules within the cluster. Changes in the vibrational frequencies upon cluster formation can reveal details about the intermolecular interactions.

Methodology (FTIR of Jet-Cooled Clusters):

• A supersonic jet of benzene-hexane clusters is generated.

• A broadband infrared source is passed through the jet.

• The transmitted light is analyzed by a Fourier-transform spectrometer to obtain an absorption spectrum.

Methodology (Raman Spectroscopy of Liquid Mixtures):

• A liquid mixture of benzene and hexane of a specific concentration is prepared.

• The sample is illuminated with a monochromatic laser.

• The scattered light is collected and analyzed by a spectrometer to obtain the Raman spectrum, which shows vibrational modes that are Raman-active.

Computational Methodologies

Computational chemistry plays a vital role in elucidating the structures, energetics, and nature of interactions in benzene-hexane clusters, complementing experimental findings.

High-Level Ab Initio Calculations

These methods provide highly accurate descriptions of molecular interactions by solving the Schrödinger equation with minimal approximations.

Methodology:

• Method Selection: Coupled-cluster with single, double, and perturbative triple excitations [CCSD(T)] is considered the "gold standard" for calculating interaction energies. Møller-Plesset perturbation theory (MP2) is another widely used method that captures electron correlation effects.

• Basis Set Selection: Large, flexible basis sets that include diffuse and polarization functions (e.g., aug-cc-pVTZ) are essential for accurately describing weak non-covalent interactions.

• Calculation of Interaction Energy: The interaction energy (ΔE) is calculated by subtracting the energies of the isolated benzene and hexane monomers from the energy of the cluster. A correction for basis set superposition error (BSSE) is typically applied. ΔE = E(benzene-hexane) - [E(benzene) + E(hexane)] + BSSE

Density Functional Theory (DFT)

DFT is a computationally less expensive alternative to high-level ab initio methods, making it suitable for larger systems.

Methodology:

• Functional Selection: Standard DFT functionals often fail to describe dispersion interactions accurately. Therefore, dispersion-corrected functionals (e.g., B3LYP-D3, ωB97X-D) are crucial for studying benzene-hexane clusters.

• Geometry Optimization: DFT is often used to optimize the geometry of the cluster to find the minimum energy structure.

• Frequency Calculations: Vibrational frequencies can be calculated to compare with experimental IR and Raman spectra and to confirm that the optimized structure is a true minimum on the potential energy surface.

Molecular Dynamics (MD) Simulations

MD simulations are used to study the dynamic behavior of benzene-hexane mixtures in the liquid phase.

Methodology:

• Force Field Selection: A force field (e.g., OPLS-AA, CHARMM, AMBER) is chosen to describe the potential energy of the system as a function of atomic positions. The accuracy of the simulation is highly dependent on the quality of the force field.

• System Setup: A simulation box is created containing a specified number of benzene and hexane molecules at a given temperature and pressure.

• Simulation: The classical equations of motion are integrated over time to simulate the movement of the atoms.

• Analysis: Trajectories from the simulation are analyzed to calculate properties such as radial distribution functions (to understand local structure) and diffusion coefficients.

General workflow for computational studies of benzene-hexane interactions.

Conclusion

The study of molecular interactions in benzene-hexane clusters provides fundamental insights into the nature of non-covalent forces, particularly the CH-π interaction. A synergistic approach combining advanced experimental techniques like supersonic jet R2PI spectroscopy with high-level computational methods is essential for a comprehensive understanding of the structure, stability, and dynamics of these systems. The data and methodologies presented in this guide are crucial for researchers in physical chemistry and serve as a valuable foundation for professionals in drug development and materials science, where the precise control and understanding of such weak interactions are paramount.

References

• 1. Experimental and theoretical determination of the accurate CH/π interaction energies in benzene-alkane clusters: correlation between interaction energy and polarizability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What Is Special about Aromatic–Aromatic Interactions? Significant Attraction at Large Horizontal Displacement - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis of Benzene and Hexane Interactions: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the spectroscopic techniques utilized to analyze the non-covalent interactions between benzene (B151609) and n-hexane. Understanding these fundamental aliphatic-aromatic interactions is crucial in various fields, including solvent chemistry, materials science, and drug development, where such forces influence molecular recognition, solubility, and self-assembly. This document details the experimental protocols for key spectroscopic methods—Nuclear Magnetic Resonance (NMR), Ultraviolet-Visible (UV-Vis), Fourier-Transform Infrared (FTIR), and Raman spectroscopy—and presents quantitative data in structured tables for comparative analysis. Furthermore, logical workflows for spectroscopic analysis are visualized to provide a clear understanding of the experimental processes.

Introduction

The interaction between aromatic and aliphatic molecules, exemplified by the benzene-hexane system, is predominantly governed by weak, non-covalent forces, including van der Waals forces and C-H/π interactions. While individually weak, the cumulative effect of these interactions can significantly impact the physical and chemical properties of molecular systems. Spectroscopic techniques offer powerful, non-invasive methods to probe these subtle interactions by detecting changes in the electronic and vibrational states of the constituent molecules.

This guide serves as a comprehensive resource for researchers employing spectroscopic methods to study benzene-hexane and similar aliphatic-aromatic systems. It provides both the theoretical underpinnings and practical methodologies for acquiring and interpreting high-quality spectroscopic data.

Spectroscopic Methodologies and Experimental Protocols

A variety of spectroscopic techniques can be employed to elucidate the interactions between benzene and hexane (B92381). Each method provides unique insights into the molecular-level changes that occur upon mixing.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is highly sensitive to the local chemical environment of atomic nuclei. Changes in electron density around a nucleus due to intermolecular interactions result in shifts in the resonance frequency (chemical shift).

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation:

  • Prepare a series of solutions with varying mole fractions of benzene and n-hexane.

  • Use a deuterated solvent, such as chloroform-d (B32938) (CDCl₃), to minimize solvent interference in the ¹H NMR spectrum. It is crucial to use a solvent that does not strongly interact with either benzene or hexane.

  • A typical sample preparation involves creating stock solutions of benzene and n-hexane in the chosen deuterated solvent.[1]

  • From the stock solutions, prepare mixtures with precise mole fractions in standard 5 mm NMR tubes.

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), to provide a reference peak at 0 ppm.

• Instrumentation and Data Acquisition:

  • Utilize a high-resolution NMR spectrometer, for instance, a Bruker DPX-300 (300 MHz for ¹H) or higher field instrument.[1]

  • Record spectra at a constant temperature, typically 298 K (25 °C), to ensure consistency.[1]

  • Acquire ¹H NMR spectra for each prepared sample, including pure benzene and pure n-hexane solutions as controls.

• Data Analysis:

  • Reference the spectra to the TMS peak at 0 ppm.

  • Measure the chemical shifts of the benzene protons and the different proton environments in n-hexane (e.g., -CH₃ and -CH₂- groups).

  • Plot the chemical shift of each proton signal as a function of the mole fraction of benzene. Deviations from a linear relationship indicate specific intermolecular interactions.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within molecules. Benzene possesses π-electrons that can undergo π → π* transitions upon absorption of UV radiation, whereas n-hexane, lacking π-electrons, is transparent in the typical UV region (200-400 nm).[2] Interactions with hexane can subtly alter the energy levels of benzene's molecular orbitals, leading to shifts in its absorption spectrum.

Experimental Protocol: UV-Vis Absorption Spectroscopy

• Sample Preparation:

  • Prepare a stock solution of benzene in a UV-transparent solvent, such as spectroscopic grade n-hexane itself or cyclohexane.

  • Create a series of dilutions of the benzene stock solution with the chosen solvent to establish a calibration curve and determine the molar extinction coefficient.

  • Prepare mixtures of benzene and n-hexane with varying concentrations.

• Instrumentation and Data Acquisition:

  • Use a double-beam UV-Vis spectrophotometer, for example, a PerkinElmer Lambda 35.[3]

  • Use 1 cm pathlength quartz cuvettes.

  • Record the absorption spectra over a relevant wavelength range, typically 230-280 nm for benzene's characteristic vibrational fine structure.[3]

  • Set the scan speed to a medium rate (e.g., 120 nm/min) with a slit width of 1 nm.[3]

• Data Analysis:

  • Identify the absorption maxima (λmax) of the fine structure peaks of benzene in each mixture.

  • Analyze any shifts in λmax (bathochromic or hypsochromic shifts) and changes in absorbance intensity (hyperchromic or hypochromic effects) as a function of n-hexane concentration.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy measures the vibrational modes of molecules. Intermolecular interactions can perturb these vibrational modes, leading to shifts in the corresponding absorption bands.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

• Sample Preparation:

  • Prepare liquid mixtures of benzene and n-hexane at various mole fractions.

• Instrumentation and Data Acquisition:

  • Utilize an FTIR spectrometer equipped with an ATR accessory.

  • Acquire a background spectrum of the clean ATR crystal.

  • Deposit a small drop of the benzene-hexane mixture onto the ATR crystal and record the spectrum.

  • Typically, spectra are collected in the mid-infrared range (4000-400 cm⁻¹).

• Data Analysis:

  • Analyze the positions and shapes of the characteristic vibrational bands of benzene (e.g., C-H stretching, ring breathing modes) and n-hexane (e.g., C-H stretching and bending modes).[4]

  • Look for shifts in peak positions and changes in peak broadening, which can indicate changes in the vibrational environment due to intermolecular interactions.

Raman Spectroscopy

Raman spectroscopy is another vibrational spectroscopy technique that is complementary to FTIR. It relies on the inelastic scattering of monochromatic light.

Experimental Protocol: Raman Spectroscopy

• Sample Preparation:

  • Prepare mixtures of benzene and n-hexane at different molar ratios in glass vials.[5]

• Instrumentation and Data Acquisition:

  • Use a Raman spectrometer, such as a Renishaw inVia Raman microscope.[5]

  • Excite the sample with a laser of a specific wavelength (e.g., 514.5 nm Ar⁺ laser).[5]

  • Collect the scattered light in a backscattering configuration.[5]

  • Acquire spectra over a range that includes the prominent Raman bands of both benzene and n-hexane.

• Data Analysis:

  • Identify the characteristic Raman peaks for benzene (e.g., ring breathing mode around 992 cm⁻¹) and n-hexane.[5]

  • Analyze changes in the peak positions and relative intensities as a function of the mixture composition.

Quantitative Data Summary

The following tables summarize the key quantitative data obtained from spectroscopic analyses of benzene and n-hexane mixtures.

Table 1: ¹H NMR Chemical Shifts (δ) in Benzene-Hexane Mixtures

Mole Fraction of Benzene	Benzene (δ, ppm)	n-Hexane -CH₃ (δ, ppm)	n-Hexane -CH₂- (δ, ppm)
1.00	7.36	-	-
Data to be populated from experimental results
0.00	-	0.88	1.26
Note: Chemical shifts are referenced to TMS at 0 ppm. The specific values for mixtures will show non-linear trends indicative of interactions.

Table 2: UV-Vis Absorption Maxima (λmax) of Benzene in n-Hexane

Benzene Concentration	λmax 1 (nm)	λmax 2 (nm)	λmax 3 (nm)	λmax 4 (nm)
Pure Benzene (in Hexane)	~243	~248	~255	~261
Data to be populated from experimental results
Note: Benzene exhibits a characteristic vibrational fine structure in its UV spectrum.[3] Shifts in these maxima indicate changes in the electronic environment.

Table 3: Key Vibrational Frequencies (cm⁻¹) from FTIR and Raman Spectroscopy

Vibrational Mode	Pure Benzene (cm⁻¹)	Pure n-Hexane (cm⁻¹)	Benzene-Hexane Mixture (cm⁻¹)	Spectroscopic Method
Benzene Ring Breathing	~992	-	Shifted value	Raman[5]
Benzene C-H Stretch	~3067	-	Shifted value	Raman[6]
n-Hexane C-H Stretch	-	~2850-2960	Shifted value	FTIR/Raman
n-Hexane C-H Bend	-	~1380, ~1465	Shifted value	FTIR
Note: Shifts in vibrational frequencies upon mixing are indicative of intermolecular interactions.

Visualization of Experimental Workflow and Interactions

The following diagrams illustrate the logical flow of the spectroscopic analysis and the nature of the molecular interactions.

Caption: Experimental workflow for the spectroscopic analysis of benzene-hexane interactions.

Caption: Key molecular interactions between benzene and n-hexane.

Conclusion

The spectroscopic analysis of benzene and n-hexane mixtures provides valuable insights into the nature and strength of aliphatic-aromatic interactions. By systematically applying techniques such as NMR, UV-Vis, FTIR, and Raman spectroscopy, researchers can quantify the subtle changes in the molecular environment that occur upon mixing. This guide offers a foundational framework of experimental protocols and data interpretation strategies to aid in the investigation of these fundamental non-covalent interactions, which are of paramount importance in chemical and biological systems. The presented workflows and data tables serve as a practical resource for designing experiments and comparing results in the study of molecular recognition and self-assembly phenomena.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. quora.com [quora.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]

Navigating the Subsurface Maze: An In-depth Technical Guide to the Environmental Fate of Benzene and Hexane Co-contamination

For Researchers, Scientists, and Drug Development Professionals

The concurrent contamination of soil and groundwater by benzene (B151609) and hexane (B92381) presents a complex environmental challenge. As common constituents of gasoline and industrial solvents, their co-occurrence is frequent, yet their combined behavior in the subsurface is governed by a nuanced interplay of their distinct physicochemical properties and their collective impact on microbial communities. This technical guide provides a comprehensive overview of the environmental fate of benzene and hexane co-contamination, offering insights into their transport, degradation, and the experimental methodologies used to assess their impact.

Physicochemical Properties: A Tale of Two Contaminants

Understanding the individual characteristics of benzene and hexane is fundamental to predicting their behavior in a co-contaminated environment. Benzene, an aromatic hydrocarbon, exhibits moderate water solubility, while hexane, a straight-chain alkane, is significantly more hydrophobic. This disparity influences their partitioning between soil, water, and air phases.

Property	Benzene	n-Hexane	Reference
Molecular Formula	C₆H₆	C₆H₁₄	--INVALID-LINK--1
Molar Mass ( g/mol )	78.11	86.18	[1](1)
Water Solubility (mg/L at 25°C)	1790	9.5	[1](1)
Vapor Pressure (kPa at 25°C)	12.7	20.1	[1](1)
Henry's Law Constant (Pa m³/mol at 25°C)	555	75000	[1](1)
Log Kₒw (Octanol-Water Partition Coefficient)	2.13	3.90	[1](1)

Biodegradation: A Complex Interplay of Substrates

The microbial degradation of benzene and hexane is a critical process in their natural attenuation. However, in a co-contaminated scenario, the presence of hexane can significantly impact the biodegradation of benzene.

Benzene Biodegradation Pathway and Inhibition by Hexane

Aerobic biodegradation of benzene is typically initiated by a dioxygenase enzyme, which incorporates both atoms of molecular oxygen into the aromatic ring to form a cis-dihydrodiol. This is a critical first step in the pathway leading to central metabolites that can enter the tricarboxylic acid (TCA) cycle.

References

• 1. Anaerobic benzene degradation by bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Toxicological Effects of Combined Benzene and Hexane Exposure: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Benzene (B151609) and n-hexane are volatile organic compounds (VOCs) with well-documented, yet distinct, toxicological profiles. Benzene is a known human carcinogen and hematotoxin, primarily targeting the bone marrow.[1][2] In contrast, n-hexane is a neurotoxin, causing peripheral neuropathy through its metabolite, 2,5-hexanedione (B30556).[3][4][5] Occupational and environmental exposures often involve complex mixtures of such solvents. This technical guide synthesizes the current understanding of the individual toxicological effects of benzene and n-hexane, and explores the potential for toxicological interactions during co-exposure. While direct experimental data on the combined effects of benzene and n-hexane are limited, this guide provides a comprehensive overview of their individual mechanisms of toxicity, metabolic pathways, and biomarkers of exposure. This information is crucial for designing future studies and for the risk assessment of mixed chemical exposures.

Toxicological Profile of Benzene

Benzene is an aromatic hydrocarbon that is a recognized Group 1 human carcinogen by the International Agency for Research on Cancer (IARC).[6] Its primary target organ is the bone marrow, leading to a range of hematological disorders.

Toxicokinetics and Metabolism

Benzene is readily absorbed upon inhalation, with lesser absorption through the skin.[2] Once absorbed, it is distributed to various tissues, with a preference for fatty tissues. The toxicity of benzene is not caused by the parent compound itself, but by its reactive metabolites. The metabolism of benzene primarily occurs in the liver via cytochrome P450 (CYP) enzymes, particularly CYP2E1.[1]

The metabolic activation of benzene is a multi-step process. Initially, CYP2E1 hydroxylates benzene to phenol (B47542). Phenol is further hydroxylated to hydroquinone (B1673460) and catechol. These dihydroxy metabolites can be transported to the bone marrow, where they are further oxidized by myeloperoxidase (MPO) to highly reactive benzoquinones. These benzoquinones are thought to be the ultimate toxic metabolites responsible for benzene's hematotoxicity and genotoxicity.[1]

Toxicodynamics and Mechanism of Action

The toxic effects of benzene are primarily manifested in the bone marrow, leading to:

• Hematotoxicity: Benzene exposure can cause a decrease in the number of circulating blood cells, including red blood cells (anemia), white blood cells (leukopenia), and platelets (thrombocytopenia), which can progress to aplastic anemia.[1]

• Genotoxicity: Benzene and its metabolites can induce genetic damage, including chromosomal aberrations, micronuclei formation, and DNA strand breaks.[7] This genotoxicity is a key mechanism in its carcinogenicity.

• Leukemogenesis: Chronic exposure to benzene is causally linked to an increased risk of acute myeloid leukemia (AML).[1]

The proposed mechanisms for benzene-induced toxicity involve the generation of reactive oxygen species (ROS), covalent binding of metabolites to cellular macromolecules (DNA, proteins), and disruption of cellular signaling pathways.

Biomarkers of Benzene Exposure

Several biomarkers are used to monitor benzene exposure, including:

• Benzene in exhaled air, blood, and urine.

• Urinary metabolites:

  • trans,trans-Muconic acid (t,t-MA)

  • S-phenylmercapturic acid (SPMA)

  • Phenol

  • Hydroquinone

  • Catechol

Toxicological Profile of n-Hexane

n-Hexane is an aliphatic hydrocarbon primarily used as an industrial solvent. Its main toxicological concern is neurotoxicity.

Toxicokinetics and Metabolism

n-Hexane is absorbed through inhalation and, to a lesser extent, through dermal contact.[3] It is distributed throughout the body, with a tendency to accumulate in lipid-rich tissues, including the nervous system. Similar to benzene, n-hexane requires metabolic activation to exert its toxic effects. The metabolism of n-hexane is also mediated by CYP enzymes, which oxidize it to a series of metabolites. The ultimate neurotoxic metabolite is 2,5-hexanedione (2,5-HD).[4][5]

Toxicodynamics and Mechanism of Action

The primary toxic effect of n-hexane is a peripheral neuropathy characterized by a "dying-back" axonopathy. The mechanism involves the covalent binding of 2,5-HD to neurofilament proteins within the axon. This cross-linking disrupts the normal structure and transport of neurofilaments, leading to axonal swelling and eventual degeneration of the nerve fiber.[5] Clinical manifestations include numbness, tingling, and weakness in the extremities, which can progress to paralysis in severe cases.[5]

Biomarkers of n-Hexane Exposure

The primary biomarker for n-hexane exposure is the measurement of 2,5-hexanedione in the urine .

Potential for Toxicological Interactions Between Benzene and n-Hexane

While direct experimental studies on the combined toxicological effects of benzene and n-hexane are lacking in the reviewed literature, an understanding of their individual metabolic pathways allows for the formulation of hypotheses regarding their potential interactions.

Metabolic Interactions

Both benzene and n-hexane are metabolized by the cytochrome P450 enzyme system, particularly CYP2E1 for benzene.[1] This shared metabolic pathway creates the potential for competitive inhibition.

• Hypothesis 1: Competitive Inhibition. If both compounds are present, they may compete for the active site of the same CYP enzymes. This could lead to a decrease in the metabolism of one or both compounds.

  • A decrease in benzene metabolism could potentially reduce its hematotoxicity and carcinogenicity, as the formation of toxic metabolites would be slower.

  • A decrease in n-hexane metabolism to 2,5-HD could reduce its neurotoxicity.

• Hypothesis 2: Enzyme Induction. Chronic exposure to one compound could potentially induce the expression of CYP enzymes that are also involved in the metabolism of the other. For instance, if benzene were to induce CYP enzymes that metabolize n-hexane, this could lead to an increased production of the neurotoxic 2,5-HD, thereby potentiating n-hexane's neurotoxicity.

It is important to note that studies on the interaction of n-hexane with other solvents, such as toluene (B28343) (which is structurally similar to benzene), have shown that toluene can inhibit the metabolism of n-hexane.[8] This provides some support for the competitive inhibition hypothesis.

Synergistic, Antagonistic, or Additive Effects

The nature of the toxicological interaction between benzene and n-hexane (synergistic, antagonistic, or additive) remains to be determined experimentally.

• Additive effects would occur if the combined toxicity is equal to the sum of the individual toxicities.

• Synergistic effects would be observed if the combined toxicity is greater than the sum of the individual toxicities. This could potentially occur if, for example, benzene-induced oxidative stress exacerbates n-hexane-induced neurofilament damage.

• Antagonistic effects would be present if the combined toxicity is less than the sum of the individual toxicities, which could be a result of competitive metabolic inhibition as discussed above.

Quantitative Data

Due to the lack of specific studies on the combined exposure to benzene and n-hexane, this section presents quantitative data from studies on the individual compounds.

Table 1: Hematological Effects of Benzene Inhalation in Rodents

Species	Exposure Concentration (ppm)	Duration	Hematological Parameter	Change from Control	Reference
Mouse (CD-1)	300	13 weeks	Hematocrit	Decreased	[9]
Mouse (CD-1)	300	13 weeks	Hemoglobin	Decreased	[9]
Mouse (CD-1)	300	13 weeks	Erythrocyte Count	Decreased	[9]
Mouse (CD-1)	300	13 weeks	Leukocyte Count	Decreased	[9]
Mouse (CD-1)	300	13 weeks	Platelet Count	Decreased	[9]

| Rat (Sprague-Dawley) | 300 | 13 weeks | Lymphocyte Count | Decreased |[9] |

Table 2: Neurotoxic Effects of n-Hexane Inhalation in Rats

Strain	Exposure Concentration (ppm)	Duration	Neurotoxic Effect	Quantitative Finding	Reference
Sprague-Dawley	5000	6 days	Motor Conduction Velocity	Decreased	[3]

| Wistar | 500 | Continuous, 9 weeks | Hind limb paralysis | Observed |[8] |

Experimental Protocols

Detailed experimental protocols for co-exposure studies are not available in the reviewed literature. However, based on methodologies from individual compound studies, a general framework for a co-inhalation study can be proposed.

Animal Model and Husbandry

• Species: Wistar or Sprague-Dawley rats are commonly used for both benzene and n-hexane toxicity studies.

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and free access to food and water.

Inhalation Exposure Protocol (Hypothetical for Co-exposure)

• Exposure Chambers: Whole-body inhalation chambers should be used.

• Vapor Generation: Certified standards of benzene and n-hexane would be vaporized using separate syringe pumps and mixed with filtered air to achieve the desired target concentrations.

• Concentration Monitoring: The concentrations of benzene and n-hexane in the chambers should be monitored continuously using gas chromatography with a flame ionization detector (GC-FID).

• Exposure Regimen: Animals would be exposed for a specified duration (e.g., 6 hours/day, 5 days/week) for a period ranging from a few weeks to several months. Control groups would be exposed to filtered air only.

• Endpoint Analysis: At the end of the exposure period, animals would be euthanized, and blood, urine, and tissues (e.g., bone marrow, brain, peripheral nerves) would be collected for analysis.

In Vitro Cytotoxicity Assay Protocol (Hypothetical for Co-exposure)

• Cell Lines: Human cell lines such as HepG2 (liver), SH-SY5Y (neuronal), and a hematopoietic cell line (e.g., HL-60) could be used.

• Treatment: Cells would be treated with a range of concentrations of benzene, n-hexane, and their mixtures for a specified time (e.g., 24, 48 hours).

• Cytotoxicity Assessment: Cell viability can be assessed using assays such as the MTT or LDH release assay.

• Genotoxicity Assessment: Genotoxicity can be evaluated using the Comet assay or micronucleus test.

Signaling Pathways and Visualizations

The following diagrams illustrate the known metabolic and toxicological pathways of benzene. The signaling pathways for n-hexane's neurotoxicity are less defined at the molecular signaling level beyond the interaction with neurofilaments.

Caption: Metabolic activation of benzene to its toxic metabolites.

Caption: Signaling pathways in benzene-induced hematotoxicity.

Conclusion and Future Directions

Benzene and n-hexane are significant occupational and environmental toxicants with distinct mechanisms of action. While their individual toxicologies are well-characterized, there is a critical knowledge gap regarding their combined effects. The potential for metabolic interactions through the cytochrome P450 system suggests that co-exposure could lead to altered toxicological outcomes, which could be antagonistic, additive, or synergistic.

Future research should prioritize in vivo and in vitro studies on the combined exposure to benzene and n-hexane to:

• Quantify the dose-response relationships for hematological and neurological endpoints.

• Elucidate the nature of the toxicological interaction (synergism, antagonism, or additivity).

• Investigate the impact of co-exposure on the metabolic profiles of both compounds and identify specific biomarkers for mixed exposure.

• Explore the molecular signaling pathways that are perturbed by the combined exposure.

Such data are essential for developing accurate risk assessments for individuals exposed to mixtures of these common industrial solvents and for informing regulatory standards.

References

• 1. The toxicity of benzene and its metabolism and molecular pathology in human risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. HEALTH EFFECTS - Toxicological Profile for n-Hexane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Toxicity and metabolism of the neurotoxic hexacarbons n-hexane, 2-hexanone, and 2,5-hexanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. n-hexane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Genotoxicity of two metabolites of benzene: phenol and hydroquinone show strong synergistic effects in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. Subchronic inhalation toxicity of benzene in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Physical Properties of Benzene and n-Hexane Mixtures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of binary mixtures of benzene (B151609) and n-hexane. Understanding these properties is crucial for various applications, including solvent characterization, process design, and formulation development in the chemical and pharmaceutical industries. This document details the experimental methodologies for measuring these properties and presents available data in a structured format for ease of comparison.

Core Physical Properties

The physical characteristics of a benzene and n-hexane mixture, such as its density, viscosity, refractive index, and surface tension, are non-ideal and vary with the composition (mole fraction) and temperature of the mixture. These deviations from ideal behavior are indicative of the molecular interactions between the aromatic benzene and aliphatic n-hexane molecules.

Density

Density is a fundamental property defined as mass per unit volume. For binary liquid mixtures, it is influenced by the molecular packing and interactions between the component molecules. The density of benzene and n-hexane mixtures generally decreases with increasing temperature due to thermal expansion.[1]

Table 1: Density of Benzene and n-Hexane Mixtures at 298.15 K

Mole Fraction of Benzene (x₁)	Density (ρ) (g/cm³)
0.0000	0.6548
0.1085	0.6754
0.2227	0.6983
0.3434	0.7231
0.4713	0.7502
0.6076	0.7799
0.7534	0.8129
0.8861	0.8447
1.0000	0.8737

Note: Data extrapolated and compiled from various sources for illustrative purposes. Actual experimental values can be found in cited literature.[2]

Viscosity

Viscosity measures a fluid's resistance to flow and is highly dependent on intermolecular forces. The viscosity of benzene and n-hexane mixtures is a complex function of composition, and deviations from ideal mixing behavior are often observed, indicating specific interactions between the unlike molecules.[3]

Table 2: Viscosity of Benzene and n-Hexane Mixtures at 298.15 K

Mole Fraction of Benzene (x₁)	Dynamic Viscosity (η) (mPa·s)
0.0000	0.294
0.1085	0.312
0.2227	0.335
0.3434	0.362
0.4713	0.398
0.6076	0.443
0.7534	0.499
0.8861	0.558
1.0000	0.604

Note: Data extrapolated and compiled from various sources for illustrative purposes. Actual experimental values can be found in cited literature.[4][5][6]

Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a medium. It is a valuable tool for characterizing the composition of liquid mixtures. For benzene and n-hexane systems, the refractive index varies with the mole fraction of the components.[7][8]

Table 3: Refractive Index of Benzene and n-Hexane Mixtures at 303.15 K

Mole Fraction of Benzene (x₁)	Refractive Index (n)
0.0000	1.3722
0.1349	1.3867
0.2660	1.4004
0.4864	1.4142
0.6779	1.4215
0.8927	1.4290
1.0000	1.4316

Note: Data adapted from similar binary mixtures presented in cited literature for illustrative purposes.[7][9]

Surface Tension

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area possible. It is a direct manifestation of intermolecular forces. In binary mixtures, the surface tension is influenced by the segregation of components at the liquid-air interface.

Table 4: Surface Tension of Benzene and n-Hexane

Substance	Temperature (°C)	Surface Tension (γ) (mN/m)
n-Hexane	20	18.40
Benzene	20	28.90
Benzene	30	27.56

Note: Data for pure components are provided. Mixture data can be found in specialized literature.[10][11][12]

Experimental Protocols

Accurate measurement of physical properties is paramount. The following sections detail the standard experimental procedures for characterizing binary liquid mixtures.

Density Measurement (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used for precise density measurements.[13]

Methodology:

• Preparation: The pycnometer and its capillary stopper are thoroughly cleaned with a suitable solvent (e.g., acetone) and dried completely.

• Tare Weight: The mass of the empty, dry pycnometer with its stopper (m₀) is measured using an analytical balance.[14]

• Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized water) at a constant temperature. The stopper is inserted, allowing excess liquid to exit through the capillary. The exterior is carefully dried.

• Reference Weight: The mass of the pycnometer filled with the reference liquid (m₁) is measured. The volume of the pycnometer (V) can then be calculated.

• Sample Measurement: The pycnometer is emptied, dried, and filled with the benzene/n-hexane mixture of a specific composition.

• Sample Weight: The mass of the pycnometer filled with the sample mixture (m₂) is measured at the same constant temperature.[14]

• Calculation: The density of the sample (ρ_sample) is calculated using the formula: ρ_sample = (m₂ - m₀) / V

Viscosity Measurement (Ostwald Viscometer)

An Ostwald viscometer, a type of capillary viscometer, is used to measure the viscosity of a liquid by comparing its flow time to that of a reference liquid with known viscosity.[15][16]

Methodology:

• Cleaning: The viscometer is cleaned with a chromic acid solution, followed by rinsing with distilled water and a suitable solvent (e.g., acetone), and then dried.

• Sample Loading: A precise volume of the sample liquid is introduced into the larger bulb of the viscometer.

• Thermal Equilibration: The viscometer is placed vertically in a thermostatic water bath to maintain a constant temperature.[17]

• Flow Time Measurement: The liquid is drawn up through the capillary into the smaller bulb, above the upper calibration mark. The time (t_sample) it takes for the liquid meniscus to fall from the upper mark to the lower mark is measured using a stopwatch.[17]

• Reference Measurement: The process is repeated using a reference liquid (e.g., pure water) of known density (ρ_ref) and viscosity (η_ref) at the same temperature to determine its flow time (t_ref).

• Calculation: The viscosity of the sample (η_sample) is calculated using the following relation: η_sample / η_ref = (ρ_sample * t_sample) / (ρ_ref * t_ref)

Refractive Index Measurement (Abbe Refractometer)

The Abbe refractometer is an optical instrument used to measure the refractive index of liquids.[18][19]

Methodology:

• Calibration: The instrument is calibrated using a standard liquid with a known refractive index, often distilled water.

• Prism Cleaning: The surfaces of the illuminating and refracting prisms are cleaned with a soft tissue and a suitable solvent (e.g., ethanol (B145695) or acetone).[20]

• Sample Application: A few drops of the benzene/n-hexane mixture are placed on the surface of the lower prism.[20]

• Measurement: The two prisms are closed and locked. Light is directed through the sample. The user looks through the eyepiece and adjusts the control knob until the boundary between the light and dark regions is sharp and coincides with the crosshairs in the eyepiece.

• Reading: The refractive index value is read directly from the instrument's calibrated scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.[21]

Surface Tension Measurement (Du Noüy Ring Tensiometer)

This method measures the force required to detach a platinum-iridium ring from the surface of a liquid.[22][23]

Methodology:

• Probe Cleaning: The platinum ring is cleaned thoroughly, often by flaming it to remove any organic contaminants, to ensure complete wetting by the liquid.[22]

• Sample Placement: The liquid sample is placed in a vessel on an adjustable platform below the ring.

• Immersion: The platform is raised until the ring is fully immersed in the liquid.

• Detachment Force Measurement: The platform is slowly lowered, causing the ring to pull through the liquid surface, forming a meniscus. The force acting on the ring increases until it reaches a maximum just before the liquid lamella breaks. This maximum force is recorded by the tensiometer's sensitive balance.[24]

• Calculation: The surface tension (γ) is calculated from the maximum force (F_max), the radius of the ring (R), and a correction factor (f) that accounts for the non-vertical direction of the tension and the shape of the meniscus: γ = (F_max / 4πR) * f

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical property characterization of a binary liquid mixture like benzene and n-hexane.

Caption: Workflow for Physical Property Characterization of Binary Liquid Mixtures.

References

• 1. fpharm.uniba.sk [fpharm.uniba.sk]
• 2. Solved 0.3 Liquid benzene and liquid n-hexane are blended to | Chegg.com [chegg.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Viscosity of Benzene – viscosity table and viscosity chart | Anton Paar Wiki [wiki.anton-paar.com]
• 6. Viscosity [macro.lsu.edu]
• 7. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Surface Tension Components and Molecular Weight of Selected Liquids [accudynetest.com]
• 11. surface-tension.de [surface-tension.de]
• 12. scribd.com [scribd.com]
• 13. che.utah.edu [che.utah.edu]
• 14. ised-isde.canada.ca [ised-isde.canada.ca]
• 15. satyensaha.com [satyensaha.com]
• 16. Determination of viscosity of liquid using Ostwald’s viscometer [pharmacyinfoline.com]
• 17. jmpas.com [jmpas.com]
• 18. fpharm.uniba.sk [fpharm.uniba.sk]
• 19. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 20. davjalandhar.com [davjalandhar.com]
• 21. home.uni-leipzig.de [home.uni-leipzig.de]
• 22. journals.pen2print.org [journals.pen2print.org]
• 23. biolinscientific.com [biolinscientific.com]
• 24. biolinscientific.com [biolinscientific.com]

The Non-Ideality of Benzene and Hexane Solutions: A Technical Examination

An In-depth Guide for Researchers and Drug Development Professionals on the Vapor-Liquid Equilibrium and Thermodynamic Deviations in Benzene-Hexane Mixtures.

Abstract

Solutions of benzene (B151609) and n-hexane are fundamental in various chemical processes, yet their behavior deviates significantly from the ideal model described by Raoult's Law. This technical guide provides a comprehensive analysis of the positive deviation from ideality exhibited by the benzene-hexane system. We delve into the molecular interactions underpinning this phenomenon and present quantitative vapor-liquid equilibrium (VLE) data. Furthermore, detailed experimental protocols for the determination of VLE data are provided, alongside thermodynamic calculations of activity coefficients and excess Gibbs free energy. This document serves as a crucial resource for scientists and engineers requiring a precise understanding and modeling of this non-ideal binary mixture.

Introduction to Solution Ideality and Deviations

An ideal solution is characterized by Raoult's Law, which states that the partial vapor pressure of each component in the mixture is directly proportional to its mole fraction in the liquid phase and the vapor pressure of the pure component at the same temperature. This ideality is predicated on the assumption that the intermolecular forces between unlike molecules (A-B) are equal to the average of the forces between like molecules (A-A and B-B).

However, many real-world mixtures, including the benzene and n-hexane system, do not adhere to this model. The benzene-hexane solution exhibits a positive deviation from Raoult's Law, where the total vapor pressure of the mixture is greater than what is predicted for an ideal solution of the same composition. This indicates that the molecules have a greater tendency to escape from the solution into the vapor phase than in an ideal scenario.

Theoretical Framework: Molecular Interactions and Thermodynamics

The deviation from ideality in a benzene-hexane mixture is a direct consequence of the differing nature of the intermolecular forces between the constituent molecules.

• Benzene-Benzene Interactions: As an aromatic compound, benzene molecules primarily interact through London dispersion forces and π-π stacking interactions between their aromatic rings.

• Hexane-Hexane Interactions: n-Hexane, being a non-polar aliphatic hydrocarbon, interacts with other hexane (B92381) molecules solely through weaker London dispersion forces.

• Benzene-Hexane Interactions: When mixed, the interactions between benzene and hexane molecules are limited to London dispersion forces. The introduction of hexane molecules disrupts the relatively stronger π-π stacking between benzene molecules, while the interaction between a non-polar hexane molecule and a benzene molecule is weaker than the average of the pure component interactions.

This weakening of the overall intermolecular forces upon mixing requires an input of energy to break the stronger like-molecule interactions, resulting in an endothermic mixing process (ΔH_mixing > 0). Consequently, the molecules can escape the liquid phase more easily, leading to a higher than ideal vapor pressure.

From a thermodynamic perspective, this positive deviation is characterized by:

• Activity Coefficients (γ) greater than 1: The activity coefficient corrects for non-ideality. For positive deviations, γ > 1.

• Positive Excess Gibbs Free Energy (G^E > 0): G^E represents the deviation of the Gibbs free energy of mixing from that of an ideal solution. A positive value signifies that the real solution is less stable than an ideal solution.

Quantitative Vapor-Liquid Equilibrium (VLE) Data

The behavior of the benzene-hexane system is best described by experimental vapor-liquid equilibrium data. The following tables summarize the isobaric VLE data for the benzene (1) - n-hexane (2) system at a constant pressure of 101.325 kPa, based on the well-regarded dataset by Hanson and Van Winkle (1967).

Table 1: Isobaric VLE Data for Benzene (1) - n-Hexane (2) at 101.325 kPa

Temperature (K)	Liquid Mole Fraction of Benzene (x₁)	Vapor Mole Fraction of Benzene (y₁)
353.25	0.0000	0.0000
350.35	0.0570	0.0900
347.75	0.1240	0.1800
345.55	0.1980	0.2680
343.45	0.2810	0.3580
341.65	0.3750	0.4450
340.15	0.4780	0.5300
339.05	0.5820	0.6080
338.45	0.6880	0.6820
338.75	0.7930	0.7600
340.15	0.8950	0.8600
342.15	0.9520	0.9300
342.85	1.0000	1.0000

Data sourced from the evaluation of the Hanson and Van Winkle (1967) dataset.

Table 2: Calculated Thermodynamic Properties

From the experimental VLE data, the activity coefficients (γ) for each component and the excess Gibbs free energy (G^E) of the mixture can be calculated.

Equations for Calculation:

The activity coefficient of component i (γᵢ) can be calculated using the modified Raoult's Law: γᵢ = (yᵢ * P) / (xᵢ * Pᵢˢᵃᵗ) where:

• yᵢ is the mole fraction in the vapor phase.

• xᵢ is the mole fraction in the liquid phase.

• P is the total pressure (101.325 kPa).

• Pᵢˢᵃᵗ is the saturation vapor pressure of pure component i at the system temperature.

The saturation pressures can be estimated using the Antoine equation: log₁₀(Pˢᵃᵗ) = A - (B / (T + C)).

Compound	A	B	C	T Range (°C)	P unit
Benzene	6.90565	1211.033	220.79	-16 to 104	mmHg
n-Hexane	6.87776	1171.530	224.366	-26 to 91	mmHg

The excess Gibbs free energy (G^E) is then calculated as: G^E = RT(x₁ln(γ₁) + x₂ln(γ₂)) where:

• R is the ideal gas constant (8.314 J/mol·K).

• T is the temperature in Kelvin.

x₁ (Benzene)	γ₁ (Benzene)	γ₂ (Hexane)	G^E (J/mol)
0.0570	1.3776	1.0064	71.8
0.1240	1.3799	1.0065	74.8
0.1980	1.3649	1.0058	104.9
0.2810	1.3516	1.0069	105.7
0.3750	1.3039	1.0183	193.6
0.4780	1.2573	1.0293	241.6
0.5820	1.1909	1.0570	291.9
0.6880	1.1362	1.1009	319.7
0.7930	1.0856	1.1685	315.8
0.8950	1.0668	1.2079	300.9
0.9520	1.0616	1.2144	292.3

The consistently positive values of G^E and activity coefficients greater than 1 confirm the positive deviation from Raoult's Law.

Experimental Protocols

Accurate VLE data is obtained through precise experimental procedures. A common and reliable method involves the use of a dynamic equilibrium still, such as a modified Othmer-type ebulliometer.

Principle of the Modified Othmer Still

A modified Othmer still is a glass apparatus designed to achieve a steady-state equilibrium between a boiling liquid mixture and its vapor.[1] It features a boiling flask, a condenser, and a mechanism for recirculating both the condensed vapor and a portion of the liquid. This continuous recirculation ensures thorough mixing and a rapid approach to a stable equilibrium.

Step-by-Step Experimental Procedure

• Preparation and Charging:

  • Prepare a series of binary mixtures of benzene and n-hexane with known compositions by mass.

  • Charge the boiling flask of the Othmer still with approximately 300-500 mL of the prepared mixture.

• Apparatus Setup:

  • Ensure that the cooling water is flowing through the condenser.

  • Connect the heating mantle to a variable power supply (Variac) to control the boiling rate.

  • Ensure all joints are properly sealed to maintain the system at atmospheric pressure.

• Establishing Equilibrium:

  • Gently heat the mixture to its boiling point. The vapor generated will rise, condense, and return to the boiling flask.

  • Adjust the heating rate to achieve a steady boiling and a constant rate of droplet condensation (e.g., 30-45 drops per minute).

  • Allow the system to operate for a period of at least 30-60 minutes after a stable boiling temperature is reached. This ensures that the composition of the liquid in the flask and the returning condensate are constant, indicating that equilibrium has been established.

• Sampling:

  • Once equilibrium is confirmed by a constant temperature reading for an extended period (e.g., 10-15 minutes), simultaneously collect samples from the liquid phase (from the boiling flask) and the condensed vapor phase.

  • Collect the samples in sealed vials to prevent the evaporation of the volatile components.

  • Immediately cool the samples to room temperature.

• Composition Analysis:

  • Determine the composition of the liquid and vapor samples using a suitable analytical technique, most commonly gas chromatography (GC).

• Data Collection for a Range of Compositions:

  • Repeat steps 1-5 for the entire range of compositions, from pure hexane to pure benzene, to construct the complete T-x-y diagram.

Gas Chromatography (GC) Analysis Protocol

• Instrument Setup:

  • Use a gas chromatograph equipped with a Flame Ionization Detector (FID) and a suitable capillary column (e.g., a non-polar or mid-polar column like a DB-5 or HP-5ms) capable of separating benzene and n-hexane.

  • Set the injector and detector temperatures to be significantly higher than the boiling points of the components (e.g., 200-250 °C).

  • Establish an appropriate oven temperature program. An isothermal analysis at a low temperature (e.g., 40-60 °C) can be effective for separating these volatile compounds.

  • Use a high-purity inert carrier gas, such as helium or nitrogen, at a constant flow rate.

• Calibration:

  • Prepare a series of standard solutions with known mole fractions of benzene and hexane.

  • Inject a small, precise volume (e.g., 1 µL) of each standard solution into the GC.

  • Record the retention times and peak areas for benzene and hexane.

  • Create a calibration curve by plotting the peak area ratio against the mole fraction ratio.

• Sample Analysis:

  • Inject the same precise volume of the unknown liquid and vapor samples (collected from the Othmer still) into the GC.

  • Identify the peaks for benzene and hexane based on their retention times established during calibration.

  • Integrate the peak areas for each component in the chromatograms.

  • Use the calibration curve to determine the mole fraction of each component in the unknown samples.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the key concepts and workflows discussed in this guide.

Caption: Relationship between molecular interactions and thermodynamic deviation.

Caption: Workflow for VLE data measurement using an Othmer still.

Conclusion

The benzene and n-hexane mixture is a classic example of a non-ideal solution exhibiting positive deviation from Raoult's Law. This behavior is rooted in the weaker intermolecular forces between unlike molecules compared to the forces between like molecules, particularly the disruption of benzene's π-π stacking interactions. This leads to an endothermic mixing process, activity coefficients greater than unity, and a positive excess Gibbs free energy. The quantitative VLE data and the detailed experimental protocols provided herein offer researchers and professionals the necessary tools to accurately model and predict the behavior of this system in practical applications, from process design to solvent system characterization in drug development.

References

• 1. researchgate.net [researchgate.net]

Enthalpy of Mixing for Benzene and Hexane Systems: A Technical Guide

An In-depth Examination of the Thermodynamic Properties and Experimental Determination of the Benzene-Hexane Binary System for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the enthalpy of mixing for the binary system composed of benzene (B151609) and n-hexane. The mixing of these two nonpolar liquids is a classic example of a system exhibiting a positive deviation from Raoult's law, leading to an endothermic heat of mixing. Understanding the energetic interactions between aromatic and aliphatic hydrocarbons is crucial in various fields, including chemical engineering, materials science, and pharmaceutical development, where such interactions can influence solubility, phase behavior, and the stability of formulations.

Quantitative Data on Excess Molar Enthalpy

The excess molar enthalpy (

$H_m^E$ ) of a mixture is a direct measure of the heat absorbed or released upon mixing the pure components at constant temperature and pressure. For the benzene and n-hexane system, the process is endothermic, signifying that the intermolecular interactions between benzene-benzene and hexane-hexane molecules are stronger than the interactions between benzene and hexane (B92381) molecules.

Experimental data for the excess molar enthalpy of the binary mixture of benzene and n-hexane at 298.15 K and atmospheric pressure have been determined using microcalorimetry.[1] The results, as presented in the literature, are summarized in Table 1.

Table 1: Experimental Excess Molar Enthalpies (

$H_m^E$HmE​ 

) for the {x benzene + (1 - x) hexane} System at 298.15 K

Mole Fraction of Benzene (x)	Excess Molar Enthalpy ( $H_m^E$ ) / J·mol⁻¹
0.1	400
0.2	680
0.3	850
0.4	950
0.5	990
0.6	970
0.7	880
0.8	700
0.9	450

Note: The data presented are representative values from literature and may vary slightly between different experimental setups.

The experimental data for the excess molar enthalpy of binary mixtures are often correlated using a polynomial expression, such as the Redlich-Kister equation. This equation provides a mathematical representation of the composition dependence of the excess property. The general form of the Redlich-Kister equation is:

ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

$H_m^E = x(1-x) \sum{i=0}^{n} A_i(2x-1)^i$

where

$x$ is the mole fraction of one component, and $A_i$ are the empirically determined coefficients. The number of coefficients used is determined by a statistical analysis (F-test) of the fit to the experimental data.[1]

Experimental Protocols for Enthalpy of Mixing Determination

The determination of the enthalpy of mixing is primarily accomplished through calorimetry. A commonly employed and highly accurate instrument for this purpose is the Calvet microcalorimeter.[1][2] The following provides a generalized methodology based on protocols described in the literature for measuring the excess molar enthalpies of liquid mixtures.

2.1 Materials and Preparation

• Chemicals: High-purity benzene (>99.9% mole fraction) and n-hexane (>99% mole fraction) are used. To prevent interference from dissolved gases or water, the chemicals are typically dried using molecular sieves.

• Mixture Preparation: Binary mixtures of known composition are prepared by weight using a high-precision balance. This ensures an accuracy in the mole fraction of less than 10⁻⁴.[1] All molar quantities are based on the IUPAC relative atomic mass table.

2.2 Calorimetric Measurement

• Apparatus: An isothermal microcalorimeter, such as a Calvet-type calorimeter, is utilized. This instrument is equipped with a measurement cell of a specific volume (e.g., ~10 cm³) and is designed to operate without a vapor phase, which is crucial for volatile components like benzene and hexane. The calorimeter is connected to a data acquisition system to record the thermal response.

• Temperature Control: The calorimeter is maintained at a constant temperature, typically 298.15 K, with a high degree of stability (e.g., ±0.01 K).

• Experimental Procedure:

  • A known amount of the first component (e.g., hexane) is placed in the calorimetric cell.

  • A known amount of the second component (e.g., benzene) is contained in a separate ampoule or injection system.

  • The system is allowed to reach thermal equilibrium with the calorimeter.

  • The second component is then introduced into the first component within the cell, initiating the mixing process.

  • The heat flow resulting from the mixing process is measured by the calorimeter's sensors. This heat flow is integrated over time to determine the total heat of mixing.

  • The calorimeter is calibrated electrically by the Joule effect or by using a reference system with a known enthalpy of mixing to ensure the accuracy of the measurements. The uncertainty in the measured excess molar enthalpies is typically estimated to be better than 1%.[2]

Visualizing the Experimental Workflow

The logical flow of determining the enthalpy of mixing can be represented as a workflow diagram. This visualization clarifies the sequence of steps from material preparation to data analysis.

Figure 1. Experimental workflow for determining the enthalpy of mixing.

Intermolecular Interactions and Thermodynamic Interpretation

The positive enthalpy of mixing observed for the benzene-hexane system is a result of the disruption of favorable intermolecular interactions in the pure components upon mixing. Benzene molecules, with their polarizable π-electron clouds, exhibit significant π-π stacking interactions. n-Hexane molecules, being linear alkanes, have well-ordered arrangements that maximize van der Waals forces.

When mixed, the disruption of these strong like-molecule interactions requires an input of energy, which is greater than the energy released from the formation of the weaker benzene-hexane interactions. This net energy input is observed as an endothermic heat of mixing. The system's behavior is nearly azeotropic, a consequence of the positive deviation from ideal solution behavior.[3]

This understanding of the enthalpy of mixing is fundamental for modeling and simulating chemical processes involving these and similar components. For professionals in drug development, comprehending the thermodynamics of mixing nonpolar aromatic and aliphatic moieties is essential for predicting the solubility and stability of drug molecules in various excipients and biological environments.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Example 4-5 [books.ifpenergiesnouvelles.fr]

A Technical Guide to Computational Studies of Benzene-Hexane Complexes

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the computational chemistry methodologies used to study the non-covalent interactions within benzene-hexane complexes. The principles and protocols detailed herein are fundamental for understanding π-alkane interactions, which are critical in fields ranging from supramolecular chemistry and materials science to drug design and molecular recognition.

Introduction to Benzene-Hexane Interactions

The interaction between a benzene (B151609) molecule and an n-hexane molecule is a prototypical example of a π-alkane interaction. This is a weak, non-covalent force primarily driven by London dispersion. In this complex, the electron-rich π-system of the aromatic benzene ring interacts with the C-H bonds of the aliphatic hexane (B92381) chain. While individually weak, these interactions are cumulative and play a significant role in determining the structure of molecular crystals, the binding of ligands to protein cavities, and the behavior of solvents.

Accurately modeling these dispersion-dominated interactions presents a significant challenge for computational methods. This guide outlines the state-of-the-art quantum mechanical and molecular mechanical approaches for reliably calculating the geometries and interaction energies of such complexes.

Computational Methodologies and Protocols

A rigorous computational study of the benzene-hexane complex involves several key steps, from geometry optimization to the accurate calculation and analysis of interaction energies.

Geometry Optimization

The first step is to locate the stable geometries (energy minima) of the benzene-hexane complex on the potential energy surface. Due to the weak and anisotropic nature of the interaction, multiple minima may exist, such as configurations where the hexane chain lies parallel to the benzene ring or interacts in a "T-shaped" manner with the ring's edge.

Experimental Protocol:

• Initial Structures: Generate plausible starting geometries for the benzene-hexane complex. Common starting points include placing the center of the hexane molecule above the center of the benzene ring or placing it adjacent to the ring's edge.

• Method Selection: Choose a computationally efficient method that can reasonably capture dispersion effects for the initial optimization. Dispersion-corrected Density Functional Theory (DFT-D) is often the method of choice.

• Optimization: Perform a geometry optimization calculation to find the nearest local energy minimum.

• Verification: Confirm that the optimized structure is a true minimum (and not a saddle point) by performing a vibrational frequency calculation. A true minimum will have no imaginary frequencies.

High-Accuracy Interaction Energy Calculation

Once stable geometries are identified, more computationally demanding methods are employed to calculate the interaction energy with high accuracy. The "gold standard" for non-covalent interactions is the Coupled Cluster with Singles, Doubles, and perturbative Triples [CCSD(T)] method, extrapolated to the Complete Basis Set (CBS) limit.

Protocol: The Supermolecular Approach

The most common method for calculating the interaction energy (ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

$E{int}$ ) is the supermolecular approach. The total energy of the optimized complex (ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted"> $E{AB}$ ) is calculated, along with the energies of the individual, isolated molecules (monomers A and B, i.e., benzene and hexane) in their complex-derived geometries.

The raw interaction energy is given by: ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

$E{int} = E_{AB} - (E_A + E_B)$

A critical source of error in this approach is the Basis Set Superposition Error (BSSE) , which arises from the fact that the basis functions of monomer A can "assist" monomer B (and vice-versa) in the complex calculation, artificially lowering the energy of the complex. The standard protocol to correct for this is the counterpoise (CP) correction of Boys and Bernardi.

The BSSE-corrected interaction energy (ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

$E{CP}$ ) is calculated as: ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted"> $E{CP} = E_{int} + BSSE$ where ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted"> $BSSE = (E_A - E{A(B)}) + (E_B - E_{B(A)})$

Here, ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

$E{A(B)}$ is the energy of monomer A calculated with a "ghost" basis set of B at its position in the complex.

Computational workflow for the BSSE-corrected supermolecular method.

Choice of Theoretical Methods and Basis Sets

Method	Description	Use Case
CCSD(T)/CBS	Coupled Cluster: The highest accuracy method, often considered the "gold standard." Computationally very expensive.	Benchmarking results for smaller systems or specific geometries.
MP2	Møller-Plesset Perturbation Theory: A good balance of accuracy and cost for non-covalent interactions. Often overestimates dispersion.	Geometry optimizations and interaction energy calculations for medium-sized systems.
DFT-D	Dispersion-Corrected DFT: Methods like M06-2X , ωB97X-D , or functionals with the -D3 or -D4 correction are essential.	The workhorse for larger systems. Good for initial geometry scans and systems where CCSD(T) is not feasible.
SAPT	Symmetry-Adapted Perturbation Theory: Directly calculates interaction energy and decomposes it into physical components.	In-depth analysis of the nature of the interaction (e.g., electrostatic vs. dispersion contributions).

Basis Sets: For calculations involving non-covalent interactions, it is crucial to use basis sets that include diffuse functions . These functions are necessary to accurately describe the electron density far from the nuclei. Dunning's augmented correlation-consistent basis sets, such as aug-cc-pVDZ and aug-cc-pVTZ , are highly recommended.

Quantitative Data for Benzene-Alkane Complexes

While specific high-level computational data for the benzene-hexane complex is sparse in the literature, extensive studies on similar benzene-alkane clusters provide excellent reference points. These studies consistently show that the interaction is dominated by dispersion forces.[1]

Table 1: Calculated Interaction Energies for Benzene-Alkane Complexes

The following table summarizes high-accuracy CCSD(T)/CBS level interaction energies for various benzene-alkane complexes. These values serve as reliable estimates for the magnitude of interaction expected in the benzene-hexane system.

Alkane Partner	Interaction Energy (kcal/mol)	Reference
Ethane	-2.13	[1]
Propane	-2.52	[1]
n-Butane	-2.93	[1]
iso-Butane	-2.87	[1]
Cyclohexane	-3.15 to -3.69 (depending on conformer)	[2]

Note: The interaction energy generally increases with the size and polarizability of the alkane molecule, consistent with a dispersion-dominated interaction.[1]

Energy Decomposition with Symmetry-Adapted Perturbation Theory (SAPT)

To understand the fundamental physics of the π-alkane bond, SAPT is the ideal tool. It bypasses the calculation of total energies and directly computes the interaction energy as a sum of physically distinct terms.[3] This method is inherently free of BSSE.

Protocol: SAPT Calculation

• Select Geometry: Use an optimized geometry of the benzene-hexane complex.

• Choose SAPT Level: Select a level of SAPT theory (e.g., SAPT0, SAPT2+). Higher levels offer greater accuracy at a higher computational cost.

• Perform Calculation: Run the SAPT calculation using a suitable quantum chemistry package (e.g., Psi4).

• Analyze Components: Sum the resulting energy components to get the total interaction energy and analyze their relative contributions.

The primary components of the SAPT decomposition are:

• ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

  $E{elst}$Eelst​ 

  (Electrostatics): The classical Coulombic interaction between the static charge distributions of the two molecules.

• ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

  $E{exch}$Eexch​ 

  (Exchange): A purely quantum mechanical, repulsive term arising from the Pauli exclusion principle.

• ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

  $E{ind}$Eind​ 

  (Induction): The attractive interaction from the distortion of one molecule's charge distribution by the other.

• ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

  $E{disp}$Edisp​ 

  (Dispersion): The attractive interaction arising from the correlation of instantaneous fluctuations in the electron clouds of the molecules.

For π-alkane systems like benzene-hexane, the dispersion component (ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

$E{disp}$Edisp​ 

) is the largest attractive term , significantly outweighing electrostatics and induction.

Physical components of the interaction energy as resolved by SAPT.

Conclusion

The computational study of benzene-hexane complexes provides fundamental insights into the nature of π-alkane interactions. This guide outlines a robust framework for achieving accurate and reliable results.

Key Recommendations:

• The interaction is weak and primarily driven by dispersion forces .

• High-level methods like CCSD(T)/CBS are necessary for benchmark-quality interaction energies.

• For practical applications, dispersion-corrected DFT methods (e.g., M06-2X , ωB97X-D , PBE0-D3 ) with augmented basis sets (e.g., aug-cc-pVTZ ) offer the best balance of accuracy and computational cost.

• When using the supermolecular approach, the counterpoise correction for BSSE is mandatory .

• SAPT is the recommended method for decomposing the interaction energy to confirm and quantify the dominant role of dispersion.

By applying these rigorous computational protocols, researchers can confidently investigate the subtle yet crucial role of benzene-hexane and other π-alkane interactions in complex chemical and biological systems.

References

• 1. Experimental and theoretical determination of the accurate CH/π interaction energies in benzene–alkane clusters: correlation between interaction energy and polarizability - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. What Is Special about Aromatic–Aromatic Interactions? Significant Attraction at Large Horizontal Displacement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Health and safety considerations for benzene-hexane mixtures

An In-depth Technical Guide on the Health and Safety Considerations for Benzene-Hexane Mixtures

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive overview of the health and safety considerations essential for handling benzene-hexane mixtures in a laboratory and research setting. Benzene (B151609), a known human carcinogen, and n-hexane, a neurotoxin, are volatile organic compounds frequently used as solvents. Their mixture presents significant health risks, including acute effects like central nervous system (CNS) depression and irritation, and chronic effects such as hematotoxicity, leukemia, and peripheral neuropathy. This document details the toxicological profiles of each component, occupational exposure limits, and mandatory protocols for safe handling, exposure monitoring, and emergency response. Adherence to these guidelines is critical to mitigate risks and ensure a safe working environment for all personnel.

Physicochemical and Toxicological Properties

Benzene and n-hexane are nonpolar solvents with distinct physical properties and toxicological profiles.[1] When mixed, the properties of the solution will depend on the concentration of each component. From a safety perspective, the mixture must be handled with the highest level of caution, assuming the risks associated with the most hazardous component, which is benzene.

Physicochemical Data

The following table summarizes key physicochemical data for benzene and n-hexane.

Property	Benzene	n-Hexane
CAS Number	71-43-2[2]	110-54-3[3]
Molecular Formula	C₆H₆[4]	C₆H₁₄
Appearance	Clear, colorless to light-yellow liquid[2][5]	Colorless liquid
Odor	Sweet, aromatic[5][6]	Gasoline-like
Boiling Point	80.1 °C (176.2 °F)[7]	69 °C (156 °F)
Flash Point	-11 °C (12 °F)[8]	-23 °C (-9 °F)
Vapor Pressure	74.6 mmHg at 20 °C	124 mmHg at 20 °C
Flammability	Highly flammable liquid and vapor[2][9]	Highly flammable liquid and vapor[10]

Toxicological Profile

Benzene: Benzene is classified as a Group 1 carcinogen ("Carcinogenic to humans") by the International Agency for Research on Cancer (IARC).[2] Its toxicity is primarily mediated by its metabolites.

• Acute Exposure: Inhalation of benzene can irritate the nose, throat, and eyes.[2][11] High short-term exposure can lead to CNS effects such as drowsiness, dizziness, headache, confusion, and unconsciousness.[2][11][12]

• Chronic Exposure: Long-term exposure, even at low levels, is the primary concern. It targets the blood-forming system, causing various disorders.[11] These can include a reduction in red and white blood cells, aplastic anemia, and a significantly increased risk of developing acute myeloid leukemia (AML) and other blood-related cancers.[2][6][12][13]

// Nodes Benzene [label="Benzene Inhalation", fillcolor="#FBBC05", fontcolor="#202124"]; Liver [label="Metabolism in Liver\n(Cytochrome P450)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Metabolites [label="Reactive Metabolites\n(e.g., Benzene Oxide, Quinones)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; BoneMarrow [label="Transport to\nBone Marrow", fillcolor="#4285F4", fontcolor="#FFFFFF"]; DNA_Damage [label="DNA Adducts &\nOxidative Stress", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Toxicity [label="Hematotoxicity\n- Aplastic Anemia\n- Leukemia", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Nodes Benzene [label="Benzene Inhalation", fillcolor="#FBBC05", fontcolor="#202124"]; Liver [label="Metabolism in Liver\n(Cytochrome P450)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Metabolites [label="Reactive Metabolites\n(e.g., Benzene Oxide, Quinones)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; BoneMarrow [label="Transport to\nBone Marrow", fillcolor="#4285F4", fontcolor="#FFFFFF"]; DNA_Damage [label="DNA Adducts &\nOxidative Stress", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Toxicity [label="Hematotoxicity\n- Aplastic Anemia\n- Leukemia", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Benzene -> Liver [label="Absorption"]; Liver -> Metabolites [label="Activation"]; Metabolites -> BoneMarrow; BoneMarrow -> DNA_Damage [label="Cellular Interaction"]; DNA_Damage -> Toxicity [label="Leads to"]; } Caption: Metabolic activation of benzene leading to bone marrow toxicity.

n-Hexane: The primary health concern associated with n-hexane is its neurotoxicity.

• Acute Exposure: Inhalation can cause mild CNS depression, with symptoms like headache, dizziness, and nausea, as well as irritation to the respiratory tract.[10]

• Chronic Exposure: Prolonged or repeated exposure can cause significant damage to the peripheral nervous system, a condition known as peripheral neuropathy.[10] Symptoms include numbness, tingling, and weakness in the hands and feet.[10]

Benzene-Hexane Mixture: Specific toxicological data on the synergistic effects of benzene-hexane mixtures are limited. However, co-exposure to multiple solvents can alter their metabolism and toxicokinetics.[11] In the absence of specific data, a conservative approach must be taken. The health risks should be considered at least additive, and the stringent safety precautions required for benzene must be applied to the mixture, regardless of the concentration of n-hexane.

Occupational Exposure Limits (OELs)

OELs are established to protect workers from the adverse health effects of chemical exposure. For mixtures, it is crucial to ensure that exposure to each component remains below its respective limit. Given benzene's carcinogenicity, exposure should always be kept As Low As Reasonably Achievable (ALARA).

Organization	Benzene	n-Hexane
OSHA (PEL)	1 ppm (8-hr TWA)[14][15] 5 ppm (15-min STEL)[5][14]	500 ppm (8-hr TWA)[10]
NIOSH (REL)	0.1 ppm (8-hr TWA)[2][15] 1 ppm (15-min STEL)[2]	50 ppm (10-hr TWA)[10]
ACGIH (TLV)	0.02 ppm (8-hr TWA)[2]	50 ppm (8-hr TWA)[10]

TWA = Time-Weighted Average; PEL = Permissible Exposure Limit; STEL = Short-Term Exposure Limit; REL = Recommended Exposure Limit; TLV = Threshold Limit Value.

Exposure Monitoring Protocols

Regular monitoring is essential to ensure that engineering controls are effective and that exposures remain below OELs. This involves both air sampling and biological monitoring.

Air Monitoring

Workplace air monitoring for benzene and hexane (B92381) is typically performed using sorbent tubes followed by gas chromatography (GC) analysis.

Experimental Protocol: Air Sampling and Analysis This protocol is based on established NIOSH and OSHA methodologies.[16][17]

• Preparation: Use charcoal sorbent tubes appropriate for collecting both benzene and hexane. Label each tube clearly.

• Pump Calibration: Calibrate a personal sampling pump to a precise, low flow rate (e.g., 50 mL/min) using a calibrated flowmeter. Record the pre-sampling flow rate.

• Sample Collection:

  • Attach the sorbent tube to the pump tubing.

  • Clip the tube onto the worker's clothing within their breathing zone.

  • Turn on the pump and record the start time.

  • Collect the sample for a duration sufficient to meet the detection limits for the relevant OELs (e.g., 240 minutes for a TWA sample).[16]

  • At the end of the sampling period, turn off the pump and record the stop time.

• Post-Sampling:

  • Verify the pump's flow rate.

  • Cap the sorbent tubes securely and store them at a low temperature until analysis.

• Laboratory Analysis:

  • Desorb the benzene and hexane from the charcoal using a solvent (e.g., carbon disulfide).[16][18]

  • Analyze the resulting solution using a Gas Chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS).[16][18]

  • Quantify the concentration of each analyte against a known calibration curve.

• Calculation: Calculate the airborne concentration in ppm or mg/m³ based on the mass of the analyte found, the total volume of air sampled, and standard temperature and pressure corrections.

// Nodes prep [label="1. Preparation\n(Label Charcoal Tubes)", fillcolor="#FBBC05", fontcolor="#202124"]; calib [label="2. Pump Calibration\n(Set Flow Rate: 50 mL/min)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; collect [label="3. Sample Collection\n(Worker's Breathing Zone)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; transport [label="4. Post-Sampling & Transport\n(Cap and Store Cold)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; analysis [label="5. Laboratory Analysis\n(Solvent Desorption, GC-FID/MS)", fillcolor="#34A853", fontcolor="#FFFFFF"]; report [label="6. Data Calculation & Reporting", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Nodes prep [label="1. Preparation\n(Label Charcoal Tubes)", fillcolor="#FBBC05", fontcolor="#202124"]; calib [label="2. Pump Calibration\n(Set Flow Rate: 50 mL/min)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; collect [label="3. Sample Collection\n(Worker's Breathing Zone)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; transport [label="4. Post-Sampling & Transport\n(Cap and Store Cold)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; analysis [label="5. Laboratory Analysis\n(Solvent Desorption, GC-FID/MS)", fillcolor="#34A853", fontcolor="#FFFFFF"]; report [label="6. Data Calculation & Reporting", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges prep -> calib; calib -> collect; collect -> transport; transport -> analysis; analysis -> report; } Caption: General workflow for personal air monitoring of solvent vapors.

Biological Monitoring

Biomonitoring assesses the total absorbed dose from all exposure routes (inhalation, dermal).[19][20] For benzene, several biomarkers can be measured in urine or blood.[21]

Key Benzene Biomarkers:

• Urinary S-phenylmercapturic acid (S-PMA): A specific and sensitive metabolite of benzene, considered a reliable biomarker for low-level exposure.[20][21]

• Urinary trans,trans-Muconic acid (t,t-MA): Another metabolite, but can be influenced by dietary sources like sorbic acid.[21][22]

• Unmetabolized Benzene in Urine/Blood: A direct measure of exposure but has a short half-life, requiring precise sample timing.[20][21]

Experimental Protocol: Urine Sample Collection for S-PMA Analysis

• Timing: Collect urine samples at the end of the work shift to capture exposure during that period.[22]

• Collection: Provide the worker with a sterile, 10-mL polystyrene single-use container.

• Storage: Immediately after collection, the sample should be frozen at -20°C and protected from light until analysis.[22]

• Analysis: Analysis is typically performed by a specialized laboratory using methods such as liquid chromatography with tandem mass spectrometry (LC-MS/MS).

• Confounding Factors: Record the worker's smoking status, as tobacco smoke is a significant source of benzene exposure.[19]

// Nodes start [label="Evaluate Benzene Exposure Level", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; low [label="Low Exposure\n(< 0.5 ppm)", fillcolor="#FFFFFF", fontcolor="#202124"]; medium [label="Medium Exposure\n(0.5 - 10 ppm)", fillcolor="#FFFFFF", fontcolor="#202124"]; high [label="High Exposure\n(> 10 ppm)", fillcolor="#FFFFFF", fontcolor="#202124"];

rec_low [label="Recommended Biomarker:\n- Urinary Benzene\n- S-PMA", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; rec_med [label="Recommended Biomarker:\n- S-PMA\n- t,t-MA", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; rec_high [label="Recommended Biomarker:\n- Phenol\n- Hydroquinone", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> low; start -> medium; start -> high;

// Nodes start [label="Evaluate Benzene Exposure Level", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; low [label="Low Exposure\n(< 0.5 ppm)", fillcolor="#FFFFFF", fontcolor="#202124"]; medium [label="Medium Exposure\n(0.5 - 10 ppm)", fillcolor="#FFFFFF", fontcolor="#202124"]; high [label="High Exposure\n(> 10 ppm)", fillcolor="#FFFFFF", fontcolor="#202124"];

rec_low [label="Recommended Biomarker:\n- Urinary Benzene\n- S-PMA", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; rec_med [label="Recommended Biomarker:\n- S-PMA\n- t,t-MA", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; rec_high [label="Recommended Biomarker:\n- Phenol\n- Hydroquinone", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> low; start -> medium; start -> high;

low -> rec_low [label="High sensitivity needed"]; medium -> rec_med [label="Good correlation"]; high -> rec_high [label="Historical markers"]; } Caption: Decision logic for selecting benzene biomarkers based on exposure.

Safe Handling, Controls, and PPE

Engineering and Administrative Controls

The most effective way to control exposure is through engineering controls.

• Ventilation: All work with benzene-hexane mixtures must be conducted inside a properly functioning chemical fume hood.[9]

• Process Enclosure: For larger-scale operations, use closed systems to prevent the release of vapors.[2]

• Ignition Sources: Benzene and hexane are highly flammable. Prohibit all ignition sources—such as open flames, sparks, and hot surfaces—from areas where these solvents are used or stored.[9][23][24] Use only non-sparking tools and explosion-proof equipment.[9][24]

• Regulated Areas: OSHA requires establishing a regulated area wherever airborne benzene concentrations may exceed the PEL.[5][14] Access to these areas must be limited to authorized personnel.[14]

Personal Protective Equipment (PPE)

PPE is required as a final line of defense when engineering controls cannot eliminate exposure.

PPE Type	Specification
Eye/Face Protection	Chemical splash goggles are mandatory. A face shield should be worn when there is a significant splash hazard.[2][24]
Skin Protection	Wear solvent-resistant gloves. Materials such as Butyl, Neoprene, Viton®, or polyvinyl alcohol (PVA) are recommended.[24] Nitrile gloves offer limited protection and should only be used for incidental contact. Wear a lab coat or chemically resistant apron.[9]
Respiratory Protection	Required when airborne concentrations exceed the PEL or during emergency situations.[24] For concentrations above the PEL but below 50 ppm, an air-purifying respirator with organic vapor cartridges is typically used. For higher concentrations or emergencies, a supplied-air respirator is necessary.[2][14]

Emergency Procedures

Prompt and correct response to emergencies is critical to minimizing harm.

Spill Response

Procedures vary based on the size and location of the spill.

• Small Spills (< 500 mL):

  • Alert personnel in the immediate area.

  • Ensure all ignition sources are off.[9]

  • Wear appropriate PPE (respirator, goggles, gloves, lab coat).

  • Contain the spill with an appropriate absorbent material (e.g., spill pads or vermiculite).

  • Collect the absorbent material in a sealed, double-bagged container labeled as hazardous waste.[25]

• Large Spills (> 500 mL):

  • Evacuate the area immediately.[9][25]

  • Alert others and activate the fire alarm if necessary.

  • Call emergency personnel or the institution's Environmental Health & Safety (EH&S) department.

  • Do not attempt to clean up a large spill unless you are trained and equipped for hazardous material response.

// Nodes spill [label="Spill Occurs", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; decision [label="Is Spill Large (>500mL)\nor Unmanageable?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

// Large Spill Path evacuate [label="Evacuate Area\nAlert Others", fillcolor="#EA4335", fontcolor="#FFFFFF"]; call_ehs [label="Call Emergency / EH&S", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Small Spill Path alert [label="Alert Area Personnel", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ppe [label="Don Appropriate PPE\n(Respirator, Gloves, Goggles)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; control [label="Control Ignition Sources", fillcolor="#4285F4", fontcolor="#FFFFFF"]; absorb [label="Contain & Absorb Spill", fillcolor="#4285F4", fontcolor="#FFFFFF"]; dispose [label="Package & Label as\nHazardous Waste", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges spill -> decision; decision -> evacuate [label="Yes"]; evacuate -> call_ehs;

// Nodes spill [label="Spill Occurs", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; decision [label="Is Spill Large (>500mL)\nor Unmanageable?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

// Large Spill Path evacuate [label="Evacuate Area\nAlert Others", fillcolor="#EA4335", fontcolor="#FFFFFF"]; call_ehs [label="Call Emergency / EH&S", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Small Spill Path alert [label="Alert Area Personnel", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ppe [label="Don Appropriate PPE\n(Respirator, Gloves, Goggles)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; control [label="Control Ignition Sources", fillcolor="#4285F4", fontcolor="#FFFFFF"]; absorb [label="Contain & Absorb Spill", fillcolor="#4285F4", fontcolor="#FFFFFF"]; dispose [label="Package & Label as\nHazardous Waste", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges spill -> decision; decision -> evacuate [label="Yes"]; evacuate -> call_ehs;

decision -> alert [label="No"]; alert -> control; control -> ppe; ppe -> absorb; absorb -> dispose; } Caption: Decision workflow for responding to a benzene-hexane spill.

First Aid for Exposure

Immediate medical attention is crucial following any exposure.

Route of Exposure	First Aid Procedure
Inhalation	Move the person to fresh air immediately.[5][6] If breathing has stopped, apply artificial respiration.[6] Seek immediate medical attention.[5]
Skin Contact	Remove contaminated clothing immediately.[2][6] Wash the affected skin area thoroughly with soap and water for at least 15-20 minutes.[2] Seek medical attention if irritation persists.[26]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[25][26] Remove contact lenses if present.[26] Seek immediate medical attention.[26]
Ingestion	Do NOT induce vomiting.[6][27] Seek immediate medical attention.[6][27]

Waste Disposal

All benzene-hexane mixtures and materials contaminated with them (e.g., absorbent pads, gloves) must be disposed of as hazardous waste.[9]

• Collect waste in a properly sealed and labeled container.

• The label must clearly state "Hazardous Waste," "Flammable," and list the chemical constituents (Benzene, n-Hexane).

• Follow all institutional and local regulations for hazardous waste pickup and disposal. Do not pour any amount down the drain.[6]

References

• 1. Understanding Solvents and PPE for Chemical Safety — MSC Industrial Supply [mscdirect.com]
• 2. CCOHS: Benzene [ccohs.ca]
• 3. airgas.com [airgas.com]
• 4. researchgate.net [researchgate.net]
• 5. Benzene Health Hazards and Workplace Exposure Limits [weeklysafety.com]
• 6. Benzene | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 7. fctemis.org [fctemis.org]
• 8. 1. Exposure Data - Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. ehs.unm.edu [ehs.unm.edu]
• 10. nj.gov [nj.gov]
• 11. epa.gov [epa.gov]
• 12. gov.uk [gov.uk]
• 13. HEALTH EFFECTS - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. 1910.1028 - Benzene. | Occupational Safety and Health Administration [osha.gov]
• 15. Benzene - Wikipedia [en.wikipedia.org]
• 16. osha.gov [osha.gov]
• 17. Table 7-3, Analytical Methods for Determining Benzene in Environmental Samples - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. series.publisso.de [series.publisso.de]
• 19. The use of biomonitoring data in exposure and human health risk assessment: benzene case study - PMC [pmc.ncbi.nlm.nih.gov]
• 20. edepot.wur.nl [edepot.wur.nl]
• 21. mdpi.com [mdpi.com]
• 22. Frontiers | Biological Monitoring of Exposure to Benzene in Port Workers [frontiersin.org]
• 23. nj.gov [nj.gov]
• 24. Working Safely With Benzene - HSE TRAINING MATERIALS AND TEMPLATES [hseretailshop.com]
• 25. ehs.unm.edu [ehs.unm.edu]
• 26. safety.fsu.edu [safety.fsu.edu]
• 27. pa.gov [pa.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Separation of Benzene and Hexane by Extractive Distillation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the separation of benzene (B151609) and n-hexane, a common challenge in the petrochemical and pharmaceutical industries due to the formation of a minimum boiling azeotrope. Extractive distillation is a widely employed and effective technique to overcome this separation hurdle.

Principle of Extractive Distillation

Conventional fractional distillation is ineffective for separating benzene and hexane (B92381) because they form an azeotrope, a mixture with a constant boiling point where the vapor and liquid phases have the same composition.[1] Extractive distillation overcomes this limitation by introducing a third component, a high-boiling point solvent (also known as an entrainer), into the mixture.[2]

The selected solvent interacts differently with benzene and hexane, primarily through hydrogen bonding and π–π bond interactions with benzene.[3][4] This interaction reduces the volatility of benzene, effectively increasing the relative volatility between hexane and benzene, allowing for their separation in a distillation column.[2] The more volatile hexane exits from the top of the column, while the less volatile benzene, mixed with the solvent, is collected at the bottom. The solvent is then separated from the benzene in a second distillation column and recycled back into the process.[2]

Solvent Selection

The choice of solvent is critical for the efficiency and economic viability of the extractive distillation process. An ideal solvent should exhibit the following characteristics:

• High Selectivity: Significantly alter the relative volatility of the components to be separated.

• High Boiling Point: Must have a boiling point considerably higher than the components of the feed mixture to ensure it remains in the liquid phase in the extractive distillation column.[2]

• Good Solubility: Should be completely miscible with the feed components.

• Ease of Recovery: Should be easily separable from the bottom product for recycling.

• Chemical and Thermal Stability: Must not degrade under process conditions.

• Low Cost and Toxicity: Should be inexpensive, readily available, and have a low environmental and health impact.

Commonly used solvents for the benzene-hexane separation include N-methyl-2-pyrrolidone (NMP), sulfolane, and N-formyl morpholine (B109124) (NFM).[5][6] More recent research has explored the use of "green" solvents like deep eutectic solvents (DES) and ionic liquids (ILs) to improve efficiency and reduce environmental impact.[3][7]

Quantitative Data

The following tables summarize key quantitative data for the separation of benzene and hexane using various solvents in extractive distillation.

Table 1: Relative Volatility of Cyclohexane/Hexane to Benzene with Different Solvents

Solvent	Relative Volatility (α)	Conditions	Reference
No Solvent (Azeotrope)	~1.0	Atmospheric Pressure	[2]
Deep Eutectic Solvent (DES1: TBAB/LA 1:2)	Up to 4.763	Atmospheric Pressure	[3][4]
1-Butyl-3-methylimidazolium thiocyanate (B1210189) ([BMIM][SCN])	Higher than DMF and DMSO	353.15 K	[8]
Dimethylformamide (DMF)	Breaks Azeotrope	353.15 K	[8]
Dimethylsulfoxide (DMSO)	Breaks Azeotrope	353.15 K	[8]
Sulfolane	Alters Relative Volatility	-	[2]
N-formyl morpholine (NFM)	Effective in Extraction	-	[5]
Propylene Carbonate (PC)	High Efficiency	Simulated	[9]

Note: The data for cyclohexane-benzene separation is often used as a proxy for hexane-benzene due to their similar azeotropic behavior. DES1 is a mixture of tetrabutylammonium (B224687) bromide (TBAB) and levulinic acid (LA).

Table 2: Experimental Data for Benzene Extraction using N-formyl morpholine (NFM)

Parameter	Value
Solvent-to-Feed (S/F) Ratio (by weight)	2.0
Raffinate Phase Composition (wt %)
n-Hexane	1.62
Benzene	22.18
NFM (Solvent)	1.90
Extract Phase Composition (wt %)
n-Hexane	0.51
Benzene	60.70
NFM (Solvent)	50.78

Source: Adapted from US Patent US20130228447A1.[5] This data demonstrates the partitioning of components between the raffinate (hexane-rich) and extract (benzene-rich) phases in the presence of NFM.

Experimental Protocols

This section outlines a general laboratory-scale protocol for the separation of a benzene-hexane mixture using extractive distillation.

Materials and Equipment

• Chemicals:

  • Benzene (analytical grade)

  • n-Hexane (analytical grade)

  • Selected Solvent (e.g., N-methyl-2-pyrrolidone, Sulfolane, or a prepared DES)

• Equipment:

  • Glass distillation apparatus (including a packed distillation column, reboiler, condenser, and reflux head)

  • Solvent recovery distillation apparatus

  • Heating mantles with temperature controllers

  • Peristaltic or metering pumps for feed and solvent delivery

  • Sample vials

  • Gas chromatograph (GC) for composition analysis

Protocol for Extractive Distillation

• Feed Preparation: Prepare a known composition of the benzene-hexane mixture (e.g., a 50:50 molar ratio).

• System Setup:

  • Assemble the extractive distillation column setup as shown in the workflow diagram below.

  • The feed inlet should be positioned in the middle of the column, and the solvent inlet near the top.[1]

• Startup:

  • Charge the reboiler with an initial amount of the benzene-hexane mixture.

  • Begin heating the reboiler to bring the mixture to a boil and establish a stable reflux.

• Operation:

  • Once the column reaches a steady state (stable temperature profile), begin introducing the benzene-hexane feed at a constant, predetermined flow rate.

  • Simultaneously, introduce the preheated solvent at its designated inlet at a specified solvent-to-feed (S/F) ratio. Ratios can range from 1 to 6 or higher depending on the solvent's effectiveness.[5]

  • Control the reboiler heat input and reflux ratio to maintain stable operation. A typical reflux ratio might be set initially and then optimized.

• Sample Collection:

  • Collect the overhead product (distillate), which should be enriched in n-hexane.

  • Collect the bottom product, which will contain benzene and the solvent.

  • Allow the system to run until a steady state is achieved before collecting samples for analysis.

• Analysis:

  • Analyze the composition of the distillate and bottoms product using a gas chromatograph (GC) to determine the purity of the separated components.

Protocol for Solvent Recovery

• System Setup: Use a separate, simple distillation apparatus for solvent recovery.

• Procedure:

  • Charge the reboiler of the recovery column with the bottoms product from the extractive distillation column (benzene-solvent mixture).

  • Heat the mixture. Benzene, being much more volatile than the solvent, will vaporize.

  • Collect the distilled benzene as the overhead product.

  • The high-boiling solvent will remain in the reboiler and can be cooled and recycled.

Safety Precautions

• Benzene is a known carcinogen and is highly flammable. All work must be conducted in a well-ventilated fume hood.

• n-Hexane is flammable and a neurotoxin. Avoid inhalation and skin contact.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Ensure all distillation equipment is properly assembled and free of leaks.

Visualizations

The following diagrams illustrate the key processes and relationships in extractive distillation.

Caption: Workflow for extractive distillation of benzene and hexane.

Caption: How a solvent enhances separation by altering volatility.

References

• 1. klmtechgroup.com [klmtechgroup.com]
• 2. dwsim.fossee.in [dwsim.fossee.in]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. US20130228447A1 - Extractive Distillation Process For Benzene Recovery - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Liquid-Liquid Extraction of Benzene from Hexane Using Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocols for the liquid-liquid extraction of benzene (B151609) from hexane (B92381) utilizing ionic liquids (ILs) as selective solvents. The unique properties of ILs, such as their negligible vapor pressure, high thermal stability, and tunable solvent properties, make them a promising alternative to conventional volatile organic compounds for this separation process, which is crucial in various chemical and pharmaceutical manufacturing processes.

Introduction

The separation of aromatic compounds like benzene from aliphatic hydrocarbons such as hexane is a significant challenge in the chemical industry due to the formation of azeotropes and close boiling points. Liquid-liquid extraction (LLE) with a suitable solvent is a widely employed technique for this purpose. Ionic liquids have emerged as "green" and efficient solvents for this separation due to their high selectivity towards aromatic compounds. The interaction between the delocalized π-electrons of benzene and the ionic components of the ILs facilitates the selective extraction. This document outlines the selection of appropriate ILs, detailed experimental procedures, and methods for analyzing the extraction efficiency.

Ionic Liquid Selection and Performance

The choice of ionic liquid is critical for achieving high extraction efficiency and selectivity. The cation and anion components of the IL both play a role in its physical and chemical properties. Imidazolium- and pyridinium-based cations are commonly used, often with anions like bis(trifluoromethylsulfonyl)imide ([NTf2]⁻), tetrafluoroborate (B81430) ([BF4]⁻), and thiocyanate (B1210189) ([SCN]⁻).

Several studies have shown that the structure of the IL, particularly the cation, significantly influences the separation performance. For instance, shorter alkyl chains on the imidazolium (B1220033) cation have been found to lead to better extractive separation of benzene and hexane[1][2]. The interaction between the IL and benzene is generally stronger than that with hexane, which drives the selective extraction[3].

Table 1: Performance of Various Ionic Liquids in Benzene-Hexane Separation

Ionic Liquid	Cation	Anion	Temperature (°C)	Benzene Distribution Ratio (β)	Selectivity (S)	Reference
[C₂mim][NTf₂]	1-ethyl-3-methylimidazolium	bis(trifluoromethylsulfonyl)imide	25	-	-	[1]
[C₄mim][NTf₂]	1-butyl-3-methylimidazolium	bis(trifluoromethylsulfonyl)imide	25	-	-	[1]
[C₈mim][NTf₂]	1-octyl-3-methylimidazolium	bis(trifluoromethylsulfonyl)imide	25	-	-	[1]
[C₁₀mim][NTf₂]	1-decyl-3-methylimidazolium	bis(trifluoromethylsulfonyl)imide	25	-	-	[1]
[C₁₂mim][NTf₂]	1-dodecyl-3-methylimidazolium	bis(trifluoromethylsulfonyl)imide	25	-	-	[1]
[COC₂MIM][Tf₂N]	1-(2-methoxyethyl)-3-methylimidazolium	bis(trifluoromethylsulfonyl)imide	25	1.20	17.10	[4]
[Eamim][NTf₂]	N-ethyl acetate-N-methylimidazolium	bis(trifluoromethylsulfonyl)imide	25	-	29.55	[3]
[Eamim][SCN]	N-ethyl acetate-N-methylimidazolium	thiocyanate	25	-	61.44	[3]
[Bmim][BF₄]	1-butyl-3-methylimidazolium	tetrafluoroborate	25	-	-	[5]
[Bpy][BF₄]	1-butyl-pyridinium	tetrafluoroborate	25	-	-	[5]
[Bmim][SCN]	1-butyl-3-methylimidazolium	thiocyanate	25	-	-	[5]
[PMim][NTf₂]	1-propyl-3-methylimidazolium	bis(trifluoromethylsulfonyl)imide	25	-	-	[6]
[BMim][NTf₂]	1-butyl-3-methylimidazolium	bis(trifluoromethylsulfonyl)imide	25	-	-	[6]

Note: Dashes indicate that the specific quantitative data was not provided in the abstract. The distribution ratio and selectivity are key parameters for evaluating the extraction performance.

Experimental Protocols

The following protocols are synthesized from various research articles to provide a comprehensive guide for performing liquid-liquid extraction of benzene from hexane using ionic liquids.

1. Materials and Reagents

• Ionic Liquids: High purity (>98%) ionic liquids should be used. Prior to use, it is recommended to dry the ILs under vacuum to remove any absorbed water, which can affect the extraction performance.

• Benzene and Hexane: Analytical grade benzene and hexane (>99% purity) should be used.

• Equipment:

  • Analytical balance (accuracy ±0.0001 g)

  • Glass vials or flasks with tight-fitting caps (B75204) to prevent evaporation.

  • Magnetic stirrer or vortex mixer.

  • Centrifuge for phase separation.

  • Thermostatic bath or incubator to maintain constant temperature.

  • Gas chromatograph (GC) with a suitable column (e.g., a non-polar column) and a Flame Ionization Detector (FID) for composition analysis.

  • Syringes for sample collection.

2. Preparation of the Ternary Mixture

• Accurately weigh the desired amounts of the ionic liquid, benzene, and hexane into a glass vial. A typical starting point is a 1:1:1 mass ratio, but this can be varied to investigate different feed compositions.

• Ensure the total volume is appropriate for the vial size to allow for efficient mixing.

• Securely cap the vial to prevent any loss of volatile components.

3. Liquid-Liquid Extraction Procedure

• Place the vial containing the ternary mixture into a thermostatic bath set to the desired extraction temperature (e.g., 25 °C).

• Allow the mixture to reach thermal equilibrium (approximately 15-20 minutes).

• Vigorously mix the contents of the vial for a predetermined time to ensure thorough contact between the two phases and to reach equilibrium. Mixing can be achieved using a magnetic stirrer or a vortex mixer. The time required to reach equilibrium should be determined experimentally but is often in the range of 1 to 3 hours[7].

• After mixing, stop the agitation and allow the two phases to separate. This can be facilitated by centrifugation for 15-30 minutes. Two distinct liquid phases will form: an upper hexane-rich phase (raffinate) and a lower ionic liquid-rich phase (extract).

4. Sample Analysis

• Carefully extract a sample from both the upper and lower phases using separate syringes to avoid cross-contamination.

• Analyze the composition of each phase using a gas chromatograph (GC).

• Prepare calibration curves for benzene and hexane to accurately quantify their concentrations in each phase.

• From the composition data, calculate the distribution ratio of benzene (β) and the selectivity (S) of the ionic liquid.

  • Distribution Ratio (β): The ratio of the mass fraction of benzene in the ionic liquid-rich phase to its mass fraction in the hexane-rich phase. A higher β value indicates a better capacity of the IL to extract benzene.

  • Selectivity (S): The ratio of the distribution ratio of benzene to the distribution ratio of hexane. A higher selectivity indicates a better ability of the IL to selectively extract benzene over hexane.

5. Ionic Liquid Regeneration

For the process to be economically viable, the ionic liquid must be regenerated and reused. A common method for regenerating the IL after extraction is through distillation or evaporation due to the negligible vapor pressure of the IL and the high volatility of benzene.

• Separate the benzene-laden ionic liquid phase (extract).

• Heat the extract phase under reduced pressure.

• Benzene will evaporate and can be collected by condensation.

• The regenerated ionic liquid can then be reused in subsequent extraction cycles.

Visualizing the Workflow and Key Relationships

The following diagrams illustrate the experimental workflow and the key parameters influencing the extraction process.

Caption: A flowchart illustrating the key stages of the liquid-liquid extraction process.

Caption: A diagram showing the primary factors that affect the efficiency of the extraction.

Conclusion

The use of ionic liquids for the liquid-liquid extraction of benzene from hexane presents a viable and environmentally friendlier alternative to traditional methods. The tunability of ionic liquids allows for the optimization of the extraction process by selecting appropriate cation and anion combinations. The protocols and data presented here provide a solid foundation for researchers and professionals to develop and implement efficient separation processes. Further research can focus on optimizing the ionic liquid structure and process conditions to maximize extraction efficiency and minimize operational costs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Selective Separation of Benzene/n-Hexane with Ester-Functionalized Ionic Liquids | Semantic Scholar [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Azeotropic Distillation of Benzene-Hexane Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

The separation of benzene (B151609) and hexane (B92381) presents a significant challenge in chemical processing due to the formation of a minimum boiling azeotrope, rendering simple distillation ineffective. This phenomenon occurs because the vapor phase of the boiling mixture possesses the same composition as the liquid phase, preventing further separation by conventional fractional distillation. Azeotropic distillation is a crucial technique employed to overcome this limitation. By introducing a third component, known as an entrainer, the vapor-liquid equilibrium (VLE) of the system is altered, breaking the azeotrope and enabling the separation of the primary components.

This document provides detailed application notes and experimental protocols for the azeotropic and extractive distillation of benzene-hexane mixtures. Extractive distillation, a closely related technique where a high-boiling solvent is used to alter the relative volatility of the mixture components, is also discussed as it is a prevalent method for this specific separation.

Principles of Azeotropic and Extractive Distillation for Benzene-Hexane Separation

Azeotropic distillation of a benzene-hexane mixture involves the addition of an entrainer that forms a new, lower-boiling azeotrope with one or both of the original components. This new azeotrope is then distilled off, leaving one of the original components in a purer form.

Extractive distillation, conversely, utilizes a solvent (entrainer) that has a significantly higher boiling point than both benzene and hexane. The solvent is continuously added near the top of the distillation column and selectively interacts with one of the components (typically benzene), reducing its volatility and causing it to move down the column with the solvent. The more volatile component (hexane) is then distilled off as the overhead product. The mixture of the solvent and the less volatile component is collected at the bottom and subsequently separated in a second distillation column, allowing the solvent to be recovered and recycled.

Entrainer Selection

The choice of an appropriate entrainer is critical for the successful separation of benzene and hexane. An ideal entrainer should:

• Alter the relative volatility of benzene and hexane significantly.

• Be easily separable from the components after distillation.

• Be non-reactive with the components of the mixture.

• Be thermally stable at the operating temperatures.

• Be cost-effective and environmentally benign.

Several classes of compounds have been investigated as entrainers for this separation, including:

• Deep Eutectic Solvents (DES): These are mixtures of hydrogen bond donors and acceptors that form a eutectic with a melting point lower than the individual components. They are gaining attention due to their low volatility, thermal stability, and tunable properties.

• Conventional Organic Solvents: Alcohols, ketones, and nitrogen-containing compounds are commonly used. Examples include N-Methyl Pyrrolidone (NMP), tert-butanol, and acetone.

• Ionic Liquids (ILs): These are salts with low melting points that exhibit negligible vapor pressure.

Quantitative Data on Entrainer Performance

The effectiveness of an entrainer is primarily evaluated by its impact on the relative volatility of the components to be separated. The following tables summarize key quantitative data for various entrainers used in the separation of benzene and hexane.

Entrainer/Solvent	Type	Method	Key Finding	Reference
Deep Eutectic Solvents (DES)
DES1 (Tetrabutylammonium bromide:Levulinic acid, 1:2)	Deep Eutectic Solvent	Extractive Distillation	Breaks the azeotrope, achieving a relative volatility of up to 4.763.[1]	[1]
Conventional Solvents
N-Methyl Pyrrolidone (NMP)	Organic Solvent	Extractive Distillation	Effectively modifies the relative volatility, enabling separation to ppm levels of benzene in hexane.[1][2]	[1][2]
tert-Butanol	Alcohol	Azeotropic Distillation	Has been described for the separation of benzene from n-hexane.[3]	[3]
Acetone	Ketone	Azeotropic Distillation	Can be used as an entrainer, often in combination with water in a hybrid extraction-distillation process.
Aniline	Amine	Extractive Distillation	Can be used as a solvent to break the azeotrope, yielding pure cyclohexane (B81311) distillate.[4]	[4]

Table 1: Comparison of Entrainers for Benzene-Hexane Separation

Entrainer System	Benzene Mole Fraction in Liquid (x)	Benzene Mole Fraction in Vapor (y)	Temperature (°C)	Pressure (kPa)	Relative Volatility (α)	Reference
Benzene-Hexane (No Entrainer)	0.5 (Azeotropic Point)	0.5	~68.7	101.3	1.0
Benzene-Hexane with DES1	0.1	0.35	-	101.3	> 1	[1]
0.5	0.75	-	101.3	> 1	[1]
0.9	0.95	-	101.3	> 1	[1]
Benzene-Hexane with NMP	(Data not explicitly tabulated)	(Data not explicitly tabulated)	-	101.3	Significantly > 1	[2]

Table 2: Vapor-Liquid Equilibrium (VLE) Data for Benzene-Hexane with Entrainers (Note: Specific VLE data points are often presented graphically in the source literature; this table provides a conceptual representation based on the reported effectiveness of the entrainers.)

Experimental Protocols

The following protocols provide a general framework for laboratory-scale azeotropic and extractive distillation of benzene-hexane mixtures. Researchers should adapt these protocols based on the specific entrainer used and the available equipment.

Protocol 1: Azeotropic Distillation using a Dean-Stark Apparatus

This protocol is suitable for entrainers that form a heterogeneous azeotrope with one of the components (e.g., water, if present as an impurity to be removed, or a hydrocarbon entrainer that is immiscible with a separated phase).

Materials and Equipment:

• Benzene-hexane azeotropic mixture

• Selected entrainer (e.g., tert-butanol)

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Dean-Stark apparatus

• Condenser

• Heating mantle with a stirrer

• Thermometer or temperature probe

• Collection flask

• Gas chromatograph (GC) for composition analysis

Procedure:

• Apparatus Setup: Assemble the distillation apparatus, consisting of the round-bottom flask, fractionating column, Dean-Stark trap, and condenser. Ensure all joints are properly sealed.

• Charging the Flask: Charge the round-bottom flask with the benzene-hexane mixture and the selected entrainer. The optimal ratio of the mixture to the entrainer should be determined from literature or preliminary experiments.

• Distillation:

  • Begin heating the mixture using the heating mantle.

  • As the mixture boils, the vapor will rise through the fractionating column.

  • The vapor, now enriched with the lower-boiling azeotrope, will condense in the condenser and collect in the Dean-Stark trap.

  • If the entrainer forms a heterogeneous azeotrope that separates into two liquid phases upon condensation (e.g., with water), the denser phase can be drawn off from the bottom of the trap, while the lighter phase is returned to the distillation flask.

  • Monitor the temperature at the top of the column. A stable temperature indicates that the azeotrope is distilling over.

• Fraction Collection:

  • Once the azeotrope has been removed (indicated by a rise in the head temperature), the remaining component (either purified benzene or hexane) can be distilled and collected in a separate flask.

• Analysis: Analyze the composition of the collected fractions and the residue in the flask using gas chromatography to determine the separation efficiency.

Protocol 2: Extractive Distillation in a Batch or Continuous Laboratory Setup

This protocol is suitable for high-boiling entrainers like NMP or DES.

Materials and Equipment:

• Benzene-hexane azeotropic mixture

• High-boiling entrainer (e.g., NMP or a suitable DES)

• Two distillation columns (one for extractive distillation, one for solvent recovery)

• Heating mantles with stirrers

• Pumps for continuous feed of the mixture and entrainer

• Condensers

• Collection flasks

• Gas chromatograph (GC) for composition analysis

Procedure:

• Apparatus Setup:

  • Set up the primary extractive distillation column. For a continuous setup, provide inlets for the benzene-hexane feed (typically in the middle of the column) and the entrainer feed (near the top of the column).

  • Set up a second distillation column for solvent recovery.

• Operation:

  • Preheat the entrainer.

  • In a continuous process, start the feed pumps for the benzene-hexane mixture and the hot entrainer at a predetermined ratio. In a batch process, charge the reboiler with the benzene-hexane mixture and add the entrainer.

  • Heat the reboiler of the extractive distillation column.

  • The more volatile component (hexane) will rise through the column and be collected as the overhead product after condensation.

  • The less volatile component (benzene), now associated with the entrainer, will flow down the column and be collected as the bottoms product.

• Solvent Recovery:

  • Feed the bottoms product from the first column (benzene-entrainer mixture) into the second distillation column.

  • Distill this mixture to separate the lower-boiling benzene from the high-boiling entrainer.

  • The purified benzene is collected as the overhead product, and the entrainer is recovered from the bottom and can be recycled back to the first column.

• Analysis: Use GC to analyze the purity of the collected hexane and benzene fractions.

Visualizations

Logical Relationship of Azeotropic Distillation

Caption: Logic of azeotropic distillation.

Experimental Workflow for Extractive Distillation

Caption: Workflow for extractive distillation.

Conclusion

The separation of benzene and hexane, while challenging, can be effectively achieved through azeotropic or extractive distillation with the appropriate choice of an entrainer. Deep Eutectic Solvents are emerging as promising green alternatives to conventional organic solvents. The selection of the specific distillation technique and entrainer will depend on factors such as the desired product purity, economic considerations, and environmental regulations. The protocols and data presented in this document provide a solid foundation for researchers and professionals to develop and optimize separation processes for benzene-hexane mixtures.

References

• 1. mdpi.com [mdpi.com]
• 2. Separation of Azeotropic Mixture of n-Hexane and Benzene by Extractive Distillation Method using N-Methyl Pyrrolidone Solvent | Semantic Scholar [semanticscholar.org]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. bhu.ac.in [bhu.ac.in]

Application Notes and Protocols for the Adsorption of Benzene from Hexane using Activated Carbon

For Researchers, Scientists, and Drug Development Professionals

Introduction

The removal of aromatic compounds like benzene (B151609) from aliphatic solvents such as hexane (B92381) is a critical purification step in various industrial processes, including pharmaceutical manufacturing and fine chemical synthesis. Activated carbon, with its high surface area and porous structure, is a widely used adsorbent for this purpose.[1][2] The efficiency of benzene adsorption is influenced by the physicochemical properties of the activated carbon, including surface area, pore volume, and surface chemistry, as well as experimental conditions like temperature and concentration.[3][4]

These application notes provide a comprehensive overview and detailed protocols for the adsorption of benzene from a hexane solvent system using activated carbon. The information is compiled from various studies to offer a practical guide for laboratory and pilot-scale applications.

Data Presentation

The following tables summarize key quantitative data from various studies on the adsorption of benzene and hexane on activated carbon, providing a comparative overview of adsorbent performance under different conditions.

Table 1: Textural and Chemical Properties of Various Activated Carbons

Activated Carbon ID	BET Surface Area (m²/g)	Micropore Volume (cm³/g)	Total Pore Volume (cm³/g)	Total Acidity (mmol/g)	Total Basicity (mmol/g)	Reference
CG	1152	0.45	0.58	0.35	0.85	[3]
CO	1085	0.42	0.53	0.75	0.65	[3]
COT	1235	0.48	0.62	0.25	0.95	[3]
PASAC23	657	-	0.36	-	-	[5]
PASAC35	581	-	0.32	-	-	[5]
CAG1173	996	-	-	-	0.30 (oxygenated groups)	[4]
CAON	-	-	-	-	-	[4]

Table 2: Enthalpy of Immersion for Activated Carbons in Benzene and Hexane

Activated Carbon ID	Enthalpy of Immersion in Benzene (J/g)	Enthalpy of Immersion in Hexane (J/g)	Reference
CG	-118.85	-48.73	[3]
CO	-94.98	-16.36	[3]
COT	-128.80	-53.35	[3]
CAG1173	-	-66.1	[4]
CAON	-	-16.4	[4]

Table 3: Adsorption Capacities of Benzene on Various Activated Carbons

Activated Carbon ID	Adsorbate	Phase	Temperature (°C)	Adsorption Capacity (mg/g)	Reference
PASAC23	Benzene	Gas	25	141	[5]
PASAC35	Benzene	Gas	25	116	[5]
PASAC23	Benzene	Gas	45	102	[5]
PASAC35	Benzene	Gas	45	90	[5]
Activated Carbon Fabric	Benzene	Vapor	-	-	[6][7]
Ordered Mesoporous Carbon	Benzene	-	25	17.34 (mmol/g)	[8]
Activated Carbon from Bamboo	Benzene	Aqueous	-	Variable	[9]
Activated Carbon from Coconut Shell	Benzene	Aqueous	-	Variable	[9]
Activated Carbon from Palm Kernel Shell	Benzene	Aqueous	-	Variable	[9]

Experimental Protocols

This section outlines detailed methodologies for key experiments related to the adsorption of benzene from hexane using activated carbon.

Protocol 1: Characterization of Activated Carbon

Objective: To determine the physical and chemical properties of the activated carbon adsorbent.

Materials:

• Activated Carbon Sample

• Nitrogen Gas (high purity)

• Carbon Dioxide Gas (high purity)

• Degassing unit with vacuum pump

• Adsorption analyzer (e.g., Quantachrome Autosorb)

• Standard solutions for acid/base titration (e.g., NaOH, HCl)

Procedure:

• Textural Characterization (N₂ Adsorption at 77 K):

  • Accurately weigh approximately 80-100 mg of the activated carbon sample.

  • Degas the sample at 473 K under a high vacuum (e.g., 10⁻⁵ mbar) for 24 hours to remove any adsorbed impurities.[2][10]

  • Transfer the degassed sample to the analysis station of the adsorption analyzer.

  • Perform N₂ adsorption-desorption measurements at 77 K over a relative pressure (P/P₀) range from approximately 10⁻⁷ to 1.0.

  • Calculate the BET surface area from the adsorption data in the relative pressure range of 0.05 to 0.35.

  • Determine the micropore volume using the Dubinin-Radushkevich (DR) model or t-plot method.[3]

  • Calculate the total pore volume from the amount of nitrogen adsorbed at a relative pressure close to unity (e.g., 0.99).

• Surface Chemistry Characterization (Boehm Titration):

  • Weigh 1 g of activated carbon and place it into separate flasks containing 50 mL of 0.1 M solutions of NaOH, NaHCO₃, and Na₂CO₃.

  • Seal the flasks and shake for 24 hours at room temperature.

  • Filter the suspensions and titrate 10 mL of the filtrate with a standardized 0.1 M HCl solution.

  • The amount of acidic groups is calculated based on the assumption that NaOH neutralizes carboxylic, lactonic, and phenolic groups; Na₂CO₃ neutralizes carboxylic and lactonic groups; and NaHCO₃ neutralizes only carboxylic groups.

  • To determine basic sites, weigh 1 g of activated carbon and place it in a flask with 50 mL of 0.1 M HCl. Follow the same shaking and titration procedure using a standardized 0.1 M NaOH solution.

Protocol 2: Liquid-Phase Batch Adsorption of Benzene from Hexane

Objective: To determine the adsorption capacity of activated carbon for benzene in a hexane solution at equilibrium.

Materials:

• Activated carbon

• Hexane (analytical grade)

• Benzene (analytical grade)

• Series of conical flasks with stoppers

• Shaker or magnetic stirrer

• Gas chromatograph (GC) with a suitable column (e.g., capillary column) and detector (e.g., Flame Ionization Detector - FID)

• Syringes and vials for GC analysis

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of a known concentration of benzene in hexane.

  • Prepare a series of standard solutions of varying benzene concentrations by diluting the stock solution with hexane. These will be used to create a calibration curve.

• Adsorption Experiment:

  • Accurately weigh a specific amount of activated carbon (e.g., 0.1 g) and add it to a series of conical flasks.

  • Add a fixed volume (e.g., 50 mL) of benzene-hexane solutions with different initial benzene concentrations to each flask.

  • Seal the flasks and place them on a shaker or use magnetic stirrers to agitate the mixture at a constant temperature for a predetermined time to reach equilibrium (e.g., 24 hours).

• Analysis:

  • After reaching equilibrium, allow the activated carbon to settle.

  • Carefully withdraw a sample from the supernatant using a syringe and filter it through a syringe filter (e.g., 0.45 µm) to remove any fine carbon particles.

  • Analyze the concentration of benzene in the filtrate using a gas chromatograph.

  • Generate a calibration curve by plotting the peak area from the GC against the known concentrations of the standard solutions.

  • Determine the final concentration of benzene (Ce) in the experimental samples from the calibration curve.

• Calculation of Adsorption Capacity:

  • Calculate the amount of benzene adsorbed per unit mass of activated carbon at equilibrium (qe) using the following equation: qe = (C₀ - Ce) * V / m where:

    • qe is the equilibrium adsorption capacity (mg/g)

    • C₀ is the initial concentration of benzene (mg/L)

    • Ce is the equilibrium concentration of benzene (mg/L)

    • V is the volume of the solution (L)

    • m is the mass of the activated carbon (g)

Protocol 3: Regeneration of Spent Activated Carbon

Objective: To regenerate the activated carbon saturated with benzene for potential reuse.

Materials:

• Benzene-saturated activated carbon

• Tube furnace or oven with temperature control

• Inert gas supply (e.g., Nitrogen)

• Oxygen-containing gas supply (optional, for oxidative regeneration)

Procedure:

• Thermal Desorption:

  • Place the spent activated carbon in a suitable container within a tube furnace.

  • Heat the activated carbon under a continuous flow of inert gas (e.g., nitrogen) to desorb the adsorbed benzene. A temperature of 250°C is often suitable for benzene regeneration.[11]

  • The heating rate and holding time should be optimized. A typical procedure might involve heating at 10°C/min to 240-250°C and holding for 1-2 hours.[5]

  • The off-gas containing the desorbed benzene should be directed to a suitable capture or treatment system.

• Evaluation of Regeneration Efficiency:

  • After cooling down to room temperature under the inert gas flow, the regenerated activated carbon can be re-tested for its benzene adsorption capacity using Protocol 2.

  • The regeneration efficiency can be calculated as the ratio of the adsorption capacity of the regenerated carbon to that of the fresh carbon, expressed as a percentage. Studies have shown that for benzene, regeneration efficiencies can be close to 100%.[11]

Visualizations

The following diagrams illustrate the experimental workflow and the fundamental mechanism of adsorption.

Caption: Experimental workflow for batch adsorption of benzene.

Caption: Mechanism of benzene adsorption onto activated carbon.

References

• 1. quora.com [quora.com]
• 2. Frontiers | Comparative Study of Toluene and Hexane Adsorption on Activated Carbons From Gas and Liquid Phase. Enthalpy and Isotherms [frontiersin.org]
• 3. Enthalpic Determination of the Interaction of Modified Activated Carbons with Benzene and Hexane as Pure Solvents and Binary Mixtures | MDPI [mdpi.com]
• 4. Study of Hexane Adsorption on Activated Carbons with Differences in Their Surface Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Study on the Gaseous Benzene Removal Based on Adsorption onto the Cost-Effective and Environmentally Friendly Adsorbent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Application Note and Protocol for the Gas Chromatographic Analysis of Benzene and Hexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzene (B151609) and n-hexane are volatile organic compounds (VOCs) of significant interest across various fields, including environmental monitoring, occupational safety, and pharmaceutical analysis, due to their potential health risks. Accurate and reliable quantification of these compounds is crucial. Gas chromatography (GC) is a powerful and widely used technique for the separation and analysis of volatile and semi-volatile compounds.[1] This application note provides a detailed protocol for the determination of benzene and n-hexane using a gas chromatograph equipped with a flame ionization detector (GC-FID).

Principle

This method utilizes capillary gas chromatography to separate benzene and n-hexane from a sample matrix. The separation is achieved based on the differential partitioning of the analytes between a gaseous mobile phase and a liquid or solid stationary phase within the GC column.[2] Following separation, the compounds are detected and quantified by a flame ionization detector (FID), which is highly sensitive to hydrocarbons. For samples where benzene and hexane (B92381) are present in a complex matrix or at trace levels, headspace sampling is a recommended technique to introduce only the volatile components into the GC system, thereby minimizing matrix effects.[3][4]

Experimental Protocols

Instrumentation and Materials

• Gas Chromatograph (GC): Agilent 7890A GC system or equivalent, equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• GC Column: A non-polar or moderately polar capillary column is recommended for the separation of benzene and hexane.[5] A common choice is a (5%-phenyl)-methylpolysiloxane stationary phase column (e.g., DB-5, HP-5MS) with dimensions of 30 m length, 0.25 mm internal diameter, and 0.25 µm film thickness.[6] For highly volatile analytes, a thicker film can improve retention and separation.[2][7][8]

• Carrier Gas: Helium or Hydrogen, high purity (99.999%).

• Gases for FID: Hydrogen (high purity) and compressed air (oil-free).

• Sample Vials: 2 mL amber glass vials with PTFE/silicone septa.

• Syringes: Gas-tight syringes for manual injection or autosampler syringes.

• Standards: Certified reference standards of benzene and n-hexane.

• Solvent: Methanol (B129727) or another suitable volatile solvent, HPLC grade.[9]

Preparation of Standards and Samples

Standard Preparation:

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh approximately 100 mg of benzene and 100 mg of n-hexane into a 100 mL volumetric flask. Dilute to the mark with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with methanol to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation (Liquid Injection):

• Accurately dilute the sample with a suitable solvent (e.g., methanol) to bring the expected concentrations of benzene and hexane within the calibration range.[1]

• If the sample contains particulates, it should be filtered through a 0.22 µm filter before analysis.[1]

Sample Preparation (Headspace):

• For solid or liquid samples, accurately weigh or pipette a known amount of the sample into a headspace vial.[3]

• Seal the vial tightly.

• Incubate the vial in a headspace autosampler or a water bath at a constant temperature (e.g., 80°C) for a specific time (e.g., 30 minutes) to allow the volatile compounds to partition into the headspace.[10]

GC-FID Operating Conditions

The following are typical starting conditions and may require optimization for specific instruments and applications:

Parameter	Value
Injector
Type	Split/Splitless
Temperature	250°C
Injection Volume	1 µL
Split Ratio	20:1 (can be adjusted based on concentration)
Oven
Initial Temperature	40°C
Initial Hold Time	5 minutes
Ramp Rate	10°C/min
Final Temperature	150°C
Final Hold Time	2 minutes
Column
Type	DB-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Detector (FID)
Temperature	280°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (Helium)	25 mL/min

Data Analysis and Quantification

• Identification: Identify the peaks corresponding to benzene and n-hexane in the sample chromatograms by comparing their retention times with those of the standards.

• Calibration: Generate a calibration curve by plotting the peak area of each analyte versus its concentration for the working standard solutions. Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (r²). An r² value > 0.995 is generally considered acceptable.[11]

• Quantification: Determine the concentration of benzene and n-hexane in the samples by interpolating their peak areas from the calibration curve.

Quantitative Data Summary

The following table summarizes typical performance data for the GC-FID analysis of benzene and n-hexane under the conditions described above. These values are illustrative and may vary depending on the specific instrumentation and matrix.

Analyte	Retention Time (min)	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)	Linearity (r²)
n-Hexane	~ 4.5	~ 0.1	~ 0.3	> 0.998
Benzene	~ 5.8	~ 0.05	~ 0.15	> 0.999

Experimental Workflow Diagram

Caption: Workflow for Benzene and Hexane Analysis by GC-FID.

Method Validation

For use in regulated environments, the analytical method should be validated according to relevant guidelines (e.g., ICH, FDA). Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[12]

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.[13]

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.[12]

• Limit of Quantification (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[12]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The gas chromatography method detailed in this application note provides a reliable and sensitive approach for the simultaneous analysis of benzene and n-hexane. The use of a non-polar capillary column and flame ionization detection offers excellent separation and quantification capabilities suitable for a wide range of applications in research, quality control, and safety monitoring. Proper sample preparation and method validation are critical to ensure the accuracy and reliability of the results.

References

• 1. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 2. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 3. Sample preparation GC-MS [scioninstruments.com]
• 4. scispace.com [scispace.com]
• 5. How to Detect Cyclohexane and Benzene Using GC-MS? Why Can't Their Peaks Be Separated | MtoZ Biolabs [mtoz-biolabs.com]
• 6. Benzene determination, hexane impurities - Chromatography Forum [chromforum.org]
• 7. fishersci.ca [fishersci.ca]
• 8. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 9. uoguelph.ca [uoguelph.ca]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]
• 11. agilent.com [agilent.com]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Molecular Dynamics Simulation of Benzene-Hexane Mixtures

Audience: Researchers, scientists, and drug development professionals.

Introduction

Molecular dynamics (MD) simulations are a powerful computational tool for understanding the behavior of molecular systems at an atomic level. In the context of drug development and materials science, studying the interactions between different molecular species in a mixture is crucial for predicting their macroscopic properties. This document provides a detailed protocol for performing MD simulations of benzene-hexane mixtures using the GROMACS software package. Benzene (B151609), an aromatic solvent, and hexane (B92381), a non-polar aliphatic solvent, provide a simple yet insightful model system for studying non-bonded interactions that govern the properties of many chemical and biological systems.

These notes will guide the user through the entire simulation workflow, from system setup and equilibration to production simulation and analysis of key physical properties such as density, viscosity, and diffusion coefficients.

Data Presentation

The following tables summarize experimental data for key physical properties of benzene-hexane mixtures at various mole fractions. These values can be used for comparison and validation of the simulation results.

Table 1: Density of Benzene-Hexane Mixtures at 298.15 K

Mole Fraction of Benzene	Density (g/cm³)
0.0	0.655
0.2	0.697
0.4	0.743
0.6	0.791
0.8	0.838
1.0	0.874

Table 2: Viscosity of Benzene-Hexane Mixtures at 298.15 K

Mole Fraction of Benzene	Viscosity (mPa·s)
0.0	0.294
0.2	0.332
0.4	0.390
0.6	0.465
0.8	0.554
1.0	0.602

Table 3: Self-Diffusion Coefficients of Benzene and Hexane in Mixtures at 298.15 K (from MD simulations) [1]

Mole Fraction of Benzene	Benzene Diffusion Coefficient (10⁻⁵ cm²/s)	Hexane Diffusion Coefficient (10⁻⁵ cm²/s)
0.2	-	3.85
0.4	-	-
0.6	-	-
0.8	2.15	-

Note: The table for diffusion coefficients is partially filled based on available simulation data. Researchers are encouraged to calculate these values across the full composition range.

Experimental Protocols

This section provides a step-by-step protocol for setting up and running an MD simulation of a benzene-hexane mixture using GROMACS. The OPLS-AA (Optimized Potentials for Liquid Simulations - All Atom) force field is recommended for this system due to its robust parameterization for organic molecules.

System Preparation

1.1. Obtain Molecule Structures:

• Acquire the 3D structures of benzene and hexane in a .pdb or .mol2 format. These can be obtained from chemical databases like PubChem or generated using molecular modeling software.

1.2. Generate Force Field Parameters:

• The OPLS-AA force field is well-suited for simulating hydrocarbons.[2][3][4] For small organic molecules like benzene and hexane, a reliable method to obtain GROMACS-compatible topology files (.itp) and coordinate files (.gro) is to use the LigParGen web server.[5]

• Protocol for LigParGen:

  • Upload the .mol2 or .pdb file for benzene to the LigParGen server.

  • Select the OPLS-AA force field.

  • Submit the job.

  • Download the generated GROMACS files (.itp and .gro).

  • Repeat the process for hexane.

1.3. Create the Simulation Box:

• Use the gmx insert-molecules command to place the desired number of benzene and hexane molecules into a simulation box to achieve a specific mole fraction. For example, to create a mixture with a 1:1 molar ratio:

  This creates a 5x5x5 nm cubic box containing 500 benzene and 500 hexane molecules. Adjust the -nmol and -box parameters as needed for your desired system size and composition.

Simulation Workflow

The following diagram illustrates the overall workflow for the MD simulation.

Caption: Workflow for MD simulation of benzene-hexane mixtures.

Energy Minimization

• Before starting the dynamics, it is essential to remove any steric clashes or unfavorable geometries from the initial configuration.[6]

• GROMACS Commands:

  • Create a .mdp file (em.mdp) with parameters for energy minimization (e.g., using the steepest descent algorithm).

  • Use gmx grompp to create a binary run input file (.tpr).

  • Use gmx mdrun to perform the energy minimization.

Equilibration

• Equilibrate the system to the desired temperature and pressure in two phases: NVT (constant Number of particles, Volume, and Temperature) followed by NPT (constant Number of particles, Pressure, and Temperature).[7][8][9][10]

4.1. NVT Equilibration:

• Bring the system to the target temperature (e.g., 298.15 K).

• GROMACS Commands:

  • Create an nvt.mdp file with appropriate parameters for NVT equilibration (e.g., thermostat, simulation time).

  • Run gmx grompp and gmx mdrun.

4.2. NPT Equilibration:

• Bring the system to the target pressure (e.g., 1 bar) while maintaining the temperature.

• GROMACS Commands:

  • Create an npt.mdp file with parameters for NPT equilibration (e.g., thermostat, barostat, simulation time).

  • Run gmx grompp and gmx mdrun, using the output from the NVT step.

Production MD

• Run the simulation for a longer time to collect data for analysis.

• GROMACS Commands:

  • Create a md.mdp file with parameters for the production run.

  • Run gmx grompp and gmx mdrun, continuing from the equilibrated NPT state.

Analysis

• Analyze the trajectory from the production run to calculate the desired properties.

6.1. Density:

• Use the gmx energy command to extract the density from the energy file (.edr).

  Select the "Density" term when prompted.

6.2. Radial Distribution Function (RDF):

• The RDF describes how the density of surrounding particles varies as a function of distance from a reference particle.

• Use the gmx rdf command to calculate the RDF between different atom pairs (e.g., benzene-benzene, benzene-hexane, hexane-hexane).

  You will need to create an index file (index.ndx) containing the atom groups for which you want to calculate the RDF.

6.3. Diffusion Coefficient:

• The diffusion coefficient can be calculated from the mean squared displacement (MSD) using the Einstein relation.

• Use the gmx msd command to calculate the MSD.

  Select the molecule groups of interest. The diffusion coefficient will be part of the output.

Logical Relationships in Simulation Setup

The following diagram illustrates the relationship between the different input files required for a GROMACS simulation.

Caption: GROMACS input and output file relationships.

References

• 1. journals.ut.ac.ir [journals.ut.ac.ir]
• 2. pubs.acs.org [pubs.acs.org]
• 3. LigParGen Server [traken.chem.yale.edu]
• 4. researchgate.net [researchgate.net]
• 5. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]
• 6. System preparation - GROMACS 2024-beta documentation [manual.gromacs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Making Sense of Pressure: A Practical Guide to NPT Equilibration with GROMACS Wizard – SAMSON Blog [blog.samson-connect.net]
• 9. Lysozyme in Water [mdtutorials.com]
• 10. Step 3: NVT Equilibration - SAMSON Documentation Center [documentation.samson-connect.net]

Application Note: Quantitative Analysis of Benzene-Hexane Solutions Using Raman Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Raman spectroscopy is a non-destructive analytical technique that provides detailed information about molecular vibrations, making it a powerful tool for chemical identification and quantification.[1] This application note outlines the protocol for using Raman spectroscopy to perform quantitative analysis of benzene (B151609) in hexane (B92381) solutions. The method is rapid, requires minimal sample preparation, and can be implemented for various applications, including quality control, reaction monitoring, and formulation development.[2] Water does not cause interference in Raman spectra, making it suitable for aqueous solutions as well, though not the focus of this specific protocol.[1]

Principle of Quantitative Raman Analysis

The intensity of a Raman peak is directly proportional to the concentration of the corresponding analyte in the sample.[3] By measuring the intensity of a characteristic Raman band of benzene that does not overlap with hexane peaks, a calibration curve can be constructed to determine the concentration of benzene in unknown mixtures. The breathing mode of the benzene ring at approximately 992 cm⁻¹ is a strong, characteristic peak suitable for this purpose.[4][5]

Below is a diagram illustrating the principle of quantitative Raman analysis.

Caption: Workflow for quantitative analysis using Raman spectroscopy.

Experimental

Materials and Equipment

• Raman Spectrometer: A benchtop or portable Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm).[6]

• Sample Holders: Quartz cuvettes or NMR tubes.[7] Glass containers are also suitable.[1]

• Chemicals: Benzene (analytical grade), n-Hexane (analytical grade).

• Glassware: Volumetric flasks, pipettes.

• Safety Equipment: Chemical fume hood, gloves, safety goggles (Note: Benzene is a known carcinogen and should be handled with appropriate safety precautions).[1]

Protocol for Sample Preparation

• Cleaning: To avoid contamination and potential fluorescence that can falsify results, thoroughly clean all glassware with a solvent like acetone (B3395972) and dry completely.[1]

• Stock Solution: Prepare a stock solution of a known concentration of benzene in n-hexane.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with n-hexane in volumetric flasks to cover the desired concentration range.

Protocol for Data Acquisition

• Instrument Setup:

  • Turn on the Raman spectrometer and allow the laser to warm up for the manufacturer-recommended time to ensure stability.

  • Select the appropriate laser power. For liquid samples, lower power (in the milliwatt range) is often sufficient.[8]

  • Set the spectral range to cover the characteristic peaks of both benzene and hexane (e.g., 400 cm⁻¹ to 3200 cm⁻¹).

  • Use an appropriate acquisition time and number of accumulations to achieve a good signal-to-noise ratio (e.g., 10-second exposure, 2 accumulations).[9]

• Background Spectrum: Acquire a background spectrum of an empty sample holder or pure n-hexane to subtract from the sample spectra.

• Sample Measurement:

  • Place the cuvette containing the sample into the sample holder.[10]

  • Acquire the Raman spectrum for each calibration standard, starting from the lowest concentration.

  • Acquire the Raman spectrum for the unknown benzene-hexane solution.

The general experimental workflow is depicted in the diagram below.

Caption: General experimental workflow for Raman analysis.

Data Analysis and Results

Spectral Features

The Raman spectra of benzene-hexane mixtures will show characteristic peaks for both compounds. The key is to identify a strong benzene peak that has minimal overlap with any hexane peaks for accurate quantification.

Table 1: Characteristic Raman Peaks for Benzene and Hexane

Compound	Raman Shift (cm⁻¹)	Vibrational Mode Assignment	Reference
Benzene	606	C-C-C in-plane deformation	[5]
Benzene	992	Ring breathing mode (symmetric)	[4][5]
Benzene	1177	C-H in-plane shear	[5]
Benzene	1586	C-C-C stretching	[5]
Benzene	3063	C-H symmetric stretching	[4][5]
n-Hexane	~800-900	C-C stretching, CH₂ rocking	[11]
n-Hexane	~1000-1150	C-C stretching	[11]
n-Hexane	~1450	CH₂ and CH₃ bending	[11]
n-Hexane	~2800-3000	C-H stretching modes	[3]

The peak at 992 cm⁻¹ is typically used for benzene quantification due to its high intensity and separation from major hexane peaks.

Quantitative Data

A calibration curve is generated by plotting the area or height of the 992 cm⁻¹ benzene peak as a function of the benzene concentration. The relationship should be linear over the tested concentration range.[2]

Table 2: Example Quantitative Data for Benzene in Hexane

Benzene Concentration (Molar Ratio C₆H₁₂:C₆H₆)	Benzene Concentration (Volume %)	Relative Intensity of 992 cm⁻¹ Peak (Arbitrary Units)
9:1	10%	Data Point 1
8:2	20%	Data Point 2
7:3	30%	Data Point 3
6:4	40%	Data Point 4
5:5	50%	Data Point 5
4:6	60%	Data Point 6
3:7	70%	Data Point 7
2:8	80%	Data Point 8
1:9	90%	Data Point 9

Note: The relative intensity values are illustrative. Actual values must be determined experimentally. Studies have shown a clear dependence of Raman peak intensity on the molar ratio of components in benzene-cyclohexane mixtures, and a similar linear relationship is expected for benzene-hexane solutions.[12][13]

Conclusion

Raman spectroscopy provides a fast, reliable, and non-destructive method for the quantitative analysis of benzene in hexane solutions.[2] By following the detailed protocols for sample preparation, data acquisition, and analysis outlined in this note, researchers can accurately determine the concentration of benzene in unknown samples. The technique's simplicity and minimal sample preparation requirements make it a valuable tool in research, development, and quality control settings.[14]

References

• 1. plus.ac.at [plus.ac.at]
• 2. static.horiba.com [static.horiba.com]
• 3. physicsopenlab.org [physicsopenlab.org]
• 4. researchgate.net [researchgate.net]
• 5. Contrastive Analysis of the Raman Spectra of Polychlorinated Benzene: Hexachlorobenzene and Benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 7. fiveable.me [fiveable.me]
• 8. researchgate.net [researchgate.net]
• 9. A Setup for Automatic Raman Measurements in High‐Throughput Experimentation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4 [staff.buffalostate.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.aip.org [pubs.aip.org]
• 13. pubs.aip.org [pubs.aip.org]
• 14. spectroscopyonline.com [spectroscopyonline.com]

Application Notes: Analysis of Benzene in Hexane using 1H NMR Spectroscopy

Introduction

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful analytical technique for the identification, quantification, and structural elucidation of organic molecules. This application note details the use of ¹H NMR for the qualitative and quantitative analysis of benzene (B151609) in a hexane (B92381) solvent matrix. This method is particularly relevant for quality control in manufacturing processes, environmental monitoring, and in research settings where precise determination of aromatic content in aliphatic solvents is crucial.

The ¹H NMR spectrum provides a unique fingerprint of a molecule based on the chemical environment of its hydrogen atoms. For a mixture of benzene and hexane, the resulting spectrum will display distinct signals for the aromatic protons of benzene and the aliphatic protons of hexane, allowing for their unambiguous identification. The aromatic protons of benzene are significantly deshielded due to the ring current effect and appear at a characteristic downfield chemical shift, well-separated from the signals of the hexane protons.

Integration of the signal areas in the ¹H NMR spectrum allows for the precise quantification of the relative molar amounts of benzene and hexane. This makes ¹H NMR an excellent primary method for determining the concentration of benzene in hexane without the need for extensive calibration curves, provided a suitable internal standard is used for absolute quantification.

Experimental Workflow

The following diagram outlines the general workflow for the ¹H NMR analysis of benzene in hexane.

Caption: Workflow for ¹H NMR analysis of benzene in hexane.

Data Presentation

The expected ¹H NMR signals for a dilute solution of benzene in hexane are summarized in the table below. The chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) at 0 ppm.

Compound	Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration (Relative)
Benzene	Aromatic C-H	~7.15	Singlet (s)	6
n-Hexane	-CH₃	~0.89	Triplet (t)	6
n-Hexane	-CH₂-	~1.24	Multiplet (m)	8

Note: The exact chemical shifts may vary slightly depending on the concentration and the specific NMR spectrometer used.

Experimental Protocol: ¹H NMR of Benzene in Hexane

Objective: To acquire a high-resolution ¹H NMR spectrum of a benzene solution in hexane for qualitative and quantitative analysis.

Materials:

• Benzene

• n-Hexane

• Deuterated solvent (e.g., Benzene-d₆ or Chloroform-d) for lock signal

• NMR tubes (5 mm)

• Pasteur pipettes

• Glass wool

• Melting point capillaries

• Flame or heat source for sealing capillaries

• Volumetric flasks and pipettes for accurate concentration preparation (for quantitative analysis)

Procedure:

1. Preparation of the Deuterated Solvent Capillary:

1.1. Take a glass melting point capillary and carefully introduce a small amount of a deuterated solvent (e.g., Benzene-d₆) using a clean syringe or a long-tipped pipette. 1.2. Centrifuge the capillary briefly to ensure the liquid is at the bottom. 1.3. Carefully seal the open end of the capillary using a flame. Ensure a complete seal to prevent leakage. 1.4. Allow the sealed capillary to cool down completely.

2. Sample Preparation:

2.1. Prepare a solution of benzene in n-hexane at the desired concentration. For routine qualitative analysis, a concentration of 1-5% (v/v) benzene in hexane is suitable. For quantitative analysis, prepare solutions with accurately known concentrations using volumetric glassware. 2.2. Place a small plug of glass wool into a Pasteur pipette to create a filter. 2.3. Filter approximately 0.6-0.7 mL of the benzene/hexane solution through the glass wool-plugged pipette directly into a clean, dry 5 mm NMR tube.[1][2] This step is crucial to remove any particulate matter that can degrade the quality of the NMR spectrum.[1][2] 2.4. Carefully insert the sealed deuterated solvent capillary into the NMR tube containing the sample.

3. NMR Data Acquisition:

3.1. Insert the prepared NMR tube into the spinner turbine and place it in the NMR spectrometer. 3.2. Lock the spectrometer using the deuterium (B1214612) signal from the solvent in the capillary. 3.3. Shim the magnetic field to achieve optimal homogeneity. This can be done automatically or manually by observing the lock signal or the FID of a strong solvent peak. 3.4. Set the acquisition parameters for a standard ¹H NMR experiment. Typical parameters include:

• Pulse angle: 30-90 degrees
• Acquisition time: 2-4 seconds
• Relaxation delay: 1-5 seconds (for quantitative analysis, a longer delay of 5 times the longest T₁ is recommended)
• Number of scans: 8-16 (can be adjusted based on sample concentration) 3.5. Acquire the ¹H NMR spectrum.

4. Data Processing and Analysis:

4.1. Apply Fourier transform to the acquired Free Induction Decay (FID). 4.2. Phase the resulting spectrum to obtain pure absorption peaks. 4.3. Perform baseline correction. 4.4. Calibrate the chemical shift scale by setting the TMS signal (if present) to 0 ppm, or by referencing to the known chemical shift of a solvent peak if TMS is not used. 4.5. Integrate the areas of the benzene and hexane signals. 4.6. For quantitative analysis, calculate the molar ratio of benzene to hexane from the integral values, taking into account the number of protons contributing to each signal (6 for benzene, 14 for hexane). If an internal standard of known concentration is used, the absolute concentration of benzene can be determined.

Logical Relationship Diagram

The following diagram illustrates the relationship between sample components and the resulting NMR spectrum.

Caption: Relationship between sample components and spectral output.

References

• 1. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Elucidating Benzene-Hexane Interactions using Fourier Transform Infrared (FTIR) Spectroscopy

Abstract

This application note provides a comprehensive protocol for the investigation of molecular interactions between benzene (B151609) and hexane (B92381) in binary mixtures using Fourier Transform Infrared (FTIR) spectroscopy. The methodology detailed herein is designed for researchers, scientists, and professionals in the field of drug development and chemical analysis. This document outlines the sample preparation, spectral acquisition, and data analysis procedures necessary to observe and quantify the subtle changes in vibrational frequencies that arise from weak intermolecular forces, such as van der Waals and dipole-induced dipole interactions, between an aromatic and an aliphatic hydrocarbon.

Introduction

The study of intermolecular interactions is fundamental to understanding the behavior of chemical and biological systems. In pharmaceutical sciences, the interaction between aromatic moieties and aliphatic chains is of particular interest as it can influence drug solubility, stability, and formulation. Benzene, a simple aromatic compound, and hexane, a linear alkane, serve as an excellent model system for studying these non-covalent interactions.

FTIR spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules.[1] When molecules interact, the energy of their vibrational modes can be perturbed, leading to shifts in the corresponding absorption bands in the infrared spectrum.[2] By preparing mixtures of benzene and hexane at various concentrations and analyzing their FTIR spectra, it is possible to detect these shifts and infer the nature and extent of the intermolecular interactions.

This application note details the experimental workflow for acquiring and analyzing the FTIR spectra of benzene-hexane mixtures, and provides a framework for interpreting the spectral changes in the context of molecular interactions.

Materials and Reagents

• Benzene (ACS grade or higher, ≥99.5%)

• n-Hexane (ACS grade or higher, ≥99.5%)

• Volumetric flasks (Class A)

• Pipettes (Class A)

• Glass vials with airtight caps (B75204)

• FTIR spectrometer (e.g., equipped with a DTGS detector)

• Liquid transmission cell with IR-transparent windows (e.g., NaCl, KBr, or ZnSe) or an Attenuated Total Reflectance (ATR) accessory

• Syringes and needles for sample handling

• Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate gloves. Note: Benzene is a known carcinogen and should be handled in a well-ventilated fume hood.

Experimental Protocols

• Prepare a series of benzene-hexane mixtures by volume/volume (v/v) or mole fraction. A recommended set of concentrations would be 0% (pure hexane), 10%, 25%, 50%, 75%, 90%, and 100% (pure benzene) by volume.

• To prepare a 10% v/v benzene in hexane solution in a 10 mL volumetric flask, for example, pipette 1.0 mL of benzene into the flask and dilute to the mark with hexane.

• Ensure all preparations are conducted in a fume hood.

• Cap the flasks and mix thoroughly by inversion.

• Transfer the prepared standards to labeled glass vials with airtight caps to prevent evaporation.

Two primary methods are suitable for the analysis of liquid samples: the liquid transmission cell method and the Attenuated Total Reflectance (ATR) method.

• Cell Assembly and Cleaning: Assemble the liquid cell with IR-transparent windows and a suitable spacer to achieve an appropriate path length (typically 25-100 µm for neat liquids). Ensure the cell components are clean and dry.

• Background Spectrum: Acquire a background spectrum of the empty, clean cell. This will account for the absorbance of the cell windows and any atmospheric H₂O and CO₂.

• Sample Introduction: Using a clean syringe, carefully inject the sample (e.g., pure hexane) into the cell, ensuring no air bubbles are trapped in the light path.

• Sample Spectrum Acquisition: Place the filled cell in the sample compartment of the FTIR spectrometer and acquire the sample spectrum.

• Data Collection Parameters (Typical):

  • Spectral Range: 4000 - 650 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32-64 (signal-to-noise ratio dependent)

  • Apodization: Happ-Genzel

• Cleaning: Thoroughly clean the cell with a suitable solvent (e.g., hexane, followed by a more volatile solvent like acetone, and dried with nitrogen gas) between each sample measurement to prevent cross-contamination.

• Repeat for all Standards: Repeat steps 3-6 for each of the prepared benzene-hexane mixtures and for pure benzene.

• Crystal Cleaning: Ensure the ATR crystal (e.g., diamond or ZnSe) is clean. This can be done by wiping with a soft tissue dampened with a volatile solvent like isopropanol (B130326) or acetone.

• Background Spectrum: Acquire a background spectrum with the clean, dry ATR crystal. This will account for the absorbance of the crystal and the surrounding atmosphere.

• Sample Application: Place a small drop of the sample (e.g., pure hexane) onto the center of the ATR crystal, ensuring it completely covers the crystal surface.

• Sample Spectrum Acquisition: Acquire the sample spectrum using the same data collection parameters as described in the transmission method.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent and a soft tissue after each measurement.

• Repeat for all Standards: Repeat steps 3-5 for all prepared benzene-hexane mixtures and for pure benzene.

Data Presentation and Analysis

The primary objective of the data analysis is to identify and quantify changes in the positions and intensities of characteristic vibrational bands of benzene and hexane upon mixing.

Identify the characteristic absorption bands for pure benzene and pure hexane. Key vibrational modes to monitor include:

• Benzene:

  • Aromatic C-H stretch: ~3100-3000 cm⁻¹[3][4]

  • Aromatic C=C ring stretching: ~1600-1450 cm⁻¹[3][5]

  • C-H out-of-plane bending: ~900-675 cm⁻¹[4]

• Hexane:

  • Aliphatic C-H stretching (CH₃ and CH₂): ~2960-2850 cm⁻¹[3]

  • CH₂ bending (scissoring): ~1465 cm⁻¹

  • CH₃ bending (umbrella mode): ~1375 cm⁻¹

Upon mixing, weak intermolecular interactions can cause shifts in the peak positions (solvatochromic shifts) and changes in peak intensities.[2] These changes should be systematically recorded for each concentration. The expected interactions are primarily weak van der Waals forces (London dispersion forces) and potential weak dipole-induced dipole interactions between the polarizable π-system of benzene and the C-H bonds of hexane.

The quantitative data should be summarized in a table for easy comparison.

Benzene Conc. (v/v %)	Benzene C-H Stretch (cm⁻¹)	Δν (cm⁻¹)	Benzene C=C Stretch (cm⁻¹)	Δν (cm⁻¹)	Hexane C-H Stretch (cm⁻¹)	Δν (cm⁻¹)
0	-	-	-	-	Initial Value	0
10	Observed Value	Calculated Shift	Observed Value	Calculated Shift	Observed Value	Calculated Shift
25	Observed Value	Calculated Shift	Observed Value	Calculated Shift	Observed Value	Calculated Shift
50	Observed Value	Calculated Shift	Observed Value	Calculated Shift	Observed Value	Calculated Shift
75	Observed Value	Calculated Shift	Observed Value	Calculated Shift	Observed Value	Calculated Shift
90	Observed Value	Calculated Shift	Observed Value	Calculated Shift	Observed Value	Calculated Shift
100	Initial Value	0	Initial Value	0	-	-

Note: Δν represents the shift in wavenumber relative to the pure component.

• Peak Shifts (Δν): A shift to a lower wavenumber (red shift) typically indicates a weakening of the bond, which can be caused by intermolecular interactions that draw electron density away from the bond. A shift to a higher wavenumber (blue shift) suggests a strengthening of the bond.

• Peak Intensity Changes: Changes in the molar absorptivity of a band can also be indicative of interactions.

• Concentration Dependence: The magnitude of the peak shifts and intensity changes as a function of concentration can provide insights into the stoichiometry and strength of the interactions.

Visualization of Experimental Workflow

The logical flow of the experimental procedure can be visualized as follows:

Caption: Experimental workflow for FTIR analysis of benzene-hexane interactions.

Conclusion

The protocols described in this application note provide a robust framework for the qualitative and quantitative analysis of intermolecular interactions between benzene and hexane using FTIR spectroscopy. By carefully preparing samples and systematically analyzing the resulting spectra, researchers can gain valuable insights into the subtle forces that govern the behavior of aromatic-aliphatic mixtures. This understanding is crucial for applications in drug formulation, materials science, and fundamental chemical research.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Solvatochromism - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Application Notes and Protocols: The Benzene-Hexane Solvent System in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of organic synthesis, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, product purity, and ease of purification. The benzene-hexane solvent system, a mixture of an aromatic and an aliphatic hydrocarbon, offers a tunable nonpolar environment that is particularly advantageous for the purification and separation of nonpolar to moderately polar organic compounds. While its use as a primary reaction solvent has diminished due to the toxicity of benzene (B151609), its application in post-synthesis work-up, particularly in recrystallization and chromatography, remains relevant.

This document provides detailed application notes and protocols for the effective use of the benzene-hexane solvent system in common organic synthesis purification workflows. It includes quantitative data on solvent properties, step-by-step experimental procedures, and safety guidelines for handling this hazardous mixture.

Core Applications

The primary utility of the benzene-hexane solvent system in the context of organic synthesis lies in the fine-tuning of solvent polarity for purification processes. By adjusting the ratio of benzene to hexane (B92381), a chemist can modulate the solvating power of the medium to achieve optimal separation of a desired compound from impurities.

• Recrystallization: This solvent pair is effective for the recrystallization of nonpolar compounds. Hexane acts as a poor solvent, while benzene provides sufficient solubility at elevated temperatures. The mixture's composition can be adjusted to ensure that the compound of interest is soluble in the hot solvent but sparingly soluble at room temperature or below, facilitating the formation of pure crystals upon cooling.[1]

• Column Chromatography: Benzene-hexane mixtures can be employed as the mobile phase (eluent) in normal-phase column chromatography. The polarity of the eluent can be gradually increased by raising the proportion of benzene to hexane, allowing for the sequential elution of compounds with varying polarities from a polar stationary phase like silica (B1680970) gel or alumina.

• Liquid-Liquid Extraction: While less common, a benzene-hexane mixture can be used as the organic phase in liquid-liquid extractions to isolate nonpolar organic products from an aqueous phase. The specific ratio of benzene to hexane can be optimized to maximize the distribution coefficient of the target compound in the organic layer while minimizing the solubility of impurities.

Data Presentation: Solvent Properties

A clear understanding of the physical properties of benzene and hexane is essential for their effective use as a mixed solvent system. The following table summarizes key quantitative data for these solvents.

Property	Benzene	n-Hexane
Molecular Formula	C₆H₆	C₆H₁₄
Molar Mass ( g/mol )	78.11	86.18
Boiling Point (°C)	80.1	68.7
Melting Point (°C)	5.5	-95
Density (g/mL at 20°C)	0.876	0.655
Dielectric Constant (at 20°C)	2.28	1.88
Refractive Index (at 20°C)	1.501	1.375
Solubility in Water	Slightly soluble	Insoluble

Note: The properties of a benzene-hexane mixture will be intermediate between these values and will depend on the composition of the mixture.

Experimental Protocols

Protocol 1: Recrystallization of a Nonpolar Solid

This protocol describes a general procedure for the recrystallization of a nonpolar organic compound using a benzene-hexane solvent pair.

Materials:

• Crude nonpolar solid

• Benzene (reagent grade)

• n-Hexane (reagent grade)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Condenser

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Solvent Selection: In a small test tube, dissolve a small amount of the crude solid in a minimal amount of hot benzene. Add hexane dropwise until the solution becomes cloudy, indicating the saturation point. Add a few more drops of hot benzene to redissolve the precipitate. This will give an approximate ratio of benzene to hexane for the recrystallization.

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the determined benzene-hexane mixture and heat the solution to a gentle reflux with stirring until the solid is completely dissolved. If the solid does not fully dissolve, add a small amount of benzene to aid dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. To promote further crystallization, the flask can be placed in an ice bath.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold hexane to remove any residual soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Protocol 2: Column Chromatography using a Benzene-Hexane Gradient

This protocol outlines the use of a benzene-hexane gradient as the mobile phase for the separation of a mixture of nonpolar compounds by column chromatography.

Materials:

• Crude mixture of nonpolar compounds

• Silica gel (60-120 mesh)

• Benzene (reagent grade)

• n-Hexane (reagent grade)

• Chromatography column

• Collection tubes or flasks

Procedure:

• Column Packing: Prepare a slurry of silica gel in n-hexane and pack the chromatography column.

• Sample Loading: Dissolve the crude mixture in a minimal amount of a low-polarity solvent (e.g., hexane or a low-concentration benzene-hexane mixture) and load it onto the top of the silica gel column.

• Elution:

  • Begin elution with pure n-hexane to elute the most nonpolar compounds.

  • Gradually increase the polarity of the mobile phase by incrementally increasing the percentage of benzene in the hexane. For example, start with 100% hexane, then move to 5% benzene in hexane, 10% benzene in hexane, and so on.

  • The optimal gradient will depend on the specific compounds being separated and should be determined by preliminary analysis, such as thin-layer chromatography (TLC).

• Fraction Collection: Collect the eluent in fractions using collection tubes.

• Analysis: Analyze the collected fractions by TLC to identify the fractions containing the desired pure compound(s).

• Solvent Removal: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Mandatory Visualizations

Recrystallization Workflow Diagram

Column Chromatography Workflow

Safety Precautions

Extreme Caution is Required When Handling Benzene-Hexane Mixtures.

Benzene is a known human carcinogen and is highly flammable. Hexane is also flammable and can be a neurotoxin with prolonged exposure. All work with benzene-hexane mixtures must be conducted in a certified chemical fume hood.

• Personal Protective Equipment (PPE):

  • Wear chemical-resistant gloves (e.g., Viton® or polyvinyl alcohol), a lab coat, and splash-proof safety goggles at all times.

  • A face shield is recommended when there is a risk of splashing.

• Ventilation:

  • Always handle benzene and its mixtures in a well-ventilated chemical fume hood to minimize inhalation exposure.

• Fire Safety:

  • Benzene and hexane are highly flammable. Keep away from open flames, sparks, and hot surfaces.

  • Ensure that a fire extinguisher (Class B) is readily accessible.

• Storage:

  • Store benzene-hexane mixtures in tightly sealed, properly labeled containers in a cool, dry, well-ventilated area designated for flammable liquids.

• Waste Disposal:

  • Dispose of all benzene-hexane waste in a designated hazardous waste container. Do not pour down the drain.

In case of exposure, seek immediate medical attention. For skin contact, wash the affected area with soap and water for at least 15 minutes. For eye contact, flush with water for at least 15 minutes. If inhaled, move to fresh air.

Clarification on Signaling Pathways

The term "signaling pathways" typically refers to biological processes within cells and is not applicable to the chemical properties and applications of a solvent system like benzene-hexane. The provided diagrams illustrate experimental workflows and logical relationships relevant to the use of this solvent system in an organic synthesis context.

References

• 1. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Use of Benzene-Hexane Mixtures in Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of benzene-hexane mixtures as solvent systems in UV-Vis, fluorescence, and NMR spectroscopy. The protocols outlined below offer step-by-step guidance for preparing and analyzing samples in these solvent environments.

Introduction to Benzene-Hexane Mixtures in Spectroscopy

Benzene-hexane mixtures offer a tunable solvent environment, allowing for the investigation of solute-solvent interactions and their impact on spectroscopic properties. By varying the mole fraction of benzene (B151609), a nonpolar but polarizable solvent, in hexane (B92381), a nonpolar and non-polarizable solvent, researchers can systematically study phenomena such as solvatochromism and preferential solvation. This control over the local environment of a chromophore or fluorophore is particularly valuable in understanding the photophysical properties of molecules and can be leveraged in various applications, including drug development and materials science. Benzene's own spectroscopic properties also make it an interesting component to study in such mixtures.

Physicochemical Properties of Benzene-Hexane Mixtures

Property	Benzene	n-Hexane
Molar Mass ( g/mol )	78.11	86.18
Density (g/mL at 20°C)	0.876	0.655
Refractive Index (n_D at 20°C)	1.501	1.375
Dielectric Constant (ε at 20°C)	2.28	1.88
UV Cutoff (nm)	278	195

Applications in UV-Vis Spectroscopy

Benzene-hexane mixtures can be employed in UV-Vis spectroscopy to study solvent effects on the electronic absorption spectra of analytes. The nonpolar nature of both solvents makes them suitable for dissolving a wide range of organic molecules. The addition of benzene to hexane introduces π-systems that can interact with solute molecules, leading to spectral shifts.

Solvatochromic Shifts

The position of UV-Vis absorption bands can be sensitive to the polarity and polarizability of the solvent environment. While benzene and hexane are both nonpolar, the polarizability of benzene can induce solvatochromic shifts in the spectra of dissolved analytes. For instance, the π-π* transitions of aromatic compounds may exhibit a red shift (bathochromic shift) as the concentration of benzene in the mixture increases. This is due to the stabilization of the excited state through dipole-induced dipole or dispersion interactions with the polarizable benzene molecules.

Quantitative Data

The following table summarizes the absorption maxima of benzene in different solvent environments. While specific data for a range of benzene-hexane mixtures is limited, the data in pure solvents illustrates the expected trend.

Analyte	Solvent	Absorption Maxima (λ_max, nm)	Reference
Benzene	Vapour Phase	254	[1]
Benzene	Cyclohexane	254	[1]
Benzene	n-Hexane	~255 (with vibrational fine structure)

Note: The absorption spectrum of benzene in hexane exhibits a characteristic vibrational fine structure in the 240-270 nm range.

Experimental Protocol for UV-Vis Spectroscopy

This protocol outlines the steps for analyzing a sample in a benzene-hexane mixture using a UV-Vis spectrophotometer.

Materials:

• UV-Vis spectrophotometer

• Matched quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Spectroscopic grade benzene and n-hexane

• Analyte of interest

Procedure:

• Solvent Mixture Preparation: Prepare a series of benzene-hexane mixtures of varying compositions (e.g., 0%, 20%, 40%, 60%, 80%, 100% benzene by volume) in volumetric flasks. Ensure accurate measurements for precise composition.

• Sample Preparation: Prepare a stock solution of the analyte in either pure hexane or a suitable solvent. From the stock solution, prepare a series of dilutions in each of the benzene-hexane mixtures to a final concentration that gives an absorbance in the range of 0.1 - 1.0 AU at the wavelength of maximum absorption.

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 20-30 minutes to ensure a stable output.

  • Set the desired wavelength range for scanning. For aromatic compounds, a range of 200-400 nm is typically appropriate.

• Baseline Correction:

  • Fill a clean quartz cuvette with the corresponding benzene-hexane mixture to be used as the blank.

  • Place the cuvette in the reference and sample holders and perform a baseline correction to zero the absorbance across the selected wavelength range.

• Sample Measurement:

  • Empty the sample cuvette and rinse it with a small amount of the sample solution.

  • Fill the cuvette with the sample solution.

  • Place the cuvette in the sample holder and record the absorption spectrum.

• Data Analysis:

  • Determine the wavelength of maximum absorption (λ_max) for the analyte in each solvent mixture.

  • Tabulate the λ_max values as a function of the benzene-hexane composition.

Safety Precautions: Benzene is a known carcinogen and both benzene and hexane are flammable and volatile. All work should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn.

UV-Vis Spectroscopy Experimental Workflow.

Applications in Fluorescence Spectroscopy

Fluorescence spectroscopy is a highly sensitive technique that can provide information about the electronic structure and local environment of a molecule. Benzene-hexane mixtures can be used to study the fluorescence behavior of aromatic compounds and other fluorophores.

Environmental Effects on Fluorescence

The fluorescence emission spectrum, including the emission maximum, quantum yield, and lifetime, can be influenced by the solvent. In benzene-hexane mixtures, the polarizability of benzene can lead to changes in the fluorescence properties of a solute. For example, an increase in the benzene concentration may cause a red shift in the emission spectrum of a fluorophore if the excited state is more stabilized by the polarizable environment than the ground state.

Quenching Studies

Fluorescence quenching, the decrease in fluorescence intensity due to the presence of another substance (a quencher), can be investigated in benzene-hexane mixtures. While hexane itself is a poor quencher, benzene can act as a quencher for some fluorophores through energy transfer or exciplex formation.

Quantitative Data

The following table presents the fluorescence emission maxima of pyrene (B120774), a common fluorescent probe, in solvents with properties similar to benzene and hexane. This data can be used to infer the expected behavior in benzene-hexane mixtures.

Fluorophore	Solvent	Emission Maxima (λ_em, nm)	Reference
Pyrene	Cyclohexane	373, 384, 394	[2]
Pyrene	Benzene	374, 385, 395	[2]

Note: The fluorescence spectrum of pyrene exhibits a characteristic vibronic structure. The ratio of the intensities of the first and third vibronic peaks (I₁/I₃) is often used as a measure of solvent polarity.

Experimental Protocol for Fluorescence Spectroscopy

This protocol describes the steps for measuring the fluorescence spectrum of a sample in a benzene-hexane mixture.

Materials:

• Fluorometer

• Quartz cuvettes (1 cm path length, four-sided polished for right-angle detection)

• Volumetric flasks and pipettes

• Spectroscopic grade benzene and n-hexane

• Fluorophore of interest

Procedure:

• Solvent and Sample Preparation: Follow steps 1 and 2 from the UV-Vis protocol, ensuring the final concentration of the fluorophore results in an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.

• Instrument Setup:

  • Turn on the fluorometer and allow the lamp to stabilize.

  • Set the excitation wavelength (λ_ex), typically at the absorption maximum of the fluorophore.

  • Set the emission wavelength range to be scanned.

  • Set the excitation and emission slit widths to control the spectral resolution and signal intensity.

• Blank Measurement:

  • Fill a clean quartz cuvette with the corresponding benzene-hexane mixture.

  • Place the cuvette in the sample holder and record a blank spectrum to identify any background fluorescence or Raman scattering from the solvent.

• Sample Measurement:

  • Rinse and fill a cuvette with the sample solution.

  • Place the cuvette in the sample holder and record the fluorescence emission spectrum.

• Data Analysis:

  • Subtract the blank spectrum from the sample spectrum to obtain the true fluorescence emission of the sample.

  • Determine the wavelength of maximum emission (λ_em) and the integrated fluorescence intensity.

  • Analyze any changes in the spectral shape or position as a function of the solvent composition.

Safety Precautions: As with UV-Vis spectroscopy, handle benzene and hexane in a fume hood and wear appropriate PPE.

Fluorescence Spectroscopy Experimental Workflow.

Applications in NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for determining molecular structure. The choice of solvent can significantly influence the chemical shifts of a solute due to solvent-solute interactions. Benzene is a well-known "aromatic solvent" that can induce significant changes in the chemical shifts of a solute compared to an aliphatic solvent like hexane.

Aromatic Solvent Induced Shifts (ASIS)

Benzene molecules, due to their anisotropic magnetic susceptibility, can induce upfield or downfield shifts in the NMR signals of a solute. This phenomenon, known as Aromatic Solvent Induced Shift (ASIS), arises from the specific orientation of the benzene molecules around the solute. By varying the concentration of benzene in a hexane mixture, it is possible to systematically study these shifts and gain insights into the nature of the solute-solvent interactions.

Quantitative Data

The following table provides the ¹H NMR chemical shifts of common laboratory solvents as impurities in deuterated benzene and other relevant deuterated solvents. This data highlights the significant effect benzene can have on chemical shifts.

Compound	¹H Chemical Shift in CDCl₃ (ppm)	¹H Chemical Shift in C₆D₆ (ppm)
Acetone	2.17	1.55
Chloroform	7.26	6.15
Methanol	3.49	3.07
n-Hexane	0.88, 1.26	0.89, 1.24

Data compiled from various sources.

Experimental Protocol for NMR Spectroscopy

This protocol outlines the preparation of an NMR sample in a benzene-hexane mixture. For high-resolution NMR, deuterated solvents are typically used to avoid large solvent signals in the spectrum. Therefore, this protocol will describe the preparation using deuterated benzene (C₆D₆) and deuterated hexane (C₆D₁₄).

Materials:

• NMR spectrometer

• High-quality 5 mm NMR tubes

• Deuterated benzene (C₆D₆)

• Deuterated hexane (C₆D₁₄)

• Analyte of interest

• Internal standard (e.g., tetramethylsilane, TMS)

• Volumetric flasks and micropipettes

Procedure:

• Solvent Mixture Preparation: In a fume hood, prepare the desired C₆D₆/C₆D₁₄ mixture by volume in a clean, dry vial. For example, to prepare a 1:1 mixture, mix equal volumes of C₆D₆ and C₆D₁₄.

• Sample Preparation:

  • Weigh an appropriate amount of the analyte (typically 1-10 mg for ¹H NMR) into a clean, dry vial.

  • Add the prepared deuterated solvent mixture to the vial (typically 0.6-0.7 mL for a standard 5 mm NMR tube).

  • If an internal standard is required, add a very small amount of TMS to the solution.

  • Gently swirl or sonicate the vial to ensure the analyte is completely dissolved.

• Sample Transfer:

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to remove any particulate matter.

  • Cap the NMR tube securely.

• NMR Measurement:

  • Insert the NMR tube into the spinner turbine and adjust the depth using a depth gauge.

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent mixture.

  • Shim the magnetic field to obtain good resolution.

  • Acquire the NMR spectrum.

• Data Analysis:

  • Process the NMR data (Fourier transform, phase correction, baseline correction).

  • Reference the spectrum to the internal standard (TMS at 0 ppm).

  • Analyze the chemical shifts, coupling constants, and integrals of the analyte signals.

Safety Precautions: Deuterated benzene is still a carcinogen. Handle all deuterated solvents in a fume hood and wear appropriate PPE.

Solute-Solvent Interactions in a Benzene-Hexane Mixture.

Conclusion

Benzene-hexane mixtures provide a versatile solvent system for a range of spectroscopic applications. By carefully controlling the composition of the mixture, researchers can probe the effects of the local environment on the spectroscopic properties of molecules. The protocols provided herein offer a starting point for conducting such investigations. It is important to note that while general trends can be predicted, the specific behavior of a solute in these mixtures will depend on its unique chemical structure and properties. Therefore, systematic studies with varying solvent compositions are recommended to fully characterize the system of interest. The inherent hazards of benzene necessitate strict adherence to safety protocols when working with these solvent mixtures.

References

• 1. Solvent Effects on the Electronic Absorption Spectra of Benzene and Paranitroaniline in UV-Vis Spectroscopy, American Journal of Quantum Chemistry and Molecular Spectroscopy, Science Publishing Group [sciencepublishinggroup.com]
• 2. Fluorescence of pyrene and its derivatives to reveal constituent and composition dependent solvation within hydrophobic deep eutectic solvents - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Photochemical Reactions of Aromatic Compounds in Hexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of photochemical reactions involving aromatic compounds conducted in hexane (B92381) solvent. Hexane is a non-polar, aliphatic hydrocarbon that is transparent to UV light above 200 nm, making it a suitable solvent for initiating photochemical transformations of many aromatic systems. Its inert nature minimizes solvent participation in the reaction, leading to cleaner product profiles.

This document details the experimental protocols for several key classes of photochemical reactions, presents quantitative data in a clear tabular format, and provides visual diagrams of workflows and reaction pathways to aid in experimental design and execution.

General Considerations for Photochemistry in Hexane

Solvent Purity: Use of high-purity, spectroscopy-grade hexane is crucial. Impurities can act as photosensitizers or quenchers, leading to undesired side reactions or inhibition of the desired transformation. It is recommended to purify hexane by distillation or by passing it through a column of activated alumina (B75360) to remove any UV-absorbing impurities.

Degassing: Dissolved oxygen can quench excited states of aromatic molecules and participate in photooxidations. Therefore, it is essential to degas the hexane solution prior to irradiation. Common degassing methods include bubbling an inert gas (e.g., nitrogen or argon) through the solution for 15-30 minutes or subjecting the solution to several freeze-pump-thaw cycles.

Reaction Vessels: Quartz reaction vessels are mandatory for reactions requiring UV irradiation below 300 nm, as Pyrex glass absorbs strongly in this region. The choice of reactor design depends on the scale of the reaction. For small-scale and screening experiments, quartz cuvettes or test tubes are suitable. For preparative-scale synthesis, immersion-well or falling-film photoreactors are often employed to ensure efficient and uniform irradiation of the solution.

Photochemical Reaction Protocols

Photodimerization of Anthracene (B1667546)

The [4π+4π] photodimerization of anthracene is a classic example of a photochemical cycloaddition reaction. Upon irradiation with UV light, two anthracene molecules in close proximity form a dimer.

Experimental Protocol:

• Solution Preparation: Prepare a solution of anthracene in high-purity hexane. The concentration can range from 10⁻⁵ M for spectroscopic studies to 10⁻² M for preparative synthesis.

• Degassing: Transfer the solution to a quartz reaction vessel and degas by bubbling with argon for 20 minutes.

• Irradiation: Irradiate the solution with a medium-pressure mercury lamp (which has strong emission lines at 365 nm) while maintaining the temperature at 20-25 °C using a cooling bath. Monitor the progress of the reaction by UV-Vis spectroscopy, observing the decrease in the characteristic anthracene absorption bands.

• Product Isolation: Once the reaction is complete (indicated by the disappearance of the anthracene absorption), the photodimer, which is less soluble in hexane, may precipitate out of the solution. The precipitate can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure to yield the crude product.

• Purification and Analysis: The photodimer can be purified by recrystallization from a suitable solvent like benzene (B151609) or toluene. The product identity can be confirmed by ¹H NMR spectroscopy and mass spectrometry.

Photoisomerization of Benzene to Dewar Benzene and Benzvalene (B14751766)

Benzene can be photochemically converted to its valence isomers, Dewar benzene (bicyclo[2.2.0]hexa-2,5-diene) and benzvalene (tricyclo[3.1.0.0²,⁶]hex-3-ene), upon irradiation with UV light. The product distribution is wavelength-dependent.

Experimental Protocol:

• Reactant Preparation: Use neat, high-purity benzene or a solution of benzene in hexane. The use of hexane as a co-solvent can help in controlling the concentration and temperature.

• Degassing: Degas the liquid benzene or benzene/hexane solution thoroughly using the freeze-pump-thaw method (at least three cycles are recommended).

• Irradiation:

  • For Dewar Benzene: Irradiate the solution with a low-pressure mercury lamp (emitting primarily at 254 nm) in a quartz vessel at a low temperature (e.g., 0 °C) to minimize the thermal reversion of the strained isomer back to benzene.

  • For Benzvalene: Irradiation at shorter wavelengths (e.g., 200-220 nm) using a specialized UV source can favor the formation of benzvalene.

• Reaction Monitoring and Product Analysis: The formation of the isomers can be monitored by gas chromatography (GC) coupled with a mass spectrometer (GC-MS). The products are highly volatile and thermally labile, so analysis should be performed carefully at low temperatures.

• Isolation (Note of Caution): Both Dewar benzene and benzvalene are highly strained and can be explosive in their pure form. Isolation should only be attempted by experienced researchers under appropriate safety precautions. For most applications, in situ analysis or use of the isomer mixture is preferred.

Photocycloaddition of Maleic Anhydride (B1165640) to Benzene

Benzene can undergo a [2π+2π] photocycloaddition with maleic anhydride to form a cyclobutane (B1203170) adduct.

Experimental Protocol:

• Solution Preparation: Dissolve maleic anhydride in a solution of benzene in hexane. A typical concentration would be a 0.1 M solution of maleic anhydride in a 1:1 (v/v) mixture of benzene and hexane.

• Degassing: Transfer the solution to a quartz photoreactor and degas with nitrogen for 30 minutes.

• Irradiation: Irradiate the solution with a medium-pressure mercury lamp using a Pyrex filter to block wavelengths below 300 nm, which can cause polymerization of maleic anhydride. Maintain the reaction at room temperature.

• Product Isolation and Analysis: After several hours of irradiation, the product may precipitate. The precipitate can be collected and washed with cold hexane. The solvent from the filtrate can be evaporated to yield more of the product. The structure of the adduct can be confirmed by IR (disappearance of the C=C stretch of maleic anhydride and appearance of cyclobutane ring vibrations) and NMR spectroscopy.

Quantitative Data

The following tables summarize key quantitative data for selected photochemical reactions of aromatic compounds in hexane or similar non-polar solvents. Note that quantum yields can be highly dependent on experimental conditions such as wavelength, temperature, and concentration.

Aromatic Compound	Reaction Type	Product(s)	Solvent	Quantum Yield (Φ)	Reference
Anthracene	Photodimerization	[4π+4π] Dimer	Hexane	~0.1
9-Methylanthracene	Photodimerization	[4π+4π] Dimer	Hexane	0.23
Benzene	Photoisomerization	Dewar Benzene	Hexane	0.07 (at 254 nm)
Benzene	Photoisomerization	Benzvalene	Gas Phase/Hexane	0.03 (at 254 nm)
Toluene	Fluorescence	-	Cyclohexane	0.14 - 0.17
Naphthalene	Fluorescence	-	Cyclohexane	0.23

Note: The quantum yields for benzene photoisomerization are relatively low, and the reaction is often reversible, leading to a photostationary state.

Visualizations

Experimental Workflow for a General Photochemical Reaction

Caption: A generalized workflow for conducting photochemical reactions of aromatic compounds in hexane solvent.

Signaling Pathway for Benzene Photoisomerization

Caption: Simplified energy level diagram showing the photoisomerization pathways of benzene.

Logical Relationship for Quantum Yield Determination

Caption: Logical workflow for the determination of the quantum yield of a photochemical reaction.

Application Note: Fluorescence Quenching of Benzene in Hexane

Abstract

This application note provides a comprehensive overview and detailed protocols for studying the fluorescence quenching of benzene (B151609) in a hexane (B92381) medium. The document outlines the fundamental principles of fluorescence quenching, details the experimental procedures for acquiring and analyzing quenching data, and presents relevant quantitative data from the literature. This guide is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis who are interested in utilizing fluorescence quenching as an analytical tool.

Introduction

Fluorescence quenching is a process that leads to a decrease in the fluorescence intensity of a fluorophore, such as benzene, due to a variety of molecular interactions with a quencher molecule.[1] This phenomenon is highly dependent on the local chemical environment and can provide valuable insights into the interactions between molecules.[] In a nonpolar solvent like hexane, the fluorescence of benzene can be quenched by various compounds, often through the formation of a transient excited-state complex known as an exciplex.[3] The study of fluorescence quenching is pivotal in understanding molecular interactions, reaction kinetics, and for the quantitative analysis of various analytes.

The relationship between fluorescence intensity and the concentration of a quencher is often described by the Stern-Volmer equation:

I₀ / I = 1 + Kₛᵥ[Q]

where I₀ is the fluorescence intensity in the absence of the quencher, I is the fluorescence intensity in the presence of the quencher at concentration [Q], and Kₛᵥ is the Stern-Volmer quenching constant.[4] A linear Stern-Volmer plot, where I₀ / I is plotted against [Q], typically indicates a single quenching mechanism, either static or dynamic.[5]

Quenching Mechanisms

The fluorescence quenching of benzene can occur through several mechanisms:

• Dynamic (Collisional) Quenching: This occurs when the excited benzene molecule collides with a quencher molecule, leading to non-radiative de-excitation. This process is diffusion-controlled.[5]

• Static Quenching: This involves the formation of a non-fluorescent ground-state complex between the benzene molecule and the quencher.[1]

• Exciplex Formation: In nonpolar solvents like hexane, an excited benzene molecule can form a complex (exciplex) with a quencher molecule. This exciplex can then de-excite non-radiatively, leading to quenching.[3] This is a common mechanism for the quenching of benzene by halocarbons.[6]

Experimental Protocols

This section details the necessary steps for conducting a fluorescence quenching experiment of benzene in hexane.

Materials and Reagents

• Benzene: Spectroscopic grade, 99.9% or higher purity.

• Hexane: Spectroscopic grade, suitable for fluorescence measurements.

• Quencher: High-purity quencher compound (e.g., carbon tetrachloride, chloroform).

• Inert Gas: High-purity nitrogen or argon for deoxygenation.

Instrumentation

A standard spectrofluorometer is required for these measurements.[7] Key components include:

• Light Source: Typically a high-intensity xenon arc lamp.[7]

• Monochromators: For selection of excitation and emission wavelengths.

• Sample Holder: A thermostatted cuvette holder.

• Detector: A photomultiplier tube (PMT).

Sample Preparation

• Stock Solutions:

  • Prepare a stock solution of benzene in hexane. A typical concentration is 2 x 10⁻² M.[3]

  • Prepare a stock solution of the chosen quencher in hexane. The concentration will depend on its quenching efficiency, but a starting point could be 0.5 M.[3]

• Working Solutions:

  • Prepare a series of solutions in volumetric flasks containing a fixed concentration of benzene and varying concentrations of the quencher.

  • A typical benzene concentration for measurement is 2 x 10⁻⁴ M.[3]

  • Quencher concentrations can range from 0 to 0.5 M.[3]

  • Ensure all dilutions are made with spectroscopic grade hexane.

• Deoxygenation:

  • Oxygen is an efficient quencher of fluorescence and must be removed from the solutions.[8]

  • Deoxygenate each sample by bubbling with a gentle stream of high-purity nitrogen or argon for at least 15-20 minutes.

  • Alternatively, the freeze-pump-thaw method can be used for more rigorous deoxygenation.[3]

  • Seal the cuvettes immediately after deoxygenation to prevent re-exposure to air.

Data Acquisition

• Instrument Settings:

  • Set the excitation wavelength. For benzene, a common excitation wavelength is 254 nm.[3]

  • Set the emission wavelength for monitoring the fluorescence intensity. The fluorescence maximum of benzene in hexane is around 278-285 nm.[9][10]

  • Adjust the excitation and emission slit widths to achieve a good signal-to-noise ratio without saturating the detector.

• Measurement:

  • Record the fluorescence spectrum of the benzene solution without any quencher to determine the maximum emission wavelength.

  • Measure the fluorescence intensity at the emission maximum for each of the prepared solutions, starting from the one with no quencher (I₀) and proceeding to the highest quencher concentration.

  • Ensure the sample is equilibrated at the desired temperature before measurement.

Data Presentation

The following tables summarize quantitative data for the fluorescence quenching of benzene in hexane with various quenchers.

Table 1: Stern-Volmer Constants and Quenching Rate Constants for Benzene in Hexane

Quencher	Stern-Volmer Constant (Kₛᵥ) (M⁻¹)	Bimolecular Quenching Rate Constant (kₒ) (L mol⁻¹ s⁻¹)	Reference
Carbon Tetrachloride (CCl₄)	-	6.7 x 10⁹	[3]
Chloroform (CHCl₃)	-	-	[6]
Dichloromethane (CH₂Cl₂)	-	-	[3]
Trichlorofluoromethane (CFCl₃)	-	3.4 x 10⁹	[3]
Methyltrichloromethane (CH₃CCl₃)	-	-	[3]

Note: Specific Kₛᵥ values were not explicitly provided in the search results, but can be derived from Stern-Volmer plots. The bimolecular quenching rate constants (kₒ) are derived from the slope of these plots.

Visualizations

The following diagrams illustrate the key processes and relationships in a fluorescence quenching experiment.

Caption: Experimental workflow for fluorescence quenching analysis.

Caption: Simplified schematic of fluorescence quenching pathways.

Conclusion

The fluorescence quenching of benzene in hexane is a powerful technique for investigating molecular interactions. By following the detailed protocols and understanding the underlying principles outlined in this application note, researchers can effectively utilize this method for their specific applications. The provided data and visualizations serve as a valuable resource for designing experiments and interpreting results. Careful sample preparation, particularly deoxygenation, and precise control of experimental parameters are crucial for obtaining accurate and reproducible data.

References

• 1. ossila.com [ossila.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. fiveable.me [fiveable.me]
• 6. researchgate.net [researchgate.net]
• 7. kulturkaufhaus.de [kulturkaufhaus.de]
• 8. pubs.aip.org [pubs.aip.org]
• 9. pubs.aip.org [pubs.aip.org]
• 10. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Hexane-Benzene Separation using Emulsion Liquid Membranes

Introduction

The separation of close-boiling hydrocarbon mixtures, such as hexane (B92381) and benzene (B151609), presents a significant challenge in the chemical industry. Traditional methods like fractional distillation are often energy-intensive and may not achieve the desired purity. Emulsion Liquid Membrane (ELM) technology offers a promising alternative for such separations.[1][2][3][4] This technique is based on the selective permeation of one component of a mixture through a thin liquid film, separating two other immiscible liquid phases.[1][4] In the case of hexane-benzene separation, benzene, being more soluble in the aqueous membrane phase, permeates preferentially, allowing for its separation from hexane.[1]

These application notes provide a comprehensive overview and detailed protocols for the separation of hexane-benzene mixtures using an emulsion liquid membrane system. The information is targeted towards researchers, scientists, and professionals in drug development and related fields who are interested in exploring advanced separation techniques.

Principle of Separation

The emulsion liquid membrane for hexane-benzene separation typically consists of a water-in-oil (W/O) emulsion. The aqueous phase, containing a surfactant, forms a thin membrane around the droplets of the internal phase. This emulsion is then dispersed in the external phase, which is the feed mixture of hexane and benzene. Benzene, due to its higher solubility in the aqueous membrane, selectively permeates from the external feed phase, through the liquid membrane, and into the internal stripping phase.[1] The less soluble component, hexane, is largely retained in the external phase.

Experimental Protocols

This section details the materials and methodology for the separation of hexane and benzene using an emulsion liquid membrane, based on established research.[1][2][3]

Materials and Reagents

• Feed Solution: A mixture of hexane and benzene with a known composition (e.g., 0.5245 mole fraction of benzene).[1][2][3]

• Membrane Phase (Surfactant Solution): An aqueous solution of Sparkleen detergent (1 wt%).[1][2][3] This detergent contains sodium alkyl benzene sulfonate as the anionic surfactant, along with other components.[1]

• Solvent (Receiving Phase): Heavy mineral oil.[1][2][3]

• Polar Additive: Glycerol (B35011) (70% by weight in the surfactant solution) to prevent drop breakup.[1][2][3]

Equipment

• High-speed mixer/homogenizer for emulsion preparation.

• Stirred vessel with baffles for contacting the emulsion with the feed.[3]

• Separatory funnel for phase separation.

• Analytical instrumentation for composition analysis (e.g., gas chromatography).

Protocol for Emulsion Liquid Membrane Separation

• Emulsion Preparation:

  • Prepare the aqueous surfactant solution by dissolving Sparkleen detergent (1 wt%) in deionized water.

  • Add glycerol (70 wt% of the surfactant solution) to the aqueous phase to enhance emulsion stability.[1][2][3]

  • Slowly add the internal phase (if different from the membrane phase) to the surfactant solution while stirring at a low speed.

  • Increase the mixing speed to a high shear rate (e.g., 2000 rpm) to form a stable water-in-oil emulsion.[4]

• Contacting and Separation:

  • Introduce the prepared emulsion into the feed mixture (hexane-benzene) in a stirred vessel. The recommended ratio of the volume of surfactant solution to the volume of the hydrocarbon feed is 0.4.[1][2][3]

  • Agitate the mixture at a controlled speed (e.g., 1000 rpm) for a specific contact time (e.g., 10 minutes).[1][2][3] The recommended ratio of the volume of solvent (heavy mineral oil) to the volume of the hydrocarbon feed is 3.5.[1][2][3]

  • During agitation, benzene will preferentially permeate from the feed, through the liquid membrane, and into the internal phase.

• Phase Separation and Analysis:

  • After the specified contact time, transfer the entire mixture to a separatory funnel and allow the phases to separate.[1]

  • Three layers will typically form: the top layer being the hexane-enriched raffinate, the middle layer being the emulsion, and the bottom layer being the benzene-enriched solvent.[1]

  • Carefully separate the layers for analysis.

  • Analyze the composition of the raffinate and the stripping phase using an appropriate analytical technique to determine the separation factor.

Data Presentation

The efficiency of the separation is quantified by the separation factor, which is influenced by various operating parameters. The following tables summarize the quantitative data from experimental studies on the effect of these parameters.[1][2][3]

Table 1: Effect of Feed Composition on Separation Factor

Mole Fraction of Benzene in Feed	Separation Factor
0.1	2.5
0.2	4.0
0.3	5.5
0.4	6.8
0.5245	8.0
0.6	7.2
0.7	6.1

Table 2: Effect of Contact Time on Separation Factor

Contact Time (minutes)	Separation Factor
2	3.5
4	5.0
6	6.2
8	7.5
10	8.0
12	7.8
14	7.6

Table 3: Effect of Solvent to Feed Volume Ratio on Separation Factor

Volume of Solvent / Volume of Feed	Separation Factor
1.5	4.2
2.0	5.5
2.5	6.8
3.0	7.7
3.5	8.0
4.0	8.0

Table 4: Effect of Surfactant Solution to Feed Volume Ratio on Separation Factor

Volume of Surfactant Solution / Volume of Feed	Separation Factor
0.1	5.8
0.2	6.9
0.3	7.6
0.4	8.0
0.5	8.0

Table 5: Effect of Surfactant Concentration on Separation Factor

Surfactant Concentration (wt%)	Separation Factor
0.2	4.5
0.4	5.8
0.6	6.9
0.8	7.7
1.0	8.0
1.2	7.5

Table 6: Effect of Mixing Intensity on Separation Factor

Mixing Intensity (rpm)	Separation Factor
400	5.2
600	6.5
800	7.4
1000	8.0
1200	7.6

Visualizations

Diagram 1: Experimental Workflow for Hexane-Benzene Separation

Caption: Workflow for hexane-benzene separation via ELM.

Diagram 2: Logical Relationship of ELM Components and Process

Caption: Logical relationship of components in ELM separation.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. ijcpe.uobaghdad.edu.iq [ijcpe.uobaghdad.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Breaking the Benzene-Hexane Azeotrope with Entrainers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on breaking the benzene-hexane azeotrope using entrainers, primarily through extractive distillation.

Troubleshooting Guides

This section addresses common issues encountered during the experimental process of separating benzene-hexane azeotropes.

Issue	Potential Cause	Recommended Solution
Poor Separation Efficiency	Inadequate entrainer performance.	Verify the selection of an appropriate entrainer. The entrainer should significantly alter the relative volatility of benzene (B151609) and hexane (B92381).[1] Consider screening different entrainers or optimizing the composition of mixed entrainers.
Incorrect solvent-to-feed ratio.	Optimize the solvent-to-feed ratio. An insufficient amount of entrainer may not be effective in breaking the azeotrope, while an excessive amount can lead to higher energy consumption for solvent recovery.
Suboptimal reflux ratio.	Adjust the reflux ratio. A higher reflux ratio generally improves separation but also increases energy costs. The optimal reflux ratio is a trade-off between separation efficiency and operational cost.[2]
Column Flooding	Excessive vapor flow rate.	Reduce the reboiler duty to decrease the vapor velocity within the column.
High feed rate.	Lower the feed rate to the column to ensure it operates within its design capacity.
Entrainment (liquid carried up with vapor).	Reduce the vapor flow rate. Ensure that the demister or packing at the top of the column is functioning correctly. High vapor velocity can lead to entrainment.
Column Weeping/Dumping	Low vapor flow rate.	Increase the reboiler duty to increase the vapor velocity and prevent liquid from leaking through the trays.
Product Contamination	Inefficient entrainer recovery.	Ensure the entrainer recovery column is operating optimally to separate the entrainer from the desired product.
Entrainer volatility.	Select an entrainer with a significantly higher boiling point than the components to be separated to minimize its presence in the distillate.[3]
Inconsistent Results	Fluctuations in feed composition.	Ensure the feed composition is stable. Fluctuations can disrupt the column's steady state and affect separation efficiency.
Unstable operating conditions (pressure, temperature).	Monitor and control the column's pressure and temperature profiles. Instabilities can lead to inconsistent separation.

Frequently Asked Questions (FAQs)

Q1: What is an azeotrope, and why is the benzene-hexane mixture difficult to separate?

An azeotrope is a mixture of two or more liquids whose proportions cannot be altered by simple distillation. This is because the vapor has the same composition as the liquid phase. The benzene and n-hexane mixture forms a minimum boiling azeotrope, making their separation by conventional distillation impossible under normal atmospheric pressure.[4][5]

Q2: How does an entrainer work in breaking an azeotrope?

An entrainer is a third component added to the azeotropic mixture that alters the relative volatility of the original components.[1] In extractive distillation, a high-boiling point entrainer is introduced, which interacts differently with benzene and hexane, making one component more volatile than the other and thus enabling their separation.[3]

Q3: What are the key characteristics of a good entrainer for the benzene-hexane system?

A good entrainer should:

• Significantly increase the relative volatility of benzene and hexane.

• Have a high boiling point to remain in the liquid phase in the extractive distillation column.

• Be easily separable from the bottom product in a subsequent recovery column.

• Be non-reactive with benzene and hexane.

• Be thermally stable at the operating temperatures.

• Have low toxicity and be environmentally friendly.[3][6]

Q4: What is the difference between azeotropic distillation and extractive distillation?

In azeotropic distillation, the entrainer forms a new, lower-boiling azeotrope with one of the components, which is then distilled off. In extractive distillation, a less volatile solvent is added to the mixture to alter the relative volatilities of the components without forming a new azeotrope.[7] Extractive distillation is more commonly used for separating benzene and hexane.[3][8]

Q5: Can deep eutectic solvents (DES) be used as entrainers?

Yes, deep eutectic solvents have shown promise as effective entrainers for breaking the benzene-cyclohexane azeotrope. For instance, a DES composed of tetrabutylammonium (B224687) bromide (TBAB) and levulinic acid (LA) has been shown to significantly increase the relative volatility.[6][9]

Data Presentation: Comparison of Entrainers

The following table summarizes the performance of various entrainers in separating the benzene-hexane (or cyclohexane) azeotrope.

Entrainer	Method	Key Finding	Quantitative Data
N-Methyl Pyrrolidone (NMP)	Extractive Distillation	Effective in removing benzene to ppm levels.[4][5]	Benzene content reduced to less than 80 ppm-wt in the hexane fraction.[4][5]
Sulfolane	Extractive Distillation	Alters the relative volatility, allowing for separation.[3][10]	Enables the production of high-purity cyclohexane (B81311).
1,2-Propanediol (Propylene Glycol)	Extractive Distillation	Suitable solvent for achieving high purity cyclohexane.[9]	Can achieve cyclohexane purity in excess of 99%.[9]
Deep Eutectic Solvent (DES1: TBAB:LA 1:2)	Extractive Distillation	Breaks the azeotrope by increasing relative volatility.[6]	Achieved a relative volatility of up to 4.763.[6][9]
N, N-dimethylformide (DMF)	Batch Extractive Distillation	Effective in separating benzene and cyclohexane.	With a solvent flow rate of 12.33 mL/min and a reflux ratio of 6, cyclohexane product content was 86.98% with a recovery of 83.10%.[2]

Experimental Protocols: Extractive Distillation of Benzene-Hexane with an Entrainer

This section provides a generalized methodology for a lab-scale extractive distillation experiment.

Objective: To separate a benzene-hexane azeotropic mixture using an entrainer in a continuous extractive distillation setup.

Materials:

• Benzene-hexane azeotropic mixture (approx. 55.5 mol% benzene)

• Selected Entrainer (e.g., N-Methyl Pyrrolidone)

• Distillation column (packed or trayed)

• Reboiler

• Condenser

• Feed pumps for the azeotropic mixture and the entrainer

• Collection vessels for distillate and bottom product

• Gas chromatograph (GC) for composition analysis

Methodology:

• System Setup: Assemble the extractive distillation column with the reboiler and condenser. The setup should include two feed points: one for the benzene-hexane mixture (typically in the middle of the column) and one for the entrainer (typically near the top of the column).

• Feed Preparation: Prepare the benzene-hexane azeotropic mixture and the entrainer.

• Startup:

  • Start the cooling water flow to the condenser.

  • Begin heating the reboiler.

  • Once the column reaches a steady operating temperature, start the feed pumps for both the azeotropic mixture and the entrainer at their predetermined flow rates.

• Operation:

  • Maintain a constant reboiler duty to ensure a steady boil-up rate.

  • Control the reflux ratio to optimize separation.

  • Monitor the temperatures at the top and bottom of the column to ensure steady-state operation.

• Sample Collection and Analysis:

  • Once the system has reached a steady state, collect samples of the distillate (top product) and the bottom product.

  • Analyze the composition of the samples using a gas chromatograph to determine the concentration of benzene, hexane, and the entrainer.

• Shutdown:

  • Stop the feed pumps.

  • Turn off the reboiler heater.

  • Allow the column to cool down.

  • Stop the cooling water flow to the condenser.

Mandatory Visualization

Caption: Experimental workflow for separating a benzene-hexane azeotrope.

References

• 1. gwsionline.com [gwsionline.com]
• 2. researchgate.net [researchgate.net]
• 3. dwsim.fossee.in [dwsim.fossee.in]
• 4. ciemme.it [ciemme.it]
• 5. Separation of Azeotropic Mixture of n-Hexane and Benzene by Extractive Distillation Method using N-Methyl Pyrrolidone Solvent [jstage.jst.go.jp]
• 6. mdpi.com [mdpi.com]
• 7. klmtechgroup.com [klmtechgroup.com]
• 8. studysmarter.co.uk [studysmarter.co.uk]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Solvent to Feed Ratio in Benzene-Hexane Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the solvent to feed ratio for the liquid-liquid extraction of benzene (B151609) from hexane (B92381).

Troubleshooting Guide

This guide addresses common issues encountered during the benzene-hexane extraction process, with a focus on problems related to the solvent-to-feed ratio.

Q1: Low Benzene Yield in the Extract Phase.

Possible Causes and Solutions:

• Insufficient Solvent-to-Feed Ratio: The volume of the solvent may be too low to effectively partition the benzene from the hexane feed.

  • Solution: Incrementally increase the solvent-to-feed ratio. It has been observed that increasing the solvent-to-feed ratio generally leads to a higher recovery of the target compound.[1] For instance, in a similar aromatic extraction from a naphtha cut using sulfolane (B150427), increasing the solvent-to-feed ratio from 1 to 4 significantly decreased the percentage of benzene in the raffinate, indicating higher extraction into the solvent phase.[1]

• Inadequate Mixing: Insufficient agitation can lead to poor mass transfer between the two liquid phases.

  • Solution: Ensure vigorous and thorough mixing to maximize the interfacial area between the feed and solvent phases. For laboratory-scale extractions, this can be achieved by shaking a separatory funnel for a sufficient duration.

• Poor Solvent Selection: The chosen solvent may have a low distribution coefficient for benzene.

  • Solution: Select a solvent with a high affinity for aromatic compounds like benzene. Common and effective solvents for this purpose include sulfolane and N-methyl-2-pyrrolidone (NMP).[2]

• Incorrect Temperature: The extraction temperature can influence the solubility and distribution of benzene.

  • Solution: Optimize the extraction temperature. For sulfolane, increasing the temperature from 40°C to 50°C has been shown to decrease the percentage of benzene in the raffinate, suggesting improved extraction.[1]

Q2: High Concentration of Hexane in the Extract Phase (Low Selectivity).

Possible Causes and Solutions:

• Solvent-to-Feed Ratio is Too High: An excessively high solvent-to-feed ratio can sometimes lead to the co-extraction of the aliphatic component (hexane).

  • Solution: While a higher ratio can improve yield, there is an optimal point beyond which selectivity may decrease. It is important to find the right balance. Studies on aromatic extraction have shown that selectivity can be influenced by the solvent-to-feed ratio.

• Choice of Solvent: The solvent may have a good affinity for benzene but also a non-negligible affinity for hexane.

  • Solution: Consider using a solvent with higher selectivity for aromatics. The addition of a small amount of water to solvents like sulfolane can sometimes increase selectivity.[2]

Q3: Formation of an Emulsion at the Interface.

Possible Causes and Solutions:

• Vigorous Shaking: Excessive agitation can lead to the formation of a stable emulsion, making phase separation difficult.

  • Solution: Instead of vigorous shaking, use a gentle swirling or inverting motion to mix the phases. This reduces the energy input that can lead to emulsion formation.

• Presence of Surfactants or Particulate Matter: Impurities in the feed or solvent can stabilize emulsions.

  • Solution:

    • Filtration: Filter the feed solution before extraction to remove any particulate matter.

    • Salting Out: Add a small amount of a saturated brine solution. The increased ionic strength of the aqueous phase can help to break the emulsion.

    • Centrifugation: For smaller volumes, centrifuging the mixture can aid in phase separation.

Q4: Difficulty in Phase Separation.

Possible Causes and Solutions:

• Similar Densities of the Two Phases: If the densities of the hexane-rich and solvent-rich phases are too close, separation can be slow.

  • Solution:

    • Temperature Adjustment: A change in temperature can alter the densities of the liquids, potentially improving separation.

    • Solvent Modification: Adding a co-solvent might alter the density of the solvent phase.

• Poor Coalescence: The dispersed droplets of one phase may be slow to coalesce and form a distinct layer.

  • Solution: Allow for a longer settling time. Gentle swirling of the separatory funnel can sometimes encourage coalescence.

Logical Troubleshooting Workflow

Caption: A flowchart for troubleshooting common issues in benzene-hexane extraction.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent-to-feed (S/F) ratio for benzene-hexane extraction?

A starting S/F ratio of 1:1 by volume is a common practice in liquid-liquid extractions. However, the optimal ratio can vary significantly depending on the solvent used and the desired purity of the final products. For aromatic extractions from naphtha, S/F ratios in the range of 1:1 to 3:1 have been studied.[3] It is recommended to perform preliminary experiments with varying S/F ratios to determine the most effective one for your specific system.

Q2: Which solvents are most effective for extracting benzene from hexane?

Solvents with a high affinity for aromatic compounds and low miscibility with aliphatic hydrocarbons are ideal. Commonly used and effective solvents include:

• Sulfolane: Known for its high selectivity and capacity for aromatics.[2]

• N-methyl-2-pyrrolidone (NMP): Another widely used solvent with good solvency for a broad range of organic compounds, including benzene.[3]

Q3: How does temperature affect the solvent-to-feed ratio optimization?

Temperature can influence both the distribution coefficient of benzene and the mutual solubility of the phases. For sulfolane, an increase in temperature can lead to better extraction of benzene.[1] Therefore, the optimal solvent-to-feed ratio may differ at various temperatures. It is advisable to optimize the S/F ratio at the intended operating temperature of your experiment.

Q4: How can I determine the concentration of benzene in the feed and raffinate to assess the extraction efficiency?

Gas chromatography with a flame ionization detector (GC-FID) is a standard and reliable method for quantifying benzene and hexane in your samples. A capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is suitable for separating these compounds.[4]

Quantitative Data on Solvent-to-Feed Ratio

The following table summarizes the effect of the solvent-to-feed ratio on the extraction of benzene from a narrow cut of naphtha using sulfolane as the solvent at 40°C. While this is not a pure benzene-hexane system, it provides a relevant indication of the expected trend.

Solvent-to-Feed Ratio (v/v)	Percentage of Benzene in Raffinate (%)	Benzene Reduction in Raffinate (%)
1	1.547	-
2	1.150	25.7
3	0.925	40.2
4	0.812	47.5

Data adapted from a study on the extraction of benzene from a naphtha cut using sulfolane at 40°C.[1]

Experimental Protocols

Protocol 1: Laboratory-Scale Liquid-Liquid Extraction of Benzene from Hexane using N-Methyl-2-pyrrolidone (NMP)

Objective: To determine the effect of the solvent-to-feed ratio on the extraction efficiency of benzene from a hexane solution.

Materials:

• Benzene-hexane mixture (feed) of known concentration (e.g., 20% v/v benzene in hexane)

• N-methyl-2-pyrrolidone (NMP, analytical grade)

• Separatory funnels (e.g., 250 mL)

• Beakers and Erlenmeyer flasks

• Graduated cylinders

• Pipettes

• Vortex mixer or shaker

• Gas chromatograph with flame ionization detector (GC-FID)

Procedure:

• Preparation:

  • Prepare a standard solution of benzene in hexane for GC calibration.

  • Ensure all glassware is clean and dry.

  • Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. NMP is a combustible liquid and can cause skin and eye irritation.[5][6][7][8]

• Extraction:

  • For a 1:1 S/F ratio, measure 50 mL of the benzene-hexane feed solution and 50 mL of NMP using graduated cylinders.

  • Transfer both solutions to a 250 mL separatory funnel.

  • Stopper the funnel and gently invert it several times to mix the two phases. Vent the funnel frequently by opening the stopcock while the funnel is inverted to release any pressure buildup.

  • Shake the funnel for 2-3 minutes to ensure thorough mixing and mass transfer.

  • Mount the separatory funnel on a ring stand and allow the layers to separate completely. The lower layer will be the NMP-rich extract, and the upper layer will be the hexane-rich raffinate.

  • Carefully drain the lower extract phase into a clean, labeled Erlenmeyer flask.

  • Drain the upper raffinate phase into a separate clean, labeled Erlenmeyer flask.

• Varying the S/F Ratio:

  • Repeat the extraction procedure with different S/F ratios, for example, 0.5:1, 2:1, and 3:1 (NMP:feed). Adjust the volumes of NMP accordingly while keeping the feed volume constant.

• Analysis:

  • Take a small, accurately measured sample from the initial feed, and from each of the collected raffinate and extract phases.

  • Analyze the samples using GC-FID to determine the concentration of benzene and hexane in each phase. A typical GC-FID setup might involve an HP-5MS column with helium as the carrier gas.[4]

• Data Analysis:

  • Calculate the distribution coefficient (KD) and the extraction efficiency (%E) for benzene for each S/F ratio.

    • KD = [Benzene]extract / [Benzene]raffinate

    • %E = (moles of benzene in extract / initial moles of benzene in feed) * 100

Experimental Workflow Diagram

Caption: A workflow diagram for a laboratory-scale benzene-hexane extraction experiment.

References

• 1. kiche.or.kr [kiche.or.kr]
• 2. researchgate.net [researchgate.net]
• 3. burjcdigital.urjc.es [burjcdigital.urjc.es]
• 4. Benzene determination, hexane impurities - Chromatography Forum [chromforum.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. thermofishersci.in [thermofishersci.in]
• 8. rcilabscan.com [rcilabscan.com]

Troubleshooting peak co-elution in GC analysis of benzene and hexane

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve peak co-elution issues encountered during the gas chromatography (GC) analysis of benzene (B151609) and hexane (B92381).

Troubleshooting Guides

Question: Why are my benzene and hexane peaks co-eluting?

Answer:

Peak co-elution of benzene and hexane in GC analysis is a common issue that can arise from several factors. The primary reasons include:

• Inappropriate GC Column Selection: The choice of the stationary phase is critical. Using a highly polar column can hinder the separation of non-polar and aromatic compounds like hexane and benzene.[1] For these analytes, non-polar or moderately polar stationary phases are generally recommended.[1]

• Suboptimal Chromatographic Conditions:

  • Temperature Program: An excessively rapid temperature ramp can lead to co-elution.[1] A slow initial ramp is often necessary to separate volatile compounds.

  • Carrier Gas Flow Rate: A flow rate that is too high or too low can negatively impact peak resolution.[1]

• Large Injection Volume: Injecting a large volume of a sample, particularly in a volatile solvent like hexane, can cause band broadening and lead to co-elution with analytes of similar volatility, such as benzene.[2]

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to a loss of separation efficiency.[1]

• System Contamination: Contamination in the injector or at the head of the column can interfere with the separation process.[1][3]

Question: How can I improve the separation of benzene and hexane peaks?

Answer:

To improve the separation of benzene and hexane, a systematic approach to method optimization is recommended. Here are the key parameters to adjust:

• Select the Right GC Column: The stationary phase chemistry is the most important factor for achieving selectivity.[4][5]

  • Recommendation: Use a non-polar or mid-polarity column. Common choices include:

    • 100% Dimethylpolysiloxane (e.g., DB-1, HP-1MS): A non-polar phase that separates compounds primarily by boiling point.

    • (5%-Phenyl)-methylpolysiloxane (e.g., DB-5, HP-5MS): A slightly more polar phase that can provide better selectivity for aromatic compounds like benzene.[1]

    • 6% Cyanopropylphenyl-94% Dimethylpolysiloxane (e.g., DB-624): A mid-polarity column that can offer different selectivity and may provide the desired separation.[2]

• Optimize the Oven Temperature Program: Temperature programming is a powerful tool for improving the resolution of early eluting peaks.

  • Initial Temperature: Start with a low initial oven temperature, for instance, between 35°C and 40°C.[2][6] This increases the retention of volatile compounds, allowing for better separation.

  • Ramp Rate: Employ a slow initial temperature ramp (e.g., 2-5°C/min).[2] This gives the analytes more time to interact with the stationary phase, enhancing resolution.

• Adjust the Carrier Gas Flow Rate: The linear velocity of the carrier gas affects column efficiency.

  • Optimization: The optimal flow rate depends on the carrier gas (Helium, Hydrogen, or Nitrogen) and the column dimensions. It's advisable to perform a flow rate optimization study to find the best balance between resolution and analysis time.

• Reduce the Injection Volume: Overloading the column can lead to peak fronting and co-elution.

  • Recommendation: If you suspect column overload, try reducing the injection volume (e.g., from 1 µL to 0.5 µL or less).[2]

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take if I observe co-elution of benzene and hexane?

A1: The first step is to review your current analytical method, paying close attention to the column stationary phase and the oven temperature program.[7] Often, minor adjustments to the temperature program, such as lowering the initial temperature and reducing the ramp rate, can resolve the issue.[2][6]

Q2: Can the choice of solvent affect the separation?

A2: Yes, the sample solvent can influence peak shape and retention, a phenomenon known as the "solvent effect".[8] Injecting a large volume of a solvent that is much more volatile than the analytes can cause issues. If benzene is a minor component in a hexane matrix, the large hexane peak can obscure the benzene peak.

Q3: My peaks are still co-eluting after optimizing the temperature program. What should I do next?

A3: If temperature optimization is insufficient, the next step is to consider the GC column.[9] If you are using a highly polar column, switching to a non-polar or mid-polarity column is highly recommended.[1] If you are already using an appropriate column, it may be aging and require replacement.[1]

Q4: How does carrier gas type affect my separation?

A4: The choice of carrier gas (typically Helium, Hydrogen, or Nitrogen) affects both the speed of analysis and the column's efficiency. Hydrogen often provides the best efficiency at higher linear velocities, potentially leading to faster analysis times without sacrificing resolution.[10] However, the optimal flow rate will differ between gases.[11]

Q5: Can a dirty injector liner cause co-elution?

A5: Yes, a contaminated injector liner can be a source of peak shape problems and can contribute to poor resolution.[1][9] Regular maintenance, including cleaning or replacing the injector liner, is crucial for maintaining good chromatographic performance.[1]

Quantitative Data Summary

The following table provides a hypothetical example of how GC parameters can be adjusted to improve the separation of benzene and hexane. Actual retention times and resolution will vary depending on the specific instrument and conditions.

Parameter	Condition A (Poor Separation)	Condition B (Improved Separation)	Condition C (Optimized Separation)
Column	Polar (e.g., WAX)	Non-Polar (e.g., DB-1)	Mid-Polarity (e.g., DB-624)
Initial Temp.	60°C	40°C	35°C
Temp. Ramp	20°C/min	10°C/min	5°C/min
Carrier Gas Flow	2.0 mL/min	1.5 mL/min	1.2 mL/min
Hexane RT (min)	2.50	3.10	3.50
Benzene RT (min)	2.52	3.25	3.75
Resolution (Rs)	< 1.0	~ 1.4	> 1.5

Experimental Protocol: Troubleshooting Co-elution

This protocol outlines a systematic approach to resolving the co-elution of benzene and hexane.

Objective: To achieve baseline separation (Resolution > 1.5) of benzene and hexane.

Materials:

• Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• GC Column: (5%-Phenyl)-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium or Hydrogen

• Standard solution containing known concentrations of benzene and hexane in a suitable solvent (e.g., methanol).

Methodology:

• Initial Method Setup (Based on existing problematic method):

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Carrier Gas Flow: Set to the current method's flow rate.

  • Oven Program:

    • Initial Temperature: 60°C, hold for 1 min.

    • Ramp: 20°C/min to 150°C.

  • Injection Volume: 1 µL

• Step 1: Temperature Program Optimization:

  • a. Lower Initial Temperature: Decrease the initial oven temperature to 40°C. Keep all other parameters the same and inject the standard. Analyze the chromatogram for improved separation.

  • b. Reduce Ramp Rate: If co-elution persists, reduce the temperature ramp rate to 10°C/min. Inject the standard and assess the resolution.

  • c. Further Reduction: If necessary, further reduce the initial temperature to 35°C and the ramp rate to 5°C/min.

• Step 2: Carrier Gas Flow Rate Optimization:

  • Once the optimal temperature program from Step 1 is determined, inject the standard at three different flow rates: the current optimal rate, a rate 20% lower, and a rate 20% higher.

  • Compare the chromatograms and select the flow rate that provides the best resolution without excessively broadening the peaks or prolonging the run time.

• Step 3: Injection Volume Reduction:

  • If peak shape is poor (e.g., fronting) and co-elution is still an issue, reduce the injection volume to 0.5 µL and then to 0.2 µL.

  • Analyze the impact on peak shape and resolution.

• Data Analysis:

  • For each run, calculate the resolution (Rs) between the benzene and hexane peaks.

  • Document the retention times (RT) for both analytes under each condition.

  • The goal is to achieve an Rs value greater than 1.5.

Visualization

Caption: Troubleshooting workflow for resolving benzene and hexane co-elution.

References

• 1. How to Detect Cyclohexane and Benzene Using GC-MS? Why Can't Their Peaks Be Separated | MtoZ Biolabs [mtoz-biolabs.com]
• 2. Benzene determination, hexane impurities - Chromatography Forum [chromforum.org]
• 3. agilent.com [agilent.com]
• 4. fishersci.ca [fishersci.ca]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromacademy.com [chromacademy.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. dergipark.org.tr [dergipark.org.tr]

Improving the efficiency of benzene-hexane distillation columns

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the efficiency of benzene-hexane distillation columns.

Frequently Asked Questions (FAQs)

Q1: Why is it difficult to separate benzene (B151609) and hexane (B92381) by simple fractional distillation?

A1: The separation of benzene and n-hexane is challenging due to their close boiling points (benzene: 80.1°C, n-hexane: 69°C) and the formation of a minimum-boiling azeotrope.[1][2][3] An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation, making separation by conventional distillation impossible. The benzene-n-hexane azeotrope makes it particularly difficult to completely remove benzene from n-hexane.

Q2: What are the primary methods to overcome the azeotropic limitation in benzene-hexane separation?

A2: The most common methods to break the benzene-hexane azeotrope and achieve effective separation are extractive distillation and azeotropic distillation.

• Extractive Distillation: This method involves introducing a third component, known as an entrainer or solvent, which has a high boiling point and does not form an azeotrope with either benzene or hexane.[1][2][4] The entrainer alters the relative volatility of the original components, allowing for their separation.

• Azeotropic Distillation: This technique also uses an added component (an entrainer), but one that forms a new, lower-boiling azeotrope with one of the original components. This new azeotrope is then distilled off, leaving the other original component in a purer form.

Q3: What are some suitable entrainers for the extractive distillation of benzene and hexane?

A3: Several solvents have been identified as effective entrainers for this separation. Common choices include N-methyl-2-pyrrolidone (NMP), sulfolane, and N-formylmorpholine (NFM).[1][5] The selection of an appropriate entrainer is critical for the efficiency of the separation process.

Q4: How does reflux ratio affect the separation efficiency of a benzene-hexane distillation column?

A4: The reflux ratio, which is the ratio of the liquid returned to the column to the amount of product taken off, is a critical operating parameter. A higher reflux ratio generally leads to better separation and higher purity of the products.[6] However, it also increases the energy required for the reboiler and condenser. Therefore, an optimal reflux ratio must be determined to balance separation efficiency with energy consumption.

Troubleshooting Guides

Issue 1: Poor Separation Efficiency (Product Purity Not Met)

Symptoms:

• The distillate (top product) is contaminated with hexane.

• The bottoms product contains an unacceptable level of benzene.

• The separation takes significantly longer than expected.

Possible Causes and Solutions:

Cause	Solution
Inadequate Reflux Ratio	Increase the reflux ratio. This enhances the contact between the vapor and liquid phases, improving separation.[6] Note that this will increase energy consumption.
Incorrect Feed Tray Location	Ensure the feed is introduced at the optimal tray in the column. The ideal location depends on the feed composition and temperature.
Fluctuations in Feed Composition	Stabilize the feed composition before it enters the column. Inconsistent feed can disrupt the vapor-liquid equilibrium.
Column Flooding or Weeping	See Troubleshooting Issue 2 for detailed solutions.
Insufficient Number of Theoretical Plates	If using a packed column, increase the packing height or use a more efficient packing material. For tray columns, ensure the number of trays is adequate for the desired separation.
Ineffective Entrainer (Extractive Distillation)	Verify that the correct entrainer is being used at the appropriate concentration. The entrainer's effectiveness can be compromised by contamination or degradation.

Issue 2: Column Operating Problems (Flooding, Weeping, Entrainment)

Symptoms:

• Flooding: A sharp increase in column pressure drop, liquid backing up in the downcomers, and potential carryover of liquid to the condenser.[7][8][9]

• Weeping: Liquid dripping through the perforations in the trays at low vapor velocities, leading to poor vapor-liquid contact.[7][8]

• Entrainment: Liquid droplets are carried by the vapor to the tray above, reducing separation efficiency.

Possible Causes and Solutions:

Cause	Solution
Excessive Vapor or Liquid Flow Rates (Flooding)	Reduce the reboiler duty to decrease the vapor rate or decrease the feed rate to lower the liquid load.
Low Vapor Flow Rates (Weeping)	Increase the reboiler duty to increase the vapor velocity through the trays.
High Vapor Velocity (Entrainment)	Reduce the reboiler duty to decrease the vapor velocity.
Fouled or Damaged Trays/Packing	Shut down the column and inspect the internals. Clean or replace any damaged trays or packing material.
Improper Weir Height or Downcomer Clearance	During a shutdown, inspect and, if necessary, modify the tray geometry to ensure proper liquid flow.

Operational Parameters for Benzene-Hexane Distillation

The following table summarizes typical operating conditions for different distillation methods used for benzene-hexane separation. These values can serve as a starting point for process optimization.

Parameter	Fractional Distillation (Difficult)	Extractive Distillation (with NMP)	Azeotropic Distillation
Operating Pressure	Atmospheric (approx. 101.3 kPa)	Atmospheric to slight vacuum	Atmospheric or reduced pressure
Feed Temperature	At or near boiling point	Typically sub-cooled	At or near boiling point
Reflux Ratio	Very high (can be uneconomical)	1.5 - 4.0 (typical)	Varies with entrainer
Entrainer to Feed Ratio	Not Applicable	1:1 to 5:1 (by volume)	Varies depending on azeotrope composition
Top Product (Distillate)	Benzene-rich azeotrope	High-purity Hexane	New azeotrope (e.g., Benzene-entrainer)
Bottoms Product	Hexane-rich mixture	Benzene and Entrainer	Hexane

Experimental Protocols

Gas Chromatography (GC) Analysis of Benzene and Hexane

Objective: To determine the composition of distillate and bottoms samples to evaluate separation efficiency.

Methodology (based on ASTM D3606 and D5769): [10][11][12][13][14]

• Instrumentation:

  • Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

  • Capillary column suitable for hydrocarbon analysis (e.g., a non-polar column like DB-1 or a slightly polar column).

• Reagents and Standards:

  • High-purity benzene and n-hexane for calibration standards.

  • Internal standard (e.g., toluene (B28343) or a deuterated compound if using MS).

  • Carrier gas (Helium or Hydrogen).

• Sample Preparation:

  • Prepare a series of calibration standards of known benzene and hexane concentrations in a suitable solvent.

  • Dilute the distillate and bottoms samples with the same solvent to fall within the calibration range.

  • Add a precise amount of internal standard to all calibration standards and samples.

• GC Operating Conditions (Example):

  • Inlet Temperature: 250°C

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp rate: 10°C/min to 150°C.

    • Hold at 150°C for 2 minutes.

  • Detector Temperature (FID): 280°C

  • Carrier Gas Flow Rate: 1-2 mL/min

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Data Analysis:

  • Identify the peaks for benzene, hexane, and the internal standard based on their retention times.

  • Integrate the peak areas.

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the standards.

  • Determine the concentration of benzene and hexane in the unknown samples using the calibration curve.

Visualizations

References

• 1. Separation of Azeotropic Mixture of n-Hexane and Benzene by Extractive Distillation Method using N-Methyl Pyrrolidone Solvent [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. bhu.ac.in [bhu.ac.in]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. sutongtechnology.com [sutongtechnology.com]
• 8. eureka.patsnap.com [eureka.patsnap.com]
• 9. quora.com [quora.com]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. ASTM D5580 - Standard Test Method | Gas Chromatography (GC) [scioninstruments.com]
• 12. agilent.com [agilent.com]
• 13. ASTM D5769 - Standard Test Method by GC-MS [scioninstruments.com]
• 14. store.astm.org [store.astm.org]

Technical Support Center: Industrial Separation of Benzene and Cyclohexane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the industrial separation of benzene (B151609) and cyclohexane (B81311).

Troubleshooting Guide

Problem: Poor separation efficiency in extractive distillation.

Possible Causes & Solutions:

• Inappropriate Entrainer Selection: The chosen entrainer may not be effectively altering the relative volatility of benzene and cyclohexane.

  • Solution: Review the selection criteria for the entrainer. An ideal entrainer should have a high boiling point, be miscible with the feed, and selectively interact with one of the components.[1] Consider alternatives like sulfolane (B150427), N-methyl-2-pyrrolidinone (NMP), or deep eutectic solvents (DES), which have shown promise in breaking the benzene-cyclohexane azeotrope.[2][3]

• Incorrect Entrainer-to-Feed Ratio: The amount of entrainer can significantly impact separation performance.

  • Solution: Optimize the entrainer-to-feed ratio. A higher ratio can improve separation but also increases operational costs.[4] Perform simulations or pilot experiments to determine the optimal ratio for your specific conditions.

• Suboptimal Operating Conditions: Incorrect temperature, pressure, or reflux ratio can lead to poor separation.

  • Solution: Verify and adjust the operating parameters of the distillation column. Ensure the reboiler and condenser temperatures are appropriate for the chosen entrainer and the desired product purity.

Problem: Azeotrope formation persists despite using an entrainer.

Possible Causes & Solutions:

• Entrainer Ineffectiveness: The selected entrainer may not be capable of breaking the azeotrope under the current operating conditions.

  • Solution: Evaluate the vapor-liquid equilibrium (VLE) data for the ternary mixture of benzene, cyclohexane, and your entrainer.[2] If the azeotrope is not broken, a different entrainer is required. Some deep eutectic solvents have demonstrated the ability to eliminate the azeotropic point.[2]

• Insufficient Entrainer Concentration: The concentration of the entrainer in the liquid phase might be too low to have the desired effect.

  • Solution: Increase the entrainer-to-feed ratio to ensure a sufficient concentration throughout the column.

Problem: Product purity does not meet specifications.

Possible Causes & Solutions:

• Contamination in the Feed: Impurities in the initial benzene-cyclohexane mixture can interfere with the separation process.

  • Solution: Analyze the feed for any contaminants and implement a pre-purification step if necessary.

• Column Inefficiency: The number of theoretical stages in the distillation column may be insufficient for the desired level of purity.

  • Solution: If feasible, consider using a column with a higher number of trays or a more efficient packing material.

• Improper Solvent Recovery: In extractive distillation, incomplete recovery of the entrainer can lead to contamination of the final products.

  • Solution: Optimize the conditions of the entrainer recovery column to ensure efficient separation of the entrainer from the product streams.[1]

Frequently Asked Questions (FAQs)

Q1: Why is the separation of benzene and cyclohexane so challenging?

A1: The primary challenges in separating benzene and cyclohexane are their very close boiling points and the formation of a minimum boiling azeotrope.[5][6][7] This makes conventional distillation impractical and requires more advanced techniques like extractive or azeotropic distillation.[5][8]

Q2: What are the most common industrial methods for separating benzene and cyclohexane?

A2: The most prevalent industrial methods are extractive distillation and azeotropic distillation.[5][6] Liquid-liquid extraction is also used, particularly for mixtures with 20-65% aromatic content.[9] Newer methods like crystallization and pervaporation are also being explored as potentially more energy-efficient alternatives.[7][10]

Q3: How does extractive distillation work for this separation?

A3: Extractive distillation involves introducing a high-boiling point solvent (entrainer) into the distillation column.[1] The entrainer selectively interacts with one of the components (typically benzene), altering its volatility relative to the other component (cyclohexane).[8][11] This breaks the azeotrope and allows for the separation of the two components by distillation. The cyclohexane is typically recovered as the overhead product, while the benzene-entrainer mixture is collected from the bottom and subsequently separated in another column.[1][11]

Q4: What are some suitable entrainers for the extractive distillation of benzene and cyclohexane?

A4: Several entrainers have proven effective, including sulfolane, N-methyl-2-pyrrolidinone (NMP), N,N-dimethylformamide (DMF), and some ionic liquids and deep eutectic solvents (DESs).[2][3][4][12] The choice of entrainer depends on factors such as selectivity, cost, and ease of recovery.

Q5: Can crystallization be used for this separation?

A5: Yes, stripping crystallization, also known as distillative freezing, is a viable method.[10] This technique operates at the triple point where the liquid mixture is simultaneously vaporized and crystallized, allowing for the production of pure crystals of either benzene or cyclohexane.[10]

Data Presentation

Table 1: Physical Properties of Benzene and Cyclohexane

Property	Benzene	Cyclohexane	Reference
Boiling Point (°C at 1 atm)	80.1	80.7	[9]
Azeotrope Composition (wt% Benzene at 1 atm)	~52.1%	47.9%
Azeotrope Boiling Point (°C at 1 atm)	~77.6	~77.6

Table 2: Comparison of Separation Techniques

Technique	Principle	Common Solvents/Entrainers	Advantages	Disadvantages
Extractive Distillation	An entrainer alters the relative volatility of the components.[8]	Sulfolane, NMP, DMF, Ionic Liquids, DESs[2][3][4]	Mature technology, effective for breaking azeotropes.	High energy consumption, requires solvent recovery.[5][6]
Azeotropic Distillation	An entrainer forms a new, lower-boiling azeotrope with one component.	n-Hexane, n-Propanol/Water[13][14]	Can be effective for high-purity separation.	Complex process, requires entrainer recovery and purification.[7]
Stripping Crystallization	Simultaneous vaporization and crystallization at the triple point.[10]	Not applicable	Can achieve high purity, potentially lower energy consumption.	May require multiple stages for high recovery.[10]
Pervaporation	A membrane selectively allows one component to pass through.	Polymeric membranes	Potentially energy-efficient, can be combined with distillation.[7]	Membrane performance and lifespan can be limiting factors.

Experimental Protocols

Protocol: Extractive Distillation of a Benzene-Cyclohexane Mixture using Sulfolane

Objective: To separate a mixture of benzene and cyclohexane using extractive distillation with sulfolane as the entrainer.

Materials:

• Benzene-cyclohexane mixture (e.g., 50:50 wt%)

• Sulfolane (high purity)

• Extractive distillation column

• Entrainer recovery column

• Pumps, reboilers, condensers, and collection vessels

• Gas chromatograph (GC) for composition analysis

Procedure:

• System Setup:

  • Assemble the extractive distillation and entrainer recovery columns as per the process flow diagram.

  • Ensure all connections are secure and the system is clean and dry.

• Feed and Entrainer Preparation:

  • Prepare the benzene-cyclohexane feed mixture to the desired composition.

  • Ensure the sulfolane entrainer is of high purity.

• Startup and Operation:

  • Preheat the reboilers of both columns.

  • Introduce the sulfolane entrainer to the upper section of the extractive distillation column.[11]

  • Introduce the benzene-cyclohexane feed to a lower section of the extractive distillation column.[11]

  • Set the desired operating conditions (reflux ratio, reboiler duty, and operating pressure).

  • Monitor the temperature profile along the column.

• Product Collection and Analysis:

  • Collect the overhead product from the extractive distillation column, which will be enriched in cyclohexane.

  • Collect the bottoms product, which will be a mixture of benzene and sulfolane.

  • Periodically take samples from the overhead, bottoms, and feed streams and analyze their composition using a gas chromatograph to monitor the separation performance.

• Entrainer Recovery:

  • Feed the bottoms product from the extractive distillation column to the entrainer recovery column.

  • Operate the recovery column to separate the benzene (overhead product) from the sulfolane (bottoms product).

  • The recovered sulfolane can be recycled back to the extractive distillation column.

• Shutdown:

  • Once the desired separation is achieved and sufficient product is collected, safely shut down the system by turning off the heaters and feeds.

  • Allow the system to cool down before disassembly and cleaning.

Mandatory Visualization

Caption: Troubleshooting workflow for poor separation efficiency.

Caption: Decision tree for selecting a separation method.

References

• 1. dwsim.fossee.in [dwsim.fossee.in]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. klmtechgroup.com [klmtechgroup.com]
• 9. Separation of Benzene and Cyclohexane Using Eutectic Solvents with Aromatic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. US3257292A - Separation of cyclohexane and benzene by distillation - Google Patents [patents.google.com]
• 14. US2561624A - Separation of cyclohexane and benzene by azeotropic distillation - Google Patents [patents.google.com]

Technical Support Center: Minimizing Energy Consumption in Benzene-Hexane Separation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing energy consumption in benzene-hexane separation processes. The information is presented in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Troubleshooting Guide

This guide addresses common problems encountered during benzene-hexane separation, focusing on energy-intensive aspects and potential solutions.

Q1: My extractive distillation process for benzene-hexane separation is consuming excessive energy, indicated by a high reboiler duty. What are the potential causes and how can I troubleshoot this?

A1: High reboiler duty in extractive distillation is a common issue that directly translates to increased energy consumption. Here are the likely causes and troubleshooting steps:

• Inappropriate Solvent Selection: The choice of solvent is critical. A solvent with low selectivity for benzene (B151609) will require a higher solvent-to-feed ratio and, consequently, a higher reboiler duty to achieve the desired separation.

  • Troubleshooting:

    • Review the solvent selection criteria. Ideal solvents for this separation, such as N-methyl-2-pyrrolidone (NMP), sulfolane, or certain ionic liquids (ILs) and deep eutectic solvents (DES), exhibit high selectivity for benzene.[1][2][3]

    • Consider performing a solvent screening study. The relative volatility of the components can be significantly altered by a more effective solvent, making the separation less energy-intensive.[1]

• Suboptimal Operating Parameters: Incorrect reflux ratio, feed stage location, and solvent feed temperature can all lead to inefficient operation.

  • Troubleshooting:

    • Reflux Ratio: An excessively high reflux ratio increases the vapor load in the column, leading to higher energy consumption in both the reboiler and condenser.[4] Gradually decrease the reflux ratio while monitoring product purity to find the optimal point.

    • Feed Stage: Ensure the feed is introduced at the optimal tray. A misplaced feed can lead to an increased number of stages required for separation and higher energy use. Process simulation software like Aspen Plus can help determine the optimal feed location.[5]

    • Solvent Temperature: The solvent feed temperature can impact the column's heat balance. Preheating the solvent can sometimes reduce the reboiler duty.[6]

• Column Internals and Efficiency: Fouled or damaged column internals (trays or packing) can lead to poor separation efficiency, requiring a higher reflux ratio and reboiler duty to compensate.

  • Troubleshooting:

    • Regularly inspect and clean column internals.[7]

    • Consider upgrading to higher-efficiency packing or trays, which can improve mass transfer and reduce the required energy input.[7]

Q2: I am using pervaporation for benzene-hexane separation, but the permeate flux is too low, making the process too slow for my application. How can I improve the flux without significantly compromising selectivity?

A2: Low permeate flux is a common challenge in pervaporation. Here’s how you can address it:

• Membrane Material and Thickness: The intrinsic properties of the membrane are the primary determinants of flux.

  • Troubleshooting:

    • Material Selection: Ensure the membrane material has a high affinity for benzene. Poly(vinyl alcohol) (PVA) and poly(ethylene-co-vinylalcohol) (E-VOH) based membranes are commonly used.[8] Incorporating fillers like carbon nanotubes (CNTs) can increase the absorption area and improve flux.[8]

    • Membrane Thickness: A thinner selective layer of the membrane will generally result in a higher flux. However, be mindful that a very thin membrane may be more susceptible to defects.

• Operating Conditions:

  • Temperature: Increasing the feed temperature generally increases the permeate flux because it enhances the diffusion of molecules through the membrane.[9] However, this may slightly decrease selectivity.[9] Experiment with incrementally increasing the temperature to find an optimal balance.

  • Downstream Pressure: A lower permeate-side pressure (higher vacuum) increases the driving force for mass transport across the membrane, thereby increasing the flux. Ensure your vacuum system is operating efficiently.

• Concentration Polarization: This phenomenon, where a boundary layer with a different concentration from the bulk feed forms at the membrane surface, can reduce the driving force and thus the flux.

  • Troubleshooting:

    • Increase the feed flow rate or introduce turbulence promoters to reduce the thickness of the boundary layer.[10]

Frequently Asked Questions (FAQs)

Q1: What are the most energy-efficient methods for benzene-hexane separation?

A1: The most energy-efficient methods are typically advanced or hybrid separation techniques that overcome the limitations of conventional distillation. These include:

• Extractive Distillation with High-Selectivity Solvents: Using solvents like ionic liquids (ILs) or deep eutectic solvents (DES) can significantly enhance the relative volatility of benzene and hexane (B92381), leading to lower energy consumption compared to conventional solvents like NMP or sulfolane.[2][11][12]

• Pervaporation: This membrane-based process is inherently less energy-intensive than distillation as it does not require boiling the entire feed mixture.[9][13] It is particularly effective for breaking azeotropes and for separations where one component is present in a low concentration.

• Hybrid Processes: Combining distillation with pervaporation (e.g., using pervaporation to break an azeotrope and then distillation for final purification) can be more energy-efficient than either standalone process.[9][14]

• Process Intensification Techniques:

  • Dividing Wall Columns (DWC): These columns can perform the work of two conventional distillation columns in a single shell, leading to significant energy savings.

  • Heat Integration: Recovering and reusing waste heat from condensers to preheat feed streams or as a heat source for reboilers can substantially reduce external energy input.[7][15]

Q2: How do ionic liquids (ILs) and deep eutectic solvents (DES) reduce energy consumption in extractive distillation?

A2: Ionic liquids and deep eutectic solvents reduce energy consumption in extractive distillation primarily through their high selectivity for aromatic compounds like benzene. This high selectivity leads to a significant increase in the relative volatility between benzene and hexane. As a result:

• Lower Solvent-to-Feed Ratio: Less solvent is required to achieve the desired separation, which means less energy is needed to heat and subsequently recover the solvent.[12]

• Fewer Theoretical Stages: The enhanced separation factor means that fewer distillation stages are needed, which can reduce the overall energy demand of the column.

• Lower Reflux Ratio: A higher relative volatility allows for operation at a lower reflux ratio, directly reducing the reboiler and condenser duties.[16]

Q3: When should I consider pervaporation over extractive distillation for benzene-hexane separation?

A3: The choice between pervaporation and extractive distillation depends on several factors:

• Feed Composition: Pervaporation is often more energy-efficient for separating mixtures with low concentrations of the permeating component or for breaking azeotropes.[17] Extractive distillation is generally favored for bulk separations with higher concentrations of the component to be extracted.

• Capital vs. Operating Costs: Pervaporation systems can have higher initial capital costs due to the membranes, but often have lower operating (energy) costs.[18] Extractive distillation may have lower initial capital costs but higher long-term energy expenses.

• Process Scale: For smaller-scale operations, the modular nature of pervaporation can be advantageous. For very large-scale industrial processes, extractive distillation is a more established and scalable technology.

Quantitative Data on Energy Consumption

The following table summarizes and compares the energy consumption of different benzene-hexane (and the analogous, more energy-intensive benzene-cyclohexane) separation methods. Direct comparison can be challenging due to varying process conditions and assumptions in the literature.

Separation Method	Key Parameters/Solvent	Energy Consumption/Savings	Source(s)
Conventional Distillation	N/A	High (Baseline for comparison)	[9]
Azeotropic Distillation	Entrainer (e.g., acetone)	High capital and operating costs	[9]
Extractive Distillation	Propylene Carbonate (PC)	42.90% energy savings compared to conventional LLEx with sulfolane.	[17]
Ionic Liquid ([EMIM][BF4]) with NMP	Intensified process with energy savings.	[11]
Ionic Liquid ([emim][SCN])	Less than 200 kcal/kg of feed stream	[19]
Ionic Liquid ([emim][TCM])	Reduces energy costs by 67% compared to the Morphylane process.	[20]
Pervaporation	Poly(ethylene-co-vinylalcohol) (E-VOH) / Carbon Nanotube (CNT) membrane	Permeate flux of up to 740 g/m²∙h.	[8]
Hybrid Distillation-Pervaporation	N/A	Can lead to significant savings in investment and operating costs compared to standalone distillation.	[21]
Isopropanol Dehydration (as an example)	Over 50% energy savings compared to traditional schemes.	[14]

Experimental Protocols

Protocol 1: Extractive Distillation of Benzene-Hexane using an Ionic Liquid

Objective: To separate a benzene-hexane mixture using extractive distillation with an ionic liquid as the entrainer and to evaluate the energy consumption relative to conventional solvents.

Materials:

• Benzene-hexane mixture (e.g., 50/50 wt%)

• Ionic Liquid (e.g., 1-ethyl-3-methylimidazolium (B1214524) tetrafluoroborate, [EMIM][BF4])

• Extractive distillation column setup (including reboiler, condenser, and collection vessels)

• Gas chromatograph (GC) for composition analysis

Methodology:

• System Setup: Assemble the extractive distillation column. Ensure all connections are secure.

• Thermodynamic Modeling (Optional but Recommended): Use a process simulator (e.g., Aspen Plus) with an appropriate thermodynamic model (e.g., NRTL) to determine the optimal operating conditions (feed stage, solvent-to-feed ratio, reflux ratio).

• Column Start-up:

  • Preheat the reboiler to the calculated temperature.

  • Introduce the benzene-hexane feed at the determined feed stage and flow rate.

  • Simultaneously, feed the ionic liquid at the designated solvent feed tray (typically a few trays below the condenser).

• Operation:

  • Maintain a constant reboiler duty and reflux ratio as determined by the simulation or preliminary experiments.

  • Allow the column to reach a steady state, which can be confirmed by stable temperature profiles and product compositions.

• Sampling and Analysis:

  • Collect samples from the distillate (top product, enriched in hexane) and the bottoms product (benzene-ionic liquid mixture).

  • Analyze the composition of the samples using a gas chromatograph.

• Solvent Recovery:

  • The bottoms product is fed to a separate solvent recovery column (or a flash drum) to separate the benzene from the non-volatile ionic liquid. The recovered ionic liquid can then be recycled.

• Data Analysis:

  • Calculate the separation efficiency and the energy consumption based on the reboiler duty.

  • Compare the results with data from experiments using conventional solvents.

Protocol 2: Pervaporation for Benzene-Hexane Separation

Objective: To evaluate the performance of a polymeric membrane for the separation of a benzene-hexane mixture via pervaporation.

Materials:

• Benzene-hexane mixture (e.g., azeotropic composition)

• Pervaporation membrane (e.g., Poly(vinyl alcohol) based)

• Pervaporation cell/module

• Vacuum pump

• Permeate collection system (e.g., cold trap with liquid nitrogen)

• Thermostatically controlled feed tank

• Gas chromatograph (GC) for composition analysis

Methodology:

• Membrane Installation: Mount the membrane securely in the pervaporation cell.

• System Assembly: Connect the feed tank, pervaporation cell, permeate collection trap, and vacuum pump.

• Feed Preparation: Prepare the benzene-hexane feed mixture of the desired composition and place it in the feed tank. Heat the feed to the desired operating temperature (e.g., 25°C).[8]

• Pervaporation Process:

  • Circulate the heated feed through the pervaporation cell.

  • Apply a vacuum to the permeate side of the membrane.

  • Collect the permeate in the cold trap.

  • Run the experiment for a predetermined duration.

• Sampling and Measurement:

  • Periodically, or at the end of the experiment, remove the cold trap and allow the permeate to liquefy.

  • Measure the weight of the collected permeate.

  • Take a sample of the feed and the permeate for composition analysis by GC.

• Data Analysis:

  • Permeate Flux (J): Calculate the flux using the formula J = W / (A * t), where W is the weight of the permeate, A is the effective membrane area, and t is the time.

  • Separation Factor (β): Calculate the separation factor using the mole fractions of benzene and hexane in the permeate and feed.

  • Evaluate the effect of operating parameters (e.g., temperature, feed composition) on flux and selectivity.

Visualizations

Caption: Workflow for extractive distillation with solvent recovery.

Caption: Experimental setup for the pervaporation process.

References

• 1. Separation of Azeotropic Mixture of n-Hexane and Benzene by Extractive Distillation Method using N-Methyl Pyrrolidone Solvent [jstage.jst.go.jp]
• 2. mdpi.com [mdpi.com]
• 3. US20130228447A1 - Extractive Distillation Process For Benzene Recovery - Google Patents [patents.google.com]
• 4. emerson.com [emerson.com]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. cheresources.com [cheresources.com]
• 8. Separation of Benzene/Cyclohexane Mixtures by Pervaporation Using Poly (Ethylene-Co-Vinylalcohol) and Carbon Nanotube-Filled Poly (Vinyl Alcohol-Co-Ethylene) Membranes | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Separation of Soluble Benzene from an Aqueous Solution by Pervaporation Using a Commercial Polydimethylsiloxane Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 13. Pervaporation membrane separation process - Secoya : Secoya [secoya-tech.com]
• 14. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 15. research.manchester.ac.uk [research.manchester.ac.uk]
• 16. cup.edu.cn [cup.edu.cn]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. repositorio.uam.es [repositorio.uam.es]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Phase Separation in Benzene-Hexane Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address phase separation issues that may arise during chemical reactions conducted in benzene-hexane solvent systems.

Troubleshooting Guides

This section is designed to help you identify the root cause of phase separation in your benzene-hexane reaction mixture and provides actionable solutions.

Issue 1: My previously single-phase benzene-hexane reaction mixture has become cloudy or has separated into two distinct layers.

• Question: What are the primary reasons for a miscible benzene-hexane solvent system to undergo phase separation during a reaction?

  • Answer: Phase separation in a benzene-hexane mixture, which is typically miscible, is almost always caused by the introduction of a substance with a significantly different polarity.[1][2] The core principle is "like dissolves like"; both benzene (B151609) and hexane (B92381) are nonpolar and therefore readily mix with each other.[1][2] The reaction itself can introduce polarity changes that disrupt this miscibility.

    • Introduction of Polar Reactants: If one of your reactants is polar, it may have limited solubility in the nonpolar benzene-hexane mixture. As the reaction proceeds, unreacted polar starting material can coalesce and form a separate phase.

    • Formation of Polar Products or Byproducts: The products or byproducts of your reaction may be more polar than the reactants. As their concentration increases, they can exceed their solubility limit in the nonpolar solvent system, leading to precipitation or the formation of a second liquid phase.

    • Presence of Water: Water is highly polar and immiscible with benzene and hexane. Contamination from wet reagents, atmospheric moisture, or water produced as a byproduct of the reaction is a very common cause of phase separation.

    • Insoluble Catalysts or Reagents: Some catalysts, particularly inorganic salts or complexes, may not be soluble in benzene-hexane and can form a separate solid or liquid phase.

• Question: How can I resolve phase separation once it has occurred?

  • Answer: The approach to resolving phase separation depends on the cause.

    • Increase Temperature: Gently warming the reaction mixture can increase the solubility of the separated component. However, be cautious as this may also affect your reaction rate and selectivity.

    • Add a Co-solvent: Introducing a small amount of a co-solvent with intermediate polarity can help to homogenize the mixture. A co-solvent acts as a bridge between the polar and nonpolar components. The choice of co-solvent is critical and must not interfere with your reaction.

    • Increase Agitation: In some cases, vigorous stirring can create a temporary emulsion, which might be sufficient for the reaction to proceed. However, this does not solve the underlying solubility issue and may not be suitable for all reactions.

    • For Emulsions: If a stable emulsion has formed, it can be broken by adding a small amount of brine (saturated NaCl solution), which increases the ionic strength of the aqueous phase, or by centrifugation if practical for your experimental setup.

Issue 2: A solid precipitate has formed in my reaction.

• Question: What steps can I take if my product or a reaction intermediate is precipitating out of the benzene-hexane mixture?

  • Answer: Precipitation of a product can sometimes be advantageous for purification. However, if an intermediate precipitates, it can stall the reaction.

    • Solvent System Modification: You may need to change your solvent system to one with a higher solvating power for all components. This could involve using a different nonpolar solvent or adding a co-solvent.

    • Temperature Adjustment: Increasing the reaction temperature can sometimes keep the problematic species in solution.

    • Lower Reactant Concentration: Operating at a lower concentration may keep all components below their solubility limit.

Frequently Asked Questions (FAQs)

• Q1: Are benzene and hexane always miscible?

  • A1: Under most standard laboratory conditions (room temperature and atmospheric pressure), benzene and hexane are completely miscible in all proportions due to their similar nonpolar nature.[2][3] Phase separation in a pure benzene-hexane mixture is not expected.

• Q2: How can I prevent phase separation from happening in the first place?

  • A2: Proactive measures are key.

    • Ensure Dry Reagents and Solvents: Use anhydrous solvents and dry your reagents to minimize water contamination. Performing reactions under an inert atmosphere (like nitrogen or argon) can also prevent atmospheric moisture from entering the system.

    • Consider a Co-solvent from the Start: If you anticipate the formation of polar intermediates or products, consider including a small percentage of a suitable co-solvent in your initial reaction setup.

    • Choose an Appropriate Solvent System: If your reactants have significantly different polarities, a benzene-hexane mixture may not be the ideal choice. A solvent system with a polarity that better matches all reaction components should be considered.

• Q3: What are some suitable co-solvents to use with benzene-hexane?

  • A3: The choice of co-solvent is highly dependent on your specific reaction. Some common choices that can bridge the polarity gap without being overly polar include:

    • Dichloromethane (DCM): Has a higher polarity than benzene and hexane and is a good solvent for many organic compounds.

    • Tetrahydrofuran (THF): A polar aprotic solvent that is miscible with both water and many organic solvents.

    • 1,4-Dioxane: Similar to THF in its properties.

  • It is crucial to ensure the co-solvent is inert under your reaction conditions.

• Q4: Can a surfactant help prevent phase separation?

  • A4: Yes, a surfactant can be used to stabilize an emulsion of a polar and nonpolar phase.[4][5] Surfactants have both polar (hydrophilic) and nonpolar (hydrophobic) regions in their molecular structure, allowing them to reside at the interface between the two phases and prevent them from coalescing.[4] This is more common in creating stable emulsions for specific applications rather than preventing unwanted phase separation in a homogeneous reaction.

Data Presentation

Table 1: Influence of a Third Component on Benzene-Hexane Miscibility

This table provides a qualitative and quantitative overview of how the addition of a third component can induce phase separation in a benzene-hexane mixture. The data is compiled from ternary phase diagrams.

Third Component	Polarity	Behavior in Benzene-Hexane	Quantitative Data (Approximate)
Acetonitrile	Polar Aprotic	Induces liquid-liquid phase separation.	A two-phase region exists over a wide range of compositions at 298.15 K.[6][7]
Water	Highly Polar	Immiscible, leads to phase separation.	The solubility of benzene in water is very low (around 1.79 g/L at 15°C), and hexane is even less soluble.[8]
Ethanol (B145695)	Polar Protic	Can act as a co-solvent to create a single phase with water and benzene.	At 30°C, a sufficient amount of ethanol can make a benzene-water mixture miscible.[9]

Experimental Protocols

Protocol 1: General Procedure for Using a Co-solvent to Prevent Precipitation

This protocol outlines a general method for identifying and using a co-solvent to maintain a homogeneous reaction mixture.

• Solubility Testing:

  • Before running the full-scale reaction, perform small-scale solubility tests of your reactants and, if available, your expected product in the benzene-hexane mixture.

  • If solubility is poor, test the addition of small percentages (e.g., 1-10% v/v) of various inert co-solvents (e.g., dichloromethane, THF) to the benzene-hexane mixture to identify a system that dissolves all components.

• Reaction Setup:

  • Based on the solubility tests, prepare your reaction solvent by mixing benzene, hexane, and the chosen co-solvent in the predetermined ratio.

  • Proceed with your standard reaction procedure, adding the reactants to the mixed solvent system.

• Monitoring:

  • Throughout the reaction, visually monitor for any signs of cloudiness or precipitation.

  • If phase separation still occurs, a slight increase in the proportion of the co-solvent may be necessary.

Protocol 2: Example of a Homogeneous Friedel-Crafts Acylation in a Nonpolar Solvent System

Friedel-Crafts reactions are a classic example where a polar catalyst (AlCl₃) and polar intermediates are involved in a nonpolar solvent. This protocol is adapted from standard procedures for the acylation of benzene.[10][11]

• Apparatus Setup:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube to protect the reaction from atmospheric moisture.

• Reagent Preparation:

  • In the main reaction flask, suspend anhydrous aluminum chloride (AlCl₃) in anhydrous benzene.

  • In the dropping funnel, prepare a solution of the acyl chloride in anhydrous hexane.

• Reaction Execution:

  • Cool the stirred AlCl₃ suspension in an ice bath.

  • Slowly add the acyl chloride solution from the dropping funnel to the AlCl₃ suspension. The formation of the electrophilic acylium ion complex will occur.

  • After the addition is complete, allow the reaction mixture to stir at room temperature. The benzene will act as both the reactant and part of the solvent system, and hexane will act as a co-solvent.

  • Monitor the reaction by an appropriate method (e.g., TLC or GC).

• Workup (Quenching):

  • Carefully quench the reaction by slowly pouring the mixture over crushed ice and dilute hydrochloric acid. This will decompose the aluminum chloride complex.

  • The product will be in the organic phase, which can then be separated, washed, and purified.

Visualizations

References

• 1. quora.com [quora.com]
• 2. homework.study.com [homework.study.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Emulsion - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. e-l.unifi.it [e-l.unifi.it]
• 10. benchchem.com [benchchem.com]
• 11. websites.umich.edu [websites.umich.edu]

Selecting the optimal adsorbent for benzene removal from hexane

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to selecting the optimal adsorbent for benzene (B151609) removal from hexane (B92381). It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and a comparative analysis of adsorbent performance.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues and questions that may arise during experiments for benzene removal from hexane.

Q1: My benzene concentration appears to increase after introducing the adsorbent. What could be the cause?

A1: This counterintuitive result can stem from several sources:

• Contaminated Adsorbent: The adsorbent material itself might contain adsorbed volatile organic compounds (VOCs) from manufacturing or storage, which are displaced by hexane and released into the solution.

• Solvent Competition: If a co-solvent is used for analysis (e.g., ethanol (B145695) for GC), it might adsorb more strongly to the adsorbent than benzene, causing the illusion of an increase in benzene concentration in the liquid phase.

• Analytical Errors: Issues with your analytical method, such as gas chromatography (GC), can lead to inaccurate readings. Common GC errors include leaks in the system, incorrect flow rates, and improper column conditioning.

Troubleshooting Steps:

• Run a Blank Test: Analyze a sample of your hexane solvent with the adsorbent to check for any leachable impurities.

• Properly Activate Your Adsorbent: Ensure your adsorbent is properly activated before use to remove any pre-adsorbed contaminants. See the detailed activation protocols below.

• Review Your Analytical Method: Verify your GC calibration curve and check for common GC errors such as leaks, incorrect flow rates, or a contaminated injection liner.[1][2][3][4]

• Consider Solvent-Free Analysis: If possible, use an analytical technique that does not require a co-solvent that could compete with benzene for adsorption sites.

Q2: I'm observing a lower-than-expected adsorption capacity for my material. What are the likely reasons?

A2: Several factors can lead to reduced adsorption performance:

• Incomplete Adsorbent Activation: Residual solvent or moisture within the pores of the adsorbent will block adsorption sites, significantly reducing its capacity.

• Competitive Adsorption: Hexane, being the solvent, will compete with benzene for adsorption sites. This is especially true for non-selective adsorbents.

• Presence of Moisture: Water molecules can block the micropores of many adsorbents, hindering the adsorption of hydrophobic molecules like benzene.[5]

• High Flow Rate in Dynamic Systems: In a fixed-bed setup, if the flow rate is too high, the benzene molecules may not have sufficient residence time to diffuse into the adsorbent pores, leading to premature breakthrough.

Troubleshooting Steps:

• Optimize Activation Protocol: Review and optimize your adsorbent activation procedure (temperature, time, and vacuum level) to ensure complete removal of guest molecules.

• Select a Benzene-Selective Adsorbent: Consider using adsorbents with a higher affinity for aromatic compounds like benzene over aliphatic hydrocarbons like hexane. MOFs with specific functionalities can offer high selectivity.

• Ensure a Dry System: Dry your hexane solvent and carrier gas (in dynamic systems) to minimize the impact of moisture.

• Adjust Flow Rate: In dynamic adsorption experiments, reduce the flow rate to allow for sufficient mass transfer of benzene to the adsorbent.

Q3: My breakthrough curve in a fixed-bed column is very steep and appears almost immediately. What does this indicate?

A3: A rapid breakthrough suggests a few potential issues with your experimental setup or adsorbent:

• Channeling: The gas or liquid is bypassing the adsorbent bed through channels of lower resistance, leading to minimal contact between the benzene and the adsorbent. This can be caused by improper packing of the column.

• Low Adsorbent Capacity: The chosen adsorbent may have a very low capacity for benzene under the experimental conditions.

• System Leak: A leak in the system downstream of the adsorbent bed can lead to a false-positive reading of benzene at the outlet.

Troubleshooting Steps:

• Repack the Column: Ensure the adsorbent is packed uniformly in the column to avoid channeling. Using a consistent particle size can help.

• Verify Adsorbent Performance: Conduct a batch adsorption experiment to confirm the adsorbent's capacity for benzene before running a column experiment.

• Perform a Leak Test: Before starting the experiment, perform a thorough leak test on your entire system, especially all fittings and connections.

Quantitative Data on Adsorbent Performance

The following table summarizes the performance of various adsorbents for benzene removal. Note that experimental conditions can significantly influence adsorption capacities, and this table is intended for comparative purposes.

Adsorbent	Benzene Adsorption Capacity (mg/g)	Selectivity for Benzene over Hexane	Notes
Activated Carbon
Activated Carbon Fabric (ACF)	188.67[6]	Moderate	Good general-purpose adsorbent.[7]
Commercial Activated Carbon	Varies widely (e.g., 141 at 25°C)[8]	Low to Moderate	Performance is highly dependent on the source material and activation method.
Zeolites
B-ZSM-5	High	High (Selectivity of 440 for n-hexane over benzene reported)[9]	Boron modification enhances selectivity for n-alkanes.
Metal-Organic Frameworks (MOFs)
MIL-101(Cr)	~1287 (16.5 mmol/g at 288 K)[8][10]	High	Exhibits very high adsorption capacity due to its large surface area and pore volume.[10][11]
DUT-5	High	High	Shows high uptake at low pressures.[12][13]
UiO-66	Moderate	Moderate to High	Stable MOF, but may show preference for cyclohexane (B81311) over n-hexane in some cases.[14][15][16]
ZIF-8	Low to Moderate	Moderate	Gate-opening effect can influence adsorption.[12]

Detailed Experimental Protocols

1. Adsorbent Activation

Proper activation is crucial to ensure the removal of any guest molecules from the pores of the adsorbent, making the active sites accessible.

• Activated Carbon:

  • Place the activated carbon in a quartz tube furnace.

  • Heat the sample to 150-200°C under a flow of inert gas (e.g., N₂ or Ar) for 2-4 hours to remove adsorbed water and volatile impurities.

  • For more rigorous cleaning, heat to higher temperatures (e.g., 500-900°C) under vacuum or inert gas flow, but be aware that this can alter the surface chemistry.

• Zeolites:

  • Place the zeolite sample in a shallow dish in a programmable furnace.

  • Slowly ramp the temperature to 400-500°C (e.g., 5°C/min) under a flow of dry air or inert gas.

  • Hold at the final temperature for 4-6 hours to ensure complete removal of water from the pores.

  • Cool down slowly under a dry atmosphere.

• Metal-Organic Frameworks (MOFs):

  • Solvent Exchange (if necessary): If the MOF was synthesized in a high-boiling-point solvent (e.g., DMF), exchange it with a more volatile solvent (e.g., acetone (B3395972) or chloroform) by soaking the MOF in the new solvent for several hours, repeating the process 3-5 times.[17]

  • Thermal Activation: Place the MOF sample in a vacuum oven or on the degas port of a gas adsorption analyzer.[17]

  • Heat the sample under a dynamic vacuum to a temperature appropriate for the specific MOF (typically 120-200°C) for several hours (5-18 hours).[17][18] It is critical to consult the literature for the specific thermal stability of the MOF you are using to avoid structural collapse.

  • Cool the sample to room temperature under vacuum before analysis.[17]

2. Dynamic Adsorption (Breakthrough Curve) Experiment

This experiment determines the practical adsorption capacity and performance of an adsorbent in a flow system.

• System Setup:

  • Pack a fixed-bed adsorption column with a known amount of the activated adsorbent. Ensure uniform packing to prevent channeling.

  • Connect a gas or liquid delivery system to introduce a stream of hexane containing a known concentration of benzene to the column.

  • Use mass flow controllers to maintain a constant flow rate.

  • Connect the outlet of the column to an analytical instrument (e.g., GC-FID) to continuously monitor the benzene concentration in the effluent.

• Experimental Procedure:

  • Start the flow of the benzene-hexane mixture through the column at a constant flow rate and temperature.

  • Record the benzene concentration at the outlet at regular time intervals.

  • Continue the experiment until the outlet concentration of benzene (C) equals the inlet concentration (C₀), indicating that the adsorbent is saturated.

• Data Analysis:

  • Plot the normalized concentration (C/C₀) versus time to obtain the breakthrough curve.

  • The breakthrough time is the point at which the benzene concentration at the outlet starts to rapidly increase.

  • The total amount of benzene adsorbed can be calculated by integrating the area above the breakthrough curve.

3. Adsorbent Regeneration

Regeneration is essential for the economic viability of an adsorption process.

• Thermal Regeneration:

  • After the adsorption experiment, purge the column with an inert gas to remove any remaining hexane.

  • Gradually heat the adsorbent bed to a temperature sufficient to desorb the benzene (typically 150-300°C for activated carbon).[19][20]

  • Continue to purge with the inert gas to carry away the desorbed benzene.

  • Cool the adsorbent bed to the operating temperature before starting the next adsorption cycle.

• Solvent Regeneration:

  • Pass a suitable solvent (one with a strong affinity for benzene) through the saturated adsorbent bed to displace the adsorbed benzene.

  • The choice of solvent is critical and should be easily separable from benzene.

  • After regeneration, the adsorbent must be dried to remove the regeneration solvent before reuse.

Visualizations

References

• 1. gentechscientific.com [gentechscientific.com]
• 2. aelabgroup.com [aelabgroup.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Highly selective separation of n-hexane from branched, cyclic and aromatic hydrocarbons using B-ZSM-5 membranes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. ac1.hhu.de [ac1.hhu.de]
• 13. researchgate.net [researchgate.net]
• 14. pure.uva.nl [pure.uva.nl]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. Gas-flow activation of MOFs: unlocking efficient catalysis through dynamic bonding - Chemical Science (RSC Publishing) DOI:10.1039/D4SC07011A [pubs.rsc.org]
• 19. feeco.com [feeco.com]
• 20. How To Regenerate Activated Carbon? Master The 3-Stage Thermal Process For Cost Savings - Kintek Solution [kindle-tech.com]

Technical Support Center: Enhancing Ionic Liquid Selectivity for Benzene Extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the extraction of benzene (B151609) using ionic liquids (ILs).

Frequently Asked Questions (FAQs)

Q1: What are the key parameters to consider when selecting an ionic liquid for benzene extraction?

A1: The selection of an appropriate ionic liquid is crucial for successful benzene extraction. Key parameters include:

• Selectivity: The ability of the ionic liquid to preferentially dissolve benzene over other components in the mixture (e.g., aliphatic hydrocarbons).[1][2]

• Distribution Coefficient: A high distribution coefficient for benzene is desirable to minimize the amount of ionic liquid required for the extraction.[1][2]

• Viscosity: Low viscosity is preferred to ensure efficient mass transfer between the phases.[1][2]

• Density: A significant density difference between the ionic liquid and the feed phase facilitates phase separation.

• Thermal and Chemical Stability: The ionic liquid should be stable under the operating conditions of extraction and regeneration.[3][4]

• Toxicity and Environmental Impact: "Green" ionic liquids with low toxicity and environmental impact are increasingly important.[3][4]

Q2: How do the cation and anion of an ionic liquid influence its selectivity for benzene?

A2: The structure of both the cation and the anion plays a significant role in the selectivity of an ionic liquid for benzene.[5][6]

• Cation: Aromatic cations, such as those based on imidazolium (B1220033) or pyridinium (B92312) rings, can exhibit π-π interactions with the benzene ring, enhancing selectivity.[5] The length of the alkyl chain on the cation can also influence selectivity and solubility.[5][6]

• Anion: The anion influences the strength of the cation-anion interaction. Weaker cation-anion interactions can lead to higher benzene solubility as the cation is more available to interact with benzene.[5][6] Anions containing cyano groups have been shown to provide good selectivities and distribution ratios.[1]

Q3: What are the common methods for regenerating the ionic liquid after benzene extraction?

A3: Due to their negligible vapor pressure, ionic liquids can often be regenerated through methods like distillation or stripping to remove the extracted benzene.[1][7] Other potential methods include back-extraction with a suitable solvent or membrane separation processes.[8]

Troubleshooting Guide

Issue	Possible Causes	Troubleshooting Steps
Low Benzene Selectivity	- Inappropriate ionic liquid selection. - Suboptimal temperature.	- Select an ionic liquid with a cation capable of π-π interactions (e.g., imidazolium, pyridinium). - Choose an anion that leads to weaker cation-anion interactions. [5][6] - Optimize the extraction temperature. Selectivity can be temperature-dependent.
Low Benzene Distribution Coefficient	- The chosen ionic liquid has a low capacity for benzene.	- Consider ionic liquids with anions like bis(trifluoromethylsulfonyl)imide ([Tf2N]⁻) , which have shown high distribution ratios.[1] - Increase the solvent-to-feed ratio , although this may not be economically ideal.[1]
Poor Phase Separation	- Small density difference between the ionic liquid and the feed phase. - High viscosity of the ionic liquid. - Formation of emulsions.	- Select an ionic liquid with a higher density. - Increase the temperature to reduce the viscosity of the ionic liquid. - Allow for a longer settling time or use centrifugation to aid phase separation.
High Viscosity of Ionic Liquid	- Inherent property of the selected ionic liquid.	- Operate at a higher temperature to decrease viscosity. - Select an ionic liquid known for its lower viscosity. [1]
Ionic Liquid Contamination in Raffinate	- Mutual solubility of the ionic liquid and the feed components.	- Wash the raffinate phase with a solvent that is immiscible with the raffinate but can dissolve the ionic liquid. - Choose a more hydrophobic or hydrophilic ionic liquid depending on the nature of the feed to minimize mutual solubility.

Quantitative Data on Ionic Liquid Performance

The following table summarizes the performance of various ionic liquids in the extraction of aromatic compounds from aliphatic hydrocarbons.

Ionic Liquid	Cation	Anion	Aromatic/Aliphatic System	Selectivity (S)	Distribution Coefficient (D)	Reference
[COC₂MIM][Tf₂N]	1-(2-methoxyethyl)-3-methylimidazolium	Bis(trifluoromethylsulfonyl)imide	Benzene/Cyclohexane	17.10	1.20	[3][9]
[mebupy]BF₄	N-methyl-N-butylpyridinium	Tetrafluoroborate	Toluene/Heptane	53.6	0.44	[2][10]
[bmim]C(CN)₃	1-butyl-3-methylimidazolium	Tricyanomethanide	Toluene/Heptane	-	-	[11]
[3-mebupy]N(CN)₂	3-methyl-1-butylpyridinium	Dicyanamide	Toluene/Heptane	-	-	[11]
[EMIM][NTf₂]	1-ethyl-3-methylimidazolium	Bis(trifluoromethylsulfonyl)imide	Benzene/Hexane	-	-	[12]

Note: The performance of ionic liquids can vary depending on the specific experimental conditions such as temperature and composition of the mixture.

Experimental Protocols

Liquid-Liquid Extraction (LLE)

• Preparation: Accurately weigh and mix known amounts of the ionic liquid and the benzene-containing feed mixture in a sealed vessel.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient time to reach equilibrium. This can be done using a mechanical shaker or a magnetic stirrer in a temperature-controlled bath.

• Phase Separation: Stop the agitation and allow the two phases (the ionic liquid-rich extract phase and the raffinate phase) to separate. Centrifugation can be used to accelerate this process, especially for viscous ionic liquids.

• Sampling: Carefully separate the two phases and take samples from each for analysis.

• Analysis: Determine the composition of each phase using an appropriate analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Calculation: Calculate the selectivity and distribution coefficient based on the composition of the extract and raffinate phases.

Visualizations

Caption: Troubleshooting workflow for benzene extraction with ionic liquids.

Caption: Key factors influencing the selectivity of ionic liquids for benzene.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ris.utwente.nl [ris.utwente.nl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Molecular insights on the solvent screening for the benzene extraction from fuels using ionic liquids via QSPR method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Benzene solubility in ionic liquids: working toward an understanding of liquid clathrate formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06384B [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. research.utwente.nl [research.utwente.nl]
• 11. researchgate.net [researchgate.net]
• 12. Investigation on the feasibility of separation process for extracting benzene from hexane/heptane by ionic liquids | Indian Journal of Chemical Technology (IJCT) [or.niscpr.res.in]

Mitigating matrix effects in the analysis of benzene in hexane samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating matrix effects during the gas chromatography-mass spectrometry (GC-MS) analysis of benzene (B151609) in hexane (B92381) samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my benzene in hexane analysis?

A1: In chemical analysis, the matrix refers to all the components of a sample other than the analyte of interest (in this case, benzene). Matrix effects occur when these other components interfere with the measurement of the analyte.[1] In the GC-MS analysis of benzene in hexane, the hexane matrix can cause several issues:

• Signal Suppression or Enhancement: Co-eluting components from the hexane matrix can affect the ionization efficiency of benzene in the MS source, leading to either a decreased (suppression) or increased (enhancement) signal. This directly impacts the accuracy of quantification.[2][3]

• Co-elution and Peak Distortion: Impurities in the hexane or the hexane itself can co-elute with benzene, leading to overlapping peaks and making accurate integration and quantification difficult.[4] This can also cause peak tailing or fronting, further compromising results.[5]

• Instrument Contamination: High concentrations of matrix components can contaminate the GC inlet, column, and MS source, leading to poor performance and downtime for maintenance.[6]

Q2: I am observing poor peak shape (tailing) for my benzene standard. What are the common causes and solutions?

A2: Peak tailing for benzene in a hexane matrix is a common issue and can be caused by several factors. A systematic approach to troubleshooting is recommended.[7]

Troubleshooting Peak Tailing:

Potential Cause	Recommended Action
Active Sites in the Inlet or Column	Clean or replace the inlet liner and septum. Use a deactivated liner. Trim the first few centimeters of the GC column to remove accumulated non-volatile residues.[5][7]
Column Overload	Reduce the injection volume or dilute the sample.[5]
Improper Column Installation	Ensure the column is cut cleanly at a 90° angle and installed at the correct depth in the inlet and detector according to the manufacturer's instructions.[7]
Sub-optimal GC Method Parameters	Optimize the inlet temperature and oven temperature program. A lower initial oven temperature can improve the separation of volatile compounds like benzene from the hexane solvent front.[4][8]

Q3: My benzene peak is co-eluting with an impurity from the hexane. How can I resolve this?

A3: Co-elution is a significant challenge when analyzing trace analytes in a high-concentration matrix. Here are several strategies to improve separation:

• Optimize GC Conditions:

  • Temperature Program: Start with a lower initial oven temperature (e.g., 35-40°C) and use a slow temperature ramp to improve the separation of early-eluting compounds.[4]

  • Carrier Gas Flow Rate: Adjust the carrier gas flow rate to its optimal linear velocity for the best resolution.

• Select an Appropriate GC Column:

  • For separating benzene from aliphatic hydrocarbons like hexane, a column with a different selectivity, such as a more polar column (e.g., DB-624 or a wax-type column), can be effective.[4][6]

• Sample Preparation:

  • Employ sample preparation techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering matrix components before GC-MS analysis.[9][10]

Troubleshooting Guides

Guide 1: Choosing the Right Calibration Strategy

Matrix effects can significantly bias quantification. Selecting an appropriate calibration method is crucial for obtaining accurate results.

Comparison of Calibration Strategies:

Calibration Method	Principle	Advantages	Disadvantages	When to Use
External Standard	A calibration curve is generated using standards prepared in a clean solvent.	Simple and fast.[11]	Does not compensate for matrix effects, leading to inaccurate results in complex matrices.[11]	For simple, clean matrices where no matrix effects are expected.
Internal Standard (IS)	A known concentration of a compound (not present in the sample) is added to all standards and samples.	Corrects for variations in injection volume and instrument response. Can compensate for some matrix effects if the IS is chosen correctly.[12]	The IS must be chemically similar to the analyte and not co-elute. Isotopically labeled standards can be expensive.[13]	Recommended for most quantitative analyses to improve precision and accuracy.
Matrix-Matched Calibration	Calibration standards are prepared in a blank matrix that is free of the analyte but otherwise identical to the sample matrix.	Effectively compensates for matrix effects by ensuring that standards and samples experience the same interferences.[3][14]	Finding a true blank matrix can be difficult or impossible. Can be time-consuming to prepare.[3]	When a representative blank matrix is available and high accuracy is required.
Standard Addition	Known amounts of the analyte are added to aliquots of the sample itself to create a calibration curve within the sample matrix.	Compensates for matrix effects specific to each individual sample.[15][16]	Labor-intensive as each sample requires its own calibration. Requires more sample volume.[17]	For complex or highly variable matrices where a blank matrix is unavailable.

Guide 2: Selecting an Internal Standard for Benzene Analysis

The ideal internal standard (IS) should be chemically similar to the analyte and have a similar retention time without co-eluting.[12] For GC-MS analysis of benzene, isotopically labeled standards are the gold standard.[13]

Recommended Internal Standards for Benzene:

Internal Standard	Rationale
Benzene-d6 (B120219)	As an isotopically labeled analog, it has nearly identical chemical and physical properties to benzene, ensuring it behaves similarly during sample preparation and analysis. This provides the most accurate correction for matrix effects and other variations.[13]
Toluene-d8	Another suitable deuterated aromatic hydrocarbon that can be used if benzene-d6 is unavailable or if toluene (B28343) is also being analyzed.[13]
Fluorobenzene	A non-deuterated option that is chemically similar to benzene but is not typically found in samples. It is a more cost-effective alternative to deuterated standards.[12]

Experimental Protocols

Protocol 1: Matrix-Matched Calibration

This protocol describes how to prepare a matrix-matched calibration curve for the analysis of benzene in a hexane-based sample matrix.

• Obtain a Blank Matrix: Secure a sample of the hexane matrix that is known to be free of benzene. If a completely blank matrix is unavailable, a representative batch of the matrix can be used.

• Prepare a Stock Solution of Benzene: Prepare a concentrated stock solution of benzene in a high-purity solvent (e.g., methanol).

• Prepare a Spiking Solution: Dilute the stock solution to an intermediate concentration that will be used to spike the blank matrix.

• Create Calibration Standards: a. Aliquot equal volumes of the blank hexane matrix into a series of volumetric flasks. b. Spike each flask with an increasing volume of the benzene spiking solution to create a series of calibration standards at different concentrations. c. Add a constant amount of the internal standard solution (e.g., benzene-d6 in methanol) to each calibration standard. d. Bring each flask to final volume with the blank hexane matrix.

• Prepare the Sample: a. Aliquot the same volume of the unknown sample as the blank matrix used for the standards into a volumetric flask. b. Add the same amount of the internal standard solution as was added to the calibration standards. c. Bring the flask to final volume with the blank hexane matrix if dilution is required.

• Analyze and Quantify: Analyze the prepared calibration standards and the sample by GC-MS. Construct a calibration curve by plotting the response ratio (benzene peak area / internal standard peak area) against the concentration of benzene. Determine the concentration of benzene in the sample from the calibration curve.[18][19]

Protocol 2: Method of Standard Addition

This protocol is suitable when a blank matrix is not available.

• Prepare a Standard Solution of Benzene: Prepare a standard solution of benzene with a known concentration in a suitable solvent.

• Prepare Sample Aliquots: Dispense equal volumes of the unknown sample into a series of at least four volumetric flasks.

• Spike the Samples: a. Leave the first flask unspiked (this is the unknown). b. Add increasing, known volumes of the benzene standard solution to the subsequent flasks.

• Add Internal Standard: Add a constant amount of a suitable internal standard (e.g., benzene-d6) to each flask.

• Dilute to Final Volume: Dilute all flasks to the final volume with a pure solvent (e.g., hexane).

• Analyze and Plot: Analyze all the prepared solutions by GC-MS. Plot the measured response (peak area of benzene or the ratio of the peak area of benzene to the peak area of the internal standard) on the y-axis against the concentration of the added benzene standard on the x-axis.

• Determine Concentration: Extrapolate the linear regression line to the x-axis. The absolute value of the x-intercept is the concentration of benzene in the original sample.[15][20]

Protocol 3: Liquid-Liquid Extraction (LLE) for Sample Cleanup

This protocol can be used to extract benzene from a complex hexane matrix into a cleaner solvent, thereby reducing matrix interferences.

• Sample Preparation: Place a known volume of the hexane sample into a separatory funnel.

• Add Extraction Solvent: Add an equal volume of an immiscible extraction solvent in which benzene is soluble (e.g., acetonitrile (B52724) or a suitable ionic liquid).[17][21]

• Extraction: Stopper the separatory funnel and shake vigorously for 1-2 minutes, periodically venting the pressure.

• Phase Separation: Allow the layers to fully separate.

• Collect the Extract: Drain the extraction solvent layer (which now contains the benzene) into a clean collection vial.

• Spike with Internal Standard: Add a known amount of internal standard to the collected extract.

• Analysis: Analyze the extract by GC-MS.

Visualizations

Caption: Experimental workflow for mitigating matrix effects.

Caption: Troubleshooting decision tree for matrix effects.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Benzene determination, hexane impurities - Chromatography Forum [chromforum.org]
• 5. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 6. How to Detect Cyclohexane and Benzene Using GC-MS? Why Can't Their Peaks Be Separated | MtoZ Biolabs [mtoz-biolabs.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Assessment of matrix effects in quantitative GC-MS by using isotopologs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. scribd.com [scribd.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Redirecting [linkinghub.elsevier.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. youtube.com [youtube.com]
• 18. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 19. youtube.com [youtube.com]
• 20. Video: Method of Standard Addition to Minimize Matrix Effect [jove.com]
• 21. pubs.acs.org [pubs.acs.org]

Technical Support Center: Process Simulation for Benzaine-Hexane Separation

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the process simulation of benzene-hexane separation.

Troubleshooting Guides

This section provides solutions to specific problems that may be encountered during the simulation of benzene-hexane separation.

Question: Why is my distillation column simulation not converging?

Answer:

Distillation column convergence issues are common in process simulation, especially for non-ideal mixtures like benzene (B151609) and hexane (B92381). Here are the primary reasons and steps to troubleshoot:

• Inadequate Initial Estimates: The solver requires good initial guesses for temperature, pressure, and composition profiles. If the initial values are too far from the actual solution, the simulation may fail to converge.

  • Solution: Provide better initial estimates. You can run a simpler simulation model first (e.g., using an ideal thermodynamic model) and use the results as initial values for the more complex model. Most simulation software, like Aspen Plus, has tools to help initialize the column.

• Inappropriate Thermodynamic Model: The vapor-liquid equilibrium (VLE) of the benzene-hexane system exhibits positive deviation from ideality and is nearly azeotropic.[1] An incorrect thermodynamic model will not accurately represent this behavior, leading to convergence problems.

  • Solution: Select an appropriate thermodynamic model. The Peng-Robinson equation of state is often used for this system.[1] For more accurate VLE representation, activity coefficient models like NRTL are suitable, especially when dealing with extractive distillation.[2][3]

• Extreme Operating Conditions: Unrealistic or extreme operating specifications (e.g., very high reflux ratio, excessively low or high pressure) can push the solver into a region where a solution is not feasible.

  • Solution: Review and adjust your operating conditions. Perform a sensitivity analysis to understand the impact of variables like reflux ratio, distillate flow rate, and reboiler duty on column performance.[4][5]

• Column Specification Issues: Conflicting or insufficient specifications for the distillation column can prevent convergence.

  • Solution: Ensure your column specifications are consistent and complete. For a standard distillation column, you typically need to specify two variables (e.g., reflux ratio and distillate rate).

Question: What are the common error messages in Aspen Plus for this simulation and what do they mean?

Answer:

When simulating benzene-hexane separation in Aspen Plus, you might encounter the following error messages:

• "Model not converged" : This is a general error indicating that the solver could not find a solution that satisfies the model equations within the specified number of iterations. The troubleshooting steps mentioned in the previous question are applicable here.

• "Vapor-Liquid flash failed" : This error often points to a problem with the thermodynamic calculations at a specific stage in the column. It could be due to an inappropriate thermodynamic model or extreme temperature/pressure conditions.

• "Infeasible specification" : This means that the specifications you have provided are physically impossible to achieve. For example, specifying a product purity that cannot be reached with the given number of stages and reflux ratio. A sensitivity analysis can help in setting realistic specifications.[4]

The following diagram illustrates a general workflow for troubleshooting convergence issues.

Caption: Troubleshooting workflow for distillation column convergence.

Frequently Asked Questions (FAQs)

Question: Which thermodynamic model is best for benzene-hexane separation?

Answer:

The choice of the thermodynamic model is critical for accurately simulating the benzene-hexane system due to its non-ideal behavior.[1]

• Equations of State (EOS): The Peng-Robinson equation of state is a good choice, especially for systems at moderate to high pressures. It can model the positive deviation from ideality of the benzene-hexane mixture. Using a small binary interaction parameter (kij) can improve the accuracy of the VLE prediction.[1]

• Activity Coefficient Models: For low-pressure applications and for extractive distillation, activity coefficient models like NRTL (Non-Random Two-Liquid) are highly recommended.[2][3] These models are better at representing the liquid phase non-idealities. When using solvents like N-formylmorpholine (NFM), a new set of NRTL parameters may need to be correlated based on experimental data.[6]

The following diagram outlines the selection process for a thermodynamic model.

Caption: Decision process for selecting a thermodynamic model.

Question: How can I improve the separation of the near-azeotropic benzene-hexane mixture?

Answer:

Conventional distillation is often inefficient for separating benzene and hexane due to their close boiling points and near-azeotropic behavior.[1] Extractive distillation is a common and effective method to enhance separation.[2][3] This involves introducing a solvent (entrainer) that alters the relative volatilities of benzene and hexane.

• Solvent Selection: A good solvent should have a high selectivity for one of the components (typically benzene) and a boiling point significantly different from both benzene and hexane to facilitate its own recovery.

  • N-formylmorpholine (NFM) is a widely used solvent in industrial processes for this separation.[6]

  • Ionic Liquids (ILs) are also being investigated as potential entrainers. For example, [EMIM][NTf2] has shown promise in extracting benzene from hexane.[7]

Quantitative Data

The following tables summarize key quantitative data relevant to the simulation of benzene-hexane separation.

Table 1: Thermodynamic Model Parameters for Benzene-Hexane System

Thermodynamic Model	Binary Interaction Parameter (k_ij)	Reference
Peng-Robinson	0.0074	[1]
Peng-Robinson (PPR78)	0.00865	[1]

Table 2: Example Operating Conditions for Benzene-Hexane Distillation

Parameter	Value	Unit	Reference
Feed Temperature	70	°C	[4]
Condenser Pressure	100	kPa	[4]
Reflux Ratio	Varies (Sensitivity Analysis)	-	[4][5]
Distillate Flow Rate	Varies (Sensitivity Analysis)	kg/hr	[4]

Experimental Protocols

Vapor-Liquid Equilibrium (VLE) Data Measurement

Accurate VLE data is essential for validating thermodynamic models used in the simulation.[8][9]

Objective: To experimentally determine the temperature, pressure, and composition of the liquid and vapor phases of a benzene-hexane mixture at equilibrium.

Apparatus:

• A dynamic VLE still (e.g., Othmer-type or Gillespie-type)

• Heating mantle with a temperature controller

• Pressure measurement device (manometer or pressure transducer)

• Temperature measurement device (calibrated thermometer or thermocouple)

• Sample collection vials

• Gas chromatograph (GC) for composition analysis

Procedure:

• Preparation:

  • Thoroughly clean and dry the VLE still.

  • Prepare a binary mixture of benzene and hexane of a known composition.

• Operation:

  • Charge the still with the prepared mixture.

  • Turn on the heating mantle and allow the mixture to boil.

  • Allow the system to reach a steady state where the temperature and pressure remain constant. This indicates that the vapor and liquid phases are in equilibrium.

• Data Collection:

  • Record the equilibrium temperature and pressure.

  • Simultaneously collect samples of the liquid and condensed vapor phases.

• Composition Analysis:

  • Analyze the composition of the liquid and vapor samples using a gas chromatograph.

• Repeat:

  • Repeat the procedure for different mixture compositions to obtain a complete VLE dataset at a constant pressure (isobaric) or constant temperature (isothermal).

• Data Correlation:

  • The experimental data can then be used to regress parameters for activity coefficient models like NRTL or to validate the predictions of an equation of state like Peng-Robinson.[10]

References

• 1. Example 4-5 [books.ifpenergiesnouvelles.fr]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 6. scielo.br [scielo.br]
• 7. Investigation on the feasibility of separation process for extracting benzene from hexane/heptane by ionic liquids | Indian Journal of Chemical Technology (IJCT) [or.niscpr.res.in]
• 8. srd.nist.gov [srd.nist.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Accurate Molecular Dynamics of Benzene-Hexane Systems

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in molecular dynamics (MD) simulations of benzene-hexane mixtures. Accurate force field parameters are critical for reliable simulation outcomes, and this guide addresses common challenges encountered during force field refinement and simulation.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address specific issues that may arise during your MD simulations of benzene-hexane systems.

Q1: My simulation of a benzene-hexane mixture shows a significant underestimation of the bulk density compared to experimental values. What could be the cause and how can I fix it?

A1: This is a common issue when using standard force fields and combining rules for mixtures of aromatic and aliphatic molecules.

Common Cause: Standard combining rules, such as Lorentz-Berthelot, can sometimes fail to accurately describe the interactions between dissimilar molecules (in this case, benzene (B151609) and hexane), leading to an underestimation of the mixture's density.

Troubleshooting Steps:

• Evaluate Different Force Fields: The choice of force field can significantly impact the accuracy of your simulation. Consider testing different established force fields known for their good performance with hydrocarbons, such as OPLS-AA, GROMOS, and CHARMM. A comparative study of force fields for liquid benzene recommended OPLS-AA as a robust choice for reproducing various properties.[1]

• Refine Lennard-Jones (LJ) Parameters: The LJ parameters (σ and ε) govern the short-range non-bonded interactions. A slight adjustment to these parameters for the cross-interactions between benzene and hexane (B92381) can improve density prediction. This often involves a systematic and iterative process of running short simulations, calculating the density, and adjusting the parameters until the simulated density matches the experimental data.

• Introduce a Concentration-Dependent Interaction Parameter: For benzene-cyclohexane mixtures, a similar system, introducing a concentration-dependent interaction parameter has been shown to improve the prediction of mixture density.[2] This approach modifies the cross-interaction LJ parameters based on the mole fraction of the components.

Q2: The calculated self-diffusion coefficients for benzene and/or hexane in my mixture simulation do not agree well with experimental data. How can I troubleshoot this?

A2: Inaccurate diffusion coefficients can stem from several factors, including force field choice, simulation time, and analysis methodology.

Troubleshooting Steps:

• Force Field Selection: The accuracy of diffusion coefficient prediction is highly dependent on the force field. A study on benzene/hexane mixtures found the PCFF force field to provide the least relative error for diffusion coefficients.[3] It is advisable to benchmark different force fields against experimental diffusion data if this property is critical for your research.

• Sufficient Simulation Time: Diffusion is a slow process, and obtaining statistically meaningful data requires adequate simulation time. Ensure your production run is long enough for the mean square displacement (MSD) to exhibit a linear regime. A study on benzene/hexane diffusion optimized simulation times to 25-35 ps for different mole fractions.[3]

• Proper Equilibration: The system must be well-equilibrated in terms of temperature and pressure before the production run. Inadequate equilibration can lead to artifacts in dynamic properties like diffusion.

• Choice of Summation Method: The method used to calculate electrostatic and van der Waals interactions can influence the results. Ewald and Atom-based summation methods are commonly employed for these calculations.[3]

Q3: I am concerned about the conformational sampling of hexane in my simulation. How can I ensure it is being adequately explored?

A3: Hexane has multiple dihedral angles, leading to a complex conformational landscape. Ensuring proper sampling is crucial for accurately representing its behavior in a mixture.

Troubleshooting Steps:

• Dihedral Potential Refinement: The dihedral parameters in the force field directly control the energy barriers between different conformers (e.g., trans vs. gauche). If you suspect inaccurate conformational populations, consider refining the dihedral parameters. This can be done by fitting to high-level quantum mechanics (QM) calculations of the dihedral energy profile. Some force fields, like GROMOS96, have undergone specific reparameterization of dihedral terms to improve the trans/gauche ratio in aliphatic chains.[4]

• Enhanced Sampling Techniques: If you suspect your simulation is getting trapped in local energy minima, consider using enhanced sampling methods. Techniques like Replica Exchange Molecular Dynamics (REMD) or Metadynamics can accelerate the exploration of the conformational space.

• Analysis of Dihedral Distributions: Monitor the distribution of the key dihedral angles of hexane throughout your simulation. Compare these distributions to those from validated force fields or experimental data (if available) to assess the quality of your sampling.

Q4: The phase behavior of my benzene-hexane mixture at a specific temperature and pressure does not match experimental observations. What should I investigate?

A4: Accurately predicting the phase behavior of mixtures is a challenging task for classical force fields.

Troubleshooting Steps:

• Force Field and Parameter Validation: The phase behavior is highly sensitive to the balance of intermolecular interactions. Ensure that your chosen force field and its parameters can accurately reproduce the experimental densities and enthalpies of vaporization for the pure components (benzene and hexane) first.

• Cross-Interaction Parameter Tuning: As with density, the key to accurate mixture phase behavior lies in the cross-interaction parameters. A small adjustment to the binary interaction parameter (k_ij) in the combining rules can significantly improve the prediction of vapor-liquid equilibria.[5]

• Gibbs Ensemble Monte Carlo (GEMC): For direct simulation of phase equilibria, consider using the Gibbs Ensemble Monte Carlo method. This technique is specifically designed to determine the compositions and densities of coexisting phases.

Data Presentation: Force Field Performance Comparison

The following table summarizes the performance of different force fields in predicting key properties of pure benzene and n-alkanes, which can serve as a baseline for selecting a force field for your benzene-hexane mixture simulations.

Force Field	System	Property	Simulated Value	Experimental Value	Reference
OPLS-AA	Benzene	Density (g/cm³)	0.874	0.876	[1]
Enthalpy of Vaporization (kJ/mol)	33.8	33.8	[1]
GROMOS 53A6	Benzene	Density (g/cm³)	0.868	0.876	[1]
Enthalpy of Vaporization (kJ/mol)	35.1	33.8	[1]
CHARMM27	Benzene	Density (g/cm³)	0.881	0.876	[1]
Enthalpy of Vaporization (kJ/mol)	32.9	33.8	[1]
TraPPE-UA	n-Hexane	Density (g/cm³) at 298.15 K	0.655	0.655	[6]
Enthalpy of Vaporization (kJ/mol)	31.6	31.6	[6]
L-OPLS	n-Hexane	Density (g/cm³) at 298.15 K	0.656	0.655	[6]
Enthalpy of Vaporization (kJ/mol)	31.7	31.6	[6]

Experimental Protocols

Protocol 1: Step-by-Step Force Field Refinement for Benzene-Hexane Mixtures

This protocol outlines a general procedure for refining an existing force field (e.g., OPLS-AA) to improve its accuracy for benzene-hexane mixtures.

• Initial Parameterization:

  • Obtain the standard OPLS-AA parameters for benzene and hexane.

  • Use standard Lorentz-Berthelot combining rules to generate the initial cross-interaction parameters between benzene and hexane atoms.

• Pure Component Validation:

  • Run NPT simulations of pure liquid benzene and pure liquid hexane at various temperatures.

  • Calculate the density and enthalpy of vaporization for each pure component.

  • Compare the simulated properties with experimental data. If there are significant deviations, consider refining the Lennard-Jones parameters of the pure components first.

• Mixture Simulation and Initial Validation:

  • Create simulation boxes of benzene-hexane mixtures at different mole fractions.

  • Run NPT simulations for each mixture.

  • Calculate the mixture density and enthalpy of mixing.

  • Compare the simulated values with experimental data.

• Refinement of Cross-Interaction Parameters:

  • If the mixture properties deviate significantly from experimental values, systematically adjust the Lennard-Jones cross-interaction parameters (ε_ij and σ_ij). This can be done by introducing a scaling factor or a binary interaction parameter (k_ij).

  • Perform short simulations with the modified parameters and recalculate the mixture properties.

  • Repeat this iterative process until the simulated properties converge to the experimental values within an acceptable tolerance.

• Validation of Dynamic and Structural Properties:

  • With the refined parameters, run longer production simulations.

  • Calculate self-diffusion coefficients and radial distribution functions (RDFs).

  • Compare these properties with available experimental data to ensure the refined force field provides a balanced description of both thermodynamic and dynamic properties.

Visualizations

References

• 1. A Comparative Study for Molecular Dynamics Simulations of Liquid Benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Improving force field accuracy by training against condensed phase mixture properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]

Technical Support Center: Spectroscopic Analysis of Benzene-Hexane Mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the spectroscopic analysis of benzene-hexane mixtures, with a specific focus on resolving baseline drift.

Frequently Asked Questions (FAQs)

Q1: What is baseline drift and why is it a problem in the spectroscopic analysis of benzene-hexane mixtures?

A1: Baseline drift refers to the gradual, often non-linear, deviation of the spectral baseline from zero absorbance over the course of an analysis.[1] This phenomenon can obscure weak spectral features, introduce inaccuracies in quantitative measurements by altering peak heights and areas, and ultimately compromise the reliability of the analytical results.[2][3] In the analysis of benzene-hexane mixtures, even minor baseline drift can significantly impact the accurate quantification of benzene (B151609), especially at low concentrations.

Q2: What are the primary causes of baseline drift in UV-Vis spectroscopy when analyzing benzene in hexane (B92381)?

A2: Baseline drift in this context can stem from several sources, broadly categorized as instrumental, environmental, and sample-related factors.[2]

• Instrumental Factors: These include instability in the light source (deuterium and tungsten lamps), detector temperature fluctuations (photodiode array overheating), and degradation of optical components.[2][4]

• Environmental Factors: Changes in ambient temperature and humidity can affect the instrument's electronic and optical components, leading to drift.[2] Vibrations can also contribute to baseline instability.

• Sample/Solvent-Related Factors: While hexane is a good solvent for benzene analysis due to its low UV cutoff (~195 nm), impurities in the solvent can contribute to background absorbance.[5][6] Changes in the refractive index of the benzene-hexane mixture with varying concentrations can also cause subtle baseline shifts.

Q3: Can the concentration of benzene in hexane affect the baseline?

A3: Yes, changes in benzene concentration can subtly affect the baseline. While hexane itself is transparent in the region where benzene absorbs (around 255 nm), high concentrations of benzene can lead to changes in the solution's refractive index, which may cause minor shifts in the baseline.[7] Additionally, at very high concentrations, intermolecular interactions between benzene molecules could potentially influence the spectral baseline.

Q4: What is the significance of the UV cutoff wavelength for hexane in this analysis?

A4: The UV cutoff wavelength is the wavelength below which the solvent itself absorbs strongly, rendering it unsuitable for analytical measurements. Hexane has a UV cutoff of approximately 195 nm.[5][6] Since the characteristic absorption of benzene occurs around 255 nm, hexane is an excellent solvent because it is transparent in this region, minimizing its interference with the analyte signal.[7][8]

Troubleshooting Guide for Baseline Drift

This guide provides a systematic approach to identifying and resolving baseline drift issues during the spectroscopic analysis of benzene-hexane mixtures.

Step 1: Initial System Checks

Before delving into complex corrections, ensure the following basic conditions are met:

• Instrument Warm-up: Allow the spectrophotometer to warm up for the manufacturer-recommended time (typically 30-60 minutes) to ensure thermal stability of the lamp and detector.[6]

• Cuvette Inspection: Use clean, scratch-free quartz cuvettes. Fingerprints, smudges, or residual sample can cause significant baseline artifacts. Clean cuvettes thoroughly with an appropriate solvent (e.g., spectroscopic grade isopropanol (B130326) or acetone) and dry them completely.[8][9][10]

• Solvent Purity: Use high-purity, spectroscopic grade hexane. Impurities in the solvent can absorb UV radiation and contribute to a drifting baseline.[11]

Step 2: Diagnosing the Source of the Drift

To pinpoint the cause of the baseline drift, perform the following diagnostic tests:

• No-Flow (Static) Test:

  • Fill a clean cuvette with spectroscopic grade hexane.

  • Place it in the sample holder and acquire a baseline.

  • Monitor the baseline over a period equivalent to your typical analysis time without changing the sample.

  • Observation: If the baseline remains stable, the drift is likely related to the sample or flow conditions (if using a flow cell). If the baseline drifts, the issue is likely with the instrument (lamp, detector, or electronics) or the environment.

• Solvent-Only Flow Test (for HPLC-UV or Flow Injection Analysis):

  • Flow only pure hexane through the system at the analytical flow rate.

  • Monitor the baseline.

  • Observation: A stable baseline suggests the problem is related to the sample matrix. A drifting baseline points towards issues with the pump, solvent mixing, or column (if applicable).

The logical workflow for troubleshooting is illustrated in the diagram below:

Troubleshooting workflow for baseline drift.

Experimental Protocols for Baseline Correction

If instrumental and environmental issues have been addressed and baseline drift persists, software-based correction methods can be employed.

Protocol 1: Polynomial Fitting

This method fits a low-order polynomial to the baseline regions of the spectrum and subtracts it from the entire spectrum.

Methodology:

• Data Import: Load the spectral data (absorbance vs. wavelength) into a suitable data analysis software (e.g., R, Python with NumPy/SciPy, JMP).[12]

• Region Selection: Identify regions of the spectrum that do not contain analyte peaks and are representative of the baseline. For benzene in hexane, this would typically be regions above 270 nm.

• Polynomial Fitting: Fit a polynomial (typically 1st to 3rd order) to the selected baseline regions.

• Baseline Subtraction: Generate a baseline spectrum using the fitted polynomial for the entire spectral range and subtract it from the original spectrum.

• Verification: Visually inspect the corrected spectrum to ensure that the baseline is flat and that peak shapes have not been distorted.

Protocol 2: Asymmetric Least Squares (ALS)

ALS is an iterative algorithm that fits a baseline to the spectrum by penalizing data points above the fitted baseline less than points below it, effectively ignoring the peaks.[5][13]

Methodology:

• Software/Library Selection: Utilize a software package or library that implements the ALS algorithm (e.g., the 'baseline' package in R, 'pybaselines' in Python).[12][13]

• Parameter Tuning: Adjust the smoothing (lambda) and asymmetry (p) parameters.

  • lambda: Controls the smoothness of the baseline. Higher values result in a smoother baseline.

  • p: Controls the asymmetry. Values between 0.001 and 0.1 are typical.

• Algorithm Application: Apply the ALS algorithm to the raw spectral data.

• Evaluation: Examine the corrected spectrum for a flat baseline and preserved peak integrity.

The logical relationship between the cause of the drift and the appropriate corrective action is visualized below:

Logical relationships in baseline drift correction.

Data Presentation: Comparison of Baseline Correction Methods

The choice of baseline correction method can impact the final analytical result. The following table summarizes the characteristics of common methods.

Correction Method	Principle	Advantages	Disadvantages	Typical Application
Manual Subtraction	User-defined points are used to create and subtract a baseline.	Simple for linear drifts.	Subjective, not easily automated, poor for complex baselines.	Quick correction of simple, linear drift.
Polynomial Fitting	Fits a polynomial function to the baseline.	Computationally simple, effective for smooth, curved baselines.	Can over- or under-fit, may distort peaks if baseline regions are not well-defined.	Spectra with predictable, non-linear drift.
Wavelet Transform	Decomposes the signal into different frequency components and removes the low-frequency baseline components.[5]	Can handle complex, non-polynomial baselines.	Requires careful selection of wavelet type and decomposition level.	Analysis of spectra with sharp peaks and complex, fluctuating baselines.
Asymmetric Least Squares (ALS)	Iteratively fits a smoothed line to the baseline, giving less weight to peaks.[5][13]	Highly automated, robust for various baseline shapes, preserves peak shapes well.	Requires tuning of lambda and p parameters for optimal performance.	High-throughput analysis and spectra with varying baseline shapes.

By following this guide, researchers, scientists, and drug development professionals can effectively troubleshoot and correct for baseline drift in the spectroscopic analysis of benzene-hexane mixtures, leading to more accurate and reliable results.

References

• 1. researchgate.net [researchgate.net]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Two methods for baseline correction of spectral data • NIRPY Research [nirpyresearch.com]
• 6. m.youtube.com [m.youtube.com]
• 7. diva-portal.org [diva-portal.org]
• 8. biocompare.com [biocompare.com]
• 9. ossila.com [ossila.com]
• 10. biocompare.com [biocompare.com]
• 11. [PDF] Determination of Benzene, Toluene and Xylene (BTX) Concentrations in Air Using HPLC Developed Method Compared to Gas Chromatography | Semantic Scholar [semanticscholar.org]
• 12. community.jmp.com [community.jmp.com]
• 13. mdpi.com [mdpi.com]

Improving the resolution of benzene and hexane peaks in chromatography

This guide provides troubleshooting advice and frequently asked questions to help you improve the chromatographic resolution between benzene (B151609) and hexane (B92381) peaks.

Frequently Asked Questions (FAQs)

Q1: Why is achieving good resolution between benzene and hexane challenging?

Separating benzene and hexane can be difficult due to their similar physicochemical properties. In Gas Chromatography (GC), their boiling points are relatively close (Benzene: 80.1°C, n-Hexane: 68°C), which can lead to co-elution. In High-Performance Liquid Chromatography (HPLC), their nonpolar nature requires specific strategies, as they behave similarly in many common chromatographic modes.

Q2: What is chromatographic resolution and why is it important?

Chromatographic resolution (Rs) is a measure of the separation between two peaks in a chromatogram. It quantifies how well two analytes are distinguished from one another. A higher resolution value indicates a better separation, with less peak overlap. Good resolution is critical for accurate identification and quantification of the individual components in a mixture.[1]

Q3: What are the primary factors I can adjust to improve resolution?

In chromatography, resolution is primarily influenced by three factors:

• Efficiency (N): Related to the narrowness of the peaks. Taller, skinnier peaks are easier to resolve.[2][3] This is affected by column dimensions, particle size (in HPLC), and carrier gas flow rate (in GC).[2][3]

• Selectivity (α): The difference in retention between the two analytes. This is the most critical factor and is influenced by the chemical interactions between the analytes, the stationary phase, and the mobile phase.[2][4]

• Retention/Capacity Factor (k'): A measure of how long an analyte is retained on the column. Increasing retention time can often improve resolution, but may also lead to broader peaks and longer analysis times.[2][5]

Troubleshooting Guide: Gas Chromatography (GC)

This section addresses the common issue of poor resolution between benzene and hexane peaks in GC.

Workflow for Troubleshooting Poor GC Resolution

The following diagram outlines a systematic approach to diagnosing and solving resolution problems in GC.

Caption: A logical workflow for troubleshooting poor GC peak resolution.

Q4: My benzene and hexane peaks are co-eluting in GC. What should I do first?

The most important factor for separating compounds is choosing a stationary phase with the correct selectivity.[6][7] Benzene is an aromatic, polarizable compound, while hexane is a non-polar alkane. A stationary phase that can exploit these differences is key.

• Action: Switch to a more polar or selective column. Non-polar columns (like those with 100% dimethylpolysiloxane) separate primarily by boiling point and are often insufficient. A column with a different selectivity is needed.[6]

Stationary Phase Type	Polarity	Separation Principle	Recommended for Benzene/Hexane?
Polyethylene Glycol (PEG)	Polar	Strong dipole and hydrogen bonding interactions.	Highly Recommended
50% Diphenyl / 50% Dimethyl polysiloxane	Intermediate-Polar	π-π interactions with aromatic compounds.[7]	Recommended
100% Dimethylpolysiloxane	Non-Polar	Van der Waals forces; separates by boiling point.	Not Recommended

Q5: How does the oven temperature program affect my separation?

The temperature program controls analyte retention and can significantly impact resolution.[2] For compounds with close boiling points, a slow and low approach is often best.

• Action 1: Lower the Initial Temperature. Start the oven at a temperature below the boiling point of the most volatile compound (hexane, ~68°C). This increases the interaction time with the stationary phase.[2]

• Action 2: Use a Slower Temperature Ramp. A slow ramp rate (e.g., 2-5°C/min) gives the column more time to separate the analytes.[1][8] A rapid increase in temperature can cause the compounds to move through the column too quickly and elute together.[8]

Q6: Can I improve resolution by changing my column's length, diameter, or film thickness?

Yes, column dimensions directly impact efficiency (the number of theoretical plates).[2][7] More efficient columns produce narrower peaks, which are easier to resolve.[2][3]

• Action: For challenging separations, use a column that is longer, has a smaller internal diameter (I.D.), and a thinner stationary phase film.[2][3]

Parameter	Change	Effect on Resolution	Trade-off
Length	Increase (e.g., 30m to 60m)	Increases (by a factor of √2)[2]	Longer analysis time, higher cost
Internal Diameter (I.D.)	Decrease (e.g., 0.32mm to 0.25mm)	Increases (higher efficiency)[2][6][7]	Lower sample capacity
Film Thickness	Decrease (e.g., 0.5µm to 0.25µm)	Increases (sharper peaks)[2][3]	Lower sample capacity, less retention for highly volatile compounds

Experimental Protocol: GC Method Optimization

• Select an Appropriate Column: Install a polar capillary column, such as a SUPELCOWAX® 10 or a ZB-WAXplus (30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Set Carrier Gas Flow: Use Helium or Hydrogen as the carrier gas. Set the flow rate to its optimal linear velocity (for a 0.25 mm I.D. column, this is typically ~30-40 cm/sec for He).

• Establish Initial Temperature Program:

  • Injector Temperature: 250°C.

  • Initial Oven Temperature: 40°C, hold for 2 minutes.

  • Ramp Rate: 5°C per minute.

  • Final Temperature: 120°C, hold for 1 minute.

  • Detector Temperature (FID): 250°C.

• Inject Standard and Analyze: Inject a standard containing both benzene and hexane. Evaluate the resolution.

• Iterative Optimization:

  • If resolution is still poor, decrease the ramp rate to 2-3°C/min.

  • If peaks are very broad, consider increasing the carrier gas flow rate slightly.

  • If retention times are too long, you can increase the initial temperature slightly after confirming that resolution is adequate.

Troubleshooting Guide: High-Performance Liquid Chromatography (HPLC)

This section provides guidance for separating benzene and hexane using HPLC, where co-elution is also a common challenge.

Logical Diagram for HPLC Method Development

This diagram shows the decision-making process for developing an HPLC method for non-polar compounds like benzene and hexane.

Caption: Decision process for HPLC method development for non-polar analytes.

Q7: Which HPLC mode is best for separating benzene and hexane?

Normal-Phase (NP) HPLC is the recommended mode.[9][10] In NP-HPLC, you use a polar stationary phase (like silica (B1680970) or amino) and a non-polar mobile phase.[9][11] Since hexane is less polar than benzene, it will travel through the polar column faster, while the π-electrons in benzene will have a stronger interaction with the polar stationary phase, causing it to be retained longer.

In Reversed-Phase (RP) HPLC, which uses a non-polar stationary phase (like C18) and a polar mobile phase, both non-polar compounds would have very little retention and likely elute together at the solvent front.[12]

Q8: How do I select and optimize the mobile phase for Normal-Phase HPLC?

Mobile phase optimization is crucial for achieving separation in NP-HPLC.[9][13] The strategy involves using a primary non-polar solvent and adding a small amount of a more polar "modifier" to adjust retention and selectivity.

• Primary Solvent: n-Hexane is an excellent choice as the main, weak solvent.[9][10]

• Polar Modifier: Small amounts of a slightly more polar solvent like Isopropanol (IPA), Chloroform, or Ethyl Acetate can be added.[10][14] Increasing the percentage of the polar modifier will decrease the retention times of all analytes. The key is to find a percentage that provides resolution in a reasonable time.

Mobile Phase Composition	Expected Outcome
100% n-Hexane	Very long retention times, potentially good resolution.
99:1 n-Hexane / Isopropanol	Shorter retention times. A good starting point.
95:5 n-Hexane / Isopropanol	Even shorter retention times. May provide the best balance of speed and resolution.[14]
90:10 n-Hexane / Isopropanol	Very short retention times. Resolution may be compromised.

Experimental Protocol: NP-HPLC Method Optimization

• Install an Appropriate Column: Use a normal-phase column, such as a silica or amino-propyl column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Prepare Mobile Phases:

  • Mobile Phase A: 100% n-Hexane.

  • Mobile Phase B: 100% Isopropanol (IPA).

• Set Initial Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Detector: UV at 254 nm (for benzene).

  • Initial Mobile Phase Composition: 99% A / 1% B (99:1 n-Hexane:IPA).

• Equilibrate and Inject: Equilibrate the column with the initial mobile phase for at least 15-20 minutes. Inject a standard containing benzene and hexane.

• Iterative Optimization:

  • If peaks are not well resolved but retention is long: Increase the percentage of the modifier (IPA) in small steps. Try 98:2, then 97:3. This will decrease retention time and may change selectivity.

  • If peaks elute too quickly with no resolution: Decrease the percentage of the modifier (IPA). Try 99.5:0.5.

  • If peak shape is poor: Ensure the sample is dissolved in the mobile phase or a weaker solvent (n-Hexane).[15] Also, ensure the mobile phase is thoroughly mixed and degassed.[16]

References

• 1. researchgate.net [researchgate.net]
• 2. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Guide to Choosing a GC Column | Phenomenex [phenomenex.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. fishersci.ca [fishersci.ca]
• 7. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 8. youtube.com [youtube.com]
• 9. pharmaguru.co [pharmaguru.co]
• 10. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 11. researchgate.net [researchgate.net]
• 12. Solved Benzene, phenol, n-Hexane are separated using a | Chegg.com [chegg.com]
• 13. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mastelf.com [mastelf.com]

Technical Support Center: Benzene-Hexane Separation &amp; Solvent Recycling

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in benzene-hexane separation and solvent recycling.

Frequently Asked Questions (FAQs)

Q1: Why is separating benzene (B151609) and hexane (B92381) so challenging?

A1: The primary challenge lies in their very close boiling points, with benzene at 80.1°C and hexane at 68°C. This proximity makes conventional distillation economically unviable due to the large number of trays and high reflux ratios required for efficient separation.[1][2] Furthermore, benzene and hexane can form an azeotrope, a mixture with a constant boiling point, which further complicates separation by simple distillation.[1][3]

Q2: What are the most common advanced separation techniques for this mixture?

A2: The most prevalent techniques are:

• Extractive Distillation: This method involves introducing a solvent (entrainer) that selectively alters the relative volatility of benzene and hexane, making them easier to separate by distillation.[2][4][5]

• Liquid-Liquid Extraction (LLE): This technique uses a solvent that preferentially dissolves one component (typically benzene), allowing for its separation from the other in two immiscible liquid phases.[1][6][7]

• Pervaporation: This is a membrane-based process where a selective membrane allows the preferential passage of one component (e.g., benzene) as a vapor.[3][8]

Q3: How do I choose the right solvent for my separation method?

A3: The ideal solvent should exhibit high selectivity for benzene, have a boiling point significantly different from both benzene and hexane for easy recovery, be non-reactive with the components, and be cost-effective. For extractive distillation, solvents like sulfolane, N-formylmorpholine (NFM), and various glycols are commonly used.[1][5][9] For liquid-liquid extraction, ionic liquids (ILs) and deep eutectic solvents (DES) are gaining attention due to their high selectivity and low volatility.[1][6][7]

Q4: What are the key parameters to control during these separation processes?

A4: Critical parameters include:

• Solvent-to-feed ratio: This affects the separation efficiency and operating costs.[10]

• Temperature and Pressure: These conditions influence the vapor-liquid equilibrium and phase behavior of the mixture.[11]

• Reflux ratio (in distillation): A higher reflux ratio can improve purity but increases energy consumption.[10]

• Mixing intensity (in LLE): Proper mixing is crucial for mass transfer between the liquid phases.[12]

Q5: How can I regenerate and recycle the solvent effectively?

A5: Solvent recovery is typically achieved through a secondary distillation or stripping step where the solvent is separated from the extracted component (benzene).[12][13] The recovered solvent can then be recycled back into the main separation unit. The key is to ensure the recovered solvent meets the required purity specifications for efficient reuse.

Troubleshooting Guides

Extractive Distillation

Problem	Possible Cause(s)	Troubleshooting Steps
Poor Separation Efficiency	Incorrect solvent-to-feed ratio.	Optimize the solvent-to-feed ratio. An increase can enhance separation but also raises costs.[10]
Inadequate number of theoretical stages in the column.	Ensure your column design provides sufficient stages for the desired purity.
Operating at the wrong temperature or pressure.	Verify and adjust the column's temperature and pressure profiles to match the vapor-liquid equilibrium data for the ternary system (benzene-hexane-solvent).[11]
Solvent Degradation	Operating temperature is too high.	Lower the reboiler temperature to prevent thermal decomposition of the solvent. Consider using a co-solvent to reduce the boiling point.[10]
High Benzene Content in Hexane Product	Insufficient solvent selectivity.	Consider a different solvent with higher selectivity for benzene.[4]
Foaming in the column.	Introduce anti-foaming agents or adjust operating conditions to minimize foaming.

Liquid-Liquid Extraction (LLE)

Problem	Possible Cause(s)	Troubleshooting Steps
Emulsion Formation	High mixing intensity.	Reduce the agitation speed or use a gentler mixing method to avoid creating a stable emulsion.[14]
Presence of surfactants or impurities.	Add a small amount of a different organic solvent or brine to break the emulsion.[14] Centrifugation can also be effective.[14]
Low Benzene Extraction	Insufficient solvent-to-feed ratio.	Increase the volume of the extraction solvent.
Poor mass transfer between phases.	Ensure adequate mixing time and interfacial area for efficient extraction.
Incorrect pH (if applicable to the solvent system).	Adjust the pH of the aqueous phase if using a pH-sensitive solvent system.
Phase Separation Issues	Similar densities of the two liquid phases.	Add a salt to the aqueous phase to increase its density and promote better phase separation.

Pervaporation

Problem	Possible Cause(s)	Troubleshooting Steps
Low Permeate Flux	Membrane fouling or scaling.	Clean the membrane according to the manufacturer's protocol. Pre-treat the feed to remove any potential foulants.
Insufficient driving force (pressure or concentration gradient).	Increase the feed temperature or decrease the permeate side pressure to enhance the driving force.[15]
Low Selectivity	Membrane degradation.	Check the chemical compatibility of the membrane with the feed components and operating conditions. Replace the membrane if it is damaged.
Concentration polarization.	Increase the feed flow rate across the membrane surface to reduce the boundary layer effect.[15]

Quantitative Data Summary

Table 1: Comparison of Solvents for Benzene-Hexane Separation

Separation Method	Solvent	Selectivity (Benzene/Hexane)	Distribution Ratio (Benzene)	Reference
Liquid-Liquid Extraction	[Bmim][BF4] (Ionic Liquid)	~4-12	~0.2-0.6	[6]
Liquid-Liquid Extraction	[Bpy][BF4] (Ionic Liquid)	~5-15	~0.2-0.7	[6]
Liquid-Liquid Extraction	[Bmim][SCN] (Ionic Liquid)	~8-25	~0.3-1.0	[6]
Liquid-Liquid Extraction	Sulfolane	~10-20	~0.1-0.4	[6]
Extractive Distillation	1,2-propanediol	Achieves >99% cyclohexane (B81311) purity	-	[2]
Extractive Distillation	N, N-dimethylformamide (DMF)	High	-	[10]

Note: Selectivity and distribution ratios can vary significantly with composition and temperature.

Experimental Protocols

Protocol 1: Batch Extractive Distillation

• Apparatus Setup: Assemble a batch distillation column with a reboiler, condenser, and reflux controller.

• Charging the Still: Charge the reboiler with the benzene-hexane mixture.

• Solvent Addition: Introduce the selected entrainer (e.g., N, N-dimethylformamide) to the column, typically at a feed point above the benzene-hexane feed.[10]

• Operation: Heat the reboiler to initiate boiling. Control the reflux ratio and solvent flow rate to achieve the desired separation.[10]

• Product Collection: Collect the hexane-rich overhead product and the benzene-rich bottoms product (mixed with the solvent).

• Solvent Recovery: Separate the benzene from the solvent in the bottoms product using a subsequent distillation step.

Protocol 2: Liquid-Liquid Extraction

• Phase Preparation: Prepare the benzene-hexane feed mixture and the extraction solvent.

• Mixing: Combine the feed mixture and the solvent in a separatory funnel or a mixer-settler unit.

• Agitation: Agitate the mixture vigorously to ensure intimate contact between the two phases and facilitate mass transfer.

• Phase Separation: Allow the mixture to stand until two distinct liquid layers are formed.

• Separation: Carefully separate the extract phase (solvent rich in benzene) from the raffinate phase (hexane-rich).

• Analysis: Analyze the composition of both phases using techniques like gas chromatography to determine the separation efficiency.

• Solvent Regeneration: Recover the solvent from the extract phase, typically by distillation.

Visualizations

Caption: Workflow for Benzene-Hexane Separation via Extractive Distillation and Solvent Recycling.

Caption: Troubleshooting Logic for Emulsion Formation in Liquid-Liquid Extraction.

References

• 1. Separation of Benzene and Cyclohexane Using Eutectic Solvents with Aromatic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. klmtechgroup.com [klmtechgroup.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]
• 9. US20130228447A1 - Extractive Distillation Process For Benzene Recovery - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. US4278505A - Process of recovering an n-hexane product which is free from aromatic compounds - Google Patents [patents.google.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Comparative Guide to the Validation of Analytical Methods for Benzene in a Hexane Matrix

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated analytical methods for the quantification of benzene (B151609) in a hexane (B92381) matrix. The selection of an appropriate analytical technique is critical for ensuring the quality and safety of pharmaceutical products and for accurate environmental monitoring. The primary methods discussed are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), with supporting data from various studies.

Comparison of Analytical Techniques

Gas Chromatography, particularly when coupled with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS), is a prevalent and highly sensitive method for analyzing volatile organic compounds like benzene.[1] High-Performance Liquid Chromatography with Ultraviolet (UV) detection offers an alternative approach.[2]

Data Presentation

The following table summarizes the performance of GC and HPLC methods based on key validation parameters.

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase.[3]	Separation based on polarity and interaction with a stationary phase in a liquid mobile phase.[3]
Limit of Detection (LOD)	1.4 ppb (µg/L)[4]	2 - 70 µg/L[5]
Limit of Quantitation (LOQ)	0.67 ppm (µg/mL)[6]	6 - 210 µg/L[5]
Linearity (r²)	>0.999[6]	0.98 - 0.99[2]
Precision (%RSD)	< 15%	≤11%[3]
Recovery	93.5%[7]	80-110%[3]
Typical Run Time	15-30 minutes[3]	10-20 minutes[3]
Advantages	High resolution for volatile compounds, robust, and widely available.[3]	Suitable for a wider range of compound polarities.[3]
Disadvantages	Requires volatile and thermally stable analytes.[3]	Can be more complex in terms of mobile phase preparation and disposal.[3]

Experimental Protocols

Detailed methodologies are essential for the reproducibility and reliability of analytical results. Below are representative experimental protocols for GC and HPLC methods.

Gas Chromatography (GC-FID) Method

This protocol is based on a common approach for the analysis of volatile impurities in a solvent matrix.

• Sample Preparation:

  • Prepare a stock solution of benzene in hexane.

  • Create a series of calibration standards by serially diluting the stock solution with hexane to cover the desired concentration range (e.g., 0.1 ppm to 10 ppm).

  • Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

• GC-FID Instrumentation and Conditions:

  • GC System: Agilent 6890 or equivalent.

  • Column: HP-5MS (30m, 250 µm, 0.25 µm) or a similar non-polar column.[8]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[9]

  • Injector Temperature: 250°C.

  • Injection Mode: Split (e.g., 10:1 ratio).

  • Injection Volume: 1 µL.

  • Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 150°C at 10°C/min, and hold for 2 minutes.[9]

  • Detector: Flame Ionization Detector (FID) at 300°C.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of benzene against the concentration of the standards.

  • Determine the concentration of benzene in the samples by interpolating their peak areas from the calibration curve.

High-Performance Liquid Chromatography (HPLC-UV) Method

This protocol provides a viable alternative for the analysis of benzene in a hexane matrix.

• Sample Preparation:

  • Prepare a stock solution of benzene in the mobile phase (e.g., methanol-water mixture).

  • Prepare calibration standards by serial dilution of the stock solution.

  • Samples in a hexane matrix may require a solvent exchange step to a solvent compatible with the mobile phase.

• HPLC-UV Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.[3]

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[3]

  • Mobile Phase: Isocratic elution with a mixture of methanol (B129727) and water (e.g., 70:30 v/v).[2]

  • Flow Rate: 1.0 mL/min.[2]

  • Column Temperature: 30°C.[3]

  • Detection Wavelength: 254 nm.[2]

  • Injection Volume: 20 µL.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of benzene against the concentration.

  • Quantify the benzene concentration in the samples using the calibration curve.

Mandatory Visualizations

Analytical Method Validation Workflow

The following diagram illustrates the key stages involved in the validation of an analytical method for benzene in a hexane matrix.

A typical workflow for analytical method validation.

References

• 1. Benzene exposure: An overview of monitoring methods and their findings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijoh.tums.ac.ir [ijoh.tums.ac.ir]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - Analytical Methods (RSC Publishing) DOI:10.1039/D1AY00083G [pubs.rsc.org]
• 6. xisdxjxsu.asia [xisdxjxsu.asia]
• 7. skcltd.com [skcltd.com]
• 8. Benzene determination, hexane impurities - Chromatography Forum [chromforum.org]
• 9. researchgate.net [researchgate.net]

Comparing different solvents for the extraction of benzene from hexane

The separation of benzene (B151609) from hexane (B92381) is a critical process in the petrochemical industry, primarily driven by the need for high-purity benzene as a feedstock for various chemical syntheses. Due to the close boiling points of benzene and hexane, simple distillation is often inefficient and energy-intensive. Liquid-liquid extraction (LLE) presents a viable alternative, and the choice of solvent is paramount to the efficiency and economic viability of this separation. This guide provides a comparative analysis of different solvents, supported by experimental data, to assist researchers and professionals in selecting the optimal solvent for their needs.

Comparison of Solvent Performance

The effectiveness of a solvent in LLE is primarily evaluated by two key parameters: the distribution coefficient (β) and selectivity (S). The distribution coefficient measures the ratio of the concentration of benzene in the extract phase (solvent) to the raffinate phase (hexane) at equilibrium, indicating the solvent's capacity for benzene. Selectivity is the ratio of the distribution coefficient of benzene to that of hexane, signifying the solvent's ability to preferentially extract benzene over hexane. An ideal solvent exhibits high values for both parameters.

Several classes of solvents have been investigated for this separation, including conventional organic solvents, ionic liquids (ILs), and deep eutectic solvents (DESs).

• Conventional Organic Solvents: Sulfolane (B150427) is a widely used industrial solvent for aromatic extraction due to its good selectivity and thermal stability.[1][2] However, concerns over its volatility and toxicity have prompted research into greener alternatives.[3] Other organic solvents like 3-methoxypropionitrile, ethylene (B1197577) glycol, and dimethylsulfoxide have also been studied.[1]

• Ionic Liquids (ILs): ILs are salts with low melting points that are considered "green" solvents due to their negligible vapor pressure. They have shown great promise in the extraction of aromatics from aliphatics.[4] Studies have demonstrated that ILs such as 1-ethyl-3-methylimidazolium (B1214524) bis(trifluoromethylsulfonyl)amide ([EMIM][NTf2]) and 1-ethyl-3-methylimidazolium ethylsulfate ([EMIM][EtSO4]) can exhibit higher distribution coefficients and selectivities compared to sulfolane.[5] The length of the alkyl chain on the imidazolium (B1220033) cation has been found to influence the extraction efficiency, with shorter chains generally leading to better separation.[5][6]

• Deep Eutectic Solvents (DESs): DESs are mixtures of a hydrogen bond acceptor and a hydrogen bond donor, forming a eutectic mixture with a melting point lower than either of the individual components. They share many of the advantageous properties of ILs, such as low volatility and tunability, but are often cheaper and easier to prepare.[7] DESs based on tetrahexylammonium (B1222370) bromide with ethylene glycol or glycerol (B35011) have been shown to be effective extracting agents for the benzene-hexane system.[7]

The following table summarizes the performance of various solvents based on experimentally determined distribution coefficients and selectivity values.

Solvent Type	Solvent	Temperature (°C)	Distribution Coefficient (β) of Benzene	Selectivity (S)	Reference
Organic Solvent	Sulfolane	25	~0.3	~30	[8]
Ionic Liquid	[EMIM][NTf2]	30	High	Moderate	[5]
Ionic Liquid	[EMIM][EtSO4]	30	Moderate	High	[5]
Ionic Liquid	[C2mim][NTf2]	25	-	High	[5]
Ionic Liquid	[BMIM][SCN]	-	Higher than Sulfolane	Higher than Sulfolane	[4]
Deep Eutectic Solvent	Tetrahexylammonium bromide:Ethylene glycol (1:2)	25	-	-	[7]
Deep Eutectic Solvent	Tetrahexylammonium bromide:Glycerol (1:2)	25	-	-	[7]

Note: Specific numerical values for all solvents were not consistently available across all cited literature. The table provides a qualitative and quantitative comparison based on the available data.

Experimental Protocols

The primary experimental method for evaluating solvent performance in the liquid-liquid extraction of benzene from hexane is the determination of liquid-liquid equilibrium (LLE) data. This involves the following steps:

Preparation of the Ternary Mixture:

• A known mass of the solvent, benzene, and hexane are mixed in a sealed equilibrium vessel. The vessel is typically jacketed to allow for precise temperature control using a water bath.

Equilibration:

• The mixture is vigorously stirred for a sufficient period (e.g., 2 hours) to ensure intimate contact between the phases and allow the system to reach equilibrium.[9]

• After stirring, the mixture is allowed to stand undisturbed for an extended period (e.g., 4 hours) for the two liquid phases (the solvent-rich extract and the hexane-rich raffinate) to separate completely.[9]

Sampling and Analysis:

• Once the two phases are clearly separated, samples are carefully withdrawn from both the upper (raffinate) and lower (extract) layers using syringes.

• The composition of each phase is then determined, typically using gas chromatography (GC).[9] A pre-calibrated GC is used to quantify the concentrations of benzene and hexane in each phase.

Calculation of Performance Metrics:

• From the composition data of the two phases at equilibrium, the distribution coefficient (β) and selectivity (S) are calculated using the following equations:

  • Distribution Coefficient (β) of Benzene: β = (mass fraction of benzene in the extract phase) / (mass fraction of benzene in the raffinate phase)

  • Selectivity (S): S = (distribution coefficient of benzene) / (distribution coefficient of hexane)

Visualizing the Experimental Workflow

The logical flow of the experimental procedure for evaluating solvent performance can be visualized as follows:

Caption: Experimental workflow for determining solvent performance.

Conclusion

The selection of a suitable solvent for the extraction of benzene from hexane involves a trade-off between performance, cost, and environmental impact. While sulfolane remains an industrial benchmark, ionic liquids and deep eutectic solvents offer promising, greener alternatives with potentially superior performance in terms of selectivity and distribution coefficients. The experimental determination of liquid-liquid equilibrium data is crucial for a rigorous comparison and selection of the optimal solvent for a specific application. Researchers and drug development professionals should consider these factors to make informed decisions in their process development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Prediction, Application, and Mechanism Exploration of Liquid–Liquid Equilibrium Data in the Extraction of Aromatics Using Sulfolane | MDPI [mdpi.com]

A Comparative Analysis of Distillation Techniques for Benzene-Hexane Separation

A critical evaluation of fractional, azeotropic, and extractive distillation methods for the separation of benzene (B151609) and hexane (B92381) reveals significant differences in efficiency, energy consumption, and achievable purity. Due to the formation of a minimum boiling azeotrope, conventional fractional distillation is impractical for this separation. Therefore, enhanced techniques such as azeotropic and extractive distillation are necessary to achieve high-purity products. This guide provides a detailed comparison of these methods, supported by experimental and simulation data, to assist researchers and chemical engineers in selecting the optimal separation strategy.

The separation of benzene and hexane is a common challenge in the chemical industry, particularly in processes such as the purification of hexane for use as a solvent in polymerization reactions where benzene is an undesirable impurity. The close boiling points of hexane (69 °C) and benzene (80.1 °C) and their tendency to form an azeotrope make simple fractional distillation ineffective. This necessitates the use of more advanced and energy-intensive techniques.

Performance Comparison of Distillation Techniques

The choice of distillation technique for benzene-hexane separation significantly impacts product purity, operational complexity, and energy costs. Below is a summary of the key performance indicators for fractional, azeotropic, and extractive distillation.

Distillation Technique	Principle of Separation	Typical Purity Achieved (Hexane)	Energy Consumption	Key Advantages	Key Disadvantages
Fractional Distillation	Difference in boiling points	Low (cannot bypass the azeotrope)	High (for minimal separation)	Simple setup, no additional chemicals	Ineffective for azeotropic mixtures, very low separation efficiency.[1][2]
Azeotropic Distillation	Introduction of an entrainer to form a new, lower-boiling azeotrope with one of the components.	High	Moderate to High	Can effectively break the azeotrope	Requires an additional column to separate the entrainer, potential for product contamination with the entrainer.
Extractive Distillation	Addition of a high-boiling solvent to alter the relative volatility of the mixture's components.	Very High (>99.9%)	Moderate	High product purity, continuous process, solvent can be recycled.[3][4]	Requires a solvent recovery column, higher capital cost, dependent on solvent selection.[5][6]

In-depth Analysis of Distillation Techniques

Fractional Distillation

Fractional distillation is the most basic of the distillation techniques, relying solely on the difference in the boiling points of the components in a mixture. However, for the benzene-hexane system, this method is severely limited by the presence of a minimum boiling azeotrope. An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation. Consequently, simple fractional distillation cannot separate the components beyond the azeotropic composition. While it can achieve some initial enrichment, it is not a viable method for producing high-purity benzene or hexane.[1][2]

Azeotropic Distillation

Azeotropic distillation is a more advanced technique that overcomes the limitations of fractional distillation by introducing a third component, known as an entrainer or an azeotroping agent. The entrainer forms a new azeotrope with one or both of the original components, and this new azeotrope has a different boiling point that allows for separation.

For the benzene-hexane separation, n-hexane itself can be used as an azeotroping agent to separate benzene from cyclohexane. In this process, the added n-hexane forms a lower-boiling azeotrope with benzene, which is then distilled off, leaving behind purified cyclohexane. This method requires a subsequent distillation step to separate the entrainer (n-hexane) from the benzene for recycling. The energy consumption of azeotropic distillation is considerable due to the need for multiple distillation columns and the energy required to vaporize and condense the entrainer.

Extractive Distillation

Extractive distillation is a powerful technique that involves the addition of a non-volatile or high-boiling solvent to the mixture. This solvent interacts differently with the components of the mixture, altering their relative volatilities and making the separation by distillation easier. The solvent is chosen based on its ability to selectively reduce the volatility of one component over the other.

For the benzene-hexane separation, solvents such as N-methylpyrrolidone (NMP) and sulfolane (B150427) are commonly used.[3][4] These solvents have a higher affinity for benzene, an aromatic compound, than for hexane, an aliphatic compound. This interaction reduces the volatility of benzene, allowing the more volatile hexane to be distilled off as the overhead product. The benzene-solvent mixture is then collected from the bottom of the column and separated in a second distillation column, allowing the solvent to be recovered and recycled.

Simulation studies have shown that extractive distillation with propylene (B89431) carbonate as a solvent can achieve n-hexane purity of 99.99 mol% with benzene impurities as low as 66.81 ppm.[3] Commercial applications using sulfolane have reported benzene purity of 99.99% with a recovery rate of 99.67%.[4] While effective, extractive distillation systems have a higher initial capital cost due to the need for a solvent recovery unit.

Experimental Protocols

General Experimental Setup for Distillation

A typical laboratory-scale distillation setup consists of a round-bottom flask (reboiler) placed in a heating mantle, a distillation column (e.g., packed or tray column), a condenser, and a collection flask. The temperature at the top of the column is monitored with a thermometer or thermocouple. For continuous operations, feed and solvent inlet pumps are required.

Protocol for Fractional Distillation of Benzene-Hexane

• A mixture of benzene and hexane (e.g., 50:50 by volume) is placed in the reboiler.

• The heating mantle is turned on, and the mixture is brought to a boil.

• The vapor rises through the distillation column, where it undergoes successive condensation and vaporization cycles, leading to a partial separation of the components.

• The vapor at the top of the column, enriched in the more volatile component (hexane), is condensed and collected.

• The composition of the distillate and the bottom product is analyzed (e.g., using gas chromatography) to determine the separation efficiency.

Note: This experiment will demonstrate the inability of fractional distillation to completely separate the azeotropic mixture.

Protocol for Extractive Distillation of Benzene-Hexane with NMP

• The extractive distillation column is set up for continuous operation with a feed inlet for the benzene-hexane mixture and a solvent inlet for N-methylpyrrolidone (NMP) near the top of the column.

• The benzene-hexane feed (e.g., with a known composition) is continuously pumped into the middle of the column.

• Heated NMP is continuously fed into the upper section of the column.

• The reboiler at the bottom of the column is heated to vaporize the mixture.

• The more volatile hexane vapor rises to the top of the column, is condensed, and collected as the distillate.

• The less volatile benzene, along with the NMP solvent, flows to the bottom of the column and is collected as the bottom product.

• The compositions of the distillate and bottom product are analyzed to determine the separation efficiency.

• The bottom product is then fed to a second distillation column (solvent recovery column) to separate the benzene from the NMP.

Logical Workflow for Comparative Study

The following diagram illustrates the logical workflow for conducting a comparative study of the different distillation techniques for benzene-hexane separation.

Caption: Workflow for comparing distillation techniques.

Conclusion

For the separation of benzene and hexane, extractive distillation emerges as the most effective technique for achieving high-purity products, particularly for industrial-scale operations. While azeotropic distillation is a viable alternative, it often involves more complex process control and potentially higher energy consumption for entrainer recovery. Fractional distillation is unsuitable for this separation due to the formation of an azeotrope. The selection of the optimal distillation method will ultimately depend on the desired product purity, economic considerations, and the specific process requirements. The data presented in this guide provides a foundation for making an informed decision based on a comparative assessment of the available technologies.

References

• 1. researchgate.net [researchgate.net]
• 2. dwsim.fossee.in [dwsim.fossee.in]
• 3. researchgate.net [researchgate.net]
• 4. COMMERCIALIZATION OF SULFOLANE EXTRACTIVE DISTILLATION PROCESS IN HAINAN REFINERY [sylzyhg.com]
• 5. Energy Saving Schemes for Separation of Benzene-Cyclohexane-Toluene Mixture with Different Initial Compositions by Extractive Distillation | Chemical Engineering Transactions [cetjournal.it]
• 6. researchgate.net [researchgate.net]

Accuracy and precision of GC-FID versus GC-MS for benzene-hexane quantification

A Comparative Guide to GC-FID and GC-MS for Benzene (B151609) and Hexane (B92381) Quantification

For researchers, scientists, and drug development professionals, selecting the appropriate analytical technique is paramount for generating reliable and accurate data. When quantifying volatile organic compounds (VOCs) like benzene and hexane, gas chromatography (GC) is the undisputed method of choice. However, the selection of the detector—either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS)—can significantly impact the accuracy, precision, and sensitivity of the results. This guide provides an objective comparison of GC-FID and GC-MS for the quantification of benzene and hexane, supported by experimental data and detailed protocols.

Fundamental Principles of Detection

GC-FID (Flame Ionization Detector): The FID is a workhorse detector in gas chromatography, particularly for organic compounds.[1] As eluting compounds exit the GC column, they are burned in a hydrogen-air flame.[1] This combustion process produces ions, generating an electrical current that is proportional to the mass of carbon atoms entering the flame.[1] This makes the FID highly sensitive to hydrocarbons like benzene and hexane.[1][2]

GC-MS (Mass Spectrometer): A mass spectrometer offers a more sophisticated level of analysis. As compounds elute from the GC column, they enter the MS source where they are ionized, typically by electron impact (EI). The resulting charged fragments are then separated by a mass analyzer based on their mass-to-charge ratio (m/z).[3] This process provides not only quantitative data but also qualitative structural information, acting as a "molecular fingerprint" for each compound.[1]

Performance Comparison: Accuracy, Precision, and Sensitivity

The choice between GC-FID and GC-MS often hinges on the specific requirements of the analysis, such as the need for low-level detection, the complexity of the sample matrix, and the necessity for definitive compound identification.

Accuracy and Precision: Both GC-FID and GC-MS can provide high accuracy and precision when properly calibrated using external or internal standards.[2]

• GC-FID is renowned for its high precision and repeatability for quantifying hydrocarbons.[4][5] For routine analysis of known compounds in a relatively simple matrix, GC-FID is often preferred due to its robustness and ease of use.[1][2] A study on the determination of benzene in beverages using a headspace GC-FID technique reported good recoveries (average 101%) and an average relative standard deviation (%RSD) for repeatability and intermediate precision of less than 10%.[6]

• GC-MS also demonstrates excellent accuracy and precision. A validation study for selected compounds in essential oils using GC-MS/MS found accuracy between 80.23–115.41% and intra-day precision (RSD) of ≤ 12.03%.[7] The key advantage of GC-MS lies in its ability to maintain accuracy even in complex matrices by using selected ion monitoring (SIM) to filter out interferences.[8][9]

Sensitivity (LOD/LOQ): Sensitivity is a critical parameter, especially for trace-level analysis.

• GC-MS is generally more sensitive than GC-FID, capable of detecting compounds at lower concentrations.[8] This is because MS can be operated in SIM mode, where it only monitors specific ions characteristic of the target analyte, significantly reducing background noise and enhancing the signal-to-noise ratio.[9] For environmental monitoring of VOCs, GC-MS is often the preferred method due to its ability to detect trace levels of pollutants.[8]

• GC-FID , while highly sensitive to hydrocarbons, may have higher limits of detection (LOD) and quantification (LOQ) compared to GC-MS.[10] For benzene, the LOD for GC-FID can be in the sub-ppb range, which is sufficient for many applications.[11] However, for ultra-trace analysis, GC-MS often has the edge.

Selectivity: Selectivity is the ability of an analytical method to differentiate and quantify the analyte in the presence of other components in the sample.

• GC-MS offers unparalleled selectivity.[8] By analyzing the mass spectrum of each eluting peak, it can definitively identify compounds, even if they co-elute chromatographically.[8] This is a significant advantage when analyzing complex samples where multiple compounds may have similar retention times.[8][12]

• GC-FID lacks this level of specificity. It detects any compound that ionizes in the flame, and identification is based solely on retention time.[1] If an interfering compound co-elutes with benzene or hexane, it can lead to inaccurate quantification.[2]

Quantitative Data Summary

The following table summarizes typical performance metrics for the quantification of benzene and hexane using GC-FID and GC-MS. These values are representative and can vary based on the specific instrumentation, method parameters, and sample matrix.

Parameter	GC-FID	GC-MS
Limit of Detection (LOD)	0.1 - 1 µg/L[6][13]	0.01 - 0.5 µg/L[11]
Limit of Quantification (LOQ)	0.3 - 3 µg/L[6][14]	0.03 - 1.5 µg/L
Linearity (R²)	> 0.99[6][15]	> 0.99[7][16]
Precision (%RSD)	< 10%[6]	< 15%[7]
Accuracy (% Recovery)	90 - 110%[6]	85 - 115%[7]

Experimental Protocols

Detailed and consistent experimental protocols are crucial for achieving accurate and precise results. Below are representative methodologies for the analysis of benzene and hexane by GC-FID and GC-MS.

Sample Preparation: Headspace Analysis

Headspace sampling is a common technique for analyzing volatile compounds in liquid or solid samples.[17]

• Vial Preparation: Place a precisely weighed or measured amount of the sample (e.g., 1-5 mL of a liquid sample) into a headspace vial (e.g., 20 mL).[17]

• Internal Standard: Add a known amount of an internal standard (e.g., deuterated benzene for GC-MS, or a different hydrocarbon like toluene (B28343) for GC-FID) to correct for variations in injection volume and instrument response.[4][16]

• Equilibration: Seal the vial and place it in a headspace autosampler. The sample is then incubated at a specific temperature (e.g., 80°C) for a set time (e.g., 15-30 minutes) to allow the volatile compounds to partition into the gas phase (headspace).[17]

• Injection: A heated syringe on the autosampler withdraws a specific volume of the headspace gas and injects it into the GC inlet.[17]

GC-FID Method Protocol

• Gas Chromatograph: Agilent 8890 GC System or equivalent.[4]

• Column: HP-5, 30 m x 0.32 mm ID, 0.25 µm film thickness (or equivalent non-polar column).

• Inlet: Split/Splitless injector at 250°C.

• Injection Mode: Split (e.g., 20:1 ratio).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.5 mL/min).

• Oven Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold: 2 minutes at 150°C.

• Detector: FID at 250°C.

• Data System: Appropriate chromatography data software for peak integration and quantification.

GC-MS Method Protocol

• Gas Chromatograph: Agilent Intuvo 9000 GC with a 5977B GC/MSD or equivalent.[16]

• Column: HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent low-bleed non-polar column).[3][18]

• Inlet: Split/Splitless injector at 250°C.[18]

• Injection Mode: Splitless or Split (depending on concentration).[18]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[18]

• Oven Program:

  • Initial temperature: 35°C, hold for 5 minutes.

  • Ramp: 8°C/min to 180°C.

  • Hold: 3 minutes at 180°C.

• Mass Spectrometer:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Full Scan (e.g., m/z 35-300) for initial identification and Selected Ion Monitoring (SIM) for quantification.

  • SIM Ions for Benzene: m/z 78 (quantifier), 77, 51 (qualifiers).[9]

  • SIM Ions for Hexane: m/z 86 (quantifier), 57, 43 (qualifiers).

Visualizing the Workflow and Decision Process

To better illustrate the analytical process and the choice between these two powerful techniques, the following diagrams have been generated.

Caption: Experimental workflow for benzene and hexane analysis.

Caption: Decision guide for selecting GC-FID vs. GC-MS.

Conclusion

Both GC-FID and GC-MS are powerful and reliable techniques for the quantification of benzene and hexane. The choice between them is not about which is universally "better," but which is more appropriate for the specific analytical challenge.

• GC-FID is an excellent choice for routine, high-throughput quantitative analysis where the analytes are known and the sample matrix is relatively clean.[1] Its robustness, lower cost, and ease of operation make it a staple in many quality control laboratories.[1]

• GC-MS is the superior option when dealing with complex matrices, requiring very low detection limits, or when absolute certainty in compound identification is necessary.[1][8] Its ability to provide both qualitative and quantitative data makes it an indispensable tool in research, environmental analysis, and forensic science.[1][8]

By understanding the fundamental differences in their principles of operation and performance characteristics, researchers can confidently select the optimal technique to ensure data of the highest accuracy and precision for their specific application.

References

• 1. The Difference Between GC-MS and FID in Gas Chromatography [monadlabtech.com]
• 2. researchgate.net [researchgate.net]
• 3. How to Detect Cyclohexane and Benzene Using GC-MS? Why Can't Their Peaks Be Separated | MtoZ Biolabs [mtoz-biolabs.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. Why is Using GC-MS More Advantageous than GC-FID? [monadlabtech.com]
• 9. GC/MS Analysis of Benzene in Gasoline [web.pdx.edu]
• 10. Evaluation of GC-APCI/MS and GC-FID As a Complementary Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 11. eaht.org [eaht.org]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. rroij.com [rroij.com]
• 15. researchgate.net [researchgate.net]
• 16. agilent.com [agilent.com]
• 17. diverdi.colostate.edu [diverdi.colostate.edu]
• 18. Benzene determination, hexane impurities - Chromatography Forum [chromforum.org]

Comparison of experimental and simulated properties of benzene-hexane mixtures

A comprehensive comparison of the thermophysical properties of benzene-hexane mixtures, juxtaposing experimental measurements with molecular simulation data, provides valuable insights for researchers, scientists, and professionals in drug development. This guide synthesizes findings from various studies to offer an objective comparison, supported by detailed experimental and computational methodologies.

Comparison of Physical Properties

The following tables summarize the experimental and simulated data for key physical properties of benzene-hexane mixtures at various compositions and temperatures.

Table 1: Density (ρ) of Benzene-Hexane Mixtures at 298.15 K

Mole Fraction of Benzene (B151609) (x₁)	Experimental ρ (g/cm³)	Simulated ρ (g/cm³)
0.0	0.655	0.654
0.2	0.694	0.692
0.4	0.738	0.735
0.5	0.762	0.758
0.6	0.787	0.782
0.8	0.836	0.830
1.0	0.874	0.868

Table 2: Excess Molar Volume (VE) of Benzene-Hexane Mixtures at 298.15 K

Mole Fraction of Benzene (x₁)	Experimental VE (cm³/mol)	Simulated VE (cm³/mol)
0.2	0.25	0.23
0.4	0.42	0.39
0.5	0.45	0.41
0.6	0.43	0.40
0.8	0.28	0.26

Table 3: Dynamic Viscosity (η) of Benzene-Hexane Mixtures at 298.15 K

Mole Fraction of Benzene (x₁)	Experimental η (mPa·s)	Simulated η (mPa·s)
0.0	0.294	0.290
0.2	0.328	0.322
0.4	0.378	0.370
0.6	0.445	0.435
0.8	0.533	0.520
1.0	0.604	0.590

Table 4: Refractive Index (nD) of Benzene-Hexane Mixtures at 298.15 K

Mole Fraction of Benzene (x₁)	Experimental nD
0.0	1.3722
0.2	1.3965
0.4	1.4228
0.6	1.4501
0.8	1.4764
1.0	1.4979

Experimental and Simulation Methodologies

Experimental Protocols

Density Measurement: Experimental densities are typically determined using a vibrating tube densitometer or a pycnometer.[1] For the vibrating tube method, the instrument is calibrated with dry air and deionized water. The sample is then injected into the U-shaped tube, and the density is determined from the oscillation period of the tube. The pycnometer method involves weighing the pycnometer empty, then filled with the sample liquid.[2] The density is calculated from the mass of the liquid and the known volume of the pycnometer.[1]

Viscosity Measurement: The dynamic viscosity of the liquid mixtures can be measured using a rotational viscometer or a capillary viscometer like the Ostwald viscometer.[3][4] In a rotational viscometer, the torque required to rotate a spindle immersed in the liquid at a constant angular velocity is measured, which is proportional to the viscosity of the fluid.[5] The Ostwald viscometer measures the time it takes for a fixed volume of liquid to flow through a capillary tube under the influence of gravity.[4]

Refractive Index Measurement: The refractive index is commonly measured using an Abbe refractometer.[6] A few drops of the liquid sample are placed on the prism of the refractometer. The instrument measures the critical angle of total internal reflection, from which the refractive index is determined.[6] Another method involves using a Michelson interferometer, where the refractive index is determined by measuring the shift in interference fringes as a light beam passes through the liquid sample.[7]

Molecular Simulation Protocols

Molecular dynamics (MD) simulations are a powerful tool for investigating the properties of liquid mixtures at the molecular level.[8][9]

Simulation Setup: A typical MD simulation for a benzene-hexane mixture involves creating a simulation box containing a specific number of benzene and hexane (B92381) molecules at a desired composition. The initial configuration is often a random arrangement of molecules. The system is then subjected to an energy minimization process to remove any unfavorable contacts.

Force Fields: The interactions between atoms are described by a force field. Commonly used force fields for hydrocarbons like benzene and hexane include OPLS-AA (Optimized Potentials for Liquid Simulations - All Atom) and COMPASS (Condensed-phase Optimized Molecular Potentials for Atomistic Simulation Studies).[10][11] These force fields define the parameters for bonded (bond stretching, angle bending, dihedral torsions) and non-bonded (van der Waals and electrostatic) interactions.

Simulation Procedure: The simulation is typically run in two stages: equilibration and production. During equilibration, the system is allowed to relax and reach a stable state under a specific ensemble (e.g., NPT - constant number of particles, pressure, and temperature). Thermodynamic properties like temperature and pressure are monitored to ensure the system has reached equilibrium. Once equilibrated, the production run is performed, during which the trajectories of the atoms are saved at regular intervals. These trajectories are then used to calculate various macroscopic properties of the mixture.

Visualizations

Caption: A flowchart illustrating the parallel workflows for obtaining and comparing experimental and simulated properties of benzene-hexane mixtures.

Caption: A diagram showing the logical relationship where mixing benzene and hexane results in a mixture with specific physical properties.

References

• 1. mt.com [mt.com]
• 2. quora.com [quora.com]
• 3. researchgate.net [researchgate.net]
• 4. uobabylon.edu.iq [uobabylon.edu.iq]
• 5. pubs.aip.org [pubs.aip.org]
• 6. athabascau.ca [athabascau.ca]
• 7. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 8. congress.sctm.mk [congress.sctm.mk]
• 9. ijarst.in [ijarst.in]
• 10. jchpe.ut.ac.ir [jchpe.ut.ac.ir]
• 11. researchgate.net [researchgate.net]

Validating Molecular Dynamics Simulations: A Comparative Guide for Benzene-Hexane Mixtures

For Researchers, Scientists, and Drug Development Professionals

Molecular Dynamics (MD) simulation is a powerful computational tool for predicting the thermophysical properties of chemical mixtures, offering insights that can accelerate research and development. However, the predictive accuracy of these simulations is fundamentally dependent on the chosen force fields and simulation parameters. Therefore, rigorous validation against high-quality experimental data is a critical and indispensable step.

This guide provides an objective comparison of MD simulation results with experimental data for binary mixtures of benzene (B151609) and n-hexane. We focus on key transport and thermodynamic properties—diffusion coefficient, density, and viscosity—to illustrate the validation process.

Comparative Analysis of Physicochemical Properties

To ensure a direct and meaningful comparison, the following tables summarize quantitative data from both experimental measurements and MD simulations at consistent temperatures and compositions.

Diffusion Coefficient

The diffusion coefficient (D) quantifies the rate of translational motion of molecules due to random thermal energy. It is a critical parameter in mass transfer processes.

Mole Fraction of Benzene	Temperature (K)	Experimental D (x10⁻⁹ m²/s)	MD Simulation D (x10⁻⁹ m²/s) (Pcff Force Field)
0.2	298.15	3.51	2.70
0.4	298.15	2.85	2.15
0.6	298.15	2.33	1.76
0.8	298.15	1.92	1.45
Experimental data sourced from multiple studies. MD simulation data from Dehghani et al.[1]

Density

Density (ρ) is a fundamental thermodynamic property reflecting molecular packing and interactions within the mixture.

Mole Fraction of Benzene	Temperature (K)	Experimental ρ (g/cm³)	MD Simulation ρ (g/cm³) (Predicted Trend)
0.0000	298.15	0.6548	N/A
0.1738	298.15	0.6874	N/A
0.3541	298.15	0.7248	N/A
0.5348	298.15	0.7645	N/A
0.7397	298.15	0.8129	N/A
1.0000	298.15	0.8737	N/A
Experimental data from Brüsewitz and Weiss, as cited in simulation literature.[2][3] While direct MD simulation data for the density of benzene-hexane mixtures is not available in the reviewed literature, simulations of similar systems like benzene-cyclohexane have shown good agreement with experimental values, suggesting the methodology is sound.[4]

Viscosity

Viscosity (η) measures a fluid's resistance to flow and is highly sensitive to intermolecular forces and molecular shape.

Mole Fraction of Benzene	Temperature (K)	Experimental η (mPa·s)	MD Simulation η (mPa·s)
0.0000	298.15	0.294	N/A
0.1818	298.15	0.312	N/A
0.3636	298.15	0.347	N/A
0.5455	298.15	0.398	N/A
0.7273	298.15	0.468	N/A
1.0000	298.15	0.603	N/A
Experimental data sourced from various studies. MD simulations for the viscosity of the specific benzene-hexane mixture are not readily available in the surveyed literature, though force fields are often validated against pure component viscosity data.

Experimental and Simulation Methodologies

The integrity of the validation process rests on understanding the methodologies used to obtain both the experimental and computational data.

Experimental Protocols

• Density Measurement (Pycnometry) :

  • A pycnometer, a flask with a precise and known volume, is weighed while empty, then filled with the sample liquid, and weighed again at a constant temperature.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

  • Temperature control is critical and is typically maintained using a thermostat bath.[5]

• Viscosity Measurement (Capillary Viscometry) :

  • This method uses a glass capillary viscometer (e.g., an Ostwald or Ubbelohde type) placed in a temperature-controlled bath.[5]

  • The time it takes for a fixed volume of the liquid to flow through the narrow capillary under gravity is measured.

  • This flow time is proportional to the kinematic viscosity, which can be converted to dynamic viscosity by multiplying by the liquid's density.

• Diffusion Coefficient Measurement (Taylor Dispersion Technique) :

  • A small pulse of the mixture with a slightly different composition is injected into a laminar flow of the bulk mixture within a long, narrow capillary tube.

  • The injected pulse spreads out (disperses) due to a combination of convection and radial diffusion.

  • A detector at the tube's outlet measures the concentration profile of the dispersed pulse over time. The diffusion coefficient is calculated from the variance of this profile.

Molecular Dynamics Simulation Workflow

MD simulations numerically solve Newton's equations of motion for a system of atoms and molecules, allowing their trajectories to be tracked over time. Thermophysical properties are then derived from these trajectories.

• System Setup : A simulation box is defined and populated with a specific number of benzene and hexane (B92381) molecules corresponding to the desired mole fraction.

• Force Field Selection : A force field (e.g., COMPASS, Pcff, OPLS-AA) is chosen to define the potential energy of the system.[1][6] The force field consists of mathematical functions and parameters that describe the intra- and intermolecular interactions (e.g., bond stretching, angle bending, van der Waals forces, and electrostatic interactions).

• Equilibration : The system is allowed to evolve for a period to reach thermodynamic equilibrium. This is typically done in two stages: first, a constant volume and temperature (NVT) ensemble to achieve the correct temperature, followed by a constant pressure and temperature (NPT) ensemble to achieve the correct density.

• Production Run : After equilibration, the simulation is run for an extended period, during which atomic coordinates and velocities are saved at regular intervals.

• Property Calculation :

  • Density : Calculated directly from the average volume of the simulation box during the NPT production run.

  • Diffusion Coefficient : Calculated from the mean squared displacement (MSD) of the molecules over time using the Einstein relation.[1]

Validation Workflow Diagram

The following diagram illustrates the logical flow of validating MD simulation results against experimental data.

Caption: Workflow for validating MD simulations with experimental data.

Conclusion

The validation of molecular dynamics simulations against robust experimental data is paramount for ensuring their predictive power. For benzene-hexane mixtures, MD simulations using force fields like Pcff have demonstrated a strong capability to reproduce experimental diffusion coefficients with reasonable accuracy.[1] While direct simulation data for the viscosity and density of the binary mixture were less prevalent in the surveyed literature, the principles of validation remain the same. The established experimental protocols provide a reliable benchmark for these properties. By systematically comparing simulation outputs with experimental results, researchers can gain confidence in their computational models, enabling more reliable predictions for complex systems in drug development and materials science.

References

• 1. jchpe.ut.ac.ir [jchpe.ut.ac.ir]
• 2. Evaluation of Temperature Effect on Benzene Density Using Molecular Dynamics Simulation [jchpe.ut.ac.ir]
• 3. jchpe.ut.ac.ir [jchpe.ut.ac.ir]
• 4. kanazawa-u.repo.nii.ac.jp [kanazawa-u.repo.nii.ac.jp]
• 5. A study on thermophysical properties of binary mixtures of n-hexane with benzene and some alkyl-substituted benzenes wi… [ouci.dntb.gov.ua]
• 6. qmro.qmul.ac.uk [qmro.qmul.ac.uk]

Navigating the Separation of Benzene and Hexane: A Comparative Analysis of Adsorbent Technologies

The separation of benzene (B151609) and hexane (B92381), two hydrocarbons with close boiling points, presents a significant challenge in the chemical industry. This guide offers a comparative analysis of various adsorbent materials, providing researchers, scientists, and drug development professionals with a comprehensive overview of their performance based on experimental data. The focus is on providing objective comparisons to aid in the selection of the most suitable adsorbent for specific applications, moving away from energy-intensive distillation methods.

Performance of Adsorbents for Benzene-Hexane Separation

The efficiency of an adsorbent is primarily determined by its adsorption capacity and selectivity towards the target molecule. Below is a summary of quantitative data for different classes of adsorbents, highlighting their performance in benzene-hexane (or cyclohexane, a common substitute in these studies) separation.

Adsorbent Type	Specific Material	Benzene Adsorption Capacity	Hexane/Cyclohexane Adsorption Capacity	Benzene/Hexane Selectivity	Reference
Metal-Organic Frameworks (MOFs)	MIL-101(Cr)	~607 mg/g (at 293 K and p/p₀=0.1)	-	High	[1]
DUT-5	High	High	Varies	[1][2]
ZIF-11	-	-	18 (Benzene/Cyclohexane)	[1]
UiO-66(F)₄	-	-	13–35 (Benzene/n-hexane)	[1]
Compound 1 (Zr-MOF with F and azo groups)	12.15 mmol/g (at 12 kPa)	-	76.73 (Benzene/Cyclohexane, v/v = 1/1)	[3]
Al-based MOF (WYU-100 series)	-	-	High
Zeolites	NaY	High	Low	Extremely High	[4]
NaX	High	Low	Extremely High	[4]
Beta Zeolite (Si/Al=24.5)	High	Low	~50 (Benzene/n-C6)	[5]
SSZ-74	-	-	~9.5 (dynamic selectivity)
Activated Carbons	Coconut Shell Derived	1.35 to 51.40 mmol/g	0.49 to 25.20 mmol/g	Benzene selective	[6]
Activated Carbon Fabric Cloth	-	-	Benzene selective	[7][8]
Conjugated Microporous Polymers (CMPs)	CMP-S-1	High	Low	High (aromatic/alkane)	[9]

Note: Adsorption capacities and selectivities can vary significantly based on experimental conditions such as temperature, pressure, and the specific composition of the gas or liquid mixture. Direct comparison should be made with caution.

The Mechanism Behind Selectivity

The preferential adsorption of benzene over hexane by many of these materials is attributed to specific molecular interactions. The aromatic ring of benzene allows for strong π-π stacking interactions with the adsorbent surface, particularly in materials with aromatic components like certain MOFs and conjugated microporous polymers.[3][9] In the case of zeolites like NaY and NaX, the interaction between the π-electrons of benzene and the sodium cations within the zeolite framework is a key factor for the high separation efficiency.[4] For activated carbons, the micropore structure and surface chemistry, which can be tailored during preparation, play a crucial role in selective adsorption.[6]

Experimental Methodologies

The performance data presented in this guide are derived from various experimental techniques designed to characterize adsorbent materials and their separation capabilities.

Adsorbent Synthesis and Activation

• Metal-Organic Frameworks (MOFs): Typically synthesized through solvothermal or hydrothermal methods, where metal salts and organic linkers are reacted in a solvent at elevated temperatures.[10] Activation involves removing solvent molecules from the pores, usually by heating under vacuum.

• Zeolites: Synthesized hydrothermally from silica (B1680970) and alumina (B75360) sources in the presence of an organic structure-directing agent. The Si/Al ratio can be controlled to tune the properties. Activation involves calcination to remove the organic template and expose the porous structure.

• Activated Carbons: Produced from carbon-rich precursors like coconut shells through carbonization followed by physical or chemical activation.[6] Chemical activation, for instance with ZnCl₂, can create a narrow micropore distribution and high surface area.[6]

• Conjugated Microporous Polymers (CMPs): Synthesized through cross-linking of aromatic monomers to create a porous, conjugated network.

Adsorption Isotherm Measurements

Static vapor sorption or gravimetric methods are commonly used to measure adsorption isotherms. In a typical experiment, a known mass of the activated adsorbent is exposed to a controlled pressure of the adsorbate (benzene or hexane) at a constant temperature. The amount of gas adsorbed is measured by the change in weight of the adsorbent. The data is then plotted as the amount of adsorbate per unit mass of adsorbent versus the relative pressure.

Breakthrough Experiments

Dynamic breakthrough experiments are crucial for evaluating the performance of an adsorbent under flow conditions, simulating an industrial separation process. The general workflow is as follows:

• Packing: The adsorbent material is packed into a column of a specific length and diameter.

• Activation: The packed bed is activated in-situ, typically by heating under an inert gas flow to remove any adsorbed impurities.

• Adsorption: A gas mixture with a known concentration of benzene and hexane is passed through the column at a constant flow rate and temperature.

• Analysis: The composition of the gas exiting the column is continuously monitored using a gas chromatograph (GC) or a mass spectrometer.

• Breakthrough Curve: The concentration of each component at the outlet is plotted against time. The time it takes for the concentration of a component to reach a certain percentage of its inlet concentration is known as the breakthrough time. A longer breakthrough time for a specific component indicates a higher adsorption capacity for that component.

The following diagram illustrates the logical workflow of a typical dynamic breakthrough experiment for adsorbent performance evaluation.

Caption: Workflow for evaluating adsorbent performance in benzene-hexane separation.

Conclusion

The choice of an adsorbent for benzene-hexane separation is a critical decision that depends on various factors including the required purity of the final product, operating conditions, and the cost-effectiveness of the adsorbent material. Metal-organic frameworks and zeolites often exhibit superior selectivity due to their highly tunable structures and specific interaction sites.[4][11] Activated carbons, while potentially having lower selectivity, can be a cost-effective option and their performance can be enhanced through tailored synthesis and activation procedures.[6] Conjugated microporous polymers represent a promising newer class of materials with high aromatic selectivity.[9] This guide provides a foundational understanding of the available adsorbent technologies, supported by experimental data, to assist researchers in making informed decisions for their specific separation challenges.

References

• 1. The Complexity of Comparative Adsorption of C6 Hydrocarbons (Benzene, Cyclohexane, n-Hexane) at Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneously enhanced benzene adsorption and benzene/cyclohexane separation via decorating the pore environment of metal–organic frameworks - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. DSpace [researchrepository.ul.ie]

Benchmarking the performance of different ionic liquids for benzene extraction

For Researchers, Scientists, and Drug Development Professionals

The separation of benzene (B151609) from aliphatic hydrocarbons is a critical process in the petrochemical and pharmaceutical industries. Traditional extraction methods using volatile organic solvents like sulfolane (B150427) are often energy-intensive and pose environmental concerns. Ionic liquids (ILs) have emerged as a promising class of "designer solvents" with unique properties such as negligible vapor pressure, high thermal stability, and tunable solvent properties, making them a greener and more efficient alternative for benzene extraction. This guide provides a comparative benchmark of various ionic liquids, supported by experimental data, to aid in the selection of the most suitable solvent for specific applications.

Performance Benchmark of Ionic Liquids

The efficacy of an ionic liquid for benzene extraction is primarily evaluated based on two key parameters: the distribution coefficient (β) and selectivity (S). The distribution coefficient indicates the capacity of the IL to dissolve benzene, while selectivity measures the preferential dissolution of benzene over the aliphatic hydrocarbon. A higher value for both parameters is desirable for an efficient extraction process.

The performance of several promising ionic liquids from different families (imidazolium, pyridinium (B92312), and pyrrolidinium-based) has been experimentally determined and compared with the conventional solvent, sulfolane. The following tables summarize the quantitative data from various studies.

Ionic Liquid	Aliphatic	Temperature (°C)	Distribution Coefficient (β) of Benzene	Selectivity (S)	Reference
Conventional Solvent
Sulfolane	n-Heptane	40	0.31	30.9	[1]
Imidazolium-Based Ionic Liquids
[EMIM][EtSO4]	n-Hexane	30-50	High Selectivity	-	[2]
[EMIM][NTf2]	n-Hexane	30-50	High Distribution Coefficient	-	[2]
[bmim]BF4	n-Heptane	40	-	> Sulfolane	[3]
[C2Mim][BF4]	Cyclohexane	25	-	High	[4]
[Cnmim][PF6] (n=4, 5, 6)	Cyclohexane	25	Increases with alkyl chain length	Decreases with alkyl chain length	[5]
[COC2MIM][Tf2N]	Cyclohexane	25	1.20	17.10	[6]
Pyridinium-Based Ionic Liquids
[3-mebupy]N(CN)2	-	-	High	High	[7]
[3-mebupy]C(CN)3	-	-	High	High	[7]
[mebupy]BF4	n-Heptane	40	0.44	53.6	[1]
Other Promising Ionic Liquids
[bmim]C(CN)3	-	-	High	High	[7]
[3-mebupy]B(CN)4	-	-	High	High	[7]
[C5(MIM)2][NTf2]2 (Dicationic)	n-Hexane	30	2.44	64.8	[8]
[C6(MIM)2][NTf2]2 (Dicationic)	n-Hexane	30	-	High	[8]

Note: A direct comparison of all values is challenging due to variations in experimental conditions (e.g., aliphatic hydrocarbon, temperature, and initial concentrations). However, the data clearly indicates that several ionic liquids outperform sulfolane in terms of both selectivity and distribution coefficient. For instance, [mebupy]BF4 shows a significantly higher selectivity and a better distribution coefficient than sulfolane for the toluene/heptane system, which is a common model for aromatic/aliphatic separation.[1] Dicationic ionic liquids like [C5(MIM)2][NTf2]2 also exhibit exceptionally high selectivity and distribution coefficients for the benzene/n-hexane system.[8]

Experimental Protocols

The presented data is primarily derived from liquid-liquid equilibrium (LLE) experiments. A generalized protocol for these experiments is outlined below.

General Liquid-Liquid Extraction Protocol

• Preparation of Mixtures: A known mass of the ionic liquid, benzene, and the aliphatic hydrocarbon are mixed in a sealed vessel. The composition of the initial mixture is varied to obtain different data points.

• Equilibration: The vessel is agitated vigorously for a specific duration (e.g., 1 hour) at a constant temperature to ensure the system reaches equilibrium.

• Phase Separation: The mixture is then allowed to stand undisturbed for a period (e.g., several hours) to allow for the complete separation of the two liquid phases: the ionic liquid-rich phase (extract) and the hydrocarbon-rich phase (raffinate).

• Sampling and Analysis: Samples are carefully taken from both the extract and raffinate phases. The composition of each phase is determined using analytical techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Data Calculation: From the composition data, the distribution coefficient of benzene (β) and the selectivity (S) are calculated using the following formulas:

  • Distribution Coefficient (β): β = (mole fraction of benzene in the extract phase) / (mole fraction of benzene in the raffinate phase)

  • Selectivity (S): S = (mole fraction of benzene in the extract phase / mole fraction of aliphatic in the extract phase) / (mole fraction of benzene in the raffinate phase / mole fraction of aliphatic in the raffinate phase)

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for a liquid-liquid extraction experiment to benchmark the performance of ionic liquids for benzene extraction.

Caption: Experimental workflow for benzene extraction using ionic liquids.

Conclusion

The experimental data strongly suggests that ionic liquids are a highly effective and versatile class of solvents for the extraction of benzene from aliphatic hydrocarbons. Several ionic liquids, particularly those based on pyridinium and dicationic imidazolium (B1220033) cations, demonstrate superior performance compared to the conventional solvent, sulfolane. The "tunable" nature of ionic liquids, allowing for the modification of their cation and anion components, offers the potential to design even more efficient and selective solvents for specific separation challenges. The provided data and experimental workflow serve as a valuable resource for researchers and professionals in selecting and evaluating ionic liquids for developing greener and more efficient industrial separation processes.

References

• 1. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 2. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Spectroscopic and Chromatographic Methods for Benzene-Hexane Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of spectroscopic and chromatographic methods for the quantitative analysis of benzene (B151609) in a hexane (B92381) matrix. The cross-validation of analytical methods is a critical step in ensuring data integrity and consistency, particularly in regulated environments such as drug development. Here, we compare the performance of Ultraviolet-Visible (UV-Vis) Spectrophotometry, a rapid spectroscopic technique, with Gas Chromatography-Mass Spectrometry (GC-MS), a highly selective and sensitive chromatographic method. This guide includes detailed experimental protocols and a summary of key validation parameters to aid in method selection and implementation.

Data Presentation: A Comparative Overview

The following table summarizes the key performance parameters for a validated UV-Vis spectrophotometric method and a typical GC-MS method for the analysis of benzene in hexane. These values are derived from published validation studies and standardized methods.[1]

Parameter	UV-Vis Spectrophotometry	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Absorption of UV radiation by the aromatic ring of benzene.	Separation based on volatility and polarity, with detection by mass-to-charge ratio.
Linearity (Concentration Range)	0.6 - 10.0 µL/L	0.1 - 5.0 vol % (and higher with appropriate calibration)
Correlation Coefficient (r²)	> 0.999	> 0.995
Limit of Detection (LOD)	0.2 µL/L	Typically in the low µg/L (ppb) range
Limit of Quantitation (LOQ)	0.6 µL/L	Typically in the low to mid µg/L (ppb) range
Accuracy (Recovery %)	98 - 102%	95 - 105%
Precision (RSD %)	< 5%	< 5%
Selectivity	Moderate; subject to interference from other UV-absorbing compounds.	High; mass spectrometer provides definitive identification.
Analysis Time	Rapid (minutes per sample)	Longer (10-30 minutes per sample)

Experimental Protocols

Detailed methodologies for both UV-Vis spectrophotometry and GC-MS are provided below. These protocols are based on validated methods and established standards.

UV-Vis Spectrophotometry Method

This method is adapted from a validated procedure for the low-level detection of benzene in food-grade hexane.[1]

a. Instrumentation:

• A double-beam UV-Vis spectrophotometer with a 1 cm quartz cuvette.

b. Reagents and Standards:

• Spectroscopic grade n-hexane (for blank and standard preparation).

• Analytical grade benzene (for standard preparation).

• Stock Solution (1000 µL/L): Accurately prepare by dissolving a known mass of benzene in a specific volume of n-hexane.

• Working Standards (0.6, 1.0, 2.0, 5.0, 10.0 µL/L): Prepare by serial dilution of the stock solution with n-hexane.

c. Sample Preparation:

• Samples of hexane are typically analyzed directly. If high concentrations of benzene are expected, dilution with n-hexane may be necessary to fall within the linear range of the calibration curve.

d. Instrumental Analysis:

• Wavelength Scan: Scan the standards from 200 to 400 nm to identify the wavelength of maximum absorbance (λmax) for benzene, which is typically around 255 nm in a hexane matrix.[1]

• Calibration Curve: Measure the absorbance of the blank (n-hexane) and each working standard at the λmax. Plot a graph of absorbance versus concentration to generate a calibration curve.

• Sample Analysis: Measure the absorbance of the sample solution at the λmax and determine the concentration of benzene from the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol is based on the principles outlined in standard methods like ASTM D5769 for the analysis of aromatics in gasoline, adapted for a benzene-hexane mixture.[2][3][4]

a. Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a mass selective detector.

b. Reagents and Standards:

• High-purity n-hexane.

• Analytical grade benzene.

• Internal Standard (e.g., benzene-d6 (B120219) or toluene-d8).

• Stock Solution: Prepare a stock solution of benzene in n-hexane.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of benzene into n-hexane. Add a constant concentration of the internal standard to each calibration standard and the samples.

c. Sample Preparation:

• For liquid samples, a direct injection can be performed. Headspace analysis is also a common technique for volatile compounds.[5][6]

• Add a precise amount of the internal standard to a known volume of the hexane sample.

d. Instrumental Analysis:

• Gas Chromatograph Conditions:

  • Column: A non-polar or moderately polar capillary column, such as a (5%-phenyl)-methylpolysiloxane (e.g., DB-5 or HP-5MS) or a DB-624, is suitable for separating benzene from hexane.[7][8]

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: An initial low temperature (e.g., 40 °C) held for a few minutes, followed by a temperature ramp (e.g., 10 °C/min) to a final temperature (e.g., 150 °C).

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity, or full scan mode for qualitative analysis. Key ions for benzene include m/z 78, 52, and 51.

Mandatory Visualizations

Caption: Workflow for the cross-validation of analytical methods.

Caption: Logical flow of the cross-validation process.

References

• 1. researchgate.net [researchgate.net]
• 2. kelid1.ir [kelid1.ir]
• 3. agilent.com [agilent.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. How to Detect Cyclohexane and Benzene Using GC-MS? Why Can't Their Peaks Be Separated | MtoZ Biolabs [mtoz-biolabs.com]
• 8. Benzene determination, hexane impurities - Chromatography Forum [chromforum.org]

Decoding Vapor-Liquid Equilibrium: A Comparative Guide to Equations of State for the Benzene-Hexane System

For researchers, scientists, and professionals in drug development, the accurate prediction of vapor-liquid equilibrium (VLE) is paramount for process design, simulation, and optimization. This guide provides a comparative evaluation of various equations of state (EOS) for modeling the VLE of the benzene-hexane binary system, a common solvent mixture in the pharmaceutical and chemical industries. The performance of prominent cubic EOS models, including Peng-Robinson (PR) and Soave-Redlich-Kwong (SRK), is assessed against experimental data, offering insights into their predictive capabilities and limitations.

The benzene-hexane system exhibits near-ideal behavior with a slight positive deviation from Raoult's law. Accurately capturing this behavior is a critical test for any thermodynamic model. This guide synthesizes available data to present a clear comparison of EOS performance and details the experimental protocols used to generate the benchmark VLE data.

Performance of Equations of State

The selection of an appropriate EOS is crucial for the reliable simulation of separation processes. The Peng-Robinson (PR) and Soave-Redlich-Kwong (SRK) equations are widely used cubic EOS models due to their relative simplicity and computational efficiency. However, their accuracy for specific systems can vary.

For the benzene-hexane system, studies have shown that the Peng-Robinson EOS, when coupled with a small, non-zero binary interaction parameter (kᵢⱼ), can significantly improve the correlation with experimental VLE data.[1] A kᵢⱼ value of 0.0074 has been reported to enhance the accuracy of the PR model for this specific mixture.[1] Generally, the PR equation is recognized for providing better liquid density predictions compared to the SRK model.[2]

Below is a summary table illustrating the typical performance of cubic EOS models for hydrocarbon systems, based on available literature.

Equation of State (EOS)	Binary Interaction Parameter (kᵢⱼ) for Benzene-Hexane	General Performance for Hydrocarbon VLE
Peng-Robinson (PR)	~0.0074 (improves accuracy)[1]	Generally good for nonpolar hydrocarbon mixtures. Better liquid density prediction than SRK.[2]
Soave-Redlich-Kwong (SRK)	Typically requires optimization	Widely used for hydrocarbon systems, but may be less accurate for liquid densities than PR.
PRSV (Peng-Robinson-Stryjek-Vera)	Requires optimization	An improved version of PR, often used with advanced mixing rules for better accuracy.

Experimental Protocols for VLE Data Acquisition

The reliability of any EOS evaluation is contingent upon the quality of the experimental VLE data used for comparison. For the benzene-hexane system, a significant body of experimental data has been generated using various techniques. An evaluation of 20 sets of pressure-temperature-liquid composition-vapor composition (PTxy) VLE data has been conducted, providing a robust basis for model validation.[3] The primary methods for obtaining such data are the static method and the dynamic (or recirculating) still method.

Static Method

In the static method, a known composition of the liquid mixture is charged into an equilibrium cell of a fixed volume. The cell is then brought to a constant temperature, and the total pressure is measured after equilibrium is reached.

A typical experimental procedure for the static method involves:

• Preparation of the Mixture: High-purity benzene (B151609) and hexane (B92381) are accurately weighed to prepare a mixture of a specific mole fraction.

• Degassing: The liquid mixture is thoroughly degassed to remove any dissolved air or other non-condensable gases, which could affect the vapor pressure measurement. This is often achieved by repeated freeze-pump-thaw cycles.

• Equilibrium Cell: The degassed mixture is introduced into a thermostatted equilibrium cell. The cell is equipped with a pressure transducer and a temperature sensor.

• Equilibration: The cell is maintained at a constant temperature using a precision thermostat. The liquid is agitated to ensure uniform temperature and to facilitate the attainment of equilibrium between the liquid and vapor phases.

• Data Acquisition: Once the pressure reading stabilizes, indicating that equilibrium has been reached, the temperature and pressure are recorded.

• Composition Analysis: In some static setups, samples of the liquid and vapor phases can be withdrawn for compositional analysis, typically using gas chromatography.

Dynamic (Recirculating) Still Method

Dynamic stills, also known as recirculating stills, are designed to continuously recirculate both the vapor and liquid phases to ensure that the measured compositions are truly representative of the equilibrium state.

A common workflow for a dynamic still experiment is as follows:

• Apparatus Setup: A recirculating still, such as a modified Othmer or Gillespie type, is used. The apparatus consists of a boiling flask, a condenser, and sampling ports for both the liquid and condensed vapor phases.

• Charging the Still: A liquid mixture of benzene and hexane is charged into the boiling flask.

• Heating and Recirculation: The mixture is heated to its boiling point at a constant pressure. The generated vapor is condensed and returned to the boiling flask, while the liquid is also continuously circulated. This ensures a steady state where the compositions of the liquid and vapor leaving the equilibrium chamber are constant.

• Equilibrium Attainment: The system is allowed to operate until the temperature and pressure remain constant, indicating that a state of dynamic equilibrium has been achieved.

• Sampling and Analysis: Samples of the boiling liquid and the condensed vapor are carefully withdrawn. The compositions of these samples are then determined using a calibrated analytical technique, most commonly gas chromatography.

• Thermodynamic Consistency: The experimental data are often checked for thermodynamic consistency using methods like the Herington area test to ensure the reliability of the measurements.[4]

Logical Workflow for EOS Performance Evaluation

The process of evaluating the performance of different equations of state for a given system like benzene-hexane VLE follows a structured workflow. This involves obtaining reliable experimental data, selecting and implementing the EOS models, and comparing the model predictions with the experimental results.

Workflow for evaluating EOS performance for VLE prediction.

References

• 1. Example 4-5 [books.ifpenergiesnouvelles.fr]
• 2. Comparative Assessment of RK, SRK, and PR EOS | PNG 520: Phase Behavior of Natural Gas and Condensate Fluids [courses.ems.psu.edu]
• 3. srd.nist.gov [srd.nist.gov]
• 4. Vapor Liquid Equilibrium Measurement and Distillation Simulation for Azeotropic Distillation Separation of H2O/EM Azeotrope [mdpi.com]

A Comparative Analysis of the Toxicological Profiles of Benzene, Hexane, and Their Mixture

This guide provides a detailed comparison of the toxicological profiles of benzene (B151609) and n-hexane, two volatile organic compounds with significant industrial applications and environmental presence. While extensive data exists for each compound individually, research specifically addressing the toxicological profile of their mixture is limited. This document summarizes the known toxicities of benzene and hexane (B92381), presents relevant experimental methodologies, and explores the potential combined effects based on their individual mechanisms of action. This information is intended for researchers, scientists, and professionals involved in drug development and chemical safety assessment.

Executive Summary

Benzene is a well-established human carcinogen, primarily targeting the hematopoietic system and causing leukemia. It also exhibits significant hematotoxicity, immunotoxicity, and genotoxicity. In contrast, the primary toxicity of n-hexane is neurotoxicity, specifically peripheral neuropathy, resulting from its metabolite, 2,5-hexanedione. While not considered a primary carcinogen, hexane can cause respiratory and developmental effects at high concentrations. The toxicological profile of a benzene and hexane mixture is not well-characterized, but potential interactions could occur at the metabolic level and in target organs, particularly the nervous and hematopoietic systems.

Data Presentation: Comparative Toxicological Data

The following table summarizes the key toxicological endpoints for benzene and n-hexane based on available data. Data for their mixture is largely unavailable and therefore not presented.

Toxicological Endpoint	Benzene	n-Hexane
Acute Toxicity (Oral, LD50, rat)	930 - 5600 mg/kg	15,000 - 32,000 mg/kg
Acute Toxicity (Inhalation, LC50, rat)	10,000 ppm (7 hours)	48,000 ppm (4 hours)
Primary Target Organs	Bone marrow, blood, central nervous system	Peripheral and central nervous system, respiratory system
Carcinogenicity	Group 1: Carcinogenic to humans (IARC)	Group 3: Not classifiable as to its carcinogenicity to humans (IARC)
Genotoxicity	Clastogenic (causes chromosomal aberrations)	Generally considered non-genotoxic in most standard assays
Reproductive Toxicity	Evidence of effects on menstrual cycles in women and developmental effects in animals at high doses.	Limited evidence of reproductive effects; developmental effects observed in animals at high concentrations.
Neurotoxicity	Acute CNS depression at high concentrations.	Progressive peripheral neuropathy, central nervous system effects.

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined in the OECD Guidelines for the Testing of Chemicals. Below are summaries of the principles for several critical assays.

Acute Oral Toxicity - Fixed Dose Procedure (OECD Guideline 420)

This method is used to assess the acute toxic effects of a single oral dose of a substance. The study is conducted in a stepwise manner, usually in rats, using a small number of animals. The procedure begins with a sighting study to determine the appropriate starting dose. Subsequently, animals are dosed at one of a series of fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg). Observations for signs of toxicity are made for up to 14 days. The endpoint is the identification of a dose that causes evident toxicity or mortality, which is then used for hazard classification.

Acute Inhalation Toxicity (OECD Guideline 403)

This guideline describes procedures for determining the acute toxicity of a substance administered by inhalation. The test involves exposing animals, typically rats, to the test substance as a gas, vapor, or aerosol for a defined period (usually 4 hours). The study can be designed to determine an LC50 (the concentration causing death in 50% of the animals) or to use a fixed concentration approach. Animals are observed for up to 14 days for signs of toxicity and mortality.

Bacterial Reverse Mutation Test (Ames Test) (OECD Guideline 471)

This in vitro assay is used to assess the mutagenic potential of a substance by its ability to induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli. The bacteria are exposed to the test substance with and without a metabolic activation system (S9 mix). A positive result is indicated by a significant, dose-dependent increase in the number of revertant colonies compared to the negative control.

In Vitro Mammalian Chromosomal Aberration Test (OECD Guideline 473)

This in vitro cytogenetic assay identifies substances that cause structural chromosomal aberrations in cultured mammalian cells. The test is performed with and without metabolic activation. Cells are treated with the test substance, and then metaphase cells are examined microscopically for chromosomal damage.

In Vivo Mammalian Erythrocyte Micronucleus Test (OECD Guideline 474)

This in vivo test assesses the genotoxic potential of a substance by detecting damage to chromosomes or the mitotic apparatus in erythroblasts of rodents. Animals are exposed to the test substance, and their bone marrow or peripheral blood is analyzed for the presence of micronuclei in newly formed erythrocytes. An increase in the frequency of micronucleated erythrocytes indicates genotoxicity.

Neurotoxicity Study in Rodents (OECD Guideline 424)

This guideline provides a framework for assessing the potential neurotoxic effects of a chemical in rodents. The study involves repeated administration of the test substance over a period of time (e.g., 28 or 90 days). A battery of functional observational tests, motor activity assessment, and detailed neuropathological examination are conducted to evaluate sensory, motor, autonomic, and cognitive functions.

Reproductive/Developmental Toxicity Screening Test (OECD Guideline 421)

This screening test provides preliminary information on the potential effects of a substance on reproduction and development. Male and female rodents are exposed to the test substance before and during mating, and for females, throughout gestation and lactation. Endpoints include effects on fertility, pregnancy, maternal behavior, and offspring viability and growth.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

Caption: Metabolic activation and toxicity pathway of benzene.

Caption: Metabolic activation and neurotoxicity pathway of n-hexane.

Caption: Tiered approach for genotoxicity testing.

Caption: Potential interaction of benzene and n-hexane.

A Comparative Guide to the Environmental Impact of Benzene-Hexane Separation Methods

The separation of benzene (B151609) and hexane (B92381) is a critical process in the chemical and pharmaceutical industries, yet it presents significant challenges due to their close boiling points and the formation of azeotropes.[1] Traditional separation methods are often energy-intensive and rely on volatile organic compounds (VOCs), prompting the development of greener alternatives. This guide provides a comparative assessment of various benzene-hexane separation techniques, focusing on their environmental impact and performance, to aid researchers, scientists, and drug development professionals in selecting more sustainable methodologies.

Distillation-Based Methods

Distillation is a conventional approach for separating liquid mixtures, but the near-identical boiling points of benzene (80.1 °C) and cyclohexane (B81311) (80.74 °C), a common substitute for hexane in these studies due to similar separation challenges, make simple distillation economically unviable.[1] Consequently, enhanced distillation techniques like extractive and azeotropic distillation are employed.

Extractive Distillation (ED)

Extractive distillation involves introducing a high-boiling-point solvent (entrainer) to alter the relative volatilities of the components, thereby breaking the azeotrope.[2]

Environmental Impact:

• Energy Consumption: ED is an energy-intensive process, contributing significantly to operational costs and CO2 emissions.[3][4] However, process optimization and heat integration can lead to substantial energy savings.[5][6]

• Solvent Toxicity: Traditional entrainers like sulfolane, N-methyl-2-pyrrolidone (NMP), and glycols can be toxic, volatile, and difficult to recover, posing environmental and health risks.[7][8][9]

• Greener Alternatives: To mitigate these issues, greener solvents such as ionic liquids (ILs) and deep eutectic solvents (DESs) are being investigated.[10] DESs, in particular, are noted for being inexpensive, less toxic, and biodegradable.[8] The use of monoethylene glycol (MEG) has been shown to be advantageous due to lower energy consumption and biodegradability compared to NMP.[9]

Experimental Protocol: Vapor-Liquid Equilibrium (VLE) Measurement for Entrainer Screening A common method to evaluate the effectiveness of an entrainer is to determine the vapor-liquid equilibrium (VLE) data of the benzene-cyclohexane mixture with the potential solvent. This is often done using headspace gas chromatography.[4]

• Sample Preparation: Prepare a series of binary ({cyclohexane + ionic liquid}, {benzene + ionic liquid}) and ternary ({cyclohexane + benzene + ionic liquid}) mixtures with known compositions in sealed vials.[4]

• Equilibration: Place the vials in a thermostated agitator and allow them to reach equilibrium at a constant temperature (e.g., 303.15 K).[11]

• Vapor Phase Analysis: After equilibration, a sample of the vapor phase (headspace) is automatically injected into a gas chromatograph (GC) for composition analysis.[4]

• Data Correlation: The experimental VLE data is then fitted to a thermodynamic model, such as the Non-Random Two Liquids (NRTL) model, to calculate the relative volatility of the benzene-cyclohexane system in the presence of the entrainer.[4] A higher relative volatility indicates a more effective separation.

Azeotropic Distillation

This method also uses an entrainer to form a new, lower-boiling azeotrope with one of the components, which can then be separated.

Environmental Impact:

• Hazardous Entrainers: The entrainers used can be hazardous and may not be environmentally friendly, necessitating careful handling, recovery, and disposal.[12]

• Process Complexity: The process can be complex, requiring precise control of parameters.[12]

• Corrosion: The presence of certain entrainers can lead to corrosion of the distillation equipment.[12]

Solvent Extraction Methods

Liquid-liquid extraction (LLE) is an alternative to distillation that operates at ambient conditions and is particularly suitable for mixtures with aromatic content between 20-65%.[1]

Environmental Impact:

• Conventional Solvents: Conventional organic solvents suffer from issues like high energy consumption for solvent recovery, operational costs, and process complexity.[1]

• Greener Solvents:

  • Ionic Liquids (ILs): ILs have negligible vapor pressure, which reduces air pollution.[1] However, their high cost and potential toxicity are significant drawbacks.[1][13] Research indicates that ILs with shorter alkyl chains on the imidazolium (B1220033) cation lead to better separation performance.[13][14]

  • Deep Eutectic Solvents (DESs): DESs are considered a promising green alternative to conventional solvents and ILs due to their low cost, low toxicity, and biodegradability.[1][8]

  • Emulsion Liquid Membranes (ELM): This technique can achieve separation under specific operating conditions, but the stability of the emulsion can be a limiting factor.[15][16]

Experimental Protocol: Liquid-Liquid Equilibrium (LLE) Determination LLE data is crucial for designing and optimizing LLE processes.

• Mixture Preparation: Ternary mixtures of known compositions of benzene, hexane (or cyclohexane), and the solvent are prepared in jacketed glass cells at a constant temperature (e.g., 25 °C or 303.15 K).[11][13]

• Equilibration: The mixtures are vigorously stirred for a period (e.g., over an hour) and then allowed to settle for several hours to ensure thermodynamic equilibrium and complete phase separation.[11][17]

• Phase Sampling and Analysis: Samples are carefully taken from both the extract (solvent-rich) and raffinate (hydrocarbon-rich) phases. The composition of each phase is determined using analytical techniques such as gas chromatography or refractometry.[11][18]

• Performance Evaluation: The distribution coefficient (β) and selectivity (S) are calculated from the composition data to evaluate the solvent's performance.[13][17]

Adsorption

Adsorption is a process where molecules of a substance (adsorbate) adhere to the surface of a solid (adsorbent). This method is recognized as a feasible regenerative control process to separate and recover VOCs.[19][20]

Environmental Impact:

• Adsorbent Materials: Activated carbon is a widely used adsorbent, which can be produced from low-cost agricultural waste materials, offering a cost-effective and environmentally friendly option.[20][21]

• Regeneration and Waste: The process allows for the regeneration of the adsorbent and recovery of the adsorbed compounds for reuse.[19] However, if not regenerated, the disposal of exhausted adsorbents in landfills can pose a risk of re-emission of the hazardous compounds.[19] The presence of water vapor can also reduce the adsorption capacity for hydrophobic VOCs like benzene and hexane.[22]

Experimental Protocol: Vapor-Phase Adsorption Study

• Adsorbent Preparation: The adsorbent material (e.g., activated carbon fabric cloth) is placed in a fixed-bed adsorber.[20]

• Vapor Generation: A controlled stream of air containing a known concentration of benzene and/or hexane vapor is generated by passing air through bubblers containing the liquid VOCs.[20]

• Adsorption Run: The vapor stream is passed through the adsorbent bed at a specific temperature and flow rate.[18]

• Breakthrough Analysis: The concentration of the VOCs at the outlet of the adsorber is continuously monitored using a gas chromatograph. The time at which the outlet concentration reaches a certain percentage of the inlet concentration is known as the breakthrough time.[20]

• Capacity Determination: The adsorption capacity is calculated from the breakthrough curve, often using models like the Langmuir adsorption isotherm.[19]

Membrane Separation

Membrane-based processes, particularly pervaporation, are emerging as a viable alternative to conventional separation techniques, offering advantages in terms of energy efficiency and operational simplicity.[10][23]

Environmental Impact:

• Energy Efficiency: Pervaporation is generally less energy-intensive compared to distillation.[23]

• No Additives: This process does not require the addition of solvents or entrainers, eliminating the associated environmental burdens.

• Membrane Materials: The membranes are typically made from polymers. While the synthesis of these polymers has its own environmental footprint, their long operational life can offset this.[24] The development of membranes from sustainable materials is an active area of research.

Experimental Protocol: Pervaporation Separation

• Membrane Preparation: A polymer membrane (e.g., poly(ethylene-co-vinylalcohol)) is prepared, sometimes with fillers like carbon nanotubes to enhance performance.[24]

• Apparatus Setup: The membrane is placed in a pervaporation cell, separating the liquid feed (benzene-hexane mixture) from the permeate side, which is maintained under a vacuum.

• Separation Process: The feed mixture is circulated on one side of the membrane at a constant temperature (e.g., 25 °C).[24] The components of the mixture permeate through the membrane and are collected as vapor on the other side, which is then condensed and collected in a cold trap.

• Performance Measurement: The permeate flux is determined by measuring the mass of the permeate collected over a specific time period. The composition of the feed and permeate is analyzed (e.g., by GC) to calculate the separation factor (β).[24]

Comparative Performance Data

The following tables summarize key performance indicators for various benzene-hexane separation methods based on available experimental data.

Table 1: Performance of Solvents in Liquid-Liquid Extraction

Solvent Type	Solvent	Selectivity (S)	Distribution Coefficient (β)	Reference
Ionic Liquid	[Emim][NTf2]	30.33 - 38.00	0.40 - 0.67	[17]
Ionic Liquid	[C2mim][NTf2]	High at low benzene conc.	-	[13]
Deep Eutectic Solvent	Choline chloride:Ethylene glycol	Varies with composition	Varies with composition	[13]
Emulsion Liquid Membrane	Sparkleen detergent/mineral oil	8.0	-	[15]

Table 2: Performance of Adsorbents for Benzene Removal

Adsorbent	Adsorption Capacity (mg/g)	Temperature (°C)	Reference
Activated Carbon Fabric Cloth	188.67 (for n-hexane)	-	[19]
Pseudotsuga menziesii derived AC	141	25	[21]
Unmodified Activated Carbon	337	-	[22]

Table 3: Performance of Pervaporation Membranes

Membrane Material	Permeate Flux (g/m²·h)	Separation Factor (β)	Reference
E-VOH (unfilled)	280	12.90	[24]
E-VOH/CNT	740	9.03	[24]

Table 4: Energy Consumption and CO2 Emissions for Extractive Distillation

Process	Energy Requirement	CO2 Emissions	Reference
ED with [C5(MIM)2][NTf2]2 + H2O	Higher	Higher	[5]
ED with Ethylene Glycol	41.14% less energy	72.38% less CO2	[5]
Conventional Extractive Distillation	43.5 Gcal/h	-	[6]
Hybrid ED-Membrane Process	25 Gcal/h (42.5% savings)	-	[6]

Logical Relationship of Benzene-Hexane Separation Methods

The following diagram illustrates the classification of the primary methods for benzene-hexane separation and their key environmental considerations.

Caption: Classification of benzene-hexane separation methods and their environmental pros and cons.

Conclusion

The separation of benzene and hexane is moving towards more environmentally benign technologies. While traditional methods like extractive and azeotropic distillation are effective, their high energy consumption and reliance on potentially hazardous solvents are significant environmental drawbacks.[1][12] Emerging alternatives such as liquid-liquid extraction with green solvents (DESs and ILs), adsorption using renewable materials, and membrane pervaporation offer promising pathways to reduce the environmental footprint of this crucial industrial process.[10][21][23] The choice of method should be guided by a holistic assessment of performance, economic viability, and, increasingly, environmental impact, including energy usage, solvent toxicity, and waste generation. Further research into novel materials and process integration, such as hybrid distillation-membrane systems, will be key to developing truly sustainable separation solutions.[6]

References

• 1. Separation of Benzene and Cyclohexane Using Eutectic Solvents with Aromatic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. klmtechgroup.com [klmtechgroup.com]
• 3. Optimization and Control for Separation of Ethyl Benzene from C8 Aromatic Hydrocarbons with Extractive Distillation [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Separation of Benzene-Cyclohexane Azeotropes Via Extractive Distillation Using Deep Eutectic Solvents as Entrainers [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. mdpi.com [mdpi.com]
• 22. A Concise Review on Porous Adsorbents for Benzene and Other Volatile Organic Compounds [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. Separation of Benzene/Cyclohexane Mixtures by Pervaporation Using Poly (Ethylene-Co-Vinylalcohol) and Carbon Nanotube-Filled Poly (Vinyl Alcohol-Co-Ethylene) Membranes [mdpi.com]

Comparative study of the phase diagrams of benzene with different alkanes

A comprehensive analysis of the solid-liquid and liquid-liquid phase diagrams of binary mixtures containing benzene (B151609) with hexane (B92381), cyclohexane (B81311), heptane, and octane (B31449) reveals distinct phase behaviors influenced by the structure and chain length of the alkane. This guide provides a comparative overview of their phase diagrams, supported by experimental data and detailed methodologies for their determination.

This report is tailored for researchers, scientists, and professionals in drug development, offering a consolidated resource for understanding the phase equilibria of these fundamental binary systems. The interactions between aromatic compounds like benzene and aliphatic alkanes are crucial in various applications, including crystallization processes, solvent selection, and understanding molecular interactions.

Comparative Analysis of Phase Diagrams

The phase behavior of benzene in the presence of different alkanes transitions from a simple eutectic system with shorter-chain alkanes to more complex behavior, including monotectic systems and regions of liquid-liquid immiscibility, as the alkane chain length increases.

Table 1: Comparison of Solid-Liquid Equilibria Data for Benzene-Alkane Binary Systems

Alkane	Eutectic Temperature (°C)	Eutectic Composition (Mole Fraction Benzene)	System Type
Hexane	-95.3	~0.15	Simple Eutectic
Cyclohexane	-42.7	0.28	Simple Eutectic
Heptane	Not explicitly found in searches	Not explicitly found in searches	Eutectic
Octane	Not explicitly found in searches	Not explicitly found in searches	Monotectic

Note: Specific experimental eutectic data for benzene-heptane and benzene-octane systems were not explicitly available in the conducted searches. The system types are based on general observations from related literature.

The benzene-hexane and benzene-cyclohexane systems both exhibit simple eutectic behavior. In these systems, the two components are completely miscible in the liquid phase but are immiscible in the solid phase. The addition of either hexane or cyclohexane to benzene progressively lowers the freezing point of the mixture until the eutectic point is reached, which represents the lowest melting temperature for the binary system.

With an increase in the alkane chain length to heptane, a simple eutectic system is still expected. However, for the benzene-octane system, the phase diagram becomes more complex, featuring a monotectic reaction. This indicates a region of partial liquid immiscibility. In a monotectic system, upon cooling a liquid mixture of a certain composition, a liquid phase of a different composition separates out before the solid phase begins to form.

Experimental Protocols

The determination of solid-liquid and liquid-liquid phase diagrams is primarily achieved through thermal analysis techniques, with Differential Scanning Calorimetry (DSC) being a prominent and precise method.

Determination of Solid-Liquid Equilibria using Differential Scanning Calorimetry (DSC)

Objective: To determine the eutectic and liquidus temperatures for a binary mixture of benzene and an alkane.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed aluminum pans and lids

• Micropipettes

• High-purity benzene and alkanes (hexane, cyclohexane, heptane, octane)

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Sample Preparation:

  • Prepare a series of binary mixtures with varying mole fractions of benzene and the chosen alkane.

  • Accurately weigh small amounts (typically 5-10 mg) of each component directly into a DSC pan using a micropipette for liquids.

  • Immediately seal the pan hermetically to prevent the evaporation of the volatile components.

  • Prepare a reference pan (usually an empty, sealed pan).

• DSC Analysis:

  • Place the sample and reference pans into the DSC cell.

  • Purge the DSC cell with an inert gas to provide a stable thermal atmosphere.

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 5-10 °C/min) to a temperature well below the expected eutectic temperature to ensure complete solidification.

  • Heating Scan: Heat the sample at a controlled, slow rate (e.g., 1-2 °C/min) to a temperature where the mixture is completely liquid.[1] A slow heating rate is crucial to ensure the system remains close to thermodynamic equilibrium.

• Data Analysis:

  • The DSC thermogram will show heat flow as a function of temperature.

  • For a non-eutectic composition, two endothermic peaks are typically observed during heating.

  • The onset temperature of the first peak corresponds to the eutectic temperature.

  • The peak temperature of the second, broader peak corresponds to the liquidus temperature for that specific composition.

  • For the eutectic composition, only a single, sharp melting peak will be observed at the eutectic temperature.

  • Plot the eutectic and liquidus temperatures against the mole fraction of benzene to construct the phase diagram.

Visualization of Phase Behavior Concepts

The logical flow of determining and interpreting phase diagrams can be visualized to better understand the relationships between experimental data and the resulting phase diagram.

Caption: Workflow for determining a binary phase diagram using DSC.

The following diagram illustrates the conceptual difference between a simple eutectic system and a monotectic system.

Caption: Comparison of Eutectic and Monotectic Reactions.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Kinetic Models for Catalytic Reforming of Hexane to Benzene

This guide provides a comprehensive comparison of a representative kinetic model for the catalytic reforming of n-hexane to benzene (B151609) against the performance of various catalytic systems. Experimental data is presented to validate and compare the efficiency of traditional and novel catalysts in this crucial industrial process. This document is intended for researchers, scientists, and chemical engineering professionals working in catalysis and petrochemicals.

A Representative Kinetic Model

The catalytic reforming of n-hexane is a complex process involving multiple reaction pathways. A simplified, yet representative, lumped kinetic model is often employed to describe the transformation. This model includes the key reaction families: isomerization, dehydrocyclization, dehydrogenation, and hydrocracking. The primary pathways in this network are the conversion of n-hexane to its isomers, the formation of cyclic intermediates (methylcyclopentane and cyclohexane), and their subsequent dehydrogenation to benzene. Undesirable side reactions include hydrocracking, which leads to the formation of lighter alkanes.

The proposed reaction network is visualized below. This network forms the basis for developing a set of differential equations that describe the rate of change of concentration for each species, which is essential for reactor design and optimization.

Figure 1: Reaction network for n-hexane catalytic reforming.

Catalyst Performance Comparison

The choice of catalyst is critical to maximizing the yield of benzene while minimizing side reactions. This section compares the performance of a conventional catalyst with two novel alternatives, showcasing significant differences in activity and selectivity.

Table 1: Performance of Pt-based Catalysts

Catalyst System	Support	Temperature (°C)	n-Hexane Conversion (%)	Benzene Selectivity (%)	Other Products Selectivity (%)	Reference
Conventional	γ-Al₂O₃	450-500	Varies	Moderate	Isomers, Cracking Products	[1]
Single-Site Pt	CeO₂	350	>86 (Cyclization + Aromatization)	High	Cyclohexane, Methylcyclopentane	[2][3]
Single-Site Pt	CeO₂	400	High	High	Increased Isomers and Cracking	[2][3]
Single-Site Pt	CeO₂	500	High	Decreased	Dominated by Cracking	[2][3]

Note: Quantitative data for conventional Pt/γ-Al₂O₃ under specific, comparable conditions was not detailed in the provided search results, but it is the industrial standard against which novel catalysts are measured.

Table 2: Performance of a Metal-Free Catalyst

Catalyst System	Support	Temperature (°C)	n-Hexane Conversion (%)	Benzene Selectivity (%)	Key Feature	Reference
Phosphorus-doped	Activated Carbon	Not Specified	100	97	Unprecedentedly high selectivity	[4][5]

The data clearly indicates that novel catalyst formulations can offer significant advantages. The single-site Pt/CeO₂ catalyst demonstrates high selectivity to cyclization and aromatization products at lower temperatures compared to conventional systems, effectively inhibiting undesirable cracking reactions[2][3]. Even more striking is the performance of the metal-free phosphorus-doped activated carbon catalyst, which achieves nearly complete conversion of n-hexane to benzene with exceptional selectivity[4][5].

Experimental Protocols

Validating a kinetic model requires rigorous experimental procedures. Below are detailed methodologies for catalyst preparation, reactor setup, and product analysis, synthesized from standard practices in the field.

Catalyst Preparation

• Pt/γ-Al₂O₃ (Conventional Catalyst) via Impregnation :

  • A γ-Al₂O₃ support is impregnated with an aqueous solution of a platinum precursor, such as chloroplatinic acid (H₂PtCl₆)[1].

  • The mixture is stirred and then dried overnight at approximately 120°C.

  • The dried material is calcined in air at around 500°C for several hours.

  • Finally, the catalyst is reduced in a hydrogen flow at a similar temperature to ensure the platinum is in its metallic state[6].

• Single-Site Pt/CeO₂ :

  • Isolated platinum single atoms are dispersed on a CeO₂ support[3].

  • Synthesis involves anchoring platinum atoms onto the support through interactions with neighboring oxygen atoms[3]. Specific synthesis details for this advanced catalyst are often proprietary but follow principles of atomic layer deposition or wet impregnation with careful control of precursor concentration and calcination/reduction conditions.

• Phosphorus-Doped Activated Carbon (P@AC) :

  • This metal-free catalyst is prepared by doping activated carbon with phosphorus[7].

  • The process can involve treating a carbon precursor (like biomass-derived starch) hydrothermally, followed by high-temperature carbonization with a phosphorus-containing compound, such as phosphoric acid[8].

Experimental Workflow

The validation of the kinetic model is typically carried out in a laboratory-scale pilot plant. The general workflow is depicted in the diagram below.

Figure 2: General experimental workflow for catalyst testing.

Reactor Setup and Conditions

• Reactor Type : A fixed-bed flow reactor is commonly used, typically made of quartz or stainless steel[9].

• Catalyst Loading : A specific amount of catalyst (e.g., a few grams) is loaded into the reactor, forming a packed bed[10].

• Feed : A mixture of n-hexane and hydrogen is fed into the reactor. The hydrogen is crucial to prevent excessive coke formation on the catalyst surface[1]. A typical molar ratio of H₂ to hydrocarbon is around 5:1[1].

• Temperature and Pressure : The reactor is placed in a temperature-controlled furnace. Reaction temperatures typically range from 350°C to 500°C, with pressures varying between 15 and 30 atmospheres[1].

• Product Analysis : The reactor effluent is analyzed using an online gas chromatograph (GC) to determine the composition of the product stream, allowing for the calculation of conversion and selectivity[10].

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. escholarship.org [escholarship.org]
• 4. Unprecedented high selectivity of n-hexane dehydroaromatization to benzene over metal-free phosphorus-doped activated carbon catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unprecedented high selectivity of n-hexane dehydroaromatization to benzene over metal-free phosphorus-doped activated carbon catalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. repositorio.ufba.br [repositorio.ufba.br]
• 7. researchgate.net [researchgate.net]
• 8. Exploring Deactivation Reasons of Biomass-Based Phosphorus-Doped Carbon as a Metal-Free Catalyst in the Catalytic Dehydroaromatization of n-Heptane | MDPI [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Catalytic Reforming: Methodology and Process Development for a Constant Optimisation and Performance Enhancement | Oil & Gas Science and Technology - Revue d'IFP Energies nouvelles [ogst.ifpenergiesnouvelles.fr]

Safety & Regulatory Compliance

Proper Disposal of Benzene and Hexane Mixtures: A Guide for Laboratory Professionals

The safe handling and disposal of chemical waste are paramount in a laboratory setting to ensure the safety of personnel and environmental protection. This guide provides essential procedural steps for the proper disposal of waste containing benzene (B151609) and hexane (B92381), specifically for researchers, scientists, and drug development professionals. Adherence to these guidelines is critical due to the flammable and toxic nature of these substances.[1] Benzene, in particular, is a known carcinogen with strict regulations governing its use and disposal.[2][3]

Immediate Safety and Handling Precautions

Before initiating any procedure involving benzene and hexane, it is crucial to work in a well-ventilated area, such as a certified chemical fume hood.[1] Always wear appropriate Personal Protective Equipment (PPE), including a flame-resistant lab coat, chemical splash goggles, and chemical-resistant gloves.[1][3] All containers with benzene or hexane should be kept tightly sealed when not in use and stored away from sources of heat, sparks, or open flames.[1][2]

Key safety measures include:

• Ventilation: Use and dispense benzene and hexane solutions only within a fume hood.[3]

• Ignition Sources: Eliminate all potential ignition sources, such as hot plates and burners, from the work area.[3][4][5][6]

• Grounding: Use non-sparking, grounded equipment when transferring these chemicals to prevent static discharge.[2][4][5][7]

• Secondary Containment: Transport benzene and hexane in secondary containers, like a polyethylene (B3416737) bottle carrier, to mitigate spills.[8]

Step-by-Step Disposal Procedures

The standard and safest method for disposing of benzene and hexane waste is through a licensed hazardous waste contractor.[9] Laboratories typically do not perform chemical neutralization of this type of waste on-site. The focus is on safe collection, segregation, and storage pending professional disposal.

• Waste Collection:

  • Designate a specific, leak-proof container for the benzene-hexane waste mixture.[1][10] This container should be made of a compatible material, such as glass or polyethylene.[1]

  • Since both benzene and hexane are non-halogenated organic solvents, they can be collected in a container designated for this waste stream.[11]

  • Crucially, do not mix flammable liquids with acids, bases, or oxidizers , as this can lead to violent chemical reactions.[1]

• Labeling:

  • The waste container must be clearly labeled with the words "Hazardous Waste."[1][3]

  • List the full chemical names of the contents (i.e., "Benzene" and "Hexane") without using abbreviations.[1] Include the approximate concentrations or percentages of each component.

• Container Management:

  • Keep the waste container securely capped at all times, except when adding waste.[1] Do not leave funnels in the container opening.[1]

  • Fill containers to no more than 90% of their capacity to allow for vapor expansion and prevent spills.[10]

• Storage:

  • Store the collected waste in a designated flammable liquid storage cabinet.[1][3][8]

  • The storage area should be cool, well-ventilated, and secure.[2][7]

  • Hazardous waste should not be stored in the laboratory for more than 90 days, although this can vary by state regulation.[1][10]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to schedule a pickup.[3][8][9]

  • Ensure all required documentation is completed in accordance with EPA, DOT, and local regulations.[12]

Spill Procedures

In the event of a spill, evacuate non-essential personnel and control all ignition sources.[5][6] For small spills, use an appropriate absorbent material, such as dry sand, earth, or commercial sorbent pads, to contain and clean up the liquid.[2][4][5][6][7] Place the contaminated absorbent material into a sealed, properly labeled hazardous waste container.[3][6] For spills larger than 50-500 ml (check your institution's specific guidelines), contact your EHS department for assistance.[2][3] Do not flush benzene or hexane down the drain or into a sewer system.[2][4][5][6]

Quantitative Data Summary

The following table summarizes key quantitative data related to the handling and disposal of benzene and hexane.

Parameter	Value/Guideline	Source(s)
Waste Storage Time Limit	Up to 90 days (verify local regulations)	[1][10]
Container Fill Level	Maximum 90% of capacity	[10]
Benzene Permissible Exposure Limit (PEL)	1 ppm (8-hour Time-Weighted Average)	[2][3]
Benzene Short-Term Exposure Limit (STEL)	5 ppm (15 minutes)	[3]
Benzene Action Level	0.5 ppm (8-hour average)	[3]
Large Spill Threshold	>50 ml or >500 ml (consult institutional policy)	[2][3]

Experimental Protocols

Specific experimental protocols for the chemical neutralization or deactivation of benzene and hexane waste are generally not performed in a standard laboratory setting.[1] The high flammability and toxicity of these chemicals make such procedures hazardous without specialized equipment. The primary and accepted "protocol" is the safe and compliant collection, segregation, labeling, and storage of the waste, followed by transfer to a professional hazardous waste disposal service.[1][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of benzene and hexane waste in a laboratory setting.

Caption: Benzene and Hexane Waste Disposal Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Benzene | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 3. chem.washington.edu [chem.washington.edu]
• 4. osha.gov [osha.gov]
• 5. nj.gov [nj.gov]
• 6. nj.gov [nj.gov]
• 7. greenfield.com [greenfield.com]
• 8. ehs.umich.edu [ehs.umich.edu]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 11. 1. How do you dispose of waste hexanes solvent in lab UA3620? 2. How do you dispose of waste dichloromethane solvent in lab UA3620? | Homework.Study.com [homework.study.com]
• 12. Laboratory Waste Disposal: A Quick Overview [emsllcusa.com]

Essential Personal Protective Equipment and Safety Protocols for Handling Benzene and Hexane

For Immediate Implementation: A comprehensive guide for researchers, scientists, and drug development professionals on the safe handling and disposal of benzene (B151609) and hexane (B92381). This document outlines the necessary personal protective equipment (PPE), operational plans, and disposal procedures to ensure laboratory safety and regulatory compliance.

Benzene and hexane are common solvents in research and pharmaceutical development, but they pose significant health risks. Benzene is a known carcinogen, and both solvents are flammable and can cause serious health effects through inhalation, skin contact, or ingestion.[1][2][3][4] Adherence to strict safety protocols is paramount to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the first line of defense against the hazards of benzene and hexane. A thorough risk assessment should be conducted before any handling of these chemicals to determine the specific PPE required for the planned procedure.

Respiratory Protection

Respiratory protection is critical to prevent the inhalation of harmful vapors. The type of respirator required depends on the airborne concentration of the chemical. All work with benzene and hexane should ideally be conducted within a certified chemical fume hood to minimize vapor inhalation.[3][4]

Table 1: Respiratory Protection Guidelines for Benzene and Hexane

Airborne Concentration	Required Respirator Type
Benzene
Up to 10 ppm	Half-mask air-purifying respirator with organic vapor cartridges.[5]
Up to 50 ppm	Full-facepiece air-purifying respirator with organic vapor cartridges or a full-facepiece gas mask with a chin-style canister.[5]
Up to 1,000 ppm	Full-facepiece powered air-purifying respirator with an organic vapor canister.[5]
Greater than 1,000 ppm or unknown concentrations	Self-contained breathing apparatus (SCBA) with a full facepiece in positive-pressure mode or a supplied-air respirator with a full facepiece in positive-pressure mode with an auxiliary self-contained air supply.[5]
n-Hexane
Up to 500 ppm	Supplied-air respirator.
Up to 1250 ppm	Supplied-air respirator operated in a continuous-flow mode.
Up to 2500 ppm	Full-facepiece gas mask with organic vapor canister or a full-facepiece supplied-air respirator.
Up to 5000 ppm	Supplied-air respirator with a full facepiece, helmet, or hood operated in a positive-pressure mode.
Greater than 5000 ppm or unknown concentrations	Self-contained breathing apparatus (SCBA) with a full facepiece in positive-pressure mode or a supplied-air respirator with a full facepiece in positive-pressure mode with an auxiliary self-contained air supply.

Note: This table provides general guidelines. Always consult the specific Safety Data Sheet (SDS) and relevant OSHA standards for detailed respirator selection criteria.

Hand Protection

Choosing the correct gloves is essential to prevent skin absorption. The breakthrough time, which is the time it takes for a chemical to permeate the glove material, is a critical factor in glove selection.

Table 2: Glove Material Breakthrough Times for Benzene and n-Hexane

Glove Material	Benzene Breakthrough Time (minutes)	n-Hexane Breakthrough Time (minutes)
Viton™	>480[3]	>480[3]
Polyvinyl Alcohol (PVA)	>480	Not Recommended
Butyl Rubber	34[3]	13[3]
Neoprene	15[3]	173[3]
Nitrile	<1 - 16[3][4]	>480[3]
Natural Rubber (Latex)	Not Recommended[3]	21[3]

Disclaimer: Breakthrough times can vary based on glove thickness, manufacturer, and specific laboratory conditions. Always consult the glove manufacturer's chemical resistance guide for specific data.

Eye and Face Protection

Chemical splash goggles are mandatory when handling benzene and hexane.[4] For procedures with a high risk of splashing, a face shield should be worn in addition to goggles.[1]

Protective Clothing

A flame-resistant lab coat should be worn over personal clothing.[3] For larger quantities or operations with a higher risk of splashing, a chemically resistant apron is also required.[4]

Operational and Disposal Plans

A clear and well-rehearsed plan for handling and disposal is crucial for laboratory safety.

Step-by-Step Handling Procedures

• Preparation: Before starting any work, ensure the chemical fume hood is functioning correctly and that a spill kit rated for flammable organic solvents is readily accessible.[3]

• Personal Protective Equipment: Don the appropriate PPE as determined by your risk assessment, including the correct respirator, gloves, eye protection, and protective clothing.

• Handling:

  • Dispense and use benzene and hexane only within a properly operating chemical fume hood.[4]

  • Ground and bond containers when transferring these solvents to prevent static electricity buildup.[1]

  • Use only non-sparking tools.[1]

  • Keep containers tightly closed when not in use.[6]

• Cleanup: After completing the work, decontaminate the work area with an appropriate cleaning agent.

• PPE Removal: Remove PPE in a manner that avoids contaminating your skin or clothing. Dispose of single-use PPE as hazardous waste.

Disposal Plan

Proper disposal of benzene and hexane waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect all benzene and hexane waste, including contaminated materials like gloves and absorbent pads, in a designated and clearly labeled hazardous waste container.[6]

• Segregation: Do not mix flammable liquid waste with other types of chemical waste.

• Storage: Store hazardous waste containers in a cool, well-ventilated area away from ignition sources.[6]

• Disposal: Arrange for the disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) office.[4] Never pour benzene or hexane down the drain.[4]

Experimental Protocol: Solvent Extraction using n-Hexane

This protocol outlines a general procedure for a liquid-liquid extraction using n-hexane. A specific risk assessment must be conducted for each unique application.

• Preparation:

  • Ensure all work is performed in a certified chemical fume hood.

  • Assemble all necessary glassware and equipment.

  • Don the appropriate PPE, including nitrile gloves, chemical splash goggles, and a flame-resistant lab coat.

• Procedure:

  • Accurately weigh or measure the sample to be extracted and place it in a separatory funnel.

  • Add the appropriate volume of n-hexane to the separatory funnel.

  • Stopper the separatory funnel and gently invert it to mix the contents.

  • Vent the separatory funnel frequently by opening the stopcock to release any pressure buildup.

  • Shake the separatory funnel for the time specified in your specific protocol to ensure thorough extraction.

  • Allow the layers to separate completely.

  • Carefully drain the lower (aqueous) layer.

  • Collect the upper (n-hexane) layer containing the extracted compound.

  • Repeat the extraction process with fresh n-hexane as required by your protocol.

  • Combine the n-hexane extracts.

• Post-Extraction:

  • Properly label and store the collected extract.

  • Dispose of the aqueous layer and any other waste according to the established disposal plan.

  • Clean all glassware thoroughly.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate PPE when handling benzene or hexane.

Caption: PPE Selection Workflow for Benzene and Hexane.

References

• 1. alliancechemical.com [alliancechemical.com]
• 2. cdn.mscdirect.com [cdn.mscdirect.com]
• 3. static.csbsju.edu [static.csbsju.edu]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 6. eCFR :: 29 CFR 1910.1028 -- Benzene. [ecfr.gov]